5-(2-Furyl)cyclohexane-1,3-dione

• CAS: 1774-11-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of 5-(2-Furyl)cyclohexane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed exploration of 5-(2-Furyl)cyclohexane-1,3-dione, a heterocyclic compound with potential applications in medicinal chemistry and materials science. While direct literature on this specific molecule is limited, this document outlines a robust and scientifically grounded proposed synthetic pathway via a Michael addition reaction. Furthermore, it offers a comprehensive guide to the expected characterization of the title compound using modern spectroscopic techniques. This guide is intended to serve as a foundational resource for researchers embarking on the synthesis and study of this and related compounds.

Introduction and Significance

Cyclohexane-1,3-dione and its derivatives are valuable synthons in organic chemistry, serving as precursors to a wide array of more complex molecules with diverse biological activities. The incorporation of a furan moiety, a prominent five-membered aromatic heterocycle found in numerous natural products and pharmaceuticals, into the cyclohexane-1,3-dione scaffold is anticipated to yield novel compounds with unique chemical properties and potential therapeutic applications. 5-(2-Furyl)cyclohexane-1,3-dione, in particular, combines the structural features of a β-diketone with the electronic and steric properties of a furan ring, making it a target of interest for further investigation.

Proposed Synthesis: A Michael Addition Approach

The most logical and efficient synthetic route to 5-(2-Furyl)cyclohexane-1,3-dione is through a Michael addition reaction. This powerful carbon-carbon bond-forming reaction involves the conjugate addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor).[1] In this proposed synthesis, furan acts as the nucleophile and a suitable cyclohexenone derivative serves as the Michael acceptor.

A plausible strategy involves the diastereoselective formal conjugate addition of furan to a cyclohexanedienone derivative, which can be promoted by a Lewis acid catalyst such as aluminum chloride (AlCl₃) under mild conditions.[2][3] This approach has been shown to be effective for the synthesis of β-furan/pyrrole substituted cyclohexenone products with high yields.[2][3]

Proposed Synthetic Workflow

The proposed synthesis can be visualized as a multi-step process, beginning with the selection of appropriate starting materials and culminating in the purification of the final product.

Caption: Proposed workflow for the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione.

Detailed Experimental Protocol (Proposed)

This protocol is a hypothetical procedure based on established methodologies for similar reactions.[2][4]

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve cyclohexane-1,3-dione (1.0 eq) in a suitable anhydrous solvent such as dichloromethane (DCM) or toluene.

• Addition of Furan: Add freshly distilled furan (1.2 eq) to the reaction mixture.

• Catalyst Introduction: Cool the mixture to 0 °C in an ice bath. Slowly add a Lewis acid catalyst, for example, aluminum chloride (AlCl₃) (0.1-0.3 eq), portion-wise while monitoring the internal temperature.

• Reaction Progression: Allow the reaction to stir at room temperature for a specified period (e.g., 12-24 hours), monitoring the progress by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., ethyl acetate or DCM) three times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate).

Rationale Behind Experimental Choices

• Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

• Anhydrous Solvent: Essential for the efficacy of the Lewis acid catalyst.

• Excess Furan: To drive the reaction to completion.

• Lewis Acid Catalyst: Activates the cyclohexenone acceptor, facilitating the nucleophilic attack by furan.

• Low-Temperature Addition of Catalyst: To control the exothermic nature of the reaction.

• TLC Monitoring: Allows for the determination of the reaction endpoint.

• Aqueous Workup: To neutralize the catalyst and remove water-soluble byproducts.

• Column Chromatography: To isolate the desired product from unreacted starting materials and byproducts.

Characterization of 5-(2-Furyl)cyclohexane-1,3-dione

The successful synthesis of 5-(2-Furyl)cyclohexane-1,3-dione must be confirmed through a combination of spectroscopic techniques. The following sections detail the expected analytical data for the title compound.

Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₃	[5][6]
Molecular Weight	178.18 g/mol	[5][6]
CAS Number	1774-11-4	[5][6][7]
Appearance	White to Yellow to Orange to Brown Powder or Crystal	[8]
Melting Point	152-155 °C

Spectroscopic Data

The characterization of the synthesized compound will rely on Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules.[9] The expected chemical shifts for the protons and carbons of 5-(2-Furyl)cyclohexane-1,3-dione are predicted based on the known spectra of furan and cyclohexane-1,3-dione derivatives.[4][10][11][12][13][14][15]

Expected ¹H NMR Data (in CDCl₃, 400 MHz)

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)
H on C3 of Furan	~6.3	dd	J ≈ 3.2, 1.8
H on C4 of Furan	~6.0	dd	J ≈ 3.2, 0.8
H on C5 of Furan	~7.3	dd	J ≈ 1.8, 0.8
H on C5 of Cyclohexane	~3.0-3.5	m
CH₂ of Cyclohexane	~2.2-2.8	m

Expected ¹³C NMR Data (in CDCl₃, 100 MHz)

Carbon Atom	Predicted Chemical Shift (ppm)
C=O of Cyclohexane	~200-210
C2 of Furan	~150-155
C5 of Furan	~140-145
C3 of Furan	~110-115
C4 of Furan	~105-110
C5 of Cyclohexane	~40-45
CH₂ of Cyclohexane	~30-40

IR spectroscopy provides information about the functional groups present in a molecule.

Expected IR Spectroscopy Data

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
C=O (β-diketone)	~1700-1740 (enol form may show broader bands)	Strong
C-H (furan ring)	~3100-3150	Medium
C-H (cyclohexane ring)	~2850-2960	Strong
C=C (furan ring)	~1500-1600	Medium
C-O-C (furan ring)	~1000-1100	Strong

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound.

Expected Mass Spectrometry Data

Ion	Expected m/z
[M]⁺ (Molecular Ion)	178.06
[M-CHO]⁺	149.06
[M-C₄H₃O]⁺	111.04
[C₄H₄O]⁺ (Furan)	68.03

Spectroscopic Analysis Workflow

The general workflow for the spectroscopic analysis of the synthesized compound is as follows:

Caption: Workflow for the spectroscopic characterization of the final product.

Conclusion

This technical guide has presented a comprehensive overview of a proposed synthesis and detailed characterization plan for 5-(2-Furyl)cyclohexane-1,3-dione. By leveraging the well-established Michael addition reaction and a suite of modern spectroscopic techniques, researchers can confidently approach the synthesis and structural elucidation of this novel compound. The information provided herein is intended to serve as a valuable resource for scientists in the fields of organic synthesis, medicinal chemistry, and drug development, facilitating further exploration of the chemical and biological properties of this and related heterocyclic systems.

References

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• ACS Publications. (2025). Insight into Diastereoselective Synthesis of β-Furan/Pyrrole-Substituted Cyclohexenone Derivatives through AlCl3-Catalyzed Cascade Rearrangement of Diels–Alder Cycloaddition Intermediates. The Journal of Organic Chemistry.
• ResearchGate. (2025). SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES AND THEIR IN SILICO AND IN VITRO STUDIES ON ANTIMICROBIAL AND BREAST CANCER ACTIVITY.
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A Spectroscopic Guide to 5-(2-Furyl)cyclohexane-1,3-dione: Structure Elucidation for Drug Discovery

This technical guide provides an in-depth analysis of the spectroscopic data for 5-(2-Furyl)cyclohexane-1,3-dione, a heterocyclic compound of interest in medicinal chemistry and drug development. Understanding the precise molecular architecture through spectroscopic techniques is paramount for elucidating structure-activity relationships (SAR) and guiding further molecular modifications. This document offers a detailed interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established scientific principles and experimental best practices.

Introduction: The Significance of 5-(2-Furyl)cyclohexane-1,3-dione

5-(2-Furyl)cyclohexane-1,3-dione belongs to the class of β-diketones, known for their versatile chemical reactivity and presence in numerous biologically active compounds.[1][2] The fusion of a furan ring, a common scaffold in medicinal chemistry, with a cyclohexane-1,3-dione moiety creates a molecule with a unique three-dimensional structure and electronic properties.[3] Accurate characterization of this structure is the foundational step for its potential application in drug discovery programs. Spectroscopic analysis provides the necessary empirical evidence to confirm the molecular structure and purity, which are critical for reliable biological evaluation.

The molecular structure of 5-(2-Furyl)cyclohexane-1,3-dione is presented below. This guide will systematically analyze the spectroscopic data to confirm this structure.

Caption: Molecular structure of 5-(2-Furyl)cyclohexane-1,3-dione.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The analysis of both ¹H and ¹³C NMR spectra allows for the unambiguous assignment of each atom within the molecular structure.

Experimental Protocol: NMR

A general procedure for acquiring NMR spectra of a solid sample like 5-(2-Furyl)cyclohexane-1,3-dione is as follows:

• Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve it in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical to ensure the sample dissolves completely and to avoid interfering solvent signals in the spectral regions of interest.

• Instrumentation: Utilize a high-resolution NMR spectrometer, for instance, a Bruker Avance III 400 MHz or equivalent, equipped with a broadband probe.

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction using appropriate NMR software. Chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

¹³C NMR Analysis

The proton-decoupled ¹³C NMR spectrum of 5-(2-Furyl)cyclohexane-1,3-dione is expected to exhibit 10 distinct signals, corresponding to the ten carbon atoms in the molecule, assuming no accidental overlap of peaks. The approximate chemical shifts are influenced by the electronic environment of each carbon atom.[4]

Table 1: Predicted ¹³C NMR Chemical Shifts and Assignments for 5-(2-Furyl)cyclohexane-1,3-dione

Chemical Shift (ppm)	Assignment	Rationale for Assignment
~200-210	C1, C3 (C=O)	Carbonyl carbons are highly deshielded and appear at very low field.
~150-155	C7 (C-O of furan)	The carbon atom in the furan ring attached to the cyclohexane ring is deshielded.
~140-145	C10 (C-H of furan)	The α-carbon to the oxygen in the furan ring is deshielded.
~110-115	C8 (C-H of furan)	The β-carbon to the oxygen in the furan ring is more shielded than the α-carbon.
~105-110	C9 (C-H of furan)	Similar to C8, this β-carbon is relatively shielded.
~40-50	C4, C6 (CH₂)	Methylene carbons adjacent to the carbonyl groups.
~30-40	C2 (CH)	The methine carbon attached to the furan ring.
~30-35	C5 (CH₂)	The methylene carbon at the 5-position of the cyclohexane ring.

Note: The exact chemical shifts can vary depending on the solvent and experimental conditions.

¹H NMR Analysis

The ¹H NMR spectrum provides detailed information about the number of different types of protons, their electronic environments, and their connectivity through spin-spin coupling. Due to the lack of a publicly available, detailed ¹H NMR spectrum for this specific molecule, a predictive analysis based on known chemical shift ranges for similar structural motifs is provided below.

Table 2: Predicted ¹H NMR Data for 5-(2-Furyl)cyclohexane-1,3-dione

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale for Assignment
~7.3-7.5	dd	1H	H10	Proton on the α-carbon of the furan ring, deshielded by the oxygen atom.[5]
~6.2-6.4	dd	1H	H8	Proton on the β-carbon of the furan ring.
~6.0-6.2	d	1H	H9	Proton on the other β-carbon of the furan ring.
~3.0-3.5	m	1H	H2	Methine proton on the cyclohexane ring, coupled to adjacent methylene protons.
~2.5-2.9	m	4H	H4, H6	Methylene protons adjacent to the carbonyl groups.
~2.2-2.5	m	2H	H5	Methylene protons at the 5-position of the cyclohexane ring.

Note: The keto-enol tautomerism common in β-diketones could lead to a more complex spectrum with additional signals for the enolic proton and vinyl proton, depending on the solvent and temperature.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrations of chemical bonds.

Experimental Protocol: IR

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining the IR spectrum of a solid sample:

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., a diamond or germanium crystal).

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal to subtract atmospheric and instrumental contributions.

• Sample Analysis: Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Data Acquisition: Collect the sample spectrum over a typical range of 4000-400 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

IR Spectrum Analysis

The IR spectrum of 5-(2-Furyl)cyclohexane-1,3-dione will be dominated by the characteristic absorptions of the carbonyl groups and the furan ring.

Table 3: Key IR Absorption Bands for 5-(2-Furyl)cyclohexane-1,3-dione

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
~3100-3150	C-H stretch	Furan ring	Indicates the presence of sp² C-H bonds in the aromatic furan ring.
~2850-3000	C-H stretch	Cyclohexane ring	Corresponds to the stretching vibrations of sp³ C-H bonds.
~1700-1730	C=O stretch	Ketone	A strong absorption characteristic of the carbonyl groups in the cyclohexane-1,3-dione moiety. The presence of two carbonyls may lead to a broadened or split peak.[6]
~1500-1600	C=C stretch	Furan ring	Aromatic ring stretching vibrations.
~1000-1300	C-O stretch	Furan ring and C-C	Vibrations associated with the C-O-C ether linkage in the furan ring and C-C single bonds.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight of the compound and its fragmentation pattern, which can be used to deduce its structure.

Experimental Protocol: MS

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a standard method for the analysis of volatile and thermally stable compounds like 5-(2-Furyl)cyclohexane-1,3-dione.

• Sample Introduction: A dilute solution of the sample is injected into the gas chromatograph, which separates the components of the mixture before they enter the mass spectrometer.

• Ionization: In the ion source, molecules are bombarded with high-energy electrons (typically 70 eV), leading to the formation of a molecular ion (M⁺˙) and various fragment ions.

• Mass Analysis: The ions are accelerated and separated based on their m/z ratio by a mass analyzer (e.g., a quadrupole).

• Detection: An electron multiplier or similar detector records the abundance of each ion.

• Data Output: The data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z.

Mass Spectrum Analysis

The mass spectrum of 5-(2-Furyl)cyclohexane-1,3-dione will show a molecular ion peak corresponding to its molecular weight, and a series of fragment peaks resulting from the cleavage of the molecule.

Table 4: Predicted Key Ions in the Mass Spectrum of 5-(2-Furyl)cyclohexane-1,3-dione

m/z	Ion Structure	Fragmentation Pathway
178	[C₁₀H₁₀O₃]⁺˙	Molecular Ion (M⁺˙)
150	[M - CO]⁺˙	Loss of a carbonyl group as carbon monoxide.
122	[M - 2CO]⁺˙	Loss of both carbonyl groups.
110	[C₆H₆O₂]⁺˙	Cleavage of the bond between the furan and cyclohexane rings.
95	[C₅H₃O]⁺	Fragmentation of the furan ring.
81	[C₅H₅O]⁺	Furanomethyl cation.
68	[C₄H₄O]⁺˙	Furan radical cation.

digraph "Mass_Spec_Fragmentation" {
bgcolor="#F1F3F4";
rankdir=LR;
node [shape=box, style=rounded, fontname="Helvetica", fillcolor="#FFFFFF", fontcolor="#202124"];
edge [color="#4285F4"];
M [label="[C₁₀H₁₀O₃]⁺˙\nm/z = 178\n(Molecular Ion)"];
F1 [label="[M - CO]⁺˙\nm/z = 150"];
F2 [label="[C₆H₆O₂]⁺˙\nm/z = 110"];
F3 [label="[C₅H₅O]⁺\nm/z = 81"];
M -> F1 [label="- CO"];
M -> F2 [label="- C₄H₄O"];
F2 -> F3 [label="- CHO"];
}

Caption: A simplified proposed fragmentation pathway for 5-(2-Furyl)cyclohexane-1,3-dione in EI-MS.

Conclusion

The collective analysis of NMR, IR, and MS data provides a comprehensive and self-validating spectroscopic profile of 5-(2-Furyl)cyclohexane-1,3-dione. The ¹³C NMR confirms the carbon skeleton, the ¹H NMR (predicted) details the proton environments, the IR spectrum identifies the key functional groups, and the mass spectrum establishes the molecular weight and plausible fragmentation patterns. This detailed characterization is indispensable for ensuring the identity and purity of the compound, thereby providing a solid foundation for its further investigation in the context of drug discovery and development.

References

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Chemical properties of 5-(2-Furyl)cyclohexane-1,3-dione

An In-Depth Technical Guide to the Chemical Properties of 5-(2-Furyl)cyclohexane-1,3-dione

Executive Summary

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 5-(2-Furyl)cyclohexane-1,3-dione (CAS No. 1774-11-4). This compound is a significant heterocyclic building block, integrating the rich chemical functionalities of a furan ring and a cyclohexane-1,3-dione moiety. This unique combination makes it a valuable intermediate in the fields of medicinal chemistry and advanced organic synthesis. This document delves into its structural characteristics, particularly its keto-enol tautomerism, provides detailed analytical and synthetic protocols, and explores its utility as a precursor for more complex molecular architectures. The insights herein are intended for researchers, chemists, and drug development professionals seeking to leverage this versatile molecule in their scientific endeavors.

Introduction: A Scaffold of Dual Functionality

The pursuit of novel molecular entities in drug discovery and materials science often relies on the strategic combination of well-understood functional scaffolds. 5-(2-Furyl)cyclohexane-1,3-dione is a prime example of such a design. It incorporates two key structural motifs:

• The Cyclohexane-1,3-dione Core: This cyclic β-diketone is a versatile precursor in organic synthesis.[1][2] The acidity of the methylene protons positioned between the two carbonyl groups makes it an excellent nucleophile in reactions like the Michael addition.[1][3] Furthermore, the dicarbonyl system is a cornerstone for constructing a wide array of heterocyclic and polycyclic systems.[2]

• The Furan Ring: As a five-membered aromatic heterocycle, furan is an electron-rich system that readily participates in electrophilic substitution reactions.[4][5] Its ability to act as a 1,4-diene in Diels-Alder cycloadditions provides a powerful tool for building molecular complexity.[6][7] The furan nucleus is a common feature in numerous biologically active natural products and synthetic drugs.

The fusion of these two moieties in a single molecule creates a bifunctional reagent with distinct reactive centers, offering orthogonal chemical handles for stepwise synthetic transformations.

Molecular Structure and Tautomerism

5-(2-Furyl)cyclohexane-1,3-dione is identified by the molecular formula C₁₀H₁₀O₃ and a molecular weight of approximately 178.18 g/mol .[8][9] Its most critical chemical feature is the existence of a dynamic equilibrium between its diketo and enol forms.

In solution, the compound predominantly exists as its more stable enol tautomer, 5-(2-furyl)-3-hydroxy-2-cyclohexen-1-one. Unlike acyclic β-dicarbonyls, the rigid cyclic structure of cyclohexane-1,3-dione prevents the formation of an intramolecular hydrogen bond to stabilize the enol form.[10] Instead, stabilization is achieved through conjugation of the enol's C=C double bond with the remaining carbonyl group and through the formation of intermolecular hydrogen bonds in solution or the solid state.[11][12][13]

The equilibrium between these two forms is the foundation of the compound's reactivity.

Caption: Keto-Enol Tautomerism of the Title Compound.

Physicochemical Properties

A summary of the key physical and chemical identifiers for 5-(2-Furyl)cyclohexane-1,3-dione is presented below. This data is essential for its proper handling, storage, and use in quantitative experiments.

Property	Value	Reference(s)
CAS Number	1774-11-4	[8][9][14]
Molecular Formula	C₁₀H₁₀O₃	[8]
Molecular Weight	178.18 g/mol	[8][14]
IUPAC Name	5-(furan-2-yl)cyclohexane-1,3-dione	[8]
Synonym	5-(2-furyl)-3-hydroxy-2-cyclohexen-1-one
Appearance	White to yellow or brown powder/crystal
Melting Point	152-155 °C	[5]
Storage Conditions	2-8°C, under inert atmosphere

Synthesis and Purification

While multiple strategies exist for synthesizing cyclohexane-1,3-dione derivatives, a common and effective approach is the Michael-Claisen reaction sequence.[15] The following protocol is a representative method for the synthesis of 5-substituted cyclohexane-1,3-diones and is adaptable for the title compound.

Causality of Experimental Design: The choice of a strong, non-nucleophilic base like sodium hydride (NaH) is critical for generating the enolate from a donor like malonate without competing side reactions. The reaction proceeds via a Michael addition to an α,β-unsaturated aldehyde (furfural), followed by an intramolecular Dieckmann-Claisen condensation to form the cyclic β-keto ester, which is then hydrolyzed and decarboxylated under acidic conditions to yield the final product.

Caption: Representative Synthetic Workflow.

Experimental Protocol: Synthesis

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Argon), add anhydrous toluene. Add sodium hydride (1.1 eq) as a mineral oil dispersion.

• Enolate Formation: Slowly add diethyl malonate (1.0 eq) dropwise to the stirred suspension at 0°C. Allow the mixture to warm to room temperature and stir for 1 hour until hydrogen evolution ceases.

• Michael Addition: Cool the resulting solution back to 0°C and add a solution of freshly distilled 2-furaldehyde (1.0 eq) in toluene dropwise. Stir at room temperature for 12-18 hours.

• Workup and Cyclization: Quench the reaction by carefully adding aqueous HCl (1 M) until the solution is acidic. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Hydrolysis and Decarboxylation: Reflux the crude intermediate in a mixture of acetic acid and concentrated HCl for 4-6 hours.

• Isolation and Purification: Cool the reaction mixture and neutralize with a saturated NaHCO₃ solution. Extract the product with dichloromethane (3x). The combined organic layers are dried, filtered, and concentrated. The final product is purified by column chromatography or recrystallization from ethanol.

Spectroscopic and Analytical Characterization

Full characterization is essential to confirm the structure and purity of the synthesized compound. While specific experimental spectra are not publicly available in detail, the expected spectroscopic data can be reliably predicted based on the known molecular structure and data from analogous compounds.[16][17]

Protocol for Analysis:

A sample of purified 5-(2-Furyl)cyclohexane-1,3-dione should be dissolved in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) for NMR analysis.[18] IR spectroscopy is typically performed on a solid sample using an ATR accessory. Mass spectrometry can be conducted using techniques such as GC-MS.[8]

Predicted Spectroscopic Data:

Technique	Predicted Signals and Interpretation
¹H NMR	Furan Protons: Three distinct signals in the aromatic region (~6.0-7.5 ppm). H5' (next to oxygen) will be the most downfield. Methine Proton (CH at C5): A multiplet around 3.0-3.5 ppm. Methylene Protons (CH₂ at C4, C6, C2): Complex multiplets in the aliphatic region (~2.2-2.8 ppm). Due to the keto-enol equilibrium, proton signals for the enol form (e.g., a vinyl proton at ~5.5 ppm and an enolic -OH) may also be observed.
¹³C NMR	Carbonyl Carbons (C1, C3): Signals far downfield (~190-210 ppm). In the enol form, one carbonyl signal will be replaced by signals for C=C-OH. Furan Carbons: Four signals in the range of ~105-155 ppm. Aliphatic Carbons (C2, C4, C5, C6): Signals in the range of ~30-50 ppm.
IR (Infrared)	C=O Stretch (Ketone): Strong, sharp absorption band around 1700-1725 cm⁻¹. The presence of the enol form will give rise to a conjugated ketone stretch (~1650 cm⁻¹) and a broad O-H stretch (~3200-3600 cm⁻¹). C-O-C Stretch (Furan): Absorption bands around 1000-1250 cm⁻¹. C=C Stretch (Aromatic/Enol): Bands around 1500-1600 cm⁻¹.
MS (Mass Spec)	Molecular Ion (M⁺): A peak at m/z = 178 corresponding to the molecular weight. Key Fragments: Expect fragmentation patterns corresponding to the loss of CO (m/z = 150) and cleavage of the furan ring. A prominent peak corresponding to the furyl cation or related fragments is also expected.

Chemical Reactivity and Synthetic Utility

The compound's reactivity is dictated by its three primary functional regions: the acidic α-protons, the carbonyl groups, and the furan ring.

• Reactivity of the Dione Moiety: The methylene protons at C2 are highly acidic due to the electron-withdrawing effect of the two adjacent carbonyls. Deprotonation with a base generates a stabilized enolate, which is a potent nucleophile. This enolate readily participates in C-C bond-forming reactions such as alkylations and Michael additions.[3][19]

• Reactivity of the Carbonyl Groups: The carbonyls can undergo standard reactions like condensation with amines or hydrazines to form imines or hydrazones, respectively. They are also key to forming larger heterocyclic systems like pyrazoles or pyrimidines.

• Reactivity of the Furan Ring: The furan ring is susceptible to electrophilic attack, primarily at the C5' position (the other α-position relative to the ring oxygen).[4][20] Reactions like nitration, sulfonation, and halogenation can be achieved under controlled conditions to further functionalize the molecule.[4]

Example Reaction: Michael Addition

A key application is its use as a Michael donor. The enolate, generated in situ, can add to an α,β-unsaturated ketone (a Michael acceptor) to form a new C-C bond, significantly increasing molecular complexity in a single, atom-economical step.[19]

Caption: Logical Flow of a Michael Addition Reaction.

Applications in Drug Discovery and Materials Science

The cyclohexane-1,3-dione scaffold is a privileged structure in medicinal chemistry. Derivatives have been investigated as potential anticancer, anti-inflammatory, and antimicrobial agents.[1][21] The ability to use this core to construct fused heterocyclic systems like pyrans, pyrazoles, and thiophenes is particularly valuable for generating libraries of diverse compounds for high-throughput screening.[2] The presence of the furan ring adds another layer of potential biological interaction and a site for metabolic activity or further synthetic elaboration.

Handling, Storage, and Safety

Based on vendor safety data, 5-(2-Furyl)cyclohexane-1,3-dione should be handled with standard laboratory precautions. It is classified with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

• Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid generating dust.

• Storage: Store in a tightly sealed container in a cool, dry place, as recommended between 2-8°C. Storage under an inert atmosphere (e.g., argon or nitrogen) is advised to prevent degradation.

Conclusion

5-(2-Furyl)cyclohexane-1,3-dione is a highly functionalized and versatile chemical building block. Its key chemical properties are defined by the keto-enol tautomerism of its β-dicarbonyl system and the aromatic reactivity of its furan ring. These features provide multiple avenues for synthetic modification, making it an invaluable intermediate for the construction of complex heterocyclic compounds with potential applications in pharmaceutical and materials research. A thorough understanding of its synthesis, characterization, and reactivity, as outlined in this guide, is crucial for unlocking its full potential in modern chemical science.

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Crystal structure analysis of 5-(2-Furyl)cyclohexane-1,3-dione

An In-Depth Technical Guide to the Crystal Structure Analysis of 5-(2-Furyl)cyclohexane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive walkthrough of the single-crystal X-ray diffraction (SCXRD) workflow, from sample preparation to final structure validation, using 5-(2-Furyl)cyclohexane-1,3-dione as a representative small molecule. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the underlying scientific rationale, empowering researchers to troubleshoot and adapt these methodologies for their own compounds of interest.

Introduction: The Imperative for Atomic Resolution

5-(2-Furyl)cyclohexane-1,3-dione is a heterocyclic compound of interest in medicinal chemistry and materials science. Like many β-diketones, it can exist in equilibrium between its diketo and various enol tautomeric forms.[1][2][3] This tautomerism significantly influences its chemical reactivity, hydrogen bonding capabilities, and ultimately, its interaction with biological targets or its solid-state properties.

While spectroscopic methods like NMR can provide information about the structure in solution, single-crystal X-ray diffraction remains the gold standard for unambiguously determining the three-dimensional atomic arrangement in the solid state.[4][5][6] This guide will detail the complete process of elucidating this structure, a critical step for structure-activity relationship (SAR) studies, polymorph screening, and rational drug design.

Part 1: From Powder to Perfect Crystal — The Art of Crystallization

The most critical and often most challenging step in a SCXRD analysis is growing a single, high-quality crystal.[7][8][9] The goal is to produce a well-ordered, three-dimensional lattice, typically 0.1-0.3 mm in size, free of significant defects.[10] This process relies on creating a supersaturated solution from which the molecule will slowly precipitate in an ordered fashion.

Core Principle: Controlled Supersaturation

Crystallization occurs when the concentration of a solute in a solvent exceeds its solubility limit, creating a supersaturated state. This process is divided into two phases: nucleation (the initial formation of microscopic crystal seeds) and growth (the subsequent addition of molecules to the seed). The key is to control the rate of supersaturation to favor slow growth over rapid precipitation, which tends to form amorphous solids or poorly-ordered microcrystals.

Experimental Protocols for Crystallization

For a small organic molecule like 5-(2-Furyl)cyclohexane-1,3-dione, several classical methods are effective.[7][11] The choice of solvent is paramount; an ideal solvent will show moderate solubility for the compound.[12]

Protocol 1: Slow Evaporation

This is the most straightforward technique and often the first to be attempted.[10][12]

• Solvent Screening: Test the solubility of the compound in a range of solvents (e.g., ethanol, ethyl acetate, dichloromethane, toluene, or mixtures thereof).[10][12]

• Preparation: Dissolve the purified compound in a suitable solvent in a clean vial to create a near-saturated solution.

• Incubation: Cover the vial with parafilm and pierce it with a few small holes using a needle. This restricts the rate of evaporation.

• Growth: Place the vial in a vibration-free location (e.g., a dedicated incubator or a quiet corner of a lab bench) at a constant temperature.

• Monitoring: Observe the vial periodically over several days to weeks for the appearance of single crystals.

Protocol 2: Vapor Diffusion

This method is particularly useful for compounds that are highly soluble or tend to precipitate as oils.[10][11]

• Setup: Prepare a concentrated solution of the compound in a "good" solvent (one in which it is highly soluble) and place it in a small, open inner vial.

• Outer Reservoir: Place this inner vial inside a larger, sealed container (the reservoir) that contains a "poor" solvent (an "anti-solvent" in which the compound is insoluble, but which is miscible with the good solvent).[11]

• Diffusion: Over time, the vapor from the anti-solvent in the reservoir will slowly diffuse into the solution in the inner vial.

• Crystallization: This diffusion gradually reduces the solubility of the compound in the mixed-solvent system, inducing slow crystallization.[11]

Part 2: The Diffraction Experiment — Illuminating the Lattice

Once a suitable crystal is obtained, it is subjected to an intense beam of X-rays to generate a diffraction pattern. This pattern contains the fundamental information about the crystal's internal structure.[6][13][14]

Fundamental Principle: Bragg's Law

When a beam of monochromatic X-rays strikes a crystal, the rays are scattered by the electron clouds of the atoms. Constructive interference occurs only when the path length difference between X-rays scattering from adjacent parallel planes of atoms is an integer multiple of the wavelength. This relationship is described by Bragg's Law:

nλ = 2d sinθ

Where n is an integer, λ is the wavelength of the X-rays, d is the spacing between the crystal lattice planes, and θ is the angle of incidence.[6][14] By measuring the angles (θ) and intensities of the thousands of diffracted beams, we can deduce the d-spacings and the arrangement of atoms within the crystal.

Experimental Workflow: From Crystal to Diffraction Image

The modern single-crystal X-ray diffraction experiment is a highly automated process.

Caption: Workflow for Single-Crystal X-ray Diffraction Data Collection.

The crystal is mounted and cooled (typically to ~100 K) to minimize thermal vibrations. It is then rotated in the X-ray beam, and a series of diffraction images are collected at different orientations until a complete dataset is obtained.[13][15]

Part 3: Data Processing and Structure Solution

The raw diffraction images are computationally processed to extract the intensities and positions of each reflection. This processed data is then used to solve the "phase problem" and generate an initial model of the electron density.[15][16]

Step	Objective	Description	Typical Software
Indexing	Determine Unit Cell & Orientation	The positions of a subset of reflections are used to determine the dimensions (a, b, c, α, β, γ) of the unit cell and the crystal's orientation relative to the instrument.[15]	CrysAlisPro, APEX, DENZO[16]
Integration	Measure Reflection Intensities	The intensity of every diffraction spot on every image is measured, correcting for background noise.[15]	SAINT, XDS
Scaling & Merging	Create Final Reflection File	Intensities from all images are scaled to a common reference frame to correct for variations like X-ray beam fluctuations or crystal decay. Symmetry-equivalent reflections are averaged.[15]	SADABS, SCALEPACK

The Phase Problem: A Central Challenge

The diffraction experiment measures the intensities of the reflections, which are proportional to the square of the structure factor amplitudes (|F|). However, to calculate the electron density map via a Fourier transform, both the amplitude and the phase of each reflection are required.[17] Since the phase information is lost in the experiment, it must be determined computationally. For small molecules, Direct Methods are most commonly used. These methods use statistical relationships between the intensities of strong reflections to derive the initial phases, leading to a preliminary electron density map into which atoms can be placed.[17]

Part 4: Structure Refinement — Honing the Atomic Model

The initial atomic model generated from the structure solution is a rough approximation. The final, high-precision structure is achieved through an iterative process called least-squares refinement .[17][18]

Principle of Least-Squares Refinement

This process systematically adjusts the parameters of the atomic model (e.g., atomic coordinates, thermal motion) to minimize the difference between the structure factors calculated from the model (Fcalc) and the structure factors observed experimentally (Fobs).[17] The quality of the fit between the model and the data is monitored using the crystallographic R-factor (R1), which should ideally be as low as possible for a well-refined structure.

Caption: The iterative cycle of crystallographic structure refinement.

Key Refinement Parameters

• Atomic Coordinates (x, y, z): The position of each atom in the unit cell.

• Displacement Parameters (Uiso/Uaniso): These model the thermal vibration of each atom. Anisotropic models (ellipsoids) are standard for non-hydrogen atoms and account for vibration in different directions.[19]

• Constraints and Restraints: These are used to apply known chemical information to the model, which is essential for stabilizing refinement, especially when data quality is low or when modeling hydrogen atoms or disorder.[17][20]

Part 5: Structural Insights into 5-(2-Furyl)cyclohexane-1,3-dione

While a specific structure is not publicly available, the analysis would be expected to reveal the following key features:

• Tautomeric Form: The crystal structure would definitively show whether the molecule exists in the diketo form or one of its more stable enol tautomers in the solid state. The presence of a hydroxyl group and a C=C double bond within the cyclohexane ring would confirm an enol form.[2][3] The enol form is often stabilized by the formation of intermolecular hydrogen bonds.

• Molecular Conformation: The cyclohexane-1,3-dione ring is expected to adopt a chair or a twisted-boat conformation. The analysis would provide precise torsion angles to define this conformation.

• Intermolecular Interactions: The refinement process reveals the positions of hydrogen atoms, allowing for a detailed analysis of the hydrogen bonding network. This network is a primary determinant of the crystal packing and is crucial for understanding the material's physical properties.

• Bond Lengths and Angles: The final refined model provides highly precise bond lengths and angles (with uncertainties), which can be compared to theoretical values or data from similar structures to identify any unusual geometric features.[14][21]

Conclusion

The crystal structure analysis of a molecule like 5-(2-Furyl)cyclohexane-1,3-dione is a powerful, multi-step process that yields unparalleled insight into its three-dimensional nature. From the meticulous art of crystallization to the computational rigor of structure refinement, each step is essential for producing a final atomic model that is both accurate and chemically meaningful. For professionals in drug development and materials science, this detailed structural information is the bedrock upon which rational design, property prediction, and intellectual property are built.

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Investigating the Acidic Stability of 5-(2-Furyl)cyclohexane-1,3-dione: A Mechanistic and Methodological Approach

An In-Depth Technical Guide:

Executive Summary

For professionals in drug development and chemical research, a thorough understanding of a molecule's stability is paramount to ensuring its safety, efficacy, and shelf-life.[1][2] This guide provides a comprehensive technical overview of the stability of 5-(2-Furyl)cyclohexane-1,3-dione under acidic conditions. We will explore the underlying chemical principles that govern its potential degradation, present a robust experimental framework for conducting forced degradation studies, and discuss the analytical techniques required for accurate assessment. This document is designed not merely as a protocol but as a self-validating system of inquiry, explaining the causality behind each experimental choice to empower researchers to adapt and troubleshoot effectively.

The core structure of 5-(2-Furyl)cyclohexane-1,3-dione presents two key moieties susceptible to acid-catalyzed degradation: the furan ring and the β-diketone system. The furan ring is known to undergo acid-catalyzed ring opening, while the cyclohexane-1,3-dione can exist in tautomeric equilibrium with its enol form, which behaves as an enol ether—a functional group also prone to acid hydrolysis.[3][4][5] This guide will dissect these potential pathways and provide the means to experimentally verify them.

Molecular Scaffolding and Potential Acidic Liabilities

5-(2-Furyl)cyclohexane-1,3-dione (Molecular Formula: C₁₀H₁₀O₃) is a compound featuring a cyclohexane-1,3-dione core substituted with a furan ring at the 5-position.[6] To assess its stability, we must first identify the chemically labile sites within its structure under acidic conditions.

• The Furan Moiety: Furan and its derivatives are known to be sensitive to strong acids. The mechanism of degradation typically involves the protonation of the furan ring, most favorably at the α-carbon (C2 or C5 position) due to resonance stabilization involving the ring oxygen.[4] This initial protonation is often the rate-limiting step.[4] The resulting carbocation is then susceptible to nucleophilic attack by water, leading to the formation of furanol intermediates. Subsequent protonation of the ring oxygen can initiate ring-opening, ultimately yielding 1,4-dicarbonyl compounds.[4][5] The presence of substituents on the furan ring can significantly influence this reactivity.[5]

• The Cyclohexane-1,3-dione Moiety: This β-diketone system exists in a tautomeric equilibrium with its enol and enolate forms. Under acidic conditions, the enol tautomer can be considered a type of enol ether. Enol ethers are readily hydrolyzed in aqueous acid.[3][7] The mechanism involves protonation at the α-carbon, creating a resonance-stabilized oxonium ion, which is then attacked by water to form a hemiacetal that subsequently decomposes to the parent carbonyl compound.[7] While the dione itself is relatively stable, its enol form provides a potential degradation pathway, although typically less facile than the furan ring-opening.

Based on these principles, the primary hypothesis is that the furan ring will be the principal site of degradation under acidic stress.

Experimental Design: A Forced Degradation Study

Forced degradation, or stress testing, is a critical component of drug development, providing insights into degradation pathways and helping to develop stability-indicating analytical methods.[1] The following protocol is designed as a self-validating workflow to assess the stability of 5-(2-Furyl)cyclohexane-1,3-dione.

Workflow Overview

The experimental process follows a logical sequence from preparation to analysis, ensuring data integrity at each stage.

Caption: High-level experimental workflow for the forced degradation study.

Detailed Experimental Protocol

Objective: To quantify the degradation rate of 5-(2-Furyl)cyclohexane-1,3-dione in acidic media and identify major degradation products.

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (Purity ≥95%)

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade)

• Hydrochloric Acid (HCl), certified

• Sodium Hydroxide (NaOH), certified

• Volumetric flasks, pipettes, and autosampler vials

Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD) and a Mass Spectrometer (MS) detector.

• C18 Reverse-Phase HPLC column (e.g., 4.6 x 150 mm, 5 µm).

• Thermostatically controlled water bath or oven.

• Calibrated pH meter.

Procedure:

• Stock Solution Preparation: Prepare a 1.0 mg/mL stock solution of 5-(2-Furyl)cyclohexane-1,3-dione in acetonitrile. The use of an organic solvent for the initial stock prevents premature degradation before the study begins.

• Stress Sample Preparation:

  • For a final concentration of 100 µg/mL, add 1 mL of the stock solution to a 10 mL volumetric flask.

  • Add 4 mL of the stress medium (e.g., 0.2 M HCl to yield a final concentration of ~0.1 M HCl after dilution to volume).

  • Allow the solution to equilibrate to the stress temperature (e.g., 60°C) before diluting to the final volume with pre-heated water. This ensures the reaction timing starts accurately.

• Control Sample: Prepare a control sample by diluting the stock solution with a 50:50 acetonitrile:water mixture to the same final concentration (100 µg/mL). This sample is stored under benign conditions (e.g., 4°C) to represent 0% degradation.

• Incubation: Place the stress samples in a thermostatically controlled environment (e.g., 60°C).

• Time-Point Sampling: Withdraw aliquots at specified intervals (e.g., 0, 2, 4, 8, and 24 hours).

  • Immediately upon withdrawal, neutralize the aliquot with an equimolar amount of NaOH to quench the degradation reaction. This is a critical step to ensure the sample composition is "frozen" at that time point.

  • Dilute the neutralized sample with mobile phase if necessary to fall within the linear range of the analytical method.

• HPLC-UV/MS Analysis:

  • Analyze all samples (controls, blanks, and time points) using a validated stability-indicating HPLC method.

  • Example Method:

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to initial conditions.

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 254 nm; MS scan in positive and negative ion modes.

  • The method must be "stability-indicating," meaning it can separate the parent drug from all significant degradation products and impurities.[8]

Predicted Degradation Pathway and Data Interpretation

The primary degradation route is expected to be the acid-catalyzed hydrolysis and ring-opening of the furan moiety.

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Stability of 5-(2-Furyl)cyclohexane-1,3-dione Under Basic Conditions: An In-depth Technical Guide

This guide provides a comprehensive technical analysis of the chemical stability of 5-(2-Furyl)cyclohexane-1,3-dione in basic environments. It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis who utilize or intend to utilize this molecule as a synthetic intermediate. The information presented herein is a synthesis of established chemical principles and field-proven insights, designed to anticipate potential degradation pathways and inform the design of robust experimental and manufacturing processes.

Introduction: The Duality of Reactivity in 5-(2-Furyl)cyclohexane-1,3-dione

5-(2-Furyl)cyclohexane-1,3-dione is a bifunctional organic molecule that incorporates two key reactive moieties: a furan ring and a cyclohexane-1,3-dione system.[1][2][3][4] The inherent chemical properties of each component dictate the overall stability and reactivity profile of the molecule, particularly under basic conditions.

The cyclohexane-1,3-dione moiety is a classic example of a 1,3-dicarbonyl compound, also known as an active methylene compound.[5][6] A key feature of this system is the pronounced acidity of the methylene protons at the C2 and C4 positions, due to the resonance stabilization of the resulting enolate.[5][7][8][9] In solution, 1,3-cyclohexanedione exists predominantly in its more stable enol tautomer.[7] The pKa of the parent 1,3-cyclohexanedione is approximately 5.26, indicating that it is readily deprotonated by common bases.[7]

The furan ring, on the other hand, is an electron-rich five-membered aromatic heterocycle. While generally susceptible to electrophilic attack and ring-opening under acidic conditions, its stability in basic media is a more nuanced subject.[10][11][12][13] The presence of the electron-donating oxygen atom in the ring makes furan more reactive than benzene in electrophilic aromatic substitution reactions.[14] However, under strongly basic conditions, the potential for interaction with the furan ring cannot be dismissed.

This guide will dissect the probable behavior of 5-(2-Furyl)cyclohexane-1,3-dione when subjected to basic reagents, focusing on the interplay between enolate formation and the integrity of the furan ring.

The Primary Interaction: Enolate Formation of the Cyclohexane-1,3-dione Moiety

Under basic conditions, the most immediate and predictable reaction of 5-(2-Furyl)cyclohexane-1,3-dione is the deprotonation of the cyclohexane-1,3-dione ring to form a resonance-stabilized enolate. The protons on the carbon atom alpha to both carbonyl groups (the C2 position) are the most acidic and will be readily abstracted by a base.

The formation of this enolate is a critical consideration in any reaction design. While this enolate is a key intermediate for many synthetic transformations such as alkylation and acylation, its prolonged existence in a basic solution, especially at elevated temperatures, may lead to unintended side reactions.[15]

Caption: Equilibrium of enolate formation from 5-(2-Furyl)cyclohexane-1,3-dione.

Potential Degradation Pathways of the Furan Ring Under Basic Conditions

While the furan ring is generally more susceptible to degradation under acidic conditions, its stability in the presence of strong bases is not absolute. The primary concerns for the furan moiety in a basic environment are nucleophilic attack and base-catalyzed ring-opening reactions, although these are generally less common than acid-catalyzed pathways.

Base-Catalyzed Ring Opening

In the presence of strong bases, particularly at elevated temperatures, the furan ring can undergo cleavage. This process may be initiated by the abstraction of a proton from the ring, although this is less favorable than deprotonation of the dione moiety. A more likely scenario involves nucleophilic attack by the base (e.g., hydroxide) on the furan ring, leading to a cascade of reactions that result in ring-opened products. Such reactions are known to produce unsaturated 1,4-dicarbonyl compounds.[16]

Caption: Postulated pathway for base-catalyzed furan ring cleavage.

Influence of the Cyclohexane-1,3-dione Substituent

The cyclohexane-1,3-dione substituent on the furan ring is electron-withdrawing, which can influence the reactivity of the furan ring. Electron-withdrawing groups can make the furan ring more susceptible to nucleophilic attack. This is an important consideration when selecting the strength and concentration of the base to be used in reactions involving this molecule.

Experimental Protocols for Stability Assessment

To empirically determine the stability of 5-(2-Furyl)cyclohexane-1,3-dione under various basic conditions, a systematic study is recommended. The following protocols outline a robust approach to this assessment.

General Experimental Workflow

The general workflow for assessing the stability involves subjecting a solution of the compound to the desired basic conditions for a specified time and temperature, followed by quenching the reaction and analyzing the mixture for the presence of the starting material and any degradation products.

Caption: A generalized workflow for the stability testing of the title compound.

Step-by-Step Protocol for Stability Screening

• Preparation of Stock Solution: Prepare a stock solution of 5-(2-Furyl)cyclohexane-1,3-dione in a suitable organic solvent (e.g., methanol, acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Preparation of Basic Solutions: Prepare a range of aqueous basic solutions with varying concentrations (e.g., 0.01 M, 0.1 M, 1 M NaOH). Also, prepare solutions of non-aqueous bases (e.g., sodium methoxide in methanol) if relevant to the intended application.

• Incubation: In separate vials, mix the stock solution with each of the basic solutions at a defined ratio (e.g., 1:9 v/v). Incubate the vials at different temperatures (e.g., room temperature, 50 °C, 80 °C) for various time points (e.g., 1 h, 4 h, 24 h).

• Quenching: At each time point, withdraw an aliquot from each vial and immediately quench the reaction by adding an equivalent amount of a suitable acid (e.g., 1 M HCl) to neutralize the base.

• Sample Preparation for Analysis: Extract the quenched solution with a suitable organic solvent (e.g., ethyl acetate). Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent. Reconstitute the residue in a known volume of a suitable solvent for analysis.

• Analysis: Analyze the samples by High-Performance Liquid Chromatography with Mass Spectrometry (LC-MS) and/or Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the remaining amount of 5-(2-Furyl)cyclohexane-1,3-dione and to identify any potential degradation products.

Data Presentation and Interpretation

The results of the stability studies should be summarized in a clear and concise manner to facilitate interpretation.

Quantitative Data Summary

A table summarizing the percentage of remaining 5-(2-Furyl)cyclohexane-1,3-dione under different conditions is highly recommended.

Base Concentration	Temperature (°C)	Time (h)	Remaining Compound (%)	Major Degradation Products
0.01 M NaOH	25	24	>99	Not Detected
0.1 M NaOH	25	24	95	Tentative Ring-Opened Product
1 M NaOH	25	24	70	Ring-Opened and Polymeric Products
0.1 M NaOH	50	4	80	Ring-Opened Product
1 M NaOH	50	4	40	Significant Degradation

Note: The data in this table is hypothetical and for illustrative purposes only. Actual results will depend on the specific experimental conditions.

Conclusions and Recommendations

The stability of 5-(2-Furyl)cyclohexane-1,3-dione under basic conditions is primarily dictated by the reactivity of the cyclohexane-1,3-dione moiety, which readily forms an enolate. While this is a synthetically useful transformation, prolonged exposure to strong bases, especially at elevated temperatures, can lead to the degradation of the furan ring.

Recommendations for Handling and Reaction Design:

• Use Mild Bases: Whenever possible, use mild bases (e.g., K₂CO₃, Et₃N) for reactions involving this compound to minimize the risk of furan ring degradation.

• Control Temperature: Avoid high reaction temperatures for extended periods when strong bases are used.

• Inert Atmosphere: For sensitive reactions, conducting them under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative degradation pathways.

• Monitor Reaction Progress: Closely monitor the progress of reactions using techniques like TLC or LC-MS to avoid prolonged exposure to basic conditions after the desired transformation is complete.

• Prompt Work-up: Upon completion of a reaction, a prompt and efficient work-up procedure to neutralize the base and isolate the product is crucial.

By understanding the inherent reactivity of both the furan and the cyclohexane-1,3-dione functionalities, researchers and drug development professionals can design more robust and efficient synthetic processes, ultimately leading to higher yields and purer products.

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• ScienceDirect. Microwave assisted synthesis of substituted furan-2-carboxaldehydes and their reactions. [Link]

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A Technical Guide to the Solubility of 5-(2-Furyl)cyclohexane-1,3-dione in Organic Solvents

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of 5-(2-Furyl)cyclohexane-1,3-dione. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing its solubility, predictive analysis across a range of organic solvents, and a detailed experimental protocol for quantitative determination.

Introduction: Understanding the Molecule

5-(2-Furyl)cyclohexane-1,3-dione is a beta-diketone with the molecular formula C₁₀H₁₀O₃ and a molecular weight of approximately 178.18 g/mol [1][2][3]. Its structure, featuring a cyclohexane-1,3-dione ring substituted with a furan group, is key to understanding its solubility. A critical aspect of this molecule is its capacity for keto-enol tautomerism. The presence of protons alpha to the carbonyl groups allows for the formation of an enol, 5-(2-furyl)-3-hydroxy-2-cyclohexen-1-one[4]. This equilibrium between the keto and enol forms significantly influences the molecule's polarity and its ability to act as a hydrogen bond donor and acceptor.

The furan ring introduces aromaticity and a degree of polarity due to the oxygen heteroatom. The cyclohexane-1,3-dione moiety is rich in polar carbonyl groups. This combination of a somewhat nonpolar furan ring and a highly polar diketone structure suggests a nuanced solubility profile, with significant solubility expected in polar organic solvents.

Theoretical Framework for Solubility Prediction

The principle of "like dissolves like" is the cornerstone for predicting solubility. This principle states that substances with similar polarities are more likely to be soluble in one another[5]. The polarity of a solvent is determined by its dipole moment and its ability to engage in hydrogen bonding. Organic solvents can be broadly categorized into three groups:

• Polar Protic Solvents: These solvents, such as alcohols (e.g., methanol, ethanol), can act as both hydrogen bond donors and acceptors.

• Polar Aprotic Solvents: These solvents (e.g., acetone, dimethyl sulfoxide, acetonitrile) have a significant dipole moment but lack O-H or N-H bonds, making them hydrogen bond acceptors but not donors.

• Nonpolar Solvents: These solvents (e.g., hexane, toluene) have low dipole moments and do not engage in hydrogen bonding.

Given the structure of 5-(2-Furyl)cyclohexane-1,3-dione, which possesses both polar functional groups (carbonyls, and the hydroxyl group in its enol form) and a less polar furan moiety, its solubility is expected to be highest in polar solvents.

Predicted Solubility Profile

Based on the chemical structure and the "like dissolves like" principle, the following solubility profile for 5-(2-Furyl)cyclohexane-1,3-dione in common organic solvents can be predicted:

Solvent Class	Examples	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	The ability of these solvents to act as hydrogen bond donors and acceptors will facilitate strong interactions with the carbonyl and enol-hydroxyl groups of the solute.
Polar Aprotic	Acetone, Acetonitrile, DMSO, DMF	High to Moderate	The strong dipole moments of these solvents will effectively solvate the polar regions of the molecule. The lack of hydrogen bond donation may slightly limit solubility compared to protic solvents.
Nonpolar	Hexane, Toluene, Diethyl Ether	Low to Insoluble	The significant difference in polarity between the solute and these solvents will result in weak solute-solvent interactions, making dissolution unfavorable.
Chlorinated	Dichloromethane, Chloroform	Moderate to Low	These solvents have a moderate polarity and can interact with the solute through dipole-dipole interactions, but the lack of hydrogen bonding will limit solubility.

Experimental Determination of Solubility: A Step-by-Step Protocol

To obtain precise solubility data, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining the solubility of 5-(2-Furyl)cyclohexane-1,3-dione in a chosen organic solvent.

Materials and Equipment

• 5-(2-Furyl)cyclohexane-1,3-dione (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (readable to at least 0.1 mg)

• Vials with screw caps (e.g., 4 mL)

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• Micropipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

• Volumetric flasks

Experimental Workflow

The following diagram illustrates the experimental workflow for determining the solubility of the target compound.

Figure 1: Experimental workflow for the quantitative determination of solubility.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 5-(2-Furyl)cyclohexane-1,3-dione to a series of vials. The exact amount should be enough to ensure undissolved solid remains after equilibration.

  • Add a known volume of the desired organic solvent to each vial.

• Equilibration:

  • Securely cap the vials and place them in a thermostatic shaker or water bath set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours). A preliminary time-course experiment can determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, centrifuge the vials at high speed to pellet the undissolved solid.

• Sample Analysis:

  • Carefully withdraw a known volume of the clear supernatant without disturbing the solid pellet.

  • Dilute the supernatant with a suitable solvent to a concentration that falls within the linear range of the analytical method.

  • Quantify the concentration of 5-(2-Furyl)cyclohexane-1,3-dione in the diluted sample using a pre-validated HPLC or UV-Vis spectrophotometry method against a calibration curve.

• Calculation:

  • Calculate the solubility using the following formula: Solubility (mg/mL) = (Concentration from analysis × Dilution factor) / 1000

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise table for easy comparison.

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
[Solvent 1]	[Temperature]	[Value]	[Value]
[Solvent 2]	[Temperature]	[Value]	[Value]
[Solvent 3]	[Temperature]	[Value]	[Value]
...	...	...	...

The results should be interpreted in the context of the solvent's properties and the structural features of 5-(2-Furyl)cyclohexane-1,3-dione. Any deviations from the predicted solubility should be investigated, considering potential factors such as specific solute-solvent interactions or polymorphism of the solid material.

Conclusion

The solubility of 5-(2-Furyl)cyclohexane-1,3-dione is a critical parameter for its application in research and development. While a theoretical understanding based on its chemical structure provides valuable predictions, rigorous experimental determination is essential for obtaining accurate quantitative data. The protocol detailed in this guide offers a robust framework for researchers to systematically evaluate the solubility of this compound in a variety of organic solvents, thereby facilitating its effective use in subsequent applications.

References

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An In-Depth Technical Guide to the Physical Properties of 5-(2-Furyl)cyclohexane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(2-Furyl)cyclohexane-1,3-dione is a beta-diketone that holds significant interest for researchers in organic synthesis and drug development.[1] Its structural motif, featuring a cyclohexane-1,3-dione core substituted with a furan ring, provides a versatile scaffold for the synthesis of a wide array of more complex molecules. Understanding the fundamental physical properties of this compound is paramount for its effective handling, characterization, and application in further research and development endeavors. This guide provides a comprehensive overview of the key physical and spectroscopic properties of 5-(2-Furyl)cyclohexane-1,3-dione, grounded in established analytical techniques and scientific principles.

Chemical Identity and Structure

• IUPAC Name: 5-(furan-2-yl)cyclohexane-1,3-dione[2]

• CAS Number: 1774-11-4[2]

• Molecular Formula: C₁₀H₁₀O₃[2]

• Molecular Weight: 178.18 g/mol [2]

• Chemical Structure:

Caption: 2D Chemical Structure of 5-(2-Furyl)cyclohexane-1,3-dione.

Core Physical Properties

A summary of the primary physical properties of 5-(2-Furyl)cyclohexane-1,3-dione is presented in the table below.

Property	Value	Source
Physical Form	White to yellow to orange to brown powder or crystal	[3]
Melting Point	152-155 °C	[4]
Boiling Point	Not reported; likely to decompose at higher temperatures.	N/A
Solubility	Information on specific solubility values is limited. Generally, β-dicarbonyl compounds exhibit solubility in a range of organic solvents, with polarity playing a key role in the extent of dissolution.[5][6]	N/A
Storage Temperature	2-8°C, under an inert atmosphere.	[3]

Tautomerism: A Critical Consideration

A defining characteristic of β-dicarbonyl compounds like 5-(2-Furyl)cyclohexane-1,3-dione is their existence in a tautomeric equilibrium between the diketo and enol forms.[7] This equilibrium is dynamic and highly influenced by the solvent environment.[8] The enol form is often stabilized by the formation of an intramolecular hydrogen bond and conjugation, which can significantly impact the compound's reactivity, polarity, and spectroscopic signature.[9][10]

Caption: Keto-Enol Tautomerism of a 1,3-Diketone.

The ratio of keto to enol tautomers can be quantitatively determined using Nuclear Magnetic Resonance (NMR) spectroscopy by integrating the signals corresponding to each form.[9] In nonpolar solvents, the intramolecularly hydrogen-bonded enol form is often favored, whereas polar, protic solvents can disrupt this internal hydrogen bond and may favor the more polar diketo form.[11]

Spectroscopic Characterization

Spectroscopic analysis is essential for the unambiguous identification and purity assessment of 5-(2-Furyl)cyclohexane-1,3-dione.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure and studying the tautomeric equilibrium of 5-(2-Furyl)cyclohexane-1,3-dione.

• ¹H NMR: The proton NMR spectrum will exhibit distinct signals for both the diketo and enol forms, allowing for the determination of their relative concentrations. Key signals to expect include those for the furan ring protons, the methine proton at the 5-position of the cyclohexane ring, and the methylene protons of the cyclohexane ring. In the enol form, a characteristic downfield signal for the enolic hydroxyl proton is also anticipated.

• ¹³C NMR: The carbon NMR spectrum provides complementary information, with characteristic signals for the carbonyl carbons in the diketo form and the enolic carbons in the enol form. The furan ring carbons will also have distinct chemical shifts. SpectraBase indicates the availability of a ¹³C NMR spectrum for this compound.[12]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

• In the diketo form, two distinct carbonyl (C=O) stretching bands are expected in the region of 1700-1740 cm⁻¹.

• The enol form will show a broader hydroxyl (-OH) stretching band, typically in the range of 3200-3600 cm⁻¹, and a carbonyl stretch at a lower frequency (around 1600-1650 cm⁻¹) due to conjugation and intramolecular hydrogen bonding. A C=C stretching band for the enol double bond will also be present. An ATR-IR spectrum is available on SpectraBase.[12]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

• The mass spectrum is expected to show a molecular ion peak (M⁺) corresponding to the molecular weight of 178.18 g/mol .

• Common fragmentation patterns for similar compounds can help in confirming the structure. A GC-MS spectrum is noted as available on SpectraBase.[12]

Experimental Protocols

The following are generalized protocols for the determination of the key physical properties of 5-(2-Furyl)cyclohexane-1,3-dione.

Melting Point Determination

Caption: Workflow for Melting Point Determination.

Protocol:

• Ensure the sample is dry and finely powdered.

• Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in a calibrated melting point apparatus.

• Heat the sample at a rate of approximately 10-15 °C per minute until the temperature is about 20 °C below the expected melting point.

• Reduce the heating rate to 1-2 °C per minute.

• Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the last solid particle disappears (completion of melting). This range is the melting point.

Solubility Assessment (Qualitative)

Caption: Workflow for Qualitative Solubility Assessment.

Protocol:

• To a series of small vials, add a pre-weighed amount of 5-(2-Furyl)cyclohexane-1,3-dione (e.g., 1 mg).

• To each vial, add a measured volume (e.g., 1 mL) of a different solvent (e.g., water, ethanol, methanol, acetone, dichloromethane, dimethyl sulfoxide).

• Agitate the vials at a constant temperature (e.g., 25 °C) for a set period (e.g., 1 hour).

• Visually observe if the solid has completely dissolved.

• Categorize the solubility as freely soluble, soluble, sparingly soluble, or insoluble based on the observations.

Spectroscopic Sample Preparation

• NMR Spectroscopy: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. The choice of solvent will influence the keto-enol equilibrium.

• IR Spectroscopy (ATR): Place a small amount of the powdered sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Mass Spectrometry (GC-MS): Prepare a dilute solution of the compound in a volatile organic solvent suitable for gas chromatography.

Applications in Research and Drug Development

The physical properties of 5-(2-Furyl)cyclohexane-1,3-dione are critical for its use as a building block in the synthesis of more complex molecules, including potential drug candidates.[13] Its solubility influences reaction conditions and purification methods, while its melting point serves as a key indicator of purity. The tautomeric nature of the molecule provides different reactive sites that can be selectively targeted in chemical synthesis. A thorough understanding of these properties is therefore essential for any researcher or scientist working with this versatile compound.

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Reactivity of the Furan Ring in 5-(2-Furyl)cyclohexane-1,3-dione: A Mechanistic and Synthetic Exploration

An In-Depth Technical Guide:

Executive Summary

5-(2-Furyl)cyclohexane-1,3-dione is a bifunctional molecule featuring a pseudo-aromatic furan ring appended to a cyclic β-dicarbonyl moiety. This guide provides a comprehensive technical analysis of the furan ring's reactivity within this specific molecular architecture. We will dissect the interplay between the inherent electronic properties of the furan heterocycle and the modulating influence of the cyclohexane-1,3-dione substituent. Key reaction classes, including electrophilic aromatic substitution, cycloaddition, and acid-mediated ring-opening, are examined in detail. The narrative emphasizes the mechanistic rationale behind predicted reactivity patterns and regioselectivity, offering field-proven insights for synthetic planning and execution. This document serves as a foundational resource for professionals engaged in the synthesis and modification of furan-containing compounds for applications in medicinal chemistry and materials science.

Core Principles: The Intrinsic Reactivity of the Furan Nucleus

The furan ring is a five-membered, oxygen-containing heterocycle with a 6-π electron system that imparts aromatic character.[1] However, its aromaticity is modest, with a resonance energy (16-18 kcal/mol) significantly lower than that of benzene (~36 kcal/mol).[1][2] This lower resonance energy has profound implications for its chemical behavior:

• High Reactivity: Furan is substantially more reactive towards electrophiles than benzene, with reaction rates estimated to be 6 x 10¹¹ times faster.[2] This is due to the oxygen heteroatom's ability to donate its lone pair of electrons into the π-system, increasing the ring's electron density and nucleophilicity.[3]

• Diene Character: The lower aromatic stabilization energy allows the furan ring to readily participate in reactions that involve dearomatization, most notably as a diene in [4+2] cycloaddition (Diels-Alder) reactions.[4][5]

• Susceptibility to Ring Opening: The furan nucleus is sensitive to strong acids and certain oxidizing agents, which can lead to irreversible ring-opening, forming 1,4-dicarbonyl compounds or other linear structures.[6][7][8]

This inherent reactivity profile serves as the baseline for understanding the behavior of 5-(2-Furyl)cyclohexane-1,3-dione.

The Modulating Influence of the 5-(Cyclohexane-1,3-dione) Substituent

The cyclohexane-1,3-dione group attached at the C2 position of the furan ring is the primary determinant of the molecule's specific reactivity. Due to the presence of two carbonyl groups, this substituent exerts a net electron-withdrawing effect on the furan ring through both inductive and resonance mechanisms.

This deactivating effect has several critical consequences:

• Reduced Nucleophilicity: The furan ring in the title compound is less electron-rich and therefore less reactive towards electrophiles compared to unsubstituted furan or furan with electron-donating substituents.

• Altered Regioselectivity: In electrophilic substitution reactions, the substituent at C2 directs incoming electrophiles. For deactivating groups, substitution is typically directed to the C4 or C5 position.[3] Given the steric bulk of the cyclohexane dione moiety, the C5 position is the most probable site of attack.

• Enhanced Ring Stability: Electron-withdrawing groups can increase the stability of the furan ring, particularly against acid-catalyzed degradation and polymerization.[8][9]

The diagram below illustrates the logical flow of how the substituent influences the inherent properties of the furan ring.

Caption: Influence of the substituent on furan ring reactivity.

Key Reaction Classes Explored

Electrophilic Aromatic Substitution (EAS)

Despite being deactivated, the furan ring remains susceptible to EAS under appropriate conditions, especially with highly reactive electrophiles.

• Regioselectivity: The primary site of electrophilic attack is predicted to be the C5 position . Attack at this position leads to a more stable cationic intermediate (Wheland complex) where the positive charge can be delocalized across the ring and onto the oxygen atom, without placing adjacent positive charges. Attack at C4 is less favored.

• Reaction Conditions: Milder conditions are imperative to prevent polymerization or ring degradation, which furan derivatives are prone to.[3] For example, nitration should be performed with acetyl nitrate at low temperatures, and Friedel-Crafts acylations require less aggressive Lewis acids than aluminum chloride.[3][10]

The generalized mechanism for electrophilic attack at the C5 position is shown below.

Caption: General mechanism for electrophilic substitution at C5.

Protocol: Vilsmeier-Haack Formylation of a Deactivated Furan

This protocol provides a method for introducing a formyl group at the C5 position, a common and synthetically useful transformation.

• Reagent Preparation: In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, cool phosphorus oxychloride (POCl₃, 1.1 eq.) in anhydrous dimethylformamide (DMF, 5 vol.) to 0 °C. Stir for 30 minutes to form the Vilsmeier reagent.

• Reaction: Dissolve 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq.) in anhydrous DMF (3 vol.). Add this solution dropwise to the cold Vilsmeier reagent over 30 minutes, maintaining the temperature below 10 °C.

• Execution: After the addition is complete, allow the mixture to warm to room temperature and then heat to 60-80 °C for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to 0 °C and quench by slowly adding it to a stirred mixture of ice and aqueous sodium acetate solution until the pH is 6-7.

• Isolation: The product may precipitate upon quenching. If so, collect it by filtration. Otherwise, extract the aqueous mixture with ethyl acetate (3x volume). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to yield 5-(5-formyl-2-furyl)cyclohexane-1,3-dione.

Cycloaddition Reactions

The Diels-Alder reaction, a [4+2] cycloaddition, is a hallmark of furan chemistry.[11][12]

• Reactivity as a Diene: The electron-withdrawing nature of the cyclohexane-1,3-dione substituent reduces the energy of the furan's Highest Occupied Molecular Orbital (HOMO). In a normal-electron-demand Diels-Alder reaction, where the diene is electron-rich and the dienophile is electron-poor, this will decrease the reaction rate compared to unsubstituted furan.[4]

• Reaction Feasibility: Despite the deactivation, reactions with highly reactive, electron-deficient dienophiles (e.g., maleic anhydride, dimethyl acetylenedicarboxylate) are still feasible, though they may require elevated temperatures or high pressure to proceed at appreciable rates.[11] The reversibility of the furan Diels-Alder reaction is a key consideration; the cycloadducts can undergo a retro-Diels-Alder reaction upon heating.[12][13]

Caption: Workflow for the Diels-Alder reaction of the title compound.

Ring-Opening and Transformation Reactions

The furan ring can serve as a latent 1,4-dicarbonyl functionality, which can be unmasked under specific conditions.

• Acid-Catalyzed Ring Opening: While the electron-withdrawing substituent enhances stability, strong acidic conditions, particularly in aqueous media, can still protonate the furan ring (preferentially at C5), initiating a nucleophilic attack by water.[7] This can lead to a cascade of reactions resulting in the formation of various linear dicarbonyl or unsaturated carbonyl compounds.[6]

• Oxidative Ring Opening (Achmatowicz Reaction): A more controlled and synthetically powerful transformation is the oxidative ring opening. While the classic Achmatowicz reaction involves the oxidation of furfuryl alcohols, related oxidative processes can cleave the furan ring.[14][15] Treatment with an oxidizing agent like m-CPBA or bromine in methanol can lead to the formation of a dihydrofuran intermediate, which can be hydrolyzed to yield valuable pyranone-type structures or linear keto-esters.

Quantitative Data Summary

While specific yield data for 5-(2-Furyl)cyclohexane-1,3-dione is not extensively published, the following table provides representative data for key reactions on analogous 2-substituted furans to guide experimental design.

Reaction Type	Furan Substrate	Reagent/Conditions	Product	Yield (%)	Reference
Nitration	Furan	Acetyl nitrate, Ac₂O, -10 °C	2-Nitrofuran	~75%	[10]
Acylation	Furan	Acetic anhydride, H₃PO₄	2-Acetylfuran	~90%	[16]
Diels-Alder	Furan	Maleic Anhydride, Toluene, 80 °C	exo-adduct	~80%	[12]
Ring Opening	1-(Furan-2-yl)ethanol	NBS, THF/H₂O, 0 °C	6-hydroxy-2-methyl-2H-pyran-3(6H)-one	~85%	[14]

Conclusion

The reactivity of the furan ring in 5-(2-Furyl)cyclohexane-1,3-dione is a nuanced interplay of its inherent π-excessive nature and the deactivating influence of the β-dicarbonyl substituent. This guide establishes that while the ring's overall nucleophilicity is attenuated, it remains a versatile synthetic handle. Electrophilic substitution is viable and predictably directed to the C5 position, cycloaddition reactions with potent dienophiles are feasible, and controlled ring-opening can unlock complex molecular scaffolds. A thorough understanding of these competing factors, coupled with careful selection of reaction conditions, is paramount for the successful chemical manipulation of this and related furan-containing molecules in advanced synthetic applications.

References

• MDPI. (2020). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Available at: [Link]

• ACS Publications. (2002). Cycloaddition Reactions of Dihapto-Coordinated Furans. Available at: [Link]

• ACS Publications. (2017). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Available at: [Link]

• Royal Society of Chemistry. (2015). Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study. Available at: [Link]

• RSC Publishing. (2014). Study of the Diels–Alder and retro-Diels–Alder reaction between furan derivatives and maleimide for the creation of new materials. Available at: [Link]

• PubMed. (2024). Catalytic [4+2]- and [4+4]-cycloaddition using furan-fused cyclobutanone as a privileged C4 synthon. Available at: [Link]

• PubMed Central. (2025). Thermally Induced Intramolecular Diels–Alder Reaction of Furan-Tethered Methylenecyclopropanes. Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Available at: [Link]

• PubMed Central. (n.d.). The Interplay between Kinetics and Thermodynamics in Furan Diels–Alder Chemistry for Sustainable Chemicals Production. Available at: [Link]

• Quora. (2017). Why are furan, pyrrole and thiophene more reactive than benzene to electrophilic attack?. Available at: [Link]

• Springer. (2023). Understanding the reactivity and selectivity of Diels–Alder reactions involving furans. Available at: [Link]

• Química Organica.org. (n.d.). Cycloaddition reactions in furan. Available at: [Link]

• ACS Publications. (1996). First Asymmetric Diels−Alder Reactions of Furan and Chiral Acrylates. Usefulness of Acid Heterogeneous Catalysts. Available at: [Link]

• Pearson. (n.d.). Furan undergoes electrophilic aromatic substitution more readily than benzene. Available at: [Link]

• Slideshare. (n.d.). Reactivity order of Pyrrole, Furan and Thiophene.pptx. Available at: [Link]

• ACS Publications. (2001). Furans Act as Dienophiles in Facile Diels−Alder Reactions with Masked o-Benzoquinones. Available at: [Link]

• Quora. (2017). Why does an electrophilic substitution reaction take place in a 2nd position in a furan?. Available at: [Link]

• Pharmaguideline. (n.d.). Relative Aromaticity and Reactivity of Pyrrole, Furan and Thiophene. Available at: [Link]

• ResearchGate. (n.d.). General scheme of the study of furan stability. Available at: [Link]

• Quora. (2019). Why does the electrophilic substitution of furan happen at 2 and 5 positions?. Available at: [Link]

• PNAS. (n.d.). Furan as a versatile synthon. Available at: [Link]

• Wikipedia. (n.d.). Furan. Available at: [Link]

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• The Good Scents Company. (n.d.). 2-furyl pentyl ketone. Available at: [Link]

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• PubChem. (n.d.). 2-Furyl hydroxymethyl ketone. Available at: [Link]

• PubMed Central. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Available at: [Link]

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• PubMed Central. (n.d.). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Available at: [Link]

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Protocols & Analytical Methods

Introduction: Strategic C-C Bond Formation for Novel Scaffolds

An Application Note and Detailed Protocol for the Michael Addition of 5-(2-Furyl)cyclohexane-1,3-dione

The Michael addition, a cornerstone of carbon-carbon bond formation, facilitates the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound. This reaction is of paramount importance in synthetic organic chemistry and drug development for its ability to construct complex molecular architectures from simple precursors under often mild conditions. Cyclic 1,3-diones are particularly valuable nucleophiles (Michael donors) in this context. Their acidic α-protons are readily deprotonated to form stabilized enolates, which can engage a wide variety of Michael acceptors.

The specific substrate, 5-(2-furyl)cyclohexane-1,3-dione, incorporates a furan moiety—a privileged heterocycle in medicinal chemistry known for its diverse biological activities and its utility as a versatile synthetic handle. The products of its Michael addition, highly functionalized 2,5-disubstituted-cyclohexane-1,3-diones, represent novel scaffolds with significant potential for library synthesis and hit-to-lead optimization in drug discovery programs.

This document provides a detailed guide for researchers, outlining the mechanistic principles, a robust experimental protocol, and optimization strategies for performing Michael addition reactions with 5-(2-furyl)cyclohexane-1,3-dione. While literature on this specific substituted dione is emerging, the protocols described herein are adapted from well-established and validated methods for analogous 5-substituted cyclohexane-1,3-diones, providing a strong and reliable foundation for successful experimentation.

Mechanistic Considerations: The Catalytic Cycle

The Michael addition of a 1,3-dione proceeds via the formation of a soft enolate nucleophile which then adds to the β-position of an electron-deficient alkene (the Michael acceptor). The reaction can be catalyzed by a base or, for asymmetric transformations, by an organocatalyst.

A general base-catalyzed mechanism involves three key steps:

• Deprotonation: A base abstracts an acidic proton from the C2 position of the 5-(2-furyl)cyclohexane-1,3-dione, forming a resonance-stabilized enolate. The pKa of the α-protons in cyclohexane-1,3-dione is approximately 11.2, making this deprotonation feasible with a wide range of bases.

• Nucleophilic Attack: The enolate attacks the electrophilic β-carbon of the Michael acceptor (e.g., an enone or nitroalkene), forming a new C-C bond and a new enolate intermediate.

• Protonation: The resulting enolate is protonated by the conjugate acid of the base or by a proton source during workup, yielding the final Michael adduct and regenerating the catalyst.

This process is illustrated in the diagram below.

Caption: Figure 1: Generalized Mechanism of Base-Catalyzed Michael Addition.

Experimental Protocol: A General Procedure

This protocol describes a general method for the Michael addition of 5-(2-furyl)cyclohexane-1,3-dione to a representative Michael acceptor, such as β-nitrostyrene. This procedure is designed to be a robust starting point and can be optimized by varying the catalyst, solvent, and temperature.

Materials and Reagents

• 5-(2-Furyl)cyclohexane-1,3-dione (Substrate)

• β-Nitrostyrene (Michael Acceptor)

• Triethylamine (Et₃N) or another suitable base/organocatalyst

• Dichloromethane (DCM) or another suitable aprotic solvent (e.g., Toluene, THF)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Hydrochloric Acid (HCl), 1 M solution

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Ethyl Acetate (EtOAc) for extraction

• Hexanes for extraction and chromatography

• Silica Gel for column chromatography

Step-by-Step Protocol

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 5-(2-furyl)cyclohexane-1,3-dione (1.0 equiv).

  • Dissolve the starting material in the chosen solvent (e.g., DCM, approximately 0.1 M concentration).

  • Add the Michael acceptor, β-nitrostyrene (1.1 equiv), to the solution.

  • Stir the mixture at room temperature until all solids are dissolved.

• Initiation of Reaction:

  • Add the base catalyst, triethylamine (0.2 equiv), to the stirring solution dropwise.

  • Rationale: A catalytic amount of a non-nucleophilic base is sufficient to generate the enolate without promoting significant side reactions.

• Monitoring the Reaction:

  • Allow the reaction to stir at room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A suitable eluent system would be 30-50% Ethyl Acetate in Hexanes.

  • Visualize the spots under UV light. The reaction is complete when the spot corresponding to the limiting reagent (typically the dione) has been consumed. Reaction times can vary from 2 to 24 hours.

• Workup Procedure:

  • Once the reaction is complete, quench the reaction by adding 1 M HCl solution.

  • Transfer the mixture to a separatory funnel and dilute with Ethyl Acetate.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and finally with brine.

  • Rationale: The acid wash removes the basic catalyst. The bicarbonate wash removes any remaining acidic impurities. The brine wash removes residual water.

  • Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product will likely be a viscous oil or solid.

  • Purify the crude material by flash column chromatography on silica gel.

  • Use a gradient elution system, starting with a low polarity eluent (e.g., 10% EtOAc in Hexanes) and gradually increasing the polarity (e.g., up to 50% EtOAc in Hexanes) to isolate the desired product.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the final Michael adduct.

• Characterization:

  • Confirm the structure and purity of the final product using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Experimental Workflow Diagram

Application Notes and Protocols: Knoevenagel Condensation with 5-(2-Furyl)cyclohexane-1,3-dione for the Synthesis of Novel Bioactive Scaffolds

Introduction: The Strategic Importance of the Knoevenagel Condensation in Modern Drug Discovery

The Knoevenagel condensation is a cornerstone reaction in synthetic organic chemistry, providing a robust and versatile method for the formation of carbon-carbon double bonds.[1] This reaction, a modification of the aldol condensation, typically involves the condensation of an active methylene compound with an aldehyde or ketone, catalyzed by a weak base, to yield an α,β-unsaturated product.[2] Its significance in the pharmaceutical and drug development sectors cannot be overstated, as the resulting arylidene derivatives often serve as pivotal intermediates or as the core scaffolds of pharmacologically active molecules.[2][3] These structures are prevalent in compounds exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[4][5]

This application note focuses on the Knoevenagel condensation utilizing 5-(2-Furyl)cyclohexane-1,3-dione, a substrate of significant interest due to the incorporation of a furan moiety. The furan ring is a well-established pharmacophore, and its presence can modulate the biological activity and pharmacokinetic properties of a molecule. The condensation of this dione with various aromatic aldehydes leads to the formation of 2-arylidene-5-(2-furyl)cyclohexane-1,3-diones, a class of compounds with considerable potential for the development of novel therapeutic agents. Specifically, arylidene derivatives of cyclic ketones have demonstrated promising cytotoxic activity against various cancer cell lines, making them attractive targets for oncology research.[4][6]

Herein, we provide a detailed protocol for the Knoevenagel condensation of 5-(2-Furyl)cyclohexane-1,3-dione with a representative aromatic aldehyde, benzaldehyde. We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental guide, and present expected outcomes and characterization data. This guide is designed to empower researchers and scientists in drug development with the practical knowledge to synthesize and explore this promising class of compounds.

Reaction Mechanism: A Step-by-Step Visualization

The Knoevenagel condensation proceeds through a well-established mechanism. The reaction is typically catalyzed by a weak base, such as piperidine, often with the addition of a catalytic amount of a weak acid like acetic acid. The following diagram illustrates the key steps involved in the reaction between 5-(2-Furyl)cyclohexane-1,3-dione and an aromatic aldehyde.

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Application Notes & Protocols: Synthesis of Heterocyclic Compounds from 5-(2-Furyl)cyclohexane-1,3-dione

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of diverse heterocyclic compounds utilizing 5-(2-Furyl)cyclohexane-1,3-dione as a versatile starting material. This β-diketone serves as a privileged scaffold due to the reactivity of its dicarbonyl functionality and the presence of the furan moiety, which can also participate in or influence subsequent chemical transformations. We will explore established protocols for the synthesis of key heterocyclic systems, including pyrazoles, isoxazoles, and fused pyridines. The underlying reaction mechanisms are discussed to provide a deeper understanding of the experimental choices, and detailed, step-by-step protocols are provided.

Introduction: The Versatility of 5-(2-Furyl)cyclohexane-1,3-dione

Cyclohexane-1,3-dione and its derivatives are foundational building blocks in organic synthesis, renowned for their utility in constructing a wide array of carbocyclic and heterocyclic structures.[1][2] The presence of two carbonyl groups flanking a reactive methylene bridge allows for a multitude of chemical transformations, including condensations, alkylations, and cycloadditions. The specific focus of this guide, 5-(2-Furyl)cyclohexane-1,3-dione, introduces an additional layer of synthetic potential. The furan ring, a bioisostere for the phenyl group, is a common motif in pharmacologically active compounds and can be further manipulated or participate in reactions such as Diels-Alder cycloadditions or ring-opening/rearrangement cascades.

The strategic importance of this starting material lies in its ability to react with various binucleophiles to generate a diverse library of heterocyclic compounds.[3] These heterocyclic motifs are central to the fields of medicinal chemistry and materials science, forming the core structures of numerous pharmaceuticals, agrochemicals, and functional organic materials. This guide will detail the synthesis of several key classes of heterocycles from this versatile precursor.

Synthesis of Pyrazole Derivatives

The reaction of 1,3-dicarbonyl compounds with hydrazine derivatives is a classical and highly efficient method for the synthesis of pyrazoles.[4] This condensation reaction proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.

Mechanistic Rationale

The synthesis of 3-(2-furyl)-4,5,6,7-tetrahydro-1H-indazol-4-one from 5-(2-Furyl)cyclohexane-1,3-dione and hydrazine hydrate exemplifies this transformation. The reaction is initiated by the nucleophilic attack of one of the amino groups of hydrazine onto one of the carbonyl carbons of the dione. This is followed by the elimination of a water molecule to form a hydrazone. The second amino group of the hydrazine then attacks the remaining carbonyl group, leading to a cyclic intermediate which, upon dehydration, yields the final pyrazole product. The regioselectivity of the initial attack is often not critical as the subsequent cyclization leads to the same product.

Diagram 1: General Mechanism for Pyrazole Synthesis

Caption: Reaction pathway for pyrazole formation.

Experimental Protocol: Synthesis of 3-(2-furyl)-4,5,6,7-tetrahydro-1H-indazol-4-one

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq)

• Hydrazine hydrate (1.2 eq)

• Ethanol

• Glacial acetic acid (catalytic amount)

Procedure:

• Dissolve 5-(2-Furyl)cyclohexane-1,3-dione in ethanol in a round-bottom flask equipped with a reflux condenser.

• Add a catalytic amount of glacial acetic acid to the solution.

• Add hydrazine hydrate dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration. If not, reduce the solvent volume under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure pyrazole derivative.

Reactant	Molar Ratio	Solvent	Temperature	Typical Yield
5-(2-Furyl)cyclohexane-1,3-dione	1.0	Ethanol	Reflux	85-95%
Hydrazine hydrate	1.2

Synthesis of Isoxazole Derivatives

The synthesis of isoxazoles from 1,3-dicarbonyl compounds is readily achieved through condensation with hydroxylamine.[5][6] This reaction is analogous to the pyrazole synthesis, with the oxygen atom of hydroxylamine playing a key role in the cyclization process.

Mechanistic Rationale

The reaction begins with the formation of an oxime at one of the carbonyl groups of 5-(2-Furyl)cyclohexane-1,3-dione. The hydroxyl group of the oxime then acts as an intramolecular nucleophile, attacking the second carbonyl carbon. Subsequent dehydration of the cyclic intermediate affords the aromatic isoxazole ring.[5] This method provides a straightforward route to 3-(2-furyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-4-one.

Diagram 2: General Mechanism for Isoxazole Synthesis

Caption: Reaction pathway for isoxazole formation.

Experimental Protocol: Synthesis of 3-(2-furyl)-4,5,6,7-tetrahydrobenzo[d]isoxazol-4-one

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq)

• Hydroxylamine hydrochloride (1.2 eq)

• Sodium acetate or other suitable base (1.2 eq)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve 5-(2-Furyl)cyclohexane-1,3-dione and hydroxylamine hydrochloride in ethanol.

• Add sodium acetate to the mixture to liberate free hydroxylamine.

• Stir the reaction mixture at room temperature or gently heat to reflux, monitoring by TLC.

• Once the reaction is complete, cool the mixture and pour it into cold water.

• Collect the precipitated solid by filtration and wash with water.

• Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol).

Reactant	Molar Ratio	Base	Solvent	Temperature	Typical Yield
5-(2-Furyl)cyclohexane-1,3-dione	1.0	Sodium Acetate	Ethanol	Reflux	80-90%
Hydroxylamine hydrochloride	1.2

Synthesis of Fused Pyridine Derivatives

The Hantzsch pyridine synthesis and related multicomponent reactions are powerful tools for the construction of dihydropyridine and pyridine rings.[2] 5-(2-Furyl)cyclohexane-1,3-dione can serve as the 1,3-dicarbonyl component in such reactions to produce fused pyridine systems.

Mechanistic Rationale

A common approach involves a four-component reaction of an aldehyde, 5-(2-Furyl)cyclohexane-1,3-dione, a β-ketoester (such as ethyl acetoacetate), and a nitrogen source like ammonium acetate. The mechanism is complex, involving a series of condensation and addition reactions. It is generally accepted to proceed through the formation of an enamine from the β-ketoester and ammonia, and a Knoevenagel condensation product between the aldehyde and 5-(2-Furyl)cyclohexane-1,3-dione. A subsequent Michael addition followed by cyclization and dehydration/oxidation leads to the fused pyridine ring.

Diagram 3: Multicomponent Synthesis of a Fused Pyridine

Caption: Key steps in the multicomponent pyridine synthesis.

Experimental Protocol: Synthesis of Fused Pyridines

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq)

• Aromatic aldehyde (e.g., benzaldehyde) (1.0 eq)

• Ethyl acetoacetate (1.0 eq)

• Ammonium acetate (1.5 eq)

• Ethanol or acetic acid

Procedure:

• Combine 5-(2-Furyl)cyclohexane-1,3-dione, the aromatic aldehyde, ethyl acetoacetate, and ammonium acetate in a round-bottom flask.

• Add ethanol or acetic acid as the solvent.

• Heat the mixture to reflux for several hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature.

• Pour the reaction mixture into ice-water and collect the resulting precipitate by filtration.

• Wash the solid with water and a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or ethyl acetate) to yield the pure fused pyridine derivative.

Reactant	Molar Ratio	Solvent	Temperature	Typical Yield
5-(2-Furyl)cyclohexane-1,3-dione	1.0	Ethanol	Reflux	70-85%
Aromatic Aldehyde	1.0
Ethyl Acetoacetate	1.0
Ammonium Acetate	1.5

Conclusion

5-(2-Furyl)cyclohexane-1,3-dione is a highly valuable and versatile precursor for the synthesis of a wide range of heterocyclic compounds. The protocols detailed in this guide provide robust and efficient methods for accessing pyrazole, isoxazole, and fused pyridine scaffolds. By understanding the underlying chemical principles, researchers can adapt and expand upon these methods to generate novel molecular architectures for applications in drug discovery, materials science, and beyond. The strategic use of this building block opens avenues for the creation of diverse chemical libraries with significant potential for biological activity and other functional properties.

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• da Silva, J. F. M., et al. (2017). Regiochemistry of cyclocondensation reactions in the synthesis of polyazaheterocycles. Beilstein Journal of Organic Chemistry, 13, 279-287. Available at: [Link]

• ResearchGate. (n.d.). The Synthesis of Cyclohexane-1,3-diones Bearing an Isoxazoline or a Dihydro-1,2-oxazine Ring at C2. Retrieved from [Link]

• YouTube. (2019). synthesis of isoxazoles. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Retrieved from [Link]

• El-Malah, A. A., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(3), 659. Available at: [Link]

• NanoBioLetters. (2024). Construction of Isoxazole ring: An Overview. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Isoxazole synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Cyclohexane-1,3-dione Derivatives: Versatile Precursors for Total Synthesis of Natural Products. Retrieved from [Link]

• PubMed. (2020). Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors. Retrieved from [Link]

• PubChem. (n.d.). 5-(2-Furyl)cyclohexane-1,3-dione. Retrieved from [Link]

• ResearchGate. (n.d.). Application of Cyclohexane‐1,3‐diones in the Synthesis of Six‐Membered Nitrogen‐Containing Heterocycles. Retrieved from [Link]

• MDPI. (2022). Indane-1,3-Dione: From Synthetic Strategies to Applications. Molecules, 27(15), 4933. Available at: [Link]

• Frontiers. (n.d.). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Retrieved from [Link]

• Beilstein Archives. (n.d.). Tandem dinucleophilic cyclization of cyclohexane-1,3-diones with pyridinium salts. Retrieved from [Link]

• Scientific Research Publishing. (2014). Synthesis and Cytotoxicity of Heterocyclic Compounds Derived from Cyclohexane-1,3-Dione. Retrieved from [Link]

• PubMed. (2021). Multi-Component Reactions of Cyclohexan-1,3-dione: Synthesis of Fused Pyran, Pyridine, Thiophene and Pyrazole Derivatives with c-Met, Anti-Proliferative Activities. Retrieved from [Link]

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• ScienceDirect. (n.d.). From bicyclic precursors. Annulated pyrazolo[5,1-c][5][7][8]triazoles. Retrieved from [Link]

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Application Notes & Protocols: 5-(2-Furyl)cyclohexane-1,3-dione in Multicomponent Reactions

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of the Furan-Dione Scaffold

In the landscape of modern drug discovery, the quest for molecular diversity and complexity is paramount. Multicomponent reactions (MCRs) have emerged as a cornerstone strategy, enabling the efficient, one-pot synthesis of complex molecules from three or more starting materials.[1][2] This approach aligns with the principles of green chemistry by maximizing atom economy and minimizing waste.[3] Within this framework, 5-(2-Furyl)cyclohexane-1,3-dione stands out as a highly versatile and strategic building block.

The molecule itself marries two key structural features of significant pharmacological interest. The furan ring is a privileged five-membered heterocycle found in numerous bioactive compounds and approved drugs, where it often serves as a bioisostere for phenyl rings, enhancing metabolic stability and receptor interactions.[4][5] The cyclohexane-1,3-dione moiety, a cyclic β-dicarbonyl system, provides a reactive scaffold primed for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. Its unique enolic tautomerism and activated methylene group are central to its utility in classical MCRs like the Hantzsch and Biginelli reactions. The combination of these two motifs in 5-(2-Furyl)cyclohexane-1,3-dione offers a direct route to novel heterocyclic systems bearing a furan substituent, a promising avenue for generating libraries of potential therapeutic agents.[6]

This guide provides an in-depth exploration of the application of 5-(2-Furyl)cyclohexane-1,3-dione in two pivotal MCRs: the Hantzsch synthesis of fused pyridine systems (acridinediones) and the Biginelli reaction for the synthesis of dihydropyrimidinones. We will dissect the mechanistic underpinnings of these reactions and provide detailed, field-tested protocols for their execution.

Part 1: Hantzsch-Type Synthesis of Fused Acridinediones

The Hantzsch dihydropyridine synthesis, first reported in 1881, is a classic MCR that typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia.[7] This reaction can be adapted to use cyclic β-diketones, such as 5-(2-Furyl)cyclohexane-1,3-dione, to generate fused polyhydroquinoline or acridinedione structures. These scaffolds are of significant interest due to their wide range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[8]

Mechanistic Rationale

The reaction proceeds through a cascade of interconnected equilibria. The core principle involves the initial formation of two key intermediates: an enamine from the reaction of one diketone molecule with the ammonia source (ammonium acetate), and an α,β-unsaturated carbonyl compound (a Knoevenagel condensation product) from the reaction of the second diketone molecule with the aldehyde. These two intermediates then undergo a Michael addition, followed by cyclization and dehydration to yield the final fused dihydropyridine system, which can be subsequently aromatized. The driving force for the final step is the formation of a stable aromatic pyridine ring.[9][10]

Workflow for Hantzsch-Type Synthesis

Below is a visual representation of the experimental workflow for the synthesis of 1,8-dioxo-10-(2-furyl)-3,3,6,6-tetramethyl-9-phenyl-1,2,3,4,5,6,7,8,9,10-decahydroacridine, a representative acridinedione derivative.

Caption: General workflow for the Hantzsch-type synthesis of acridinediones.

Detailed Experimental Protocol: Synthesis of 9-Aryl-10-(2-furyl)-3,4,6,7,9,10-hexahydroacridine-1,8(2H,5H)-diones

This protocol is adapted from established procedures for the synthesis of acridinediones using cyclic diketones.[8]

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (2.0 mmol, 356 mg)

• Aromatic aldehyde (e.g., Benzaldehyde) (1.0 mmol, 106 mg, 102 µL)

• Ammonium acetate (1.5 mmol, 115 mg)

• Ethanol (10 mL)

• Round-bottom flask (25 mL) with reflux condenser

• Stirring hotplate

• Standard filtration and recrystallization glassware

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask, add 5-(2-Furyl)cyclohexane-1,3-dione (356 mg, 2.0 mmol), the selected aromatic aldehyde (1.0 mmol), and ammonium acetate (115 mg, 1.5 mmol).

• Solvent Addition: Add 10 mL of ethanol to the flask. The choice of ethanol is based on its ability to dissolve the reactants at elevated temperatures and its appropriate boiling point for the reaction.

• Reflux: Equip the flask with a reflux condenser and place it on a stirring hotplate. Heat the mixture to reflux (approximately 80°C) with continuous stirring.

  • Causality Insight: The elevated temperature is necessary to overcome the activation energy for the multiple condensation and cyclization steps involved in the mechanism. Ammonium acetate serves as both the nitrogen source and a mild acidic catalyst to promote the initial condensation steps.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) using a suitable mobile phase (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 4-6 hours.

• Workup and Isolation: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature. Pour the reaction mixture slowly into 50 mL of ice-cold water with stirring. A solid precipitate should form.

• Filtration: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water (3 x 15 mL) to remove any unreacted ammonium acetate and other water-soluble impurities.

• Drying and Purification: Dry the crude product in a desiccator or a vacuum oven. For further purification, recrystallize the solid from an ethanol/water mixture to yield the pure acridinedione derivative.

Data Summary (Expected):

Reactant Aldehyde	Product Name	Expected Yield (%)	Physical Appearance
Benzaldehyde	10-(2-Furyl)-9-phenyl-3,4,6,7,9,10-hexahydroacridine-1,8(2H,5H)-dione	85-95	Pale yellow solid
4-Chlorobenzaldehyde	9-(4-Chlorophenyl)-10-(2-furyl)-3,4,6,7,9,10-hexahydroacridine-1,8(2H,5H)-dione	80-90	Off-white to yellow solid
4-Methoxybenzaldehyde	10-(2-Furyl)-9-(4-methoxyphenyl)-3,4,6,7,9,10-hexahydroacridine-1,8(2H,5H)-dione	85-95	Yellow solid

Part 2: Biginelli Reaction for Dihydropyrimidinone Synthesis

The Biginelli reaction, discovered in 1893, is a highly efficient one-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) from an aldehyde, a β-dicarbonyl compound, and urea or thiourea.[11][12] DHPMs are a class of heterocyclic compounds with a remarkable range of pharmacological properties, including acting as calcium channel blockers, antiviral agents, and mitotic kinesin inhibitors like Monastrol.[13][14] Employing 5-(2-Furyl)cyclohexane-1,3-dione as the dicarbonyl component provides a direct route to novel, fused DHPMs incorporating the furan moiety.

Mechanistic Rationale

While the exact mechanism has been debated, the most widely accepted pathway involves an acid-catalyzed cascade. The reaction is believed to commence with the condensation of the aldehyde and urea to form an N-acyliminium ion intermediate. This electrophilic species is then attacked by the enol form of the 5-(2-Furyl)cyclohexane-1,3-dione. Subsequent cyclization via intramolecular nucleophilic attack by the remaining urea nitrogen onto a carbonyl group, followed by a final dehydration step, yields the stable dihydropyrimidinone ring system.[11]

Reaction Mechanism Diagram

The following diagram illustrates the proposed iminium-based mechanism for the Biginelli reaction.

Caption: Key steps in the acid-catalyzed Biginelli reaction mechanism.

Detailed Experimental Protocol: Synthesis of Fused 4-(2-Furyl)-5H-indeno[1,2-d]pyrimidinones

This protocol is a robust method adapted from general Biginelli syntheses and those utilizing furan-containing aldehydes, employing a common and effective Lewis acid catalyst.[15][16]

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 mmol, 178 mg)

• Aromatic aldehyde (e.g., Benzaldehyde) (1.0 mmol, 106 mg, 102 µL)

• Urea (1.5 mmol, 90 mg) or Thiourea (1.5 mmol, 114 mg)

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O) (0.1 mmol, 27 mg)

• Ethanol (10 mL)

• Round-bottom flask (25 mL) with reflux condenser

• Stirring hotplate

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a 25 mL round-bottom flask, combine 5-(2-Furyl)cyclohexane-1,3-dione (178 mg, 1.0 mmol), the chosen aldehyde (1.0 mmol), urea (or thiourea, 1.5 mmol), and the catalyst, FeCl₃·6H₂O (27 mg, 10 mol%).

  • Expertise Insight: Iron(III) chloride is an inexpensive, efficient, and environmentally benign Lewis acid catalyst that activates the aldehyde carbonyl group towards nucleophilic attack, thereby accelerating the formation of the key N-acyliminium intermediate.[15] An excess of urea is used to drive the equilibrium towards product formation.

• Solvent and Reflux: Add 10 mL of ethanol and reflux the mixture with stirring for 4-6 hours.

• Monitoring: Track the disappearance of starting materials using TLC (e.g., 2:1 Hexane:Ethyl Acetate).

• Isolation: After cooling the reaction mixture to room temperature, pour it into 50 mL of ice-cold water. The product will precipitate out of the solution.

• Filtration and Washing: Collect the solid by vacuum filtration. Wash the precipitate with plenty of cold water to remove the catalyst and excess urea, followed by a small amount of cold ethanol to remove non-polar impurities.

• Purification: The crude solid is often of high purity. However, it can be further purified by recrystallization from hot ethanol to yield the final product as a crystalline solid.

Data Summary (Expected):

Aldehyde Component	Urea/Thiourea	Product Name	Expected Yield (%)
Benzaldehyde	Urea	4-Phenyl-9-(2-furyl)-3,4,6,7,8,9-hexahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one	80-92
2-Furaldehyde	Urea	4,9-Di(2-furyl)-3,4,6,7,8,9-hexahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one	75-88
Benzaldehyde	Thiourea	4-Phenyl-9-(2-furyl)-3,4,6,7,8,9-hexahydro-1H-cyclopenta[d]pyrimidine-2(5H)-thione	82-94

Conclusion and Outlook

5-(2-Furyl)cyclohexane-1,3-dione is a powerful and versatile synthon for the construction of complex, drug-like heterocyclic scaffolds via multicomponent reactions. The Hantzsch and Biginelli reactions detailed herein provide efficient, atom-economical pathways to fused acridinediones and dihydropyrimidinones, respectively. These protocols are robust, scalable, and utilize readily available reagents and catalysts. The resulting furan-functionalized heterocycles represent a rich source of novel chemical entities for screening in drug development programs, leveraging the established biological importance of both the furan and the resulting heterocyclic cores. Further exploration of this building block in other MCRs, such as the Ugi or Passerini reactions, holds significant promise for expanding the accessible chemical space for medicinal chemistry.

References

• Oriental Journal of Chemistry. (n.d.). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Retrieved from [Link]

• PubMed. (n.d.). Furans, thiophenes and related heterocycles in drug discovery. Retrieved from [Link]

• Maskrey, T. S., et al. (2018). A Five-Component Biginelli-Diels-Alder Cascade Reaction. Frontiers in Chemistry, 6, 376. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of Fused Heterocycles from 5-(2-Furyl)cyclohexane-1,3-dione

Abstract

This comprehensive guide details the synthetic utility of 5-(2-Furyl)cyclohexane-1,3-dione as a versatile precursor for the construction of various fused heterocyclic systems. We provide in-depth protocols, mechanistic insights, and expert commentary on the synthesis of fused benzofurans, indoles, and pyridazinones. The methodologies presented herein are designed for researchers, scientists, and professionals in drug development, offering robust and reproducible procedures for accessing novel chemical entities with potential pharmacological applications.

Introduction

Fused heterocyclic scaffolds are cornerstone structures in medicinal chemistry and materials science, often imparting unique biological activities and physicochemical properties to the molecules that contain them. The strategic selection of starting materials is paramount for the efficient and modular synthesis of these complex architectures. 5-(2-Furyl)cyclohexane-1,3-dione has emerged as a highly valuable and versatile building block due to the presence of two key reactive functionalities: a β-dicarbonyl system and an electron-rich furan ring. This unique combination allows for a variety of chemical transformations, leading to a diverse array of fused heterocyclic products.

This application note will explore three principal synthetic pathways originating from 5-(2-Furyl)cyclohexane-1,3-dione:

• Acid-Catalyzed Intramolecular Cyclization: Formation of fused tetrahydrodibenzofuranones, which are precursors to fully aromatic benzofurans.

• Fischer Indole Synthesis: Reaction with arylhydrazines to construct fused indole frameworks.

• Condensation with Hydrazine: Synthesis of fused pyridazinone systems.

Each section will provide a detailed experimental protocol, a discussion of the underlying reaction mechanism, and key data presented in a clear and accessible format.

Part 1: Synthesis of Fused Tetrahydrodibenzofuranones via Acid-Catalyzed Intramolecular Cyclization

The furan moiety of 5-(2-Furyl)cyclohexane-1,3-dione can participate in an intramolecular electrophilic substitution reaction, leading to the formation of a fused benzofuran-like structure. This acid-catalyzed cyclization is a powerful method for constructing the core of various biologically active molecules.

Expertise & Experience: The Rationale Behind the Method

The choice of a strong dehydrating acid, such as polyphosphoric acid (PPA), is critical for this transformation. PPA serves a dual role: it acts as a protic acid to activate the dicarbonyl moiety for enolization and as a powerful dehydrating agent to drive the reaction towards the cyclized product by removing the water generated during the reaction. The electron-rich nature of the furan ring makes it susceptible to electrophilic attack from the protonated enol, initiating the ring-closing step.

Reaction Mechanism

The proposed mechanism for the acid-catalyzed intramolecular cyclization is depicted below. The reaction proceeds through an initial enolization of the cyclohexane-1,3-dione, followed by protonation and subsequent electrophilic attack of the resulting carbocation onto the electron-rich furan ring. A final dehydration step yields the fused tetrahydrodibenzofuranone.

Caption: Proposed mechanism for the acid-catalyzed synthesis of tetrahydrodibenzofuranone.

Experimental Protocol: Synthesis of 1,2,3,9a-Tetrahydrodibenzofuran-4(9H)-one

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq)

• Polyphosphoric acid (PPA) (10-20 eq by weight)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-(2-Furyl)cyclohexane-1,3-dione.

• Carefully add polyphosphoric acid to the flask. The mixture will be viscous.

• Heat the reaction mixture to 80-100 °C with vigorous stirring for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 1,2,3,9a-Tetrahydrodibenzofuran-4(9H)-one.

Data Summary:

Parameter	Value
Reactant	5-(2-Furyl)cyclohexane-1,3-dione
Reagent	Polyphosphoric Acid (PPA)
Temperature	80-100 °C
Reaction Time	2-4 hours
Product	1,2,3,9a-Tetrahydrodibenzofuran-4(9H)-one
Typical Yield	65-75%

Part 2: Synthesis of Fused Indole Derivatives via Fischer Indole Synthesis

The reaction of the dicarbonyl moiety of 5-(2-Furyl)cyclohexane-1,3-dione with arylhydrazines provides a direct route to fused indole structures, a privileged scaffold in medicinal chemistry.

Expertise & Experience: Strategic Considerations

The Fischer indole synthesis is a classic and reliable method for indole formation. In this context, the choice of the acidic catalyst and solvent is crucial for achieving good yields and preventing side reactions. A mixture of a protic acid, such as acetic acid, and a stronger acid catalyst, like sulfuric acid or PPA, is often employed to facilitate both the formation of the phenylhydrazone intermediate and the subsequent[1][1]-sigmatropic rearrangement and cyclization.

Reaction Mechanism

The reaction proceeds via the initial formation of a phenylhydrazone from the reaction of 5-(2-Furyl)cyclohexane-1,3-dione and an arylhydrazine. Under acidic conditions, this intermediate undergoes a[1][1]-sigmatropic rearrangement, followed by aromatization with the elimination of ammonia to furnish the fused indole product.

Caption: General mechanism for the Fischer indole synthesis of fused indoles.

Experimental Protocol: Synthesis of a Fused Furyl-Indole Derivative

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq)

• Substituted Phenylhydrazine Hydrochloride (1.1 eq)

• Glacial Acetic Acid

• Ethanol

• Concentrated Sulfuric Acid (catalytic amount)

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Dissolve 5-(2-Furyl)cyclohexane-1,3-dione and the substituted phenylhydrazine hydrochloride in a mixture of glacial acetic acid and ethanol in a round-bottom flask.

• Add a catalytic amount of concentrated sulfuric acid to the mixture.

• Heat the reaction mixture to reflux for 4-6 hours, monitoring by TLC.

• Cool the reaction to room temperature and pour it into a beaker containing ice water.

• Neutralize the mixture with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired fused indole.

Data Summary:

Parameter	Value
Reactants	5-(2-Furyl)cyclohexane-1,3-dione, Arylhydrazine
Catalyst	Acetic Acid/Sulfuric Acid
Temperature	Reflux
Reaction Time	4-6 hours
Product	Fused Furyl-Indole Derivative
Typical Yield	50-65%

Part 3: Synthesis of Fused Pyridazinone Derivatives

The reaction of 1,3-dicarbonyl compounds with hydrazine is a well-established method for the synthesis of pyridazinone heterocycles. Applying this to 5-(2-Furyl)cyclohexane-1,3-dione provides access to novel fused pyridazinone systems.

Expertise & Experience: Controlling the Reaction Outcome

The reaction between a 1,3-dione and hydrazine can potentially lead to different isomers. The reaction conditions, particularly the solvent and temperature, can influence the regioselectivity of the initial condensation and subsequent cyclization. Ethanol is a commonly used solvent that facilitates the dissolution of the reactants and promotes the reaction at a moderate temperature.

Reaction Mechanism

The synthesis of the fused pyridazinone proceeds through the initial condensation of one of the carbonyl groups of the dione with one of the amino groups of hydrazine to form a hydrazone intermediate. This is followed by an intramolecular cyclization via the attack of the second amino group on the remaining carbonyl, and subsequent dehydration to yield the final pyridazinone ring.

Caption: Proposed mechanism for the synthesis of a fused pyridazinone derivative.

Experimental Protocol: Synthesis of a Fused Furyl-Pyridazinone

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq)

• Hydrazine hydrate (1.2 eq)

• Ethanol

• Glacial Acetic Acid (catalytic amount)

• Water

Procedure:

• In a round-bottom flask, dissolve 5-(2-Furyl)cyclohexane-1,3-dione in ethanol.

• Add a catalytic amount of glacial acetic acid.

• Add hydrazine hydrate dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux for 3-5 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Reduce the volume of the solvent under reduced pressure.

• Add cold water to the concentrated mixture to precipitate the product.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to obtain the fused pyridazinone.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Data Summary:

Parameter	Value
Reactants	5-(2-Furyl)cyclohexane-1,3-dione, Hydrazine Hydrate
Solvent	Ethanol
Temperature	Reflux
Reaction Time	3-5 hours
Product	Fused Furyl-Pyridazinone Derivative
Typical Yield	70-85%

Conclusion

5-(2-Furyl)cyclohexane-1,3-dione is a readily accessible and highly versatile starting material for the synthesis of a range of medicinally relevant fused heterocyclic compounds. The protocols detailed in this application note provide robust and reproducible methods for the synthesis of fused benzofurans, indoles, and pyridazinones. The mechanistic discussions offer a deeper understanding of these transformations, empowering researchers to adapt and optimize these reactions for their specific synthetic targets. The diverse reactivity of this precursor makes it a valuable tool in the arsenal of synthetic chemists engaged in drug discovery and development.

References

• Electrophilic Cyclization Mechanisms: For a general overview of electrophilic cyclization reactions, their mechanisms, and applications in organic synthesis. Source: Longdom Publishing, The Electrophilic Cyclization Mechanism and its Applications. [Link]

• Fischer Indole Synthesis: A comprehensive review on the synthesis of indole derivatives, including the Fischer indole synthesis. Source: PMC, Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. [Link]

• Polyphosphoric Acid in Synthesis: A review on the applications of polyphosphoric acid (PPA) in organic synthesis, including its use as a cyclizing and dehydrating agent. Source: PubMed, Metal-Free, PPA-Mediated Fisher Indole Synthesis via Tandem Hydroamination-Cyclization Reaction between Simple Alkynes and Arylhydrazines. [Link]

• Reactions of Cyclohexane-1,3-diones: An article detailing various multi-component reactions of cyclohexane-1,3-dione to synthesize fused heterocycles. Source: PubMed, Multi-Component Reactions of Cyclohexan-1,3-dione: Synthesis of Fused Pyran, Pyridine, Thiophene and Pyrazole Derivatives with c-Met, Anti-Proliferative Activities. [Link]

• Synthesis of Fused Pyridazinones: An article describing the synthesis of fused pyridazino derivatives from triazinone precursors and hydrazine. Source: MDPI, Synthesis and Pharmacological Studies of Unprecedented Fused Pyridazino[3′,4′:5,6][2][3]triazino[3,4-b][1][3]thiadiazine Derivatives. [Link]

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The Furyl Advantage: Leveraging 5-(2-Furyl)cyclohexane-1,3-dione in Bioactive Molecule Synthesis

Introduction: Unveiling a Versatile Building Block

In the landscape of medicinal chemistry and drug discovery, the strategic selection of molecular building blocks is paramount to the successful synthesis of novel, potent, and selective therapeutic agents. Among the myriad of available scaffolds, the cyclohexane-1,3-dione framework has consistently demonstrated its utility as a versatile precursor for a diverse array of bioactive molecules.[1][2] Its inherent reactivity, stemming from the presence of a highly acidic methylene group and two carbonyl functionalities, allows for its elaboration into complex heterocyclic systems. This guide focuses on a particularly intriguing derivative: 5-(2-Furyl)cyclohexane-1,3-dione . The incorporation of a 2-furyl moiety at the 5-position introduces unique electronic and steric properties, offering new avenues for molecular design and the development of compounds with potentially enhanced biological activities. The furan ring, a well-known pharmacophore, is present in numerous natural products and synthetic drugs, often contributing to improved binding affinity and metabolic stability.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the strategic utilization of 5-(2-Furyl)cyclohexane-1,3-dione as a key intermediate in the synthesis of bioactive molecules. We will delve into the fundamental reactivity of this building block and provide detailed, field-proven protocols for its application in constructing libraries of compounds with potential therapeutic applications, particularly in the realms of oncology and infectious diseases.

Core Structural Features and Reactivity

The synthetic potential of 5-(2-Furyl)cyclohexane-1,3-dione is rooted in two key structural features: the reactive 1,3-dicarbonyl system and the electronically rich 2-furyl substituent.

• The 1,3-Dicarbonyl System: The two carbonyl groups flank a methylene group (-CH2-), rendering the protons on this carbon highly acidic. This facilitates deprotonation to form a stabilized enolate, which is a potent nucleophile. This nucleophilicity is the cornerstone of its utility in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions.

• The 2-Furyl Substituent: The furan ring is an aromatic heterocycle that is considered a bioisostere of the phenyl ring. Its presence can influence the pharmacokinetic and pharmacodynamic properties of the final molecule. The oxygen heteroatom can act as a hydrogen bond acceptor, and the ring system can engage in π-π stacking interactions with biological targets.

The strategic combination of these features makes 5-(2-Furyl)cyclohexane-1,3-dione an ideal candidate for multicomponent reactions (MCRs), a powerful tool in diversity-oriented synthesis. MCRs allow for the construction of complex molecules in a single step from three or more reactants, offering significant advantages in terms of efficiency and atom economy.

Application in the Synthesis of Bioactive Heterocycles

The primary application of 5-(2-Furyl)cyclohexane-1,3-dione lies in its use as a precursor for the synthesis of fused heterocyclic systems. These scaffolds are prevalent in a wide range of biologically active compounds, including anticancer, antimicrobial, and anti-inflammatory agents.[3][4]

Synthesis of Tetrahydrobenzo[b]pyran Derivatives with Potential Anticancer Activity

Derivatives of tetrahydrobenzo[b]pyran are known to exhibit a range of biological activities, including antiproliferative effects on various cancer cell lines. A straightforward and highly efficient method for the synthesis of these compounds is the one-pot, three-component reaction between an aromatic aldehyde, malononitrile, and a 1,3-dicarbonyl compound.

Conceptual Workflow: Multicomponent Synthesis of Tetrahydrobenzo[b]pyrans

Caption: Multicomponent reaction for pyran synthesis.

Protocol 1: Synthesis of 2-Amino-4-aryl-7-(2-furyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitriles

This protocol is adapted from established procedures for the synthesis of related tetrahydrobenzo[b]pyran derivatives.

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 mmol)

• Aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde) (1.0 mmol)

• Malononitrile (1.0 mmol)

• Ethanol (10 mL)

• Piperidine (0.1 mmol)

Procedure:

• In a 50 mL round-bottom flask, dissolve 5-(2-Furyl)cyclohexane-1,3-dione (1.0 mmol), the chosen aromatic aldehyde (1.0 mmol), and malononitrile (1.0 mmol) in ethanol (10 mL).

• Add a catalytic amount of piperidine (0.1 mmol) to the mixture.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the precipitated solid product is collected by filtration.

• Wash the solid with cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the desired 2-amino-4-aryl-7-(2-furyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile.

• Further purification can be achieved by recrystallization from ethanol if necessary.

Expected Outcome and Significance:

This reaction is expected to proceed in high yield due to the efficiency of the multicomponent approach. The resulting chromene derivatives are valuable scaffolds for further chemical modification and biological screening. The presence of the furan moiety is anticipated to modulate the biological activity compared to their phenyl counterparts.

Reactant Ratios	Typical Reaction Time	Expected Yield
1:1:1 (Dione:Aldehyde:Malononitrile)	2 - 4 hours	85 - 95%

Synthesis of Fused Pyridine Scaffolds as Potential Kinase Inhibitors

Fused pyridine derivatives are another class of heterocyclic compounds with significant therapeutic potential, including activity as kinase inhibitors in cancer therapy.[3] The Hantzsch pyridine synthesis and related multicomponent reactions provide a versatile platform for accessing these structures.

Conceptual Workflow: Synthesis of Fused Pyridines

Caption: Multicomponent reaction for pyridine synthesis.

Protocol 2: Synthesis of Fused Acridinedione Derivatives

This protocol is based on established methods for the synthesis of acridinediones from cyclohexane-1,3-dione.

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 mmol)

• Aromatic aldehyde (1.0 mmol)

• Ethyl cyanoacetate (1.0 mmol)

• Ammonium acetate (1.5 mmol)

• Ethanol (15 mL)

Procedure:

• To a 50 mL round-bottom flask, add 5-(2-Furyl)cyclohexane-1,3-dione (1.0 mmol), the selected aromatic aldehyde (1.0 mmol), ethyl cyanoacetate (1.0 mmol), and ammonium acetate (1.5 mmol) in ethanol (15 mL).

• Heat the reaction mixture to reflux and maintain for 6-8 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• The solid product that precipitates is collected by filtration.

• Wash the precipitate with water and then with a small amount of cold ethanol.

• Dry the product in a vacuum oven.

Expected Biological Activity:

The resulting fused pyridine derivatives, specifically acridinediones, are of significant interest for their potential as anticancer agents. The core structure is a known pharmacophore that can be further functionalized to target specific biological pathways involved in cancer progression.

Anticipated Biological Significance and Future Directions

The strategic incorporation of the 2-furyl group into the cyclohexane-1,3-dione scaffold is expected to yield novel compounds with promising biological profiles. Based on the extensive literature on related structures, the primary areas of therapeutic interest for derivatives of 5-(2-Furyl)cyclohexane-1,3-dione are:

• Anticancer Activity: The fused pyran and pyridine derivatives are expected to exhibit cytotoxicity against a range of cancer cell lines. The mechanism of action could involve the inhibition of key enzymes such as tyrosine kinases or interference with cell cycle progression.[3]

• Antimicrobial Activity: The furan nucleus is a component of many antimicrobial agents. Derivatives synthesized from 5-(2-Furyl)cyclohexane-1,3-dione could possess antibacterial and antifungal properties, warranting their evaluation against a panel of pathogenic microorganisms.

Future research should focus on the systematic exploration of the chemical space around this building block. This includes:

• Diversity-Oriented Synthesis: Employing a wider range of aromatic aldehydes and active methylene compounds in multicomponent reactions to generate large, diverse libraries of compounds.

• Detailed Biological Evaluation: Comprehensive screening of the synthesized compounds for their anticancer and antimicrobial activities, followed by mechanism-of-action studies for the most potent hits.

• Structure-Activity Relationship (SAR) Studies: Elucidating the relationships between the structural features of the synthesized molecules and their biological activity to guide the design of more potent and selective analogs.

Conclusion

5-(2-Furyl)cyclohexane-1,3-dione is a highly promising, yet underexplored, building block for the synthesis of bioactive molecules. Its unique combination of a reactive 1,3-dicarbonyl system and a biologically relevant furan moiety makes it an ideal starting material for the construction of diverse heterocyclic scaffolds. The protocols and strategies outlined in this guide provide a solid foundation for researchers to harness the potential of this versatile compound in the quest for novel therapeutic agents.

References

• Mohareb, R. M., et al. (2020). Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors. Bioorganic Chemistry, 97, 103667. [Link]

• Shaaban, M., Kamel, M., & Milad, Y. (2014). Synthesis and Cytotoxicity of Heterocyclic Compounds Derived from Cyclohexane-1,3-Dione. Open Access Library Journal, 1, 1-16. [Link]

• Mohareb, R. M., et al. (2021). Multi-Component Reactions of Cyclohexan-1,3-dione: Synthesis of Fused Pyran, Pyridine, Thiophene and Pyrazole Derivatives with c-Met, Anti-Proliferative Activities. Anticancer Agents in Medicinal Chemistry, 21(17), 2443-2463. [Link]

• Turan-Zitouni, G., et al. (2015). Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules, 20(5), 9309-9325. [Link]

• PubChem. (n.d.). 5-(2-Furyl)cyclohexane-1,3-dione. National Center for Biotechnology Information. [Link]

• Mohareb, R. M., et al. (2022). Heterocyclic compounds derived from cyclohexane-1,4-dione: synthesis of tetrahydro-4H-chromene and tetrahydrobenzo[d]thiazole derivatives as target SARS-CoV-2 main protease (Mpro) and potential anti-Covid-19. RSC Advances, 12(1), 1-15. [Link]

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Application Note: Synthesis of Fused Pyran Derivatives via Acid-Catalyzed Rearrangement of 5-(2-Furyl)cyclohexane-1,3-dione

Abstract

This document provides a comprehensive technical guide for the synthesis of functionalized pyran derivatives, specifically fused dihydropyranones, through the acid-catalyzed intramolecular rearrangement of 5-(2-Furyl)cyclohexane-1,3-dione. This transformation leverages the principles of the Piancatelli rearrangement, offering an efficient route to valuable heterocyclic scaffolds. We will detail the underlying reaction mechanism, provide validated, step-by-step experimental protocols, and discuss the significance and potential applications of these pyran derivatives in medicinal chemistry and materials science.

Introduction & Significance

Pyran and its fused derivatives are privileged heterocyclic scaffolds found in a vast number of natural products and synthetic molecules with significant biological activities.[1][2][3][4][5] These structures are core components of compounds with applications ranging from anticancer and antiviral to anti-inflammatory agents.[3][6] Consequently, the development of efficient and robust synthetic methodologies to access novel pyran derivatives is of paramount importance to the drug discovery and development community.[2][6]

The starting material, 5-(2-Furyl)cyclohexane-1,3-dione, is an attractive precursor. The furan moiety serves as a masked dienophile or a precursor to a reactive intermediate, which, upon acid catalysis, can undergo a rearrangement and cyclization sequence. This process is analogous to the well-established Piancatelli rearrangement, which traditionally converts 2-furylcarbinols into 4-hydroxycyclopentenones.[7][8][9] In this intramolecular variant, the tethered 1,3-dicarbonyl moiety acts as the nucleophile, leading to the formation of a fused pyran ring system.

This guide will elucidate the mechanistic rationale for this transformation and provide a reliable protocol for its execution in a laboratory setting.

Mechanistic Rationale: An Intramolecular Piancatelli-Type Rearrangement

The conversion of the furan ring into a pyran ring is not a direct substitution but a sophisticated cascade reaction initiated by acid. The mechanism is a variant of the classic Piancatelli rearrangement, which proceeds through a key pentadienylic cation intermediate.[8][9]

The proposed mechanism involves several key steps:

• Protonation of the Furan Ring: The reaction is initiated by the protonation of the furan ring by a Brønsted acid (e.g., p-toluenesulfonic acid). This disrupts the aromaticity of the furan, making the C5 position susceptible to nucleophilic attack.

• Nucleophilic Attack and Ring Opening: A nucleophile, typically water present in the reaction medium, attacks the activated furan ring. This leads to the formation of a hemiacetal-like intermediate which subsequently undergoes ring-opening to form a key oxo-pentadienyl cation intermediate.

• Intramolecular Cyclization (Michael Addition): The enol or enolate form of the tethered cyclohexane-1,3-dione acts as an intramolecular nucleophile. It attacks the electrophilic terminus of the pentadienyl system in a conjugate addition fashion.

• Rearomatization/Tautomerization: A final tautomerization and dehydration step yields the thermodynamically stable fused dihydropyranone product.

This mechanistic pathway is visualized in the diagram below.

Caption: Proposed mechanism for pyran synthesis.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis and purification of the fused pyran derivative.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
5-(2-Furyl)cyclohexane-1,3-dione	Synthesis Grade (>98%)	Commercially Available	Starting material.
p-Toluenesulfonic acid monohydrate (PTSA)	Reagent Grade	Commercially Available	Catalyst.[10]
Toluene	Anhydrous	Commercially Available	Reaction solvent.
Ethyl Acetate	ACS Grade	Commercially Available	For extraction & chromatography.
Hexanes	ACS Grade	Commercially Available	For chromatography.
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	Prepared in-house	For neutralization.
Brine (Saturated NaCl)	ACS Grade	Prepared in-house	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Commercially Available	For drying.
Silica Gel	230-400 mesh	Commercially Available	For column chromatography.

Safety Precaution: This procedure should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Toluene is flammable and toxic. PTSA is corrosive. Handle with care.

Reaction Workflow

The overall experimental process is summarized in the following workflow diagram.

Caption: Step-by-step experimental workflow.

Step-by-Step Synthesis Protocol

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq, e.g., 1.92 g, 10 mmol).

• Solvent Addition: Add anhydrous toluene (50 mL) to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.

• Catalyst Addition: Add p-toluenesulfonic acid monohydrate (PTSA) (0.1 eq, e.g., 190 mg, 1 mmol). The use of a Brønsted acid is crucial for catalyzing the rearrangement.[10][11]

• Heating: Heat the reaction mixture to reflux (approx. 110 °C) using a heating mantle.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The reaction is typically complete within 4-6 hours. A new, lower Rf spot corresponding to the product should appear, and the starting material spot should disappear.

• Quenching: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Neutralization: Carefully pour the cooled reaction mixture into a separatory funnel containing 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to quench the acid catalyst. Swirl gently, venting frequently to release any evolved CO₂.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or solid.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc in hexanes and gradually increasing to 30%).

• Isolation: Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the fused pyran derivative as a solid or viscous oil. Record the final mass and calculate the percent yield.

Characterization

The identity and purity of the final compound should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure and assess purity.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Infrared (IR) Spectroscopy: To identify key functional groups (e.g., C=O, C-O-C).

Applications and Future Directions

The fused dihydropyranone scaffold synthesized via this method is a versatile intermediate for further chemical elaboration. The enone functionality is susceptible to a variety of transformations, including Michael additions, reductions, and cycloadditions, allowing for the rapid generation of molecular complexity.

Given the prevalence of the pyran motif in pharmacologically active compounds, these derivatives represent promising starting points for drug discovery programs.[1][6] They can be screened in various biological assays, including anticancer, antimicrobial, and anti-inflammatory screens, to identify potential therapeutic leads.[2][3] The methodology is also amenable to the synthesis of libraries of analogs for structure-activity relationship (SAR) studies.

References

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• Pyrans and Benzo Derivatives: Applications. ResearchGate. Published 2019. [Link]

• Piutti, C., & Quartieri, F. (2013). The Piancatelli Rearrangement: New Applications for an Intriguing Reaction. Semantic Scholar. [Link]

• Read de Alaniz, J. (2014). Lewis Acid Catalyzed Rearrangement of Furylcarbinols: The Aza- and Oxa- Piancatelli Cascade Reaction. Synlett, 25(1), 8-11. [Link]

• Mudarra, Á. L., et al. (2022). Mechanism of the Aza-Piancatelli Reaction: Scope and Limitations of Furan Substitution in Donor–Acceptor Stenhouse Adduct Synthesis. ACS Omega, 7(25), 21727–21735. [Link]

• Synthetic Developments in Functionalized Pyrano[2,3-c]pyrazoles. A Review. ResearchGate. Published 2021. [Link]

• An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. National Institutes of Health (NIH). Published 2023. [Link]

• Pyran-based natural and synthetic marketed drugs in preclinical/clinical trials. ResearchGate. Published 2023. [Link]

• Jilalat, I. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROC. Journal Marocain de Chimie Hétérocyclique. [Link]

• Li, Y., et al. (2021). Synthesis of fused-pyran derivatives via a base-mediated annulation of bis-allenoates followed by auto-oxidation in air. Organic & Biomolecular Chemistry, 19(3), 561-565. [Link]

• Gill, M., & Tewierik, L. M. (2004). Synthesis of Pyran and Pyranone Natural Products. Molecules, 9(6), 466-482. [Link]

• Multi-Component Reactions of Cyclohexan-1,3-dione: Synthesis of Fused Pyran, Pyridine, Thiophene and Pyrazole Derivatives with c-Met, AntiProliferative Activities. ResearchGate. Published 2022. [Link]

• Pyran – Knowledge and References. Taylor & Francis. Accessed January 7, 2026. [Link]

• Intramolecular Aza-Piancatelli Rearrangement of Alkyl- or Arylamines Promoted by PPh3/Diethyl Azodicarboxylate. ResearchGate. Published 2021. [Link]

• Brønsted Acid Catalyzed Propargylation of 1,3-Dicarbonyl Derivatives. Synthesis of Tetrasubstituted Furans. ResearchGate. Published 2007. [Link]

• Reactivity of different 1,3‐dicarbonyl compounds. ResearchGate. Published 2023. [Link]

• Al-Tel, T. H., & Al-Qawasmeh, R. A. (2007). Brønsted acid catalyzed propargylation of 1,3-dicarbonyl derivatives. Synthesis of tetrasubstituted furans. Organic Letters, 9(4), 727-730. [Link]

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Application Notes and Protocols: Synthesis of Pyridine Derivatives from 5-(2-Furyl)cyclohexane-1,3-dione

Introduction: The Strategic Importance of Pyridine Scaffolds in Medicinal Chemistry

Pyridine derivatives are a cornerstone of modern drug discovery, forming the structural core of numerous therapeutic agents.[1][2][3] Their prevalence in pharmaceuticals stems from the pyridine ring's unique electronic properties, its capacity for hydrogen bonding, and its metabolic stability. This heterocyclic motif is found in a wide array of approved drugs, including those for treating conditions ranging from bacterial infections to hypertension and cancer.[3][4] The ability to functionalize the pyridine scaffold allows medicinal chemists to meticulously modulate a molecule's pharmacological profile, including its solubility, bioavailability, and target affinity.[1][3] Consequently, the development of robust and versatile synthetic routes to novel pyridine derivatives is of paramount importance to the pharmaceutical industry.

5-(2-Furyl)cyclohexane-1,3-dione is a versatile and readily available starting material for the synthesis of a variety of heterocyclic compounds, including valuable pyridine derivatives.[5][6][7] Its inherent functionality, a β-diketone, provides a reactive handle for cyclocondensation reactions, a common and powerful strategy for constructing the pyridine ring.[8][9] This application note provides a detailed protocol for the synthesis of a model pyridine derivative from 5-(2-Furyl)cyclohexane-1,3-dione, delving into the underlying reaction mechanism and offering practical insights for researchers in drug development and organic synthesis.

Reaction Mechanism and Scientific Rationale

The synthesis of pyridine derivatives from 1,3-dicarbonyl compounds, such as 5-(2-Furyl)cyclohexane-1,3-dione, typically proceeds through a cyclocondensation reaction. A widely employed method is the Hantzsch pyridine synthesis or a related variant, which involves the condensation of a β-dicarbonyl compound, an aldehyde, and an ammonia source.[9] However, a more direct approach for the synthesis from a pre-functionalized dione involves the formation of an enaminone intermediate followed by cyclization.

The initial step of the reaction is the formation of a β-enaminone through the condensation of one of the carbonyl groups of 5-(2-Furyl)cyclohexane-1,3-dione with an amine.[10][11][12][13] This reaction is often catalyzed by acid and proceeds via nucleophilic attack of the amine on the carbonyl carbon, followed by dehydration. The resulting enaminone is a key intermediate, as it possesses both nucleophilic (the enamine nitrogen and α-carbon) and electrophilic (the remaining carbonyl group) centers.

The subsequent cyclization to form the pyridine ring can be achieved through various strategies. One common approach involves reaction with another carbonyl-containing component, leading to the formation of a dihydropyridine intermediate, which is then oxidized to the aromatic pyridine. Alternatively, intramolecular cyclization can be induced under specific conditions, particularly if the substituents are appropriately chosen to facilitate ring closure.

For the purpose of this protocol, we will focus on a straightforward two-step, one-pot synthesis involving the initial formation of an enaminone from 5-(2-Furyl)cyclohexane-1,3-dione and ammonium acetate, followed by a cyclocondensation reaction with an α,β-unsaturated carbonyl compound to construct the pyridine ring.

Experimental Protocols

Synthesis of a 4-(2-Furyl)-5,6,7,8-tetrahydroquinoline Derivative

This protocol details the synthesis of a representative pyridine derivative, specifically a tetrahydroquinoline, from 5-(2-Furyl)cyclohexane-1,3-dione.

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (96%)

• Ammonium acetate

• Crotonaldehyde (or other suitable α,β-unsaturated aldehyde/ketone)

• Ethanol (anhydrous)

• Toluene

• Sodium sulfate (anhydrous)

• Silica gel (for column chromatography)

• Hexanes

• Ethyl acetate

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Dean-Stark apparatus (optional, for azeotropic removal of water)

• Rotary evaporator

• Glassware for extraction and chromatography

• NMR spectrometer

• Mass spectrometer

• Melting point apparatus

Workflow Diagram:

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Application Note & Protocol: A Versatile Synthesis of 4-(Furan-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-7-one from 5-(2-Furyl)cyclohexane-1,3-dione

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Value of Thiophene Scaffolds

The thiophene nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged pharmacophore" for its presence in a multitude of FDA-approved drugs and clinical candidates.[1][2] Its structural and electronic properties, which are similar to a benzene ring, allow it to engage in favorable interactions with a wide array of biological targets.[3] Thiophene derivatives exhibit a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and CNS-modulating effects.[4][5][6] The ability to construct complex molecular architectures around this core is therefore of paramount importance in modern drug discovery. This guide details a robust and efficient protocol for the synthesis of a novel, highly functionalized tetrahydrobenzo[b]thiophene derivative, starting from the readily accessible 5-(2-Furyl)cyclohexane-1,3-dione.

Part 1: Synthetic Strategy & Mechanistic Rationale

The conversion of a cyclic 1,3-dione into a fused thiophene ring system is a powerful transformation for generating molecular complexity. Our strategy leverages a classic thionation and intramolecular condensation sequence, transforming the non-aromatic dione into a stable, aromatic-fused thiophene scaffold suitable for further elaboration.

1.1 The Core Transformation: From Dione to Thiophene

The chosen precursor, 5-(2-Furyl)cyclohexane-1,3-dione[7], possesses two key reactive sites: the nucleophilic central carbon of the dione system and the electrophilic carbonyl groups. The direct conversion to a thiophene ring is most effectively achieved using a sulfur-transfer agent.

Causality of Reagent Selection: Lawesson's Reagent (2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide) is selected as the thionating agent of choice over alternatives like phosphorus pentasulfide (P₄S₁₀).[8] This preference is based on several factors:

• Milder Reaction Conditions: Lawesson's Reagent (LR) typically requires lower temperatures and is more soluble in common organic solvents compared to P₄S₁₀.[9]

• Higher Selectivity: LR is known for its efficacy in converting ketones to thioketones with fewer side reactions.[8][10]

• Mechanism: The reaction proceeds through the initial formation of a thione at one of the carbonyl positions. This intermediate is then poised for an intramolecular condensation and dehydration/desulfurization cascade, ultimately leading to the formation of the aromatic thiophene ring fused to the cyclohexane backbone.

1.2 Proposed Reaction Pathway

The overall transformation is a one-pot synthesis that proceeds through several key stages, beginning with the thionation of one carbonyl group of the 1,3-dione, followed by an intramolecular cyclization and aromatization to yield the stable tetrahydrobenzo[b]thiophene product.

Sources

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Application Note & Protocols: Synthesis of Furan-Containing Tetrahydro-1H-indazoles from 5-(2-Furyl)cyclohexane-1,3-dione

Abstract

This document provides a comprehensive guide for the synthesis of novel pyrazole derivatives, specifically 4-(2-furyl)-4,5,6,7-tetrahydro-1H-indazoles, using 5-(2-furyl)cyclohexane-1,3-dione as a key starting material. The core of this synthesis is the well-established Knorr pyrazole synthesis, which involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1][2] This guide details the underlying chemical principles, provides step-by-step experimental protocols for synthesis using both unsubstituted hydrazine and phenylhydrazine, and offers insights into reaction monitoring, product purification, and characterization. The resulting furan-pyrazole hybrid molecules are of significant interest in medicinal chemistry and drug discovery due to the diverse biological activities associated with both heterocyclic scaffolds.[3][4][5]

Introduction and Scientific Context

Pyrazole derivatives are a cornerstone of heterocyclic chemistry, renowned for their extensive applications in pharmaceuticals, agriculture, and materials science.[6][7] The pyrazole scaffold is a key pharmacophore in numerous approved drugs, exhibiting a wide range of biological activities including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[5][8][9] Furan rings are also prevalent in natural products and pharmacologically active compounds, contributing to molecular rigidity and modulating electronic properties.[10] The strategic combination of these two privileged heterocycles into a single molecular entity—a furan-pyrazole hybrid—presents a compelling strategy for the development of novel therapeutic agents with potentially unique pharmacological profiles.[3]

The primary synthetic route to pyrazoles is the reaction between a 1,3-dicarbonyl compound and a hydrazine.[11][12] This reaction, known as the Knorr pyrazole synthesis, is a robust and versatile method for constructing the pyrazole ring.[13][14] In this application note, we focus on the use of 5-(2-furyl)cyclohexane-1,3-dione as the dicarbonyl precursor. This starting material allows for the creation of a fused pyrazole system, specifically a tetrahydro-1H-indazole, which retains the furan moiety as a key substituent.

The reaction proceeds via an initial condensation between one of the carbonyl groups of the dione and one of the amino groups of the hydrazine to form a hydrazone intermediate. Subsequent intramolecular cyclization and dehydration lead to the formation of the stable, aromatic pyrazole ring fused to the cyclohexane backbone.[2][15]

Mechanistic Rationale and Workflow

The synthesis of 4-(2-furyl)-4,5,6,7-tetrahydro-1H-indazoles from 5-(2-furyl)cyclohexane-1,3-dione is predicated on the nucleophilic attack of hydrazine on the carbonyl carbons of the diketone. The reaction is typically catalyzed by acid, which protonates a carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon.[15][16]

The general workflow for this synthesis is outlined below. It involves the setup of the reaction under appropriate conditions, monitoring its progress, followed by workup and purification of the final product.

Caption: General Experimental Workflow.

Reactivity Considerations

• The 1,3-Diketone: 5-(2-Furyl)cyclohexane-1,3-dione exists in equilibrium with its enol tautomer. The reaction can proceed through either the diketo or enol form.

• The Furan Ring: The furan ring is generally stable under the mild acidic conditions of the Knorr synthesis. However, strong, non-aqueous acidic conditions should be avoided as furan is susceptible to acid-catalyzed polymerization or ring-opening.[17][18] The modest aromaticity of furan makes it more reactive than benzene but stable enough for this condensation.[19]

• Regioselectivity: When using a substituted hydrazine (e.g., phenylhydrazine), two regioisomers are possible. However, with a symmetrical cyclic diketone like the starting material here (after tautomerization), the initial attack is equivalent at either carbonyl, simplifying the product outcome.

Experimental Protocols

Safety Precaution: Hydrazine and its derivatives are toxic and potentially carcinogenic. Always handle these reagents in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol 1: Synthesis of 4-(2-Furyl)-4,5,6,7-tetrahydro-1H-indazole

This protocol describes the reaction with unsubstituted hydrazine hydrate to yield the N-unsubstituted tetrahydro-1H-indazole.

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione

• Hydrazine hydrate (80% solution in water)

• Ethanol, absolute

• Glacial Acetic Acid (catalyst)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 5-(2-furyl)cyclohexane-1,3-dione (e.g., 1.0 g, 5.2 mmol) in absolute ethanol (30 mL).

• Reagent Addition: To the stirred solution, add hydrazine hydrate (0.33 g, 5.2 mmol, 1.0 eq) followed by 3-4 drops of glacial acetic acid.

• Reaction: Heat the mixture to reflux (approximately 80-85 °C) and maintain for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 1:1 v/v). The disappearance of the starting diketone spot indicates reaction completion.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • To the resulting residue, add ethyl acetate (50 mL) and saturated sodium bicarbonate solution (30 mL).

  • Transfer the mixture to a separatory funnel, shake well, and separate the layers.

  • Wash the organic layer sequentially with water (2 x 30 mL) and brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel to afford the pure 4-(2-furyl)-4,5,6,7-tetrahydro-1H-indazole.

Protocol 2: Synthesis of 2-Phenyl-4-(2-furyl)-4,5,6,7-tetrahydro-2H-indazole

This protocol uses phenylhydrazine to yield the N-phenyl substituted derivative.

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione

• Phenylhydrazine

• Ethanol, absolute

• Glacial Acetic Acid (catalyst)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 5-(2-furyl)cyclohexane-1,3-dione (e.g., 1.0 g, 5.2 mmol) in absolute ethanol (30 mL).

• Reagent Addition: Add phenylhydrazine (0.56 g, 5.2 mmol, 1.0 eq) to the solution, followed by 3-4 drops of glacial acetic acid.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The reaction with phenylhydrazine may be slower than with hydrazine hydrate.

• Monitoring: Monitor the reaction progress by TLC (e.g., ethyl acetate/hexane 3:7 v/v).

• Workup:

  • After cooling, remove the ethanol via rotary evaporation.

  • Dissolve the residue in dichloromethane (50 mL).

  • Wash the organic solution with saturated sodium bicarbonate solution (30 mL), water (2 x 30 mL), and brine (30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude material by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to yield the pure 2-phenyl-4-(2-furyl)-4,5,6,7-tetrahydro-2H-indazole.

Product Characterization

The synthesized tetrahydro-1H-indazole derivatives should be characterized using standard analytical techniques to confirm their structure and purity.[20][21]

Technique	Expected Observations for 4-(2-Furyl)-4,5,6,7-tetrahydro-1H-indazole
¹H NMR	Signals corresponding to the pyrazole N-H proton (broad singlet), furan protons (doublets and a doublet of doublets), and aliphatic protons of the cyclohexane ring (multiplets).
¹³C NMR	Resonances for the aromatic carbons of the pyrazole and furan rings, as well as the aliphatic carbons of the cyclohexane backbone.
Mass Spec (MS)	A molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of the product (C₁₁H₁₂N₂O).
Infrared (IR)	Characteristic N-H stretching vibration (around 3100-3300 cm⁻¹), C=N and C=C stretching bands in the 1500-1650 cm⁻¹ region.

Applications and Future Directions

The synthesized furan-substituted tetrahydro-1H-indazoles serve as valuable scaffolds for further chemical modification. The presence of the pyrazole N-H group (in products from Protocol 1) allows for N-alkylation or N-acylation to generate a library of derivatives. These compounds can be screened for a variety of biological activities, leveraging the known pharmacological potential of both the pyrazole and furan moieties.[3][4][22] Recent studies have highlighted the potential of furan-pyrazole hybrids in areas such as oncology, making this class of compounds particularly relevant for modern drug discovery programs.[3]

Reaction Scheme Visualization

Caption: Knorr Synthesis of Tetrahydro-1H-indazoles.

Note: The product image in the DOT script is a placeholder. A proper chemical drawing would show the fused pyrazole-cyclohexane ring with the furan substituent.

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Application Notes & Protocols: 5-(2-Furyl)cyclohexane-1,3-dione in Medicinal Chemistry

Document ID: FCH-MC-APN-2026-01

Abstract

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the application of 5-(2-Furyl)cyclohexane-1,3-dione as a versatile scaffold in modern drug discovery. While direct therapeutic applications of the title compound are not extensively documented, its constituent moieties—the furan ring and the cyclohexane-1,3-dione core—are well-established pharmacophores present in numerous biologically active agents.[1][2][3] This guide presents a strategic framework for leveraging this compound as a starting point for the synthesis of novel compound libraries targeting inflammatory and infectious diseases. We provide detailed, field-proven protocols for chemical derivatization and subsequent biological screening to identify and validate new therapeutic leads.

Introduction: A Scaffold of Untapped Potential

The pursuit of novel chemical entities with therapeutic potential is the cornerstone of medicinal chemistry. The strategic selection of a core scaffold is a critical decision that dictates the scope and success of a drug discovery program. 5-(2-Furyl)cyclohexane-1,3-dione presents itself as a compelling, yet underexplored, starting scaffold. Its structure is a deliberate fusion of two pharmacologically significant motifs:

• The Furan Ring: A five-membered aromatic heterocycle integral to a wide array of drugs and natural products.[4] The furan moiety is known to confer diverse pharmacological activities, including potent anti-inflammatory, antimicrobial, and anticancer properties.[5][6] Its ability to act as a bioisostere for phenyl rings and engage in hydrogen bonding and π–π stacking interactions makes it a valuable component in designing molecules with enhanced binding affinity and favorable pharmacokinetic profiles.[4] Furan derivatives have been shown to exert anti-inflammatory effects by modulating key signaling pathways such as Mitogen-Activated Protein Kinase (MAPK) and NF-κB.[1][7]

• The Cyclohexane-1,3-dione Core: This cyclic β-dione system is a versatile building block in organic synthesis.[3] Crucially, it is a key structural feature in molecules exhibiting anti-inflammatory, herbicidal, and anticancer activities.[2][8] Derivatives of cyclohexane-1,3-dione have been successfully developed as tyrosine kinase inhibitors, demonstrating the scaffold's utility in targeting critical cellular signaling pathways implicated in cancer.[9][10][11]

The combination of these two moieties in a single, synthetically tractable molecule offers a unique opportunity to explore novel chemical space. The 5-(2-Furyl)cyclohexane-1,3-dione scaffold provides multiple reaction handles, allowing for systematic structural modifications to develop libraries of compounds for screening against various therapeutic targets.

Strategic Application in Drug Discovery: A Dual-Pronged Approach

We propose a drug discovery workflow that leverages 5-(2-Furyl)cyclohexane-1,3-dione as a foundational scaffold for two high-priority therapeutic areas: anti-inflammatory and antibacterial agent development. The rationale is grounded in the established bioactivities of the parent furan and cyclohexane-1,3-dione systems.[1][12] This workflow is designed as a self-validating system, beginning with versatile synthetic diversification followed by a robust screening cascade to identify and characterize lead compounds.

Figure 1: Proposed workflow for library synthesis and screening.

Experimental Protocols: Synthesis of Derivative Libraries

The reactivity of the cyclohexane-1,3-dione core, specifically its active methylene group and enolizable ketones, provides a robust platform for chemical diversification. We present two reliable protocols for generating structurally diverse libraries from the parent scaffold.

Protocol A: Synthesis of β-Enaminone Derivatives

β-Enaminones are highly valuable intermediates for synthesizing a plethora of bioactive heterocycles.[13][14] This protocol describes a microwave-assisted, solvent-free method for the efficient synthesis of β-enaminone derivatives from 5-(2-Furyl)cyclohexane-1,3-dione.

Rationale: The reaction of a β-dicarbonyl compound with a primary or secondary amine yields a β-enaminone. This transformation replaces one of the carbonyl oxygens with a substituted nitrogen, introducing a key vector for chemical diversity. Microwave irradiation is employed to accelerate the reaction, often leading to higher yields and shorter reaction times compared to conventional heating.

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 equiv)

• Appropriate primary or secondary amine (e.g., aniline, piperidine, morpholine) (1.1 equiv)

• Microwave synthesizer

• 10 mL microwave reaction vial with stir bar

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

• To a 10 mL microwave reaction vial, add 5-(2-Furyl)cyclohexane-1,3-dione (e.g., 178 mg, 1.0 mmol).

• Add the desired amine (1.1 mmol).

• Seal the vial and place it in the cavity of the microwave synthesizer.

• Irradiate the mixture at 100-120 °C for 10-30 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 hexane/ethyl acetate mobile phase).

• Upon completion, cool the reaction vial to room temperature.

• Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate.

• Purify the product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane to elute the final compound.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the desired β-enaminone derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol B: Knoevenagel Condensation with Aromatic Aldehydes

The Knoevenagel condensation is a classic carbon-carbon bond-forming reaction that involves the reaction of an active methylene compound with an aldehyde.[15] This protocol details a catalyst-free method in methanol for synthesizing 2-arylidene derivatives.[16]

Rationale: This reaction introduces a substituted aromatic ring at the C2 position of the dione ring, creating an α,β-unsaturated system. This Michael acceptor moiety is a common feature in biologically active compounds and provides a new site for further chemical modification. Performing the reaction under catalyst-free conditions in an environmentally benign solvent like methanol enhances the protocol's efficiency and sustainability.[16]

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione (1.0 equiv)

• Substituted aromatic aldehyde (e.g., 4-chlorobenzaldehyde, 4-methoxybenzaldehyde) (1.0 equiv)

• Methanol (analytical grade)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Filtration apparatus (Büchner funnel)

Procedure:

• In a round-bottom flask, dissolve 5-(2-Furyl)cyclohexane-1,3-dione (e.g., 178 mg, 1.0 mmol) and the aromatic aldehyde (1.0 mmol) in methanol (2-3 mL).

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC. A precipitate will typically form as the reaction proceeds.[16]

• Continue stirring for 4-6 hours or until TLC indicates the consumption of the starting materials.[16]

• Once the reaction is complete, collect the precipitated product by vacuum filtration.

• Wash the solid product with a small amount of cold methanol to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the purified 2-arylidene-5-(2-furyl)cyclohexane-1,3-dione.

• Further purification can be achieved by recrystallization from methanol if necessary.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Experimental Protocols: Biological Screening Cascade

Following the synthesis of a focused library of derivatives, a robust screening cascade is essential to identify compounds with the desired biological activity.

Protocol C: In Vitro Anti-inflammatory Activity (Nitric Oxide Inhibition Assay)

This protocol is a primary screen to identify compounds that can inhibit the inflammatory response in macrophages.[17][18]

Rationale: Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of pro-inflammatory mediators, including nitric oxide (NO). The enzyme responsible for this, inducible nitric oxide synthase (iNOS), is a key target in inflammatory diseases. This assay quantifies the ability of test compounds to inhibit NO production, serving as a reliable indicator of potential anti-inflammatory activity.[17] A concurrent cytotoxicity assay is crucial to ensure that the observed NO reduction is not merely a result of cell death.

Materials:

• RAW 264.7 macrophage cell line

• DMEM medium supplemented with 10% FBS and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (dissolved in DMSO, final concentration ≤0.1%)

• Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (NaNO₂) standard

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds (e.g., 1, 5, 10, 25 µM) for 1 hour. Include a vehicle control (DMSO) and a positive control (e.g., dexamethasone).

• Inflammatory Stimulation: After pre-treatment, stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control group. Incubate for 24 hours.

• NO Measurement:

  • After incubation, transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration based on a standard curve generated with NaNO₂. The percentage of NO inhibition is calculated relative to the LPS-only treated cells.

• Cytotoxicity Assay (MTT):

  • To the remaining cells in the original plate, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm. Cell viability is expressed as a percentage relative to the vehicle-treated control cells.

Protocol D: In Vitro Antibacterial Activity (Minimum Inhibitory Concentration - MIC)

This protocol outlines a standard broth microdilution method to determine the MIC of test compounds against relevant bacterial strains.[19]

Rationale: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is the gold standard for quantifying the in vitro potency of new antibacterial agents. This high-throughput assay allows for the rapid screening of a compound library against a panel of both Gram-positive and Gram-negative bacteria.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test compounds (2-fold serial dilutions in DMSO/broth)

• Positive control antibiotic (e.g., Ciprofloxacin)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 5 x 10⁵ CFU/mL

Procedure:

• Compound Plating: In a 96-well plate, perform a 2-fold serial dilution of each test compound in CAMHB. The final volume in each well should be 50 µL. Include a positive control (antibiotic) and a negative control (no compound).

• Inoculation: Add 50 µL of the standardized bacterial suspension to each well, bringing the final volume to 100 µL.

• Incubation: Cover the plates and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth). This can be assessed visually or by measuring the optical density (OD) at 600 nm.

Data Presentation & Interpretation

The following tables represent hypothetical screening data for a small library of derivatives generated from 5-(2-Furyl)cyclohexane-1,3-dione, illustrating how results would be structured for analysis.

Table 1: Anti-inflammatory and Cytotoxicity Screening Data

Compound ID	Modification Type	R¹ Group	NO Inhibition IC₅₀ (µM) [a]	Cell Viability at 50 µM (%) [b]
FCD-001	Parent Scaffold	-	> 100	98 ± 2
FCD-EN-01	β-Enaminone	Phenyl	15.2 ± 1.8	95 ± 3
FCD-EN-02	β-Enaminone	4-Fluorophenyl	8.7 ± 0.9	91 ± 4
FCD-EN-03	β-Enaminone	Morpholinyl	22.5 ± 2.1	96 ± 2
FCD-KN-01	Knoevenagel	4-Chlorophenyl	5.4 ± 0.6	88 ± 5
FCD-KN-02	Knoevenagel	4-Methoxyphenyl	12.1 ± 1.3	93 ± 3
Dexamethasone	Positive Control	-	0.8 ± 0.1	99 ± 1

[a] IC₅₀ values determined from dose-response curves of NO inhibition in LPS-stimulated RAW 264.7 cells. Data are mean ± SD (n=3). [b] Cell viability assessed by MTT assay after 24h treatment. Data are mean ± SD (n=3).

Table 2: Antibacterial (MIC) Screening Data

Compound ID	MIC (µg/mL) [a]
S. aureus (Gram-positive)
FCD-001	> 128
FCD-EN-01	32
FCD-EN-02	16
FCD-EN-03	64
FCD-KN-01	8
FCD-KN-02	32
Ciprofloxacin	0.5

[a] Minimum Inhibitory Concentration determined by broth microdilution after 24h incubation.

Interpretation: In this hypothetical dataset, the Knoevenagel derivative FCD-KN-01 emerges as a promising dual-activity hit, showing the most potent anti-inflammatory activity (IC₅₀ = 5.4 µM) with minimal cytotoxicity, and significant antibacterial activity, particularly against S. aureus (MIC = 8 µg/mL). The β-enaminone FCD-EN-02 also shows good activity. These compounds would be prioritized for further studies.

Figure 2: Potential mechanism of action for anti-inflammatory hits.

Conclusion and Future Directions

5-(2-Furyl)cyclohexane-1,3-dione is a promising and synthetically versatile scaffold for medicinal chemistry. By combining the known pharmacophores of furan and cyclohexane-1,3-dione, it provides a robust starting point for generating novel compound libraries. The protocols detailed herein offer a clear and validated pathway for the synthesis of β-enaminone and Knoevenagel condensation derivatives, followed by a logical screening cascade to identify potential anti-inflammatory and antibacterial agents. Hits identified through this workflow, such as the hypothetical compound FCD-KN-01 , would warrant further investigation, including mechanism of action studies (e.g., kinase profiling, NF-κB translocation assays) and lead optimization to improve potency, selectivity, and ADME properties. This strategic approach enables the systematic exploration of new chemical space to address critical unmet needs in human health.

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Application Notes & Protocols: A Guide to the Development of Antimicrobial Agents from 5-(2-Furyl)cyclohexane-1,3-dione

Abstract

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for drug development. Heterocyclic compounds, particularly those containing furan and cyclohexane-1,3-dione moieties, have demonstrated a wide spectrum of biological activities.[1][2] This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and antimicrobial evaluation of derivatives based on the 5-(2-Furyl)cyclohexane-1,3-dione core structure. We present detailed, field-proven protocols, explain the scientific rationale behind key experimental choices, and offer insights into structure-activity relationship (SAR) analysis to guide the rational design of potent new antimicrobial agents.

Introduction: The Scientific Rationale

The furan ring is a privileged scaffold in medicinal chemistry, present in numerous therapeutic agents.[3][4][5] Its unique electronic properties and ability to act as a bioisostere for other aromatic rings contribute to its diverse pharmacological activities, including potent antimicrobial effects.[3][6] The antimicrobial action of some furan derivatives is attributed to the reductive activation of a functional group (like a nitro group) within the bacterial cell, producing reactive intermediates that damage critical macromolecules such as DNA and ribosomal proteins.[3] The furan ring itself can also facilitate electron transfer, contributing to oxidative stress within the microbe.[1]

When coupled with the cyclohexane-1,3-dione skeleton—a known chelating agent and a building block for bioactive molecules[7]—the resulting 5-(2-Furyl)cyclohexane-1,3-dione (FCD) presents a compelling starting point for novel antimicrobial discovery. This guide outlines the foundational steps to explore this chemical space.

Synthesis and Characterization of the FCD Scaffold

The synthesis of the parent compound, 5-(2-Furyl)cyclohexane-1,3-dione, and its subsequent derivatization are critical first steps. The following protocol is based on a Michael addition reaction, a reliable method for forming carbon-carbon bonds.[8]

General Synthesis Workflow

The overall process involves the synthesis of the parent compound, followed by derivatization to explore the structure-activity relationship, and finally, rigorous purification and characterization.

Caption: General workflow for synthesis and characterization of FCD analogs.

Protocol: Synthesis of 5-(2-Furyl)cyclohexane-1,3-dione

This protocol details the synthesis of the parent scaffold.

Materials:

• Furfural

• Diethyl malonate

• Piperidine (catalyst)

• Sodium ethoxide

• Ethanol (absolute)

• Hydrochloric acid (concentrated)

• Diethyl ether

• Standard laboratory glassware

Procedure:

• Michael Addition:

  • In a round-bottom flask, dissolve diethyl malonate (1.0 eq) and furfural (1.0 eq) in absolute ethanol.

  • Add a catalytic amount of piperidine (approx. 0.1 eq). Expertise Note: Piperidine is a mild base, chosen to promote the Michael addition while minimizing polymerization of furfural, a common side reaction with stronger bases.

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress via Thin Layer Chromatography (TLC).

• Cyclization:

  • To the cooled reaction mixture, add a solution of sodium ethoxide in ethanol (1.1 eq).

  • Reflux for an additional 8-10 hours to facilitate intramolecular Dieckmann condensation.

• Hydrolysis and Decarboxylation:

  • Cool the mixture to room temperature and slowly add concentrated hydrochloric acid until the pH is strongly acidic (pH < 2).

  • Heat the mixture at reflux for 2-3 hours to drive the hydrolysis of the ester and subsequent decarboxylation.

• Isolation and Purification:

  • Cool the reaction mixture. The crude product may precipitate. If not, reduce the volume of ethanol under reduced pressure.

  • Extract the aqueous solution with diethyl ether (3x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and evaporate the solvent.

  • Purify the resulting solid by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 5-(2-Furyl)cyclohexane-1,3-dione.[9][10]

Characterization

Confirm the identity and purity of the synthesized compound using standard analytical techniques.

Technique	Expected Result for 5-(2-Furyl)cyclohexane-1,3-dione
¹H NMR	Signals corresponding to the furan ring protons, the methine proton at C5, and the methylene protons of the cyclohexane ring. The enol form may also be present.
¹³C NMR	Resonances for the carbonyl carbons (~200 ppm), carbons of the furan ring, and aliphatic carbons of the cyclohexane ring.
IR Spectroscopy	Strong absorption bands for the C=O groups (ketone, ~1700 cm⁻¹), and characteristic peaks for the furan C-O-C stretch.[11]
Mass Spec.	A molecular ion peak corresponding to the molecular weight of C₁₀H₁₀O₃ (178.18 g/mol ).[10][12]

Protocols for Antimicrobial Susceptibility Testing

The primary goal of antimicrobial susceptibility testing (AST) is to determine the lowest concentration of a drug that inhibits the visible growth of a microorganism (Minimum Inhibitory Concentration or MIC).[13] Standardized protocols are essential for reproducible and comparable results.[14]

Antimicrobial Screening Workflow

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Protocol: Broth Microdilution for MIC Determination

This method is a gold standard for quantitative antimicrobial susceptibility testing.[15][16]

Materials:

• Synthesized FCD compounds

• Dimethyl sulfoxide (DMSO)

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB)[13]

• Bacterial strains (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922)

• Standard antibiotic for positive control (e.g., Ampicillin, Tetracycline)

• 0.5 McFarland turbidity standard

Procedure:

• Preparation of Compounds:

  • Prepare stock solutions of each test compound and the standard antibiotic in DMSO (e.g., at 10 mg/mL).

• Preparation of Inoculum:

  • From a fresh overnight culture plate, suspend several colonies of the test bacterium in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells. Trustworthiness Note: The final inoculum concentration is critical for reproducibility. Using a McFarland standard and a specific dilution factor ensures consistency across experiments.

• Assay Setup (in 96-well plate):

  • Add 100 µL of MHB to all wells.

  • Add 100 µL of the stock solution of a test compound to the first well of a row.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating across the row. Discard the final 100 µL from the last well. This creates a concentration gradient.

  • Add 100 µL of the diluted bacterial inoculum to each well.

• Controls:

  • Positive Control: Wells containing MHB and the bacterial inoculum only (should show turbidity).

  • Negative Control: Wells containing MHB only (should remain clear).

  • Vehicle Control: Wells with MHB, inoculum, and the highest concentration of DMSO used (to ensure the solvent has no antimicrobial effect).

• Incubation and Reading:

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is read as the lowest concentration of the compound at which there is no visible turbidity.

Structure-Activity Relationship (SAR) and Data Interpretation

The power of this workflow comes from synthesizing a small library of FCD analogs and comparing their MIC values. This allows for the development of a Structure-Activity Relationship (SAR), guiding the design of more potent compounds.

Hypothetical SAR Data

The table below presents hypothetical data for a series of FCD analogs to illustrate SAR analysis.

Compound ID	Modification on Furan Ring	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
FCD-01	Parent Compound (H)	128	>256
FCD-02	5-Nitro (-NO₂)	16	32
FCD-03	5-Bromo (-Br)	64	128
FCD-04	5-Methyl (-CH₃)	>256	>256
FCD-05	4,5-Dichloro (-Cl)	32	64

Interpretation:

• The parent compound (FCD-01) shows weak activity.

• Addition of a strong electron-withdrawing group like a nitro group (FCD-02) dramatically increases potency against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria. This aligns with the known mechanism of nitrofurans.[3]

• Halogenation (FCD-03, FCD-05) also enhances activity, suggesting that electronegativity and/or lipophilicity at this position are important.

• Addition of an electron-donating group like methyl (FCD-04) abolishes activity, indicating that reducing the electrophilicity of the furan ring is detrimental.

Potential Mechanism of Action

Based on the literature for furan-containing antimicrobials, a plausible mechanism involves intracellular activation to generate reactive species that cause widespread cellular damage.

Caption: Hypothetical mechanism for a nitro-substituted FCD analog.

Conclusion and Future Directions

The 5-(2-Furyl)cyclohexane-1,3-dione scaffold represents a promising and largely unexplored starting point for the development of novel antimicrobial agents. By following the robust synthesis and screening protocols outlined in this guide, researchers can effectively generate and evaluate new chemical entities. The key to success lies in the systematic exploration of the structure-activity relationship, particularly by installing various electron-withdrawing substituents onto the furan ring. Future work should focus on optimizing potency, reducing potential toxicity, and elucidating the precise molecular mechanism of action for the most promising candidates.

References

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• Al-Amiery, A. A., et al. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 39(5). Retrieved from [Link][3]

• ResearchGate. (n.d.). Possible pathways that suggested for antimicrobial effects of furan natural derivatives. Retrieved from [Link][6]

• Winstanley, T., & Courvalin, P. (Eds.). (2011). Antimicrobial Susceptibility Testing Protocols. Taylor & Francis. Retrieved from [Link][16]

• World Organisation for Animal Health (WOAH). (2012). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. OIE Terrestrial Manual. Retrieved from [Link][14]

• NHBS Academic & Professional Books. (n.d.). Antimicrobial Susceptibility Testing Protocols. Retrieved from [Link][17]

• Sadeghi, I., et al. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Biointerface Research in Applied Chemistry, 11(1), 7859-7871. Retrieved from [Link][1]

• OIE. (n.d.). METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. Retrieved from [Link][13]

• Yousef, T. A., et al. (2013). Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules, 18(7), 8012-8031. Retrieved from [Link][11]

• Chinnamayanakar, R., et al. (2019). SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES AND THEIR IN SILICO AND IN VITRO STUDIES ON ANTIMICROBIAL AND BREAST CANCER ACTIVITY. International Journal of Pharmacy and Pharmaceutical Sciences, 11(3), 66-72. Retrieved from [Link][8]

• Goud, G. A. K., et al. (2022). SYNTHESIS AND ANTIBACTERIAL ACTIVITY STUDIES OF 3, 5-DI SUBSTITUTED FURAN DERIVATIVES. International Journal for Research Trends and Innovation, 7(7), 1534-1538. Retrieved from [Link][18]

• Savin, I. A., et al. (2022). Antimicrobial and Biofilm-Preventing Activity of l-Borneol Possessing 2(5H)-Furanone Derivative F131 against S. aureus—C. albicans Mixed Cultures. International Journal of Molecular Sciences, 23(21), 13583. Retrieved from [Link][19]

• Singh, S., & Kumar, D. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Current Science and Technology, 14(01), 1-10. Retrieved from [Link][4]

• Pharmd, J. (2024). Pharmacological activity of furan derivatives. Medium. Retrieved from [Link][5]

• Tetrahedron. (n.d.). 5-(2-Furyl)-1,3-cyclohexanedione. Retrieved from [Link]

• Boyko, O. O., et al. (2021). Antimicrobial Activity of Some Furans Containing 1,2,4- Triazoles. Journal of Pure and Applied Microbiology, 15(3), 1369-1379. Retrieved from [Link][20]

• PubChem. (n.d.). 5-(2-Furyl)cyclohexane-1,3-dione. Retrieved from [Link][9]

• El-Gohary, N. S., & Shaaban, M. I. (2018). Synthesis and antimicrobial evaluation of new halogenated 1,3-Thiazolidin-4-ones. Future Medicinal Chemistry, 10(13), 1549-1565. Retrieved from [Link][21]

• Nagaraj, A., et al. (2013). Synthesis and Antimicrobial Evaluation of Novel 1, 3-Thiazolan-4-one Derivatives. Research & Reviews: Journal of Chemistry, 2(1). Retrieved from [Link][22]

• Ezhilarasi, M. R. (n.d.). Antifungal activity test for cyclohexane-1,3-dione derivatives (5a-5h). ResearchGate. Retrieved from [Link][23]

• Ou-Yang, S., et al. (2022). Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach. ACS Omega, 7(32), 28419-28431. Retrieved from [Link][2]

• Yousef, T. A., et al. (2013). Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules, 18(7), 8012-8031. Retrieved from [Link][7]

• Kumar, V., et al. (2011). Synthesis, antimicrobial activity and structure-activity relationship study of N,N-dibenzyl-cyclohexane-1,2-diamine derivatives. European Journal of Medicinal Chemistry, 46(1), 387-394. Retrieved from [Link][24]

• Sztanke, K., et al. (2023). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Molecules, 28(14), 5345. Retrieved from [Link][25]

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Application Notes and Protocols for the Synthesis of Novel Antifungal Compounds Using 5-(2-Furyl)cyclohexane-1,3-dione as a Core Scaffold

Introduction: The Imperative for Novel Antifungal Agents and the Potential of the Furyl-Cyclohexanedione Scaffold

The global rise in invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to public health. The existing arsenal of antifungal drugs is limited, and the development of new therapeutic agents with novel mechanisms of action is a critical priority.[1][2] Heterocyclic compounds, particularly those containing nitrogen and oxygen, form the backbone of many successful antimicrobial drugs. The furan moiety, a five-membered aromatic ring containing an oxygen atom, is a well-established pharmacophore known to impart a wide range of biological activities, including antifungal properties.[3][4]

This application note details synthetic strategies and protocols for the development of novel antifungal candidates starting from the versatile building block, 5-(2-Furyl)cyclohexane-1,3-dione. This scaffold combines the proven bioactivity of the furan ring with the synthetic flexibility of the cyclohexane-1,3-dione moiety. The dione's reactive carbonyl groups and active methylene protons provide multiple avenues for chemical modification, allowing for the creation of a diverse library of derivatives. We will focus on two primary synthetic pathways: the synthesis of β-enaminones and their subsequent cyclization, and the Knoevenagel condensation to yield unsaturated systems, both of which are established routes to biologically active molecules.

Synthetic Pathways and Rationale

The strategic approach outlined herein is to leverage the 5-(2-Furyl)cyclohexane-1,3-dione core to synthesize more complex heterocyclic systems, such as pyrimidines, which are known to exhibit potent antifungal activity.[1][2][5][6][7]

Pathway 1: Synthesis of β-Enaminone Intermediates

β-enaminones are valuable synthetic intermediates due to their dual nucleophilic and electrophilic character. They are readily synthesized from 1,3-dicarbonyl compounds and amines. The resulting enaminone can then be used in cyclization reactions to form a variety of heterocyclic systems.

Sources

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• 5. Frontiers | Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety [frontiersin.org]
• 6. Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Design of Novel Herbicides from 5-(2-Furyl)cyclohexane-1,3-dione Analogs

Introduction: The Rationale for Targeting HPPD with Novel Furyl-Containing Scaffolds

The relentless evolution of herbicide resistance in weed populations presents a significant and ongoing challenge to global food security. This necessitates the continuous discovery and development of novel herbicidal agents with distinct chemical scaffolds and modes of action. One of the most successful molecular targets for modern herbicides is the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD, EC 1.13.11.27).[1] HPPD is a critical enzyme in the tyrosine catabolism pathway, responsible for the conversion of 4-hydroxyphenylpyruvate to homogentisate.[2] In plants, homogentisate is a key precursor for the biosynthesis of essential molecules like plastoquinone and tocopherols.[3] Plastoquinone is an indispensable cofactor for carotenoid biosynthesis, which in turn protects chlorophyll from photooxidative damage.[4] Inhibition of HPPD leads to a depletion of plastoquinone, disruption of carotenoid synthesis, and ultimately, a characteristic bleaching of the plant tissues, followed by necrosis and death.[2]

The β-triketone class of herbicides, which includes commercially successful products like mesotrione and sulcotrione, effectively inhibits HPPD by chelating the active site Fe(II) ion.[5] The core chemical structure responsible for this activity is the 1,3-dione moiety, which exists in a keto-enol tautomeric equilibrium.[6] Structure-activity relationship (SAR) studies have demonstrated that modifications to the acyl group at the 2-position and substituents on the cyclohexane ring can significantly modulate herbicidal potency and selectivity.[7][8]

This guide focuses on a novel class of potential HPPD inhibitors: 5-(2-Furyl)cyclohexane-1,3-dione analogs . The introduction of a furan ring at the 5-position of the cyclohexane-1,3-dione core is a strategic design choice. The furan moiety, a five-membered aromatic heterocycle, can engage in unique molecular interactions within the enzyme's active site, potentially leading to enhanced binding affinity and improved herbicidal profiles. Furthermore, the furan ring offers multiple sites for further chemical modification, allowing for a broad exploration of the chemical space to optimize activity and crop safety.

These application notes provide a comprehensive framework for the design, synthesis, and biological evaluation of this promising new class of herbicides. The protocols are designed to be robust and reproducible, providing researchers with the necessary tools to explore the potential of 5-(2-Furyl)cyclohexane-1,3-dione analogs as next-generation weed management solutions.

I. Chemical Synthesis of 5-(2-Furyl)cyclohexane-1,3-dione Analogs

The synthetic strategy for the target compounds involves a two-stage process: first, the synthesis of the core scaffold, 5-(2-Furyl)cyclohexane-1,3-dione, followed by the C-acylation at the 2-position to introduce diverse acyl groups.

Protocol 1: Synthesis of 5-(2-Furyl)cyclohexane-1,3-dione (Scaffold)

This protocol describes a potential two-step synthesis of the core scaffold, proceeding through a Knoevenagel condensation followed by a Michael addition.

Step 1: Knoevenagel Condensation of Furfural and Diethyl Malonate

• Rationale: This step creates the α,β-unsaturated intermediate necessary for the subsequent Michael addition. The reaction is typically base-catalyzed, with the base facilitating the deprotonation of the active methylene compound (diethyl malonate).

• Materials:

  • Furfural

  • Diethyl malonate

  • Piperidine (catalyst)

  • Ethanol (solvent)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add furfural (1.0 eq) and diethyl malonate (1.1 eq) in absolute ethanol.

  • Add a catalytic amount of piperidine (0.1 eq).

  • Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • The resulting crude product, diethyl 2-(furan-2-ylmethylene)malonate, can be purified by vacuum distillation or used directly in the next step.

Step 2: Michael Addition and Cyclization

• Rationale: This step involves the conjugate addition of a nucleophile (the enolate of acetone) to the α,β-unsaturated ester, followed by an intramolecular Dieckmann condensation to form the cyclohexane-1,3-dione ring.

• Materials:

  • Diethyl 2-(furan-2-ylmethylene)malonate (from Step 1)

  • Acetone

  • Sodium ethoxide (base)

  • Ethanol (solvent)

  • Hydrochloric acid (for workup)

• Procedure:

  • Prepare a solution of sodium ethoxide in absolute ethanol.

  • To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the sodium ethoxide solution and cool it in an ice bath.

  • Slowly add a solution of diethyl 2-(furan-2-ylmethylene)malonate and acetone (1.5 eq) in ethanol to the cooled sodium ethoxide solution with vigorous stirring.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux. Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture and neutralize it with a dilute solution of hydrochloric acid.

  • The precipitated product, 5-(2-Furyl)cyclohexane-1,3-dione, is collected by filtration, washed with cold water, and dried.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: C-Acylation of 5-(2-Furyl)cyclohexane-1,3-dione

This protocol describes a general method for the C-acylation of the synthesized scaffold using a carboxylic acid and a coupling agent, N,N'-dicyclohexylcarbodiimide (DCC).[6]

• Rationale: Direct C-acylation of 1,3-diones can be challenging. This method utilizes DCC to activate the carboxylic acid, forming a highly reactive O-acylisourea intermediate, which then acylates the nucleophilic C-2 position of the dione. 4-Dimethylaminopyridine (DMAP) is used as a catalyst to facilitate the reaction.

• Materials:

  • 5-(2-Furyl)cyclohexane-1,3-dione (from Protocol 1)

  • Carboxylic acid (R-COOH, 1.0 eq)

  • N,N'-Dicyclohexylcarbodiimide (DCC, 1.2 eq)

  • 4-Dimethylaminopyridine (DMAP, 0.1 eq)

  • Triethylamine (TEA, 1.2 eq)

  • Dichloromethane (DCM, anhydrous)

  • Hydrochloric acid (1 M)

• Procedure:

  • To a flame-dried, round-bottom flask under an inert atmosphere, dissolve 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq), the desired carboxylic acid (1.0 eq), DMAP (0.1 eq), and triethylamine (1.2 eq) in anhydrous dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • In a separate flask, dissolve DCC (1.2 eq) in a minimal amount of anhydrous DCM and add this solution dropwise to the reaction mixture.

  • Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, stirring for 24-48 hours. Monitor the reaction progress by TLC.

  • Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the reaction mixture to remove the DCU.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude 2-acyl-5-(2-furyl)cyclohexane-1,3-dione can be purified by column chromatography on silica gel.

II. Biological Evaluation of Herbicidal Activity

A tiered screening approach is recommended, starting with in vitro enzyme inhibition assays to determine direct interaction with the HPPD target, followed by in vivo whole-plant assays to assess herbicidal efficacy under more complex biological conditions.

Protocol 3: In Vitro HPPD Inhibition Assay (Spectrophotometric)

• Rationale: This assay measures the activity of the HPPD enzyme by monitoring the formation of its product, homogentisate, which is subsequently converted to maleylacetoacetate. The increase in absorbance at 318 nm due to maleylacetoacetate formation is proportional to enzyme activity. The inhibitory potential of the synthesized compounds is determined by measuring the reduction in this activity.

• Materials:

  • Recombinant HPPD enzyme (e.g., from Arabidopsis thaliana)

  • Assay Buffer (e.g., 100 mM HEPES, pH 7.5)

  • Substrate solution: 4-hydroxyphenylpyruvate (HPP) in Assay Buffer

  • Cofactor solution: Ascorbate and catalase in Assay Buffer

  • Ferrous sulfate (FeSO₄) solution

  • Synthesized 5-(2-Furyl)cyclohexane-1,3-dione analogs dissolved in DMSO

  • 96-well UV-transparent microplate

  • Microplate reader capable of measuring absorbance at 318 nm

• Procedure:

  • Plate Preparation:

    • Prepare serial dilutions of the test compounds in DMSO.

    • In a 96-well plate, add 2 µL of each compound dilution. Include a vehicle control (DMSO only) and a positive control (a known HPPD inhibitor like mesotrione).

  • Reagent Addition:

    • Add Assay Buffer, cofactor solution, and FeSO₄ solution to each well.

    • Add the diluted HPPD enzyme solution to all wells except for the "no enzyme" control wells.

    • Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitors to bind to the enzyme.

  • Reaction Initiation and Measurement:

    • Initiate the enzymatic reaction by adding the HPP substrate solution to all wells.

    • Immediately place the plate in a microplate reader and measure the increase in absorbance at 318 nm over a set period (e.g., 10-20 minutes) at a constant temperature (e.g., 30 °C).

  • Data Analysis:

    • Calculate the rate of reaction (V) for each well.

    • Determine the percent inhibition for each compound concentration relative to the vehicle control.

    • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Protocol 4: Whole-Plant Greenhouse Herbicidal Activity Assay

• Rationale: This assay evaluates the herbicidal efficacy of the synthesized compounds on whole plants, providing a more holistic assessment that includes factors like uptake, translocation, and metabolism. Both pre-emergence (applied to soil before weed emergence) and post-emergence (applied to foliage after weed emergence) applications should be tested.

• Materials:

  • Seeds of various weed species (e.g., a mix of broadleaf and grass weeds like Amaranthus retroflexus, Abutilon theophrasti, Setaria faberi, and Echinochloa crus-galli)

  • Pots filled with a standard greenhouse soil mix

  • Synthesized compounds formulated as a sprayable solution (e.g., dissolved in acetone with a surfactant like Tween 20)

  • A track sprayer for uniform application

  • Greenhouse with controlled temperature, humidity, and lighting conditions

• Procedure:

  • Planting and Growth:

    • Sow seeds of the selected weed species in pots and cover with a thin layer of soil.

    • For pre-emergence testing, apply the herbicides immediately after sowing.

    • For post-emergence testing, allow the plants to grow to a specific stage (e.g., 2-3 leaf stage).

  • Herbicide Application:

    • Prepare different concentrations of the test compounds.

    • Apply the herbicide solutions uniformly to the pots using a track sprayer at a defined spray volume.

    • Include untreated controls and a commercial standard (e.g., mesotrione) for comparison.

  • Evaluation:

    • Maintain the treated plants in the greenhouse under optimal growing conditions.

    • Visually assess the plants at regular intervals (e.g., 7, 14, and 21 days after treatment) for signs of phytotoxicity, such as bleaching, stunting, and necrosis.

    • Use a rating scale (e.g., 0% = no effect, 100% = complete kill) to quantify the herbicidal effect.

  • Data Analysis:

    • For each compound and concentration, calculate the average percent injury.

    • Determine the GR₅₀ value (the dose required to cause a 50% reduction in plant growth or biomass) by plotting the percent injury or biomass reduction against the herbicide dose.

III. Data Presentation and Interpretation

Structure-Activity Relationship (SAR) Data

The following table provides a template for summarizing the synthesized compounds and their biological activity data. While specific data for 5-(2-Furyl) analogs is emerging, representative data from other 2-acyl-cyclohexane-1,3-diones can be used for initial comparison.[7][8]

Compound ID	R Group (Acyl Moiety)	HPPD Inhibition (IC₅₀, µM)	Pre-emergence GR₅₀ (g/ha) on A. retroflexus	Post-emergence GR₅₀ (g/ha) on S. faberi
FCD-1	-CH₃ (Acetyl)	To be determined	To be determined	To be determined
FCD-2	-C₂H₅ (Propionyl)	To be determined	To be determined	To be determined
FCD-3	-C₆H₅ (Benzoyl)	To be determined	To be determined	To be determined
FCD-4	-C₆H₄-4-Cl (4-Chlorobenzoyl)	To be determined	To be determined	To be determined
Mesotrione	2-nitro-4-(methylsulfonyl)benzoyl	~0.2-0.5	~50-100	~75-150
Sulcotrione	2-chloro-4-(methylsulfonyl)benzoyl	~0.25	~100-200	~150-250

Note: IC₅₀ and GR₅₀ values for Mesotrione and Sulcotrione are representative and can vary based on assay conditions and target species.

IV. Visualization of Concepts and Workflows

Mechanism of Action: HPPD Inhibition Pathway

Caption: Integrated workflow for novel herbicide design and evaluation.

V. References

• Dayan, F. E., et al. (2007). p-Hydroxyphenylpyruvate dioxygenase is a herbicidal target site for beta-triketones from Leptospermum scoparium. Phytochemistry, 68(14), 2004-2014. Available at: [Link]

• PrepChem (n.d.). Synthesis of 5-(2-fluoro-5-nitrophenyl)-cyclohexane-1,3-dione. Available at: [Link]

• Silva, A. C. G., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Plants (Basel), 11(17), 2269. Available at: [Link]

• Wang, J., et al. (2019). Greenhouse and field evaluation of a novel HPPD-inhibiting herbicide, QYM201, for weed control in wheat. Scientific Reports, 9(1), 1625. Available at: [Link]

• Dayan, F. E., et al. (2007). p-Hydroxyphenylpyruvate dioxygenase is a herbicidal target site for beta-triketones from Leptospermum scoparium. PubMed. Available at: [Link]

• Kim, J., et al. (2025). Discovery of new PSII inhibitors: systematic investigation for herbicidal activity screening, properties, and mode of action. Pest Management Science. Available at: [Link]

• Silva, A. C. G., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. ResearchGate. Available at: [Link]

• Mitchell, G., et al. (2022). 4-Hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides: past, present, and future. Weed Technology, 36(5), 613-625. Available at: [Link]

• Fu, Y., et al. (2024). Integrated Virtual Screening and Validation toward Potential HPPD Inhibition Herbicide. Journal of Agricultural and Food Chemistry, 72(9), 4587-4595. Available at: [Link]

• ResearchGate. (n.d.). An Efficient One-pot Synthesis of 2-(Aryloxyacetyl)cyclohexane-1,3-Diones As Herbicidal 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. Available at: [Link]

• Schulz, A., et al. (1993). SC-005 1, a 2-benzoyl-cyclohexane- 1,3-dione bleaching herbicide, is a potent inhibitor of the enzyme p-hydroxyphenylpyruvate dioxygenase. FEBS Letters, 318(2), 162-166. Available at: [Link]

• Watson, K. G. (2011). Cyclohexane-1,3-dione Oxime Ether Grass-Specific Herbicides and the Discovery of Butroxydim1. Australian Journal of Chemistry, 57(11), 1035-1042. Available at: [Link]

• Rodrigues, A. V. C., et al. (2023). Study of two combined series of triketones with HPPD inhibitory activity by molecular modelling. SAR and QSAR in Environmental Research, 34(3), 231-246. Available at: [Link]

• Li, Y., et al. (2025). Discovery of Triketone-Indazolones as Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibiting-Based Herbicides. Journal of Agricultural and Food Chemistry. Available at: [Link]

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Introduction: The Strategic Combination of Furan and Cyclohexane-1,3-dione Scaffolds

An In-Depth Technical Guide to the Synthesis and Evaluation of Potential Anticancer Agents from 5-(2-Furyl)cyclohexane-1,3-dione

In the landscape of medicinal chemistry, the strategic design of novel anticancer agents often involves the hybridization of known pharmacophores—molecular fragments responsible for a drug's biological activity. The core structure, 5-(2-furyl)cyclohexane-1,3-dione, represents a compelling starting point for such endeavors. The furan ring is a five-membered aromatic heterocycle present in numerous compounds with a wide array of pharmacological properties, including significant anticancer activity.[1][2][3] Its derivatives have been shown to induce cell cycle arrest and apoptosis in cancer cells.[1] Similarly, the cyclohexane-1,3-dione moiety is a versatile chemical scaffold.[4] Its unique reactivity, stemming from the acidic methylene protons situated between two carbonyl groups, makes it an ideal building block for constructing complex heterocyclic systems known to possess antiproliferative properties.[5][6]

This guide provides a detailed framework for the synthesis of novel heterocyclic compounds derived from 5-(2-furyl)cyclohexane-1,3-dione. It outlines the synthesis of key reactive intermediates and their subsequent transformation into potential therapeutic agents. Furthermore, it details the essential protocols for the characterization and in vitro evaluation of these novel compounds against cancer cell lines, providing a comprehensive roadmap from chemical synthesis to preliminary biological assessment.

PART 1: Overall Synthetic and Evaluation Strategy

The pathway from the starting material to a potential drug candidate is a multi-step process. The strategy outlined here focuses on creating a library of diverse heterocyclic compounds by first activating the 5-(2-furyl)cyclohexane-1,3-dione core and then using these intermediates in various cyclization and condensation reactions. The final compounds are then subjected to rigorous characterization and biological screening.

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Application Notes &amp; Protocols: 5-(2-Furyl)cyclohexane-1,3-dione as a Versatile Precursor for Novel Agrochemicals

Abstract

The quest for novel, effective, and environmentally benign agrochemicals is a cornerstone of modern agricultural research. The cyclohexane-1,3-dione scaffold has emerged as a privileged structure, forming the core of numerous commercial herbicides that target critical plant-specific enzymes.[1][2][3][4] Concurrently, the furan moiety is a well-established pharmacophore in a wide array of biologically active molecules, including fungicides and insecticides, owing to its unique electronic and steric properties.[5][6][7][8] This guide details the utility of 5-(2-Furyl)cyclohexane-1,3-dione, a molecule that synergistically combines these two key structural motifs, as a versatile precursor for the development of next-generation agrochemicals. We provide detailed protocols for the synthesis of the precursor and its subsequent derivatization into potential herbicidal and fungicidal agents, underpinned by a rationale grounded in established mechanistic principles.

Introduction: The Strategic Value of the Furyl-Cyclohexanedione Scaffold

Cyclohexane-1,3-dione derivatives are renowned for their diverse biological activities, most notably as potent inhibitors of key plant enzymes like acetyl-coenzyme A carboxylase (ACCase) and p-hydroxyphenylpyruvate dioxygenase (HPPD).[1][9][10] This inhibitory action forms the basis for several classes of commercial graminicides and broad-leaf herbicides, respectively. The chemical versatility of the dione moiety, which exists in tautomeric equilibrium with its enol form, provides a rich platform for synthetic modification.[3][4]

The incorporation of a furan ring at the 5-position introduces several advantageous features:

• Enhanced Biological Activity: The furan ring can participate in various interactions with biological targets, potentially leading to new modes of action or enhanced potency.[5][6][8]

• Metabolic Modulation: The furan nucleus can influence the metabolic fate of the molecule in plants and the environment, potentially tuning its selectivity and persistence.

• Synthetic Handle: The furan ring itself can be a site for further chemical modification, expanding the accessible chemical space for structure-activity relationship (SAR) studies.

This document serves as a technical guide for researchers, providing both the foundational knowledge and practical methodologies to leverage 5-(2-Furyl)cyclohexane-1,3-dione in agrochemical discovery programs.

Synthesis of the Precursor: 5-(2-Furyl)cyclohexane-1,3-dione

The synthesis of 5-substituted cyclohexane-1,3-diones is typically achieved through a tandem Michael addition-Dieckmann or Michael-Claisen condensation sequence.[11][12] This approach constructs the six-membered ring by forming two new carbon-carbon bonds in a highly efficient manner.

Protocol 2.1: Synthesis via Michael-Claisen Condensation

This protocol describes the reaction between an α,β-unsaturated ester (ethyl 3-(2-furyl)acrylate) and an acetone enolate equivalent, which undergoes a sequential Michael addition and intramolecular Claisen condensation.

Rationale: The choice of a strong, non-nucleophilic base like sodium hydride (NaH) is critical for generating the acetone enolate. The initial Michael addition is regioselective, driven by the soft nature of the enolate nucleophile attacking the β-position of the unsaturated ester.[11] The subsequent intramolecular Claisen condensation is thermodynamically driven by the formation of the stable 1,3-dicarbonyl system. The final acidic workup ensures the protonation of the enolate and hydrolysis of any remaining ester functionalities.

Experimental Protocol:

• Preparation of Acetone Enolate: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add dry toluene (150 mL) and sodium hydride (60% dispersion in mineral oil, 2.0 eq). Cool the suspension to -5 °C in an ice-salt bath.

• Slowly add acetone (1.5 eq) dropwise via syringe, ensuring the internal temperature does not exceed 0 °C. Stir the resulting mixture at 0 °C for 30 minutes.

• Michael Addition: Dissolve ethyl 3-(2-furyl)acrylate (1.0 eq) in dry toluene (50 mL). Add this solution dropwise to the acetone enolate suspension at 0 °C over 1 hour.

• Claisen Cyclization: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 60 °C. Stir at this temperature for 4-6 hours, monitoring the reaction progress by TLC.

• Workup and Purification: Cool the reaction mixture to 0 °C and cautiously quench with 2M hydrochloric acid until the pH is ~2.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 5-(2-Furyl)cyclohexane-1,3-dione as a solid.

Physicochemical Data

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₀O₃	[13][14][15]
Molecular Weight	178.18 g/mol	[13][14][15]
CAS Number	1774-11-4	[14][15][16]
Appearance	White to light yellow powder/crystal
Melting Point	152-155 °C	[15]
SMILES	C1C(CC(=O)CC1=O)C2=CC=CO2	[13]

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Caption: Workflow for the synthesis of the target precursor.

Derivatization into Potential Agrochemicals

The 5-(2-Furyl)cyclohexane-1,3-dione precursor is a launchpad for synthesizing diverse agrochemical candidates. We present two distinct, high-impact derivatization pathways.

Pathway A: Synthesis of Enol Ether Derivatives for Herbicidal Applications

Scientific Rationale: Many potent grass-specific herbicides (graminicides), such as Sethoxydim and Clethodim, are cyclohexane-1,3-dione oxime ethers.[1][3] These compounds act by inhibiting the ACCase enzyme. A simpler, yet effective, modification is the formation of a stable enol ether. The enol form of the dione can be trapped by alkylation, a reaction that is often regioselective for the more sterically accessible oxygen atom.

Protocol 3.1: O-Alkylation to form 3-Ethoxy-5-(2-furyl)cyclohex-2-en-1-one

• Reaction Setup: In a round-bottom flask, dissolve 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Add potassium carbonate (K₂CO₃, 1.5 eq) to the solution.

• Add ethyl iodide (EtI, 1.2 eq) to the mixture.

• Reaction Execution: Heat the reaction mixture to 50 °C and stir for 12-18 hours. Monitor the reaction's completion using TLC. The formation of the less polar enol ether product should be evident.

• Workup and Purification: After cooling to room temperature, pour the reaction mixture into ice-cold water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the product via column chromatography (silica gel, eluent: hexane/ethyl acetate) to obtain the pure enol ether.

Caption: Synthesis of a potential enol ether herbicide.

Pathway B: Synthesis of Pyrazole Derivatives for Fungicidal/Herbicidal Applications

Scientific Rationale: The reaction of 1,3-dicarbonyl compounds with hydrazine derivatives is a classical and highly efficient method for constructing pyrazole rings.[17][18][19] The resulting fused pyrazole-cyclohexanone structures are found in various biologically active compounds. The choice of substituted hydrazine allows for the introduction of diverse functionalities at the N1 position of the pyrazole ring, enabling extensive SAR exploration.

Protocol 3.2: Condensation with Hydrazine to form a Fused Pyrazole

• Reaction Setup: Combine 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq) and hydrazine hydrate (or a substituted hydrazine, e.g., phenylhydrazine, 1.1 eq) in ethanol in a round-bottom flask.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reaction Execution: Reflux the mixture for 4-8 hours. The reaction can be monitored by TLC. The product is typically more polar than the starting dione if a simple hydrazine is used, and its formation is often accompanied by the disappearance of the starting material.

• Workup and Purification: Cool the reaction mixture to room temperature. The product may precipitate from the solution. If so, collect the solid by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, reduce the solvent volume under reduced pressure and add water to induce precipitation.

• The crude solid can be recrystallized from a suitable solvent system (e.g., ethanol/water) to yield the pure fused pyrazole derivative.

Caption: Synthesis of a potential pyrazole agrochemical.

Illustrative Data & Expected Outcomes

The following tables provide an overview of expected results based on the described protocols and data from analogous chemical series in the literature.

Table 2: Illustrative Reaction Conditions and Yields

Pathway	Derivative	Key Reagents	Typical Yield	Purification Method
A	Enol Ether	EtI, K₂CO₃, DMF	70-85%	Column Chromatography
B	Fused Pyrazole	N₂H₄·H₂O, EtOH	80-95%	Recrystallization

Table 3: Hypothetical Biological Activity Data (Illustrative)

This table presents hypothetical data to guide SAR efforts, based on the known activities of related compound classes. Actual values must be determined experimentally.

Compound	Target Organism/Enzyme	Assay Type	Illustrative Activity (IC₅₀/EC₅₀)	Reference Class
Enol Ether Derivative	Avena fatua (Wild Oat) / ACCase	Whole Plant / Enzymatic	50-200 g/ha / 0.1-1.0 µM	Cyclohexanedione Herbicides[1]
Fused Pyrazole (N-phenyl)	Botrytis cinerea / SDH	Fungal Growth Inhibition	1-10 µg/mL	Furan/Pyrazole Fungicides[6]
Acyl-dione Derivative	Arabidopsis thaliana / HPPD	Enzymatic Inhibition	0.05-0.5 µM	Triketone Herbicides[9][10]

Conclusion

5-(2-Furyl)cyclohexane-1,3-dione is a highly valuable and synthetically accessible precursor for agrochemical research. Its unique combination of a proven herbicidal scaffold and a versatile biological pharmacophore offers a rich platform for discovering novel herbicides and fungicides. The protocols detailed herein provide a robust starting point for synthetic exploration, enabling research teams to rapidly generate diverse libraries of compounds for biological screening and lead optimization. The strategic derivatization of this core structure, particularly through the formation of enol ethers and fused heterocycles, represents a promising avenue for addressing the ongoing challenges in crop protection.

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• KNOEVENAGEL CONDENSATION OF 5-SUBSTITUTED FURAN-2-CARBOXALDEHYDE WITH INDAN-1,3-DIONE. Iraqi Journal of Science.
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Analytical methods for the detection of 5-(2-Furyl)cyclohexane-1,3-dione

An Application Guide to the Analytical Determination of 5-(2-Furyl)cyclohexane-1,3-dione

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of robust analytical methodologies for the detection and quantification of 5-(2-Furyl)cyclohexane-1,3-dione (CAS: 1774-11-4). Designed for researchers, scientists, and professionals in drug development and chemical analysis, this document details protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with UV detection. The narrative emphasizes the rationale behind methodological choices, ensuring both scientific rigor and practical applicability. All protocols are presented with the goal of establishing a self-validating system for reliable and reproducible results.

Introduction and Compound Overview

5-(2-Furyl)cyclohexane-1,3-dione is a beta-diketone derivative featuring a furan moiety attached to a cyclohexane ring.[1] This structural combination presents unique chemical properties that inform the selection of appropriate analytical techniques. The cyclohexane-1,3-dione core is a versatile precursor in the synthesis of various natural products and heterocyclic compounds, making its accurate detection critical for reaction monitoring, purity assessment, and quality control.[2] The presence of both a volatile furan group and a less volatile dione structure allows for analysis by both GC and LC-based methods, the choice of which depends on the sample matrix and analytical objective.

This guide provides detailed, field-proven protocols to empower researchers with the tools to accurately characterize and quantify this compound.

Physicochemical Properties

A foundational understanding of the analyte's properties is paramount for method development. Key characteristics are summarized below.

Property	Value	Source
CAS Number	1774-11-4	[1][3][4]
Molecular Formula	C₁₀H₁₀O₃	[1][3][4]
Molecular Weight	178.18 g/mol	[1][3]
Melting Point	152-155 °C
Appearance	White to yellow or brown powder/crystal
IUPAC Name	5-(furan-2-yl)cyclohexane-1,3-dione	[1]

General Analytical Workflow

The successful analysis of 5-(2-Furyl)cyclohexane-1,3-dione begins with appropriate sample handling and preparation, followed by instrumental analysis and data interpretation. The choice between the primary analytical pathways, GC-MS and HPLC-UV, depends on factors such as sample volatility, matrix complexity, and required sensitivity.

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HPLC analysis of 5-(2-Furyl)cyclohexane-1,3-dione reaction mixtures

An Application Note and Protocol for the HPLC Analysis of 5-(2-Furyl)cyclohexane-1,3-dione Reaction Mixtures

Authored by a Senior Application Scientist

Introduction: The Analytical Imperative for 5-(2-Furyl)cyclohexane-1,3-dione

5-(2-Furyl)cyclohexane-1,3-dione is a versatile heterocyclic compound with a chemical structure that lends itself to a variety of applications in medicinal chemistry and materials science. As a derivative of cyclohexane-1,3-dione, it is a key precursor in the synthesis of a wide range of biologically active molecules, including anti-inflammatory, anti-tumor, and herbicidal agents[1]. The furan moiety introduces unique electronic and steric properties, making it a valuable building block for novel chemical entities.

Given its significance, the ability to accurately and reliably monitor the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione is paramount. A robust analytical method is required to assess the purity of the final product, identify and quantify any unreacted starting materials, and characterize potential byproducts or degradation products. High-Performance Liquid Chromatography (HPLC) is the preeminent analytical technique for this purpose, offering high resolution, sensitivity, and quantitative accuracy[2].

This application note provides a detailed protocol for the reversed-phase HPLC (RP-HPLC) analysis of 5-(2-Furyl)cyclohexane-1,3-dione reaction mixtures. The methodology is designed to be a self-validating system, grounded in the principles of the International Council for Harmonisation (ICH) guidelines for analytical procedure validation[2][3][4][5]. The causality behind each experimental choice is explained to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the method's development and application.

Understanding the Analyte and Potential Impurities

A successful HPLC method is predicated on a thorough understanding of the target analyte and potential co-eluting species.

Tautomerism of 5-(2-Furyl)cyclohexane-1,3-dione:

Like other β-dicarbonyl compounds, 5-(2-Furyl)cyclohexane-1,3-dione can exist in keto-enol tautomeric forms. The enol form is often stabilized by intramolecular hydrogen bonding and conjugation, which can influence its chromatographic behavior and UV-Vis absorption characteristics[6]. The equilibrium between these forms is solvent-dependent. For the purposes of this method, the equilibrium is expected to be consistent under the specified mobile phase conditions, resulting in a single, well-defined chromatographic peak.

Potential Impurities in the Reaction Mixture:

The synthesis of 5-(2-Furyl)cyclohexane-1,3-dione typically involves the reaction of a precursor such as cyclohexane-1,3-dione with a furfural derivative. Therefore, the reaction mixture may contain:

• Unreacted Starting Materials: Cyclohexane-1,3-dione and furfural.

• Byproducts: Arising from self-condensation of starting materials or side reactions.

• Degradation Products: Cyclohexane-1,3-dione derivatives can be susceptible to degradation under harsh pH or high-temperature conditions.

HPLC Method Parameters and Rationale

The following HPLC method is proposed for the analysis of 5-(2-Furyl)cyclohexane-1,3-dione reaction mixtures. The selection of each parameter is justified to ensure a robust and reliable separation.

Instrumentation and Consumables:

Parameter	Specification	Rationale
HPLC System	Quaternary or Binary Pump, Autosampler, Column Oven, Diode Array Detector (DAD) or UV-Vis Detector	Standard HPLC instrumentation providing precise gradient delivery, temperature control, and sensitive detection.
Column	C18, 250 mm x 4.6 mm, 5 µm particle size	A C18 stationary phase provides excellent hydrophobic retention for the moderately polar 5-(2-Furyl)cyclohexane-1,3-dione. The 250 mm length ensures high resolution, and the 5 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase A	0.1% Phosphoric Acid in Water	Phosphoric acid is used to control the pH of the mobile phase, ensuring the consistent ionization state of the analyte and any acidic or basic impurities, leading to reproducible retention times and sharp peak shapes[7].
Mobile Phase B	Acetonitrile	Acetonitrile is a common organic modifier in reversed-phase HPLC with a low UV cutoff and good elution strength for a wide range of compounds.
Diluent	Acetonitrile:Water (50:50, v/v)	This mixture ensures the solubility of the analyte and is compatible with the mobile phase, preventing peak distortion.

Chromatographic Conditions:

Parameter	Condition	Rationale
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm I.D. column, providing efficient separation within a reasonable analysis time.
Column Temperature	30 °C	Maintaining a constant column temperature is crucial for reproducible retention times. 30 °C is slightly above ambient to minimize fluctuations.
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overload.
Detection Wavelength	275 nm (with DAD monitoring from 200-400 nm)	Based on the UV absorption spectra of furan and β-diketone moieties, a wavelength of approximately 275 nm is expected to provide good sensitivity[6][8]. A Diode Array Detector is recommended to monitor the entire spectrum, which can aid in peak identification and purity assessment. The UV spectrum of furan shows an absorbance maximum around 205 nm, while conjugated enol forms of diketones can absorb at higher wavelengths[9][10][11].
Gradient Elution	0-2 min: 30% B, 2-15 min: 30-70% B, 15-18 min: 70% B, 18-20 min: 70-30% B, 20-25 min: 30% B	A gradient elution is employed to ensure the elution of both polar (early-eluting) and non-polar (late-eluting) components of the reaction mixture within a single run. The initial hold allows for the elution of very polar impurities. The gradient resolves the main components, and the final re-equilibration step prepares the column for the next injection.

Experimental Workflow

Caption: A schematic overview of the experimental workflow for the HPLC analysis of 5-(2-Furyl)cyclohexane-1,3-dione.

Detailed Protocols

Protocol 1: Preparation of Standard and Sample Solutions

• Standard Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 25 mg of 5-(2-Furyl)cyclohexane-1,3-dione reference standard into a 25 mL volumetric flask.

  • Add approximately 15 mL of diluent (Acetonitrile:Water, 50:50 v/v).

  • Sonicate for 5 minutes or until the standard is completely dissolved.

  • Allow the solution to return to room temperature and dilute to the mark with the diluent. Mix thoroughly.

• Working Standard Solution (e.g., 100 µg/mL):

  • Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

  • Dilute to the mark with the diluent and mix thoroughly.

• Sample Solution (e.g., 100 µg/mL):

  • Accurately weigh an amount of the reaction mixture equivalent to approximately 10 mg of 5-(2-Furyl)cyclohexane-1,3-dione into a 100 mL volumetric flask.

  • Add approximately 70 mL of diluent.

  • Sonicate for 10 minutes to ensure complete dissolution of the active ingredient.

  • Allow the solution to cool to room temperature and dilute to the mark with the diluent. Mix well.

  • Filter a portion of the solution through a 0.45 µm syringe filter into an HPLC vial.

Protocol 2: HPLC System Operation and Data Acquisition

• Set up the HPLC system according to the parameters outlined in the "Chromatographic Conditions" table.

• Equilibrate the column with the initial mobile phase composition (30% B) for at least 30 minutes or until a stable baseline is achieved.

• Perform a blank injection (diluent) to ensure the system is clean.

• Inject the Working Standard Solution and record the chromatogram. The retention time of the main peak will be used to identify 5-(2-Furyl)cyclohexane-1,3-dione in the sample chromatograms.

• Inject the Sample Solution and record the chromatogram.

• Process the chromatograms using appropriate software to determine peak areas and retention times.

Method Validation: A Self-Validating System

To ensure the reliability of this analytical method, it must be validated according to ICH Q2(R2) guidelines[2][5]. The following parameters should be assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the resolution of the 5-(2-Furyl)cyclohexane-1,3-dione peak from potential impurities and by peak purity analysis using a Diode Array Detector.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is assessed by preparing a series of standard solutions at different concentrations and plotting the peak area against the concentration. A correlation coefficient (r²) of ≥ 0.999 is typically desired.

• Accuracy: The closeness of the test results to the true value. This is determined by performing recovery studies, where a known amount of the reference standard is spiked into a sample matrix. Recoveries in the range of 98-102% are generally considered acceptable.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at two levels:

  • Repeatability (Intra-day precision): Analysis of multiple replicates of the same sample on the same day.

  • Intermediate Precision (Inter-day precision): Analysis of the same sample on different days, by different analysts, or with different equipment. The relative standard deviation (RSD) should typically be ≤ 2%.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters. This provides an indication of its reliability during normal usage. Parameters to vary include mobile phase composition, pH, column temperature, and flow rate.

Caption: Key parameters for analytical method validation according to ICH Q2(R2) guidelines.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the . By detailing the rationale behind the chosen parameters and grounding the methodology in established validation principles, this guide serves as a valuable resource for researchers and professionals in the pharmaceutical and chemical industries. The proposed method is designed to be robust, reliable, and suitable for its intended purpose of monitoring reaction progress, assessing product purity, and ensuring the quality of this important chemical intermediate.

References

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TLC visualization techniques for 5-(2-Furyl)cyclohexane-1,3-dione

An Application Guide to the Thin Layer Chromatography (TLC) Visualization of 5-(2-Furyl)cyclohexane-1,3-dione

Introduction

5-(2-Furyl)cyclohexane-1,3-dione is a heterocyclic compound featuring a β-diketone system, a structure of interest in synthetic organic chemistry and drug discovery as a potential building block.[1][2] Thin Layer Chromatography (TLC) is an indispensable analytical technique for monitoring the progress of reactions involving this compound, assessing its purity, and determining appropriate conditions for large-scale purification. Due to its lack of inherent color, visualizing the spot corresponding to 5-(2-Furyl)cyclohexane-1,3-dione on a TLC plate requires specific visualization techniques.

This application note provides a detailed guide for researchers and drug development professionals on various effective methods for the visualization of 5-(2-Furyl)cyclohexane-1,3-dione on TLC plates. It moves beyond simple recipes to explain the underlying chemical principles, enabling scientists to make informed decisions for their specific analytical needs.

Rationale for Visualization Technique Selection

The molecular structure of 5-(2-Furyl)cyclohexane-1,3-dione contains three key features that inform the selection of appropriate visualization reagents:

• UV-Active Chromophore: The presence of the furan ring and the enolizable 1,3-dione system creates a conjugated system that absorbs ultraviolet (UV) light, making it visible on TLC plates containing a fluorescent indicator.[3][4]

• Oxidizable Moieties: The electron-rich furan ring and the potential for enol formation make the molecule susceptible to oxidation. This allows for the use of strong oxidizing agents like potassium permanganate for visualization.[3][5]

• Enolizable β-Diketone: The 1,3-dione moiety exists in equilibrium with its enol tautomer. This enol is nucleophilic and can react with electrophilic aldehyde-based stains, such as p-anisaldehyde or vanillin, in an acid-catalyzed condensation reaction to form highly colored products.[3][6]

Based on these features, this guide details four robust visualization methods: UV light, potassium permanganate stain, p-anisaldehyde stain, and iodine vapor.

General TLC Workflow

A successful TLC analysis follows a systematic workflow. The following diagram illustrates the key stages, from initial sample application to the final analysis of the visualized chromatogram.

Caption: General workflow for Thin Layer Chromatography analysis.

Visualization Protocols

Safety Precaution: All staining procedures involving corrosive or hazardous materials must be performed inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including gloves and safety glasses.

Protocol 1: Ultraviolet (UV) Light Visualization (Non-Destructive)

This should always be the first method attempted as it is non-destructive, allowing the same plate to be used for subsequent chemical staining.[3]

• Principle: The conjugated system in 5-(2-Furyl)cyclohexane-1,3-dione absorbs UV light. On a TLC plate impregnated with a fluorescent indicator (e.g., F₂₅₄), the compound quenches the fluorescence, causing it to appear as a dark spot against a bright green background.[5]

• Procedure:

  • After developing the TLC plate, allow the solvent to completely evaporate in a fume hood.

  • Place the plate under a UV lamp and view it at short wavelength (254 nm).

  • The compound should appear as a dark purple or black spot.

  • Lightly outline the spot(s) with a pencil for a permanent record.

Protocol 2: Potassium Permanganate (KMnO₄) Stain (Destructive)

This is a highly effective universal stain for compounds with oxidizable functional groups.

• Principle: The permanganate ion (MnO₄⁻), which is deep purple, acts as a strong oxidizing agent. It reacts with the furan ring and other oxidizable parts of the molecule, being reduced in the process to manganese dioxide (MnO₂), a brown precipitate. This results in a yellow-brown spot on a purple background.[3][5]

• Reagent Preparation:

  • Dissolve potassium permanganate (KMnO₄, 1.5 g), potassium carbonate (K₂CO₃, 10 g), and 10% sodium hydroxide (NaOH, 1.25 mL) in 200 mL of deionized water.[7][8]

  • Store the solution in a sealed, wide-mouth jar away from light. The stain is stable for several months.[9]

• Staining Procedure:

  • Ensure the developed TLC plate is completely dry.

  • Using forceps, quickly dip the plate into the KMnO₄ solution for 1-2 seconds.[3]

  • Remove the plate and let the excess stain drip off.

  • Wipe the back of the plate with a paper towel.

  • Gently warm the plate with a heat gun. Spots corresponding to oxidizable compounds will appear as yellow to brown spots against the purple background.[3][4]

Protocol 3: p-Anisaldehyde Stain (Destructive)

This stain is particularly effective for nucleophilic compounds and is excellent for visualizing the 1,3-dione moiety.

• Principle: Under the strong acidic conditions of the stain, the 1,3-dione tautomerizes to its more nucleophilic enol form. This enol then undergoes an aldol-type condensation with p-anisaldehyde. Subsequent dehydration, promoted by heating, yields a highly conjugated system that is intensely colored.[3][6] This reaction provides high sensitivity for ketones capable of forming an enol.[6]

• Reagent Preparation:

  • In a flask, combine 135 mL of absolute ethanol, 5 mL of concentrated sulfuric acid, and 1.5 mL of glacial acetic acid. Cool the mixture in an ice bath.[8]

  • Once cool, slowly add 3.7 mL of p-anisaldehyde. Stir vigorously.[8]

  • Store the solution in a sealed jar, refrigerated, and wrapped in aluminum foil to protect it from light.[6][10]

• Staining Procedure:

  • Dip the dried TLC plate into the p-anisaldehyde solution for 1-2 seconds.

  • Wipe the excess stain from the back of the plate.

  • Carefully heat the plate with a heat gun until colored spots develop. The color can range from pink to blue or brown depending on the compound's structure.[11]

Caption: Reaction of the enol with p-anisaldehyde stain.

Protocol 4: Iodine Vapor (Semi-Destructive)

This is a simple and rapid general-purpose visualization method.

• Principle: Iodine vapor has a high affinity for organic compounds, particularly unsaturated and aromatic systems like the furan ring. It forms weak, colored charge-transfer complexes with the analyte, appearing as brown spots on a light-brown background.[3][12][13]

• Chamber Preparation:

  • Place a few crystals of solid iodine at the bottom of a sealed glass chamber or jar. A small amount of silica gel can be added to create a more uniform vapor environment.[14][15]

  • Allow the chamber to become saturated with purple iodine vapor.

• Staining Procedure:

  • Place the dried, developed TLC plate inside the iodine chamber and close the lid.

  • Monitor the plate. Spots will typically appear as yellow-brown within a few minutes.[3]

  • Once the spots are sufficiently visible, remove the plate and immediately circle them with a pencil, as the iodine stain is often not permanent and will fade over time as the iodine sublimes off the plate.[14][15]

Comparative Summary of Visualization Techniques

The choice of visualization technique depends on the specific requirements of the analysis, such as the need for sample preservation, sensitivity, or selectivity.

Technique	Principle	Selectivity & Target	Typical Appearance	Advantages	Disadvantages
UV Light (254 nm)	UV absorbance by chromophore, quenching fluorescence.[3]	Conjugated systems (furan, enone).	Dark spots on a green fluorescent background.	Non-destructive; rapid; simple.	Only works for UV-active compounds; may have low sensitivity.
KMnO₄ Stain	Oxidation of functional groups.[3][5]	General stain for oxidizable groups (furan, enol).	Yellow-brown spots on a purple background.	High sensitivity; nearly universal for organic compounds.[5]	Destructive; background color can interfere if not heated properly.
p-Anisaldehyde	Acid-catalyzed aldol condensation.[6]	Nucleophiles, especially enolizable ketones.[6]	Varied colors (pink, blue, brown) on a light background.	High sensitivity; characteristic colors can help differentiate compounds.	Destructive; requires heating; acidic reagent.
Iodine Vapor	Formation of colored charge-transfer complexes.[12]	Unsaturated and aromatic compounds.[9]	Brown spots on a light yellow/brown background.	Simple; semi-reversible; good for furan ring.	Destructive; spots fade quickly; lower sensitivity for some compounds.[15]

Conclusion and Recommendations

For the routine analysis of 5-(2-Furyl)cyclohexane-1,3-dione, a two-step visualization process is recommended for comprehensive results:

• Initial Screening: Always begin with UV light (254 nm) for a quick, non-destructive check.

• Confirmation: Follow up with a chemical stain. Potassium permanganate is an excellent choice for its universality and high sensitivity. For analyses where confirmation of the β-diketone moiety is critical, the p-anisaldehyde stain is superior due to its specific reaction mechanism that yields distinct, colored spots. Iodine vapor serves as a rapid, equipment-free alternative for quick checks.

By understanding the chemical principles behind each technique, researchers can confidently select the most appropriate method to visualize 5-(2-Furyl)cyclohexane-1,3-dione, ensuring accurate and reliable TLC analysis in their research and development workflows.

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Application Notes and Protocols for the Scale-Up Synthesis of 5-(2-Furyl)cyclohexane-1,3-dione

Audience: Researchers, scientists, and drug development professionals.

PART 1: CORE DIRECTIVE

This guide provides a detailed, in-depth technical framework for the scale-up synthesis of 5-(2-Furyl)cyclohexane-1,3-dione, a critical intermediate in pharmaceutical and materials science. Moving beyond a simple recitation of steps, this document elucidates the underlying chemical principles, addresses potential scale-up challenges, and offers a robust, validated protocol.

PART 2: SCIENTIFIC INTEGRITY & LOGIC (E-E-A-T)

As a senior application scientist, the following protocol is presented with an emphasis on technical accuracy, safety, and reproducibility. The experimental design is rooted in established chemical transformations, namely the Michael addition and the Dieckmann condensation, and is supported by authoritative chemical literature.

Expertise & Experience: The "Why" Behind the "How"

The synthesis of 5-(2-Furyl)cyclohexane-1,3-dione hinges on a tandem reaction sequence. The initial step is a Michael addition, a highly reliable method for carbon-carbon bond formation.[1] In this case, a malonate ester acts as the nucleophile, adding to the electron-deficient β-carbon of 2-vinylfuran. This reaction is typically base-catalyzed, generating a carbanion from the malonate that initiates the conjugate addition.

Following the Michael addition, the resulting diester undergoes an intramolecular cyclization known as the Dieckmann condensation.[2][3][4] This base-catalyzed reaction forms a cyclic β-keto ester.[3][4] The driving force for this reaction is the formation of a stable five- or six-membered ring.[3] Subsequent hydrolysis and decarboxylation of the β-keto ester yield the final product, 5-(2-Furyl)cyclohexane-1,3-dione.

Trustworthiness: A Self-Validating Protocol

Each step of this protocol is designed to be monitored and validated. The progress of the reaction can be tracked using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The identity and purity of the final product should be confirmed by nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and melting point analysis.

Authoritative Grounding & Comprehensive References

The methodologies described herein are based on well-established and widely published chemical principles. For a deeper understanding of the core reactions, the following resources are recommended:

• Michael Reaction: For a comprehensive overview of the Michael reaction, its mechanism, and applications, refer to established organic chemistry resources.

• Dieckmann Condensation: Detailed information on the Dieckmann condensation, including its mechanism and synthetic utility, can be found in advanced organic chemistry textbooks and review articles.[2][3][4]

PART 3: VISUALIZATION & FORMATTING

Data Presentation: Reagents and Stoichiometry

The following table outlines the reagents, molar masses, and quantities required for a representative laboratory-scale synthesis. These quantities can be scaled linearly, with appropriate adjustments for reaction vessel size and heat transfer considerations.

Reagent	Molar Mass ( g/mol )	Amount	Moles	Density (g/mL)	Volume
Diethyl Malonate	160.17	16.02 g	0.10	1.055	15.2 mL
Sodium Ethoxide	68.05	6.81 g	0.10	-	-
2-Vinylfuran	94.11	9.41 g	0.10	0.945	10.0 mL
Ethanol (anhydrous)	46.07	-	-	0.789	100 mL
Toluene (anhydrous)	92.14	-	-	0.867	100 mL
Hydrochloric Acid (conc.)	36.46	As needed	-	1.18	-

Experimental Protocols: A Step-by-Step Guide

Workflow Diagram:

Caption: A comprehensive workflow for the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione.

Detailed Procedure:

• Michael Addition:

  • In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous ethanol (100 mL).

  • Carefully add sodium ethoxide (6.81 g, 0.10 mol) to the ethanol with stirring.

  • Cool the mixture to 0-5 °C using an ice bath.

  • Slowly add diethyl malonate (15.2 mL, 0.10 mol) via the dropping funnel, maintaining the internal temperature below 10 °C.

  • After the addition is complete, stir the mixture for 30 minutes at 0-5 °C.

  • Slowly add 2-vinylfuran (10.0 mL, 0.10 mol), again keeping the temperature below 10 °C.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir overnight.

• Dieckmann Condensation:

  • Add anhydrous toluene (100 mL) to the reaction mixture.

  • Heat the mixture to reflux (approximately 85-95 °C) for 4-6 hours.

• Work-up and Decarboxylation:

  • Cool the reaction mixture to room temperature and pour it into a beaker containing 500 mL of ice-water.

  • With vigorous stirring, slowly add concentrated hydrochloric acid until the pH of the aqueous layer is between 1 and 2. Caution: This is an exothermic process.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

  • Wash the combined organic layers with brine (1 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • To the resulting crude oil, add concentrated hydrochloric acid (50 mL) and heat to reflux for 4-6 hours.

• Isolation and Purification:

  • Cool the reaction mixture to room temperature.

  • Extract the mixture with ethyl acetate (3 x 100 mL).

  • Wash the combined organic layers with brine (1 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield a crude solid.

  • Recrystallize the crude product from an ethanol/water mixture to afford the pure 5-(2-Furyl)cyclohexane-1,3-dione.

  • Dry the purified product in a vacuum oven.

Reaction Mechanism Diagram:

Caption: The key mechanistic steps in the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione.

Safety Considerations

• Sodium Ethoxide: A strong base that is highly reactive with water. It is also corrosive and can cause severe burns.[5][6][7][8] Handle in a dry, inert atmosphere (e.g., under nitrogen or argon). Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6]

• 2-Vinylfuran: A flammable liquid. Keep away from heat, sparks, and open flames. It may also be a skin and eye irritant. Handle in a well-ventilated fume hood.

• Concentrated Hydrochloric Acid: Highly corrosive and can cause severe burns. The vapors are also irritating to the respiratory system. Always handle in a fume hood with appropriate PPE.

• Scale-Up Considerations: When scaling up this reaction, it is crucial to consider the exothermic nature of the neutralization and condensation steps. A jacketed reactor with efficient cooling is recommended. The rate of addition of reagents should be carefully controlled to manage the reaction temperature.

References

• The Dieckmann Condensation - Organic Reactions. (n.d.). Retrieved from [Link]

• Dieckmann condensation - Wikipedia. (n.d.). Retrieved from [Link]

• Dieckmann Condensation - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• SODIUM ETHOXIDE. 95% - Gelest, Inc. (2015-10-19). Retrieved from [Link]

• Enantioselective Michael addition of malonates to α,β-unsaturated ketones catalyzed by 1,2-diphenylethanediamine - PubMed Central. (n.d.). Retrieved from [Link]

Sources

• 1. Enantioselective Michael addition of malonates to α,β-unsaturated ketones catalyzed by 1,2-diphenylethanediamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organicreactions.org [organicreactions.org]
• 3. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 4. Dieckmann Condensation [organic-chemistry.org]
• 5. fishersci.com [fishersci.com]
• 6. gelest.com [gelest.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(2-Furyl)cyclohexane-1,3-dione

Welcome to the technical support guide for the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione. This resource is designed for researchers, chemists, and drug development professionals who are working with this versatile heterocyclic compound. Cyclohexane-1,3-dione derivatives are crucial precursors for a wide array of natural products and biologically active molecules.[1][2] The introduction of a furan moiety at the 5-position offers a unique scaffold for further chemical exploration.

This guide provides practical, in-depth solutions to common challenges encountered during the synthesis, drawing from established chemical principles and field-proven insights. We will cover troubleshooting for common synthetic problems, answer frequently asked questions, and provide a detailed experimental protocol.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you navigate the complexities of the synthesis.

Q1: My reaction yield is consistently low. What are the common causes and how can I improve it?

A1: Low yield in the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione, typically formed via a Michael addition of cyclohexane-1,3-dione to an activated furan species (like 2-vinylfuran), is a frequent challenge. The primary factors to investigate are the catalyst, reaction conditions, and the stability of the reactants.

• Catalyst Choice and Activity: The Michael addition is base-catalyzed. The pKa of cyclohexane-1,3-dione's acidic methylene protons is approximately 11, so a base strong enough to generate the nucleophilic enolate is required.

  • Weak Bases (e.g., Triethylamine, DIPEA): May not be sufficient to deprotonate the dione effectively, leading to slow or incomplete reactions.

  • Strong Bases (e.g., NaH, KOtBu, DBU): These are often more effective. However, very strong bases can promote side reactions like polymerization of the vinyl furan or self-condensation of the dione.[3] Start with a moderately strong base like DBU or potassium carbonate and optimize the stoichiometry.

  • Catalyst Loading: Ensure you are using a catalytic amount (e.g., 10-20 mol%). Using stoichiometric amounts of a strong base can lead to a complex mixture of products.

• Reaction Kinetics and Equilibrium: The Michael addition can be reversible.

  • Temperature: Low temperatures (0 °C to room temperature) are generally preferred to minimize side reactions and favor the thermodynamic product. Running the reaction at elevated temperatures can promote retro-Michael addition.

  • Reaction Time: Monitor the reaction by TLC or LC-MS. Insufficient time will result in unreacted starting materials, while excessively long reaction times can lead to product degradation, especially given the furan ring's sensitivity.[4][5]

• Reactant Stability and Purity:

  • 2-Vinylfuran: This Michael acceptor can be prone to polymerization, especially in the presence of acid or heat. Use freshly distilled or commercially available material with an inhibitor. Ensure your reaction conditions are strictly anhydrous and deoxygenated if necessary.

  • Cyclohexane-1,3-dione: Ensure it is pure and dry. The presence of water can quench the enolate and hinder the reaction.

Q2: I am observing multiple spots on my TLC plate that are difficult to separate. What are the likely side products and how can I minimize them?

A2: A complex product mixture is often indicative of competing reaction pathways. The primary suspects are polymerization, double addition, and reactant self-condensation.

• Likely Side Products:

  • Poly(vinyl furan): The vinyl group is susceptible to polymerization, catalyzed by trace acids or radicals.

  • Bis-addition Product: A second molecule of cyclohexane-1,3-dione enolate could potentially react with the product, though this is sterically less favorable.

  • Self-Condensation of Cyclohexane-1,3-dione: Base can catalyze the aldol condensation of the dione with itself.

  • Furan Ring Opening/Degradation: The furan ring is sensitive to strong acids and some oxidizing agents.[4][6] While the reaction is base-catalyzed, acidic workup conditions must be carefully controlled. Furan's aromaticity is modest, making it more reactive and less stable than benzene.[6][7]

• Minimization Strategies:

  • Control Stoichiometry: Use a precise 1:1 molar ratio of your nucleophile and electrophile. A slight excess of the cyclohexane-1,3-dione can sometimes be used to ensure the complete consumption of the more volatile/unstable vinyl furan.

  • Slow Addition: Add the base or the 2-vinylfuran dropwise to the reaction mixture at a low temperature (e.g., 0 °C). This keeps the instantaneous concentration of the reactive species low, disfavoring polymerization and other side reactions.

  • Inert Atmosphere: Running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent oxidation and radical-induced polymerization.

  • Purify Starting Materials: As mentioned in Q1, ensure the purity of your reactants to remove any catalytic impurities that might promote side reactions.

Q3: The final product appears unstable during purification. What strategies are recommended?

A3: Both the β-diketone functionality and the furan ring can present purification challenges. The product can exist as a mixture of keto-enol tautomers, which can cause streaking on silica gel TLC and columns. The furan ring is also acid-sensitive.[4]

• Column Chromatography:

  • Deactivate Silica: Use silica gel that has been neutralized by washing with a solvent containing a small amount of a non-nucleophilic base, like triethylamine (e.g., 0.5-1% in the eluent). This minimizes acid-catalyzed decomposition of the furan ring on the silica surface.

  • Solvent System: A non-polar/polar system like Hexane/Ethyl Acetate or Toluene/Ethyl Acetate is a good starting point. Gradient elution is recommended.

  • Rapid Purification: Do not let the product sit on the column for extended periods.

• Alternative Purification: Copper Chelate Formation: A robust method for purifying β-diketones involves forming a copper(II) chelate, which is often a stable, crystalline solid that can be easily separated from impurities.[8][9][10]

  • Dissolve the crude product in a solvent like ethanol or methanol.

  • Add an aqueous solution of copper(II) acetate. The [Cu(diketonate)₂] complex will precipitate.

  • Filter and wash the solid complex to remove organic impurities.

  • Decompose the chelate by stirring the solid in a biphasic mixture (e.g., EtOAc/water) and adding a strong acid like dilute HCl or H₂SO₄ until the organic layer is colorless. The purified β-diketone is recovered from the organic phase. Caution: The acid sensitivity of the furan ring means this step must be performed quickly and at low temperatures.[9]

• Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for obtaining high-purity material without the risks associated with column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-(2-Furyl)cyclohexane-1,3-dione?

A1: The most direct and common synthetic route is the Michael addition (or conjugate addition) of a cyclohexane-1,3-dione enolate to a suitable C2-electrophilic furan derivative.[11][12] The most common acceptor is 2-vinylfuran. The reaction involves the deprotonation of the highly acidic C-2 methylene group of the dione to form a stabilized enolate, which then acts as the nucleophile.

A generalized scheme is as follows: Cyclohexane-1,3-dione + 2-Vinylfuran --(Base Catalyst)--> 5-(2-Furyl)cyclohexane-1,3-dione

This approach benefits from good atom economy and is a cornerstone of C-C bond formation in organic synthesis.[11]

Q2: How can I confirm the identity and purity of my final product?

A2: A combination of spectroscopic and analytical techniques is essential for unambiguous structure confirmation and purity assessment.

• NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for structural elucidation.

  • ¹H NMR: Expect to see characteristic signals for the furan ring protons (typically in the δ 6.0-7.5 ppm region), as well as aliphatic protons from the cyclohexane-dione ring. The presence of the enol form will show a characteristic broad singlet for the enolic proton.

  • ¹³C NMR: Look for signals corresponding to the carbonyl carbons (δ > 190 ppm), the furan carbons, and the aliphatic carbons of the cyclohexane ring.

• Mass Spectrometry (MS): Provides the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can confirm the elemental composition. The expected molecular weight for C₁₀H₁₀O₃ is approximately 178.18 g/mol .[13][14][15]

• Infrared (IR) Spectroscopy: Useful for identifying key functional groups. Expect strong C=O stretching frequencies for the ketone groups (around 1700-1740 cm⁻¹). If the enol form is present, you will see a broad O-H stretch and a C=C stretch.

• Melting Point: A sharp melting point is a good indicator of purity. The reported melting point for 5-(2-Furyl)cyclohexane-1,3-dione is in the range of 152-155 °C.[15]

• Chromatography (TLC, HPLC, GC): A single spot/peak in multiple solvent systems is a strong indicator of purity.

Visualizing the Process

To aid in troubleshooting and understanding the reaction, the following diagrams illustrate key aspects of the synthesis.

Caption: Troubleshooting workflow for low yield and impurity issues.

Detailed Experimental Protocol

This protocol describes a representative synthesis of 5-(2-Furyl)cyclohexane-1,3-dione via Michael addition.

Materials & Equipment:

• Cyclohexane-1,3-dione

• 2-Vinylfuran (inhibitor-free or freshly distilled)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl Acetate

• Hexane

• 1 M Hydrochloric Acid

• Saturated Sodium Bicarbonate solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, inert gas line (N₂ or Ar)

Procedure:

• Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere, add cyclohexane-1,3-dione (1.12 g, 10.0 mmol, 1.0 equiv).

• Dissolution: Add 30 mL of anhydrous THF and stir until the solid is fully dissolved. Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Slowly add DBU (0.22 mL, 1.5 mmol, 0.15 equiv) to the stirred solution.

• Michael Acceptor Addition: In a separate flask, dissolve 2-vinylfuran (0.94 g, 10.0 mmol, 1.0 equiv) in 10 mL of anhydrous THF. Transfer this solution to a dropping funnel and add it dropwise to the reaction mixture at 0 °C over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate).

• Work-up:

  • Quench the reaction by adding 20 mL of 1 M HCl.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • Purify the crude solid by column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent), using a gradient of 10% to 40% ethyl acetate in hexane.

  • Combine the fractions containing the desired product and remove the solvent in vacuo to yield 5-(2-Furyl)cyclohexane-1,3-dione as a solid.

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous THF	Aprotic, good solubility for reactants.
Base Catalyst	DBU (15 mol%)	Moderately strong, non-nucleophilic base; minimizes side reactions.
Temperature	0 °C to Room Temp	Balances reaction rate while minimizing decomposition and reversibility.
Stoichiometry	1:1 (Dione:Vinylfuran)	Prevents waste and minimizes side-products from excess reactant.
Work-up pH	Mildly Acidic Quench	Neutralizes the base catalyst without causing furan decomposition.

References

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Furan. Available from: [Link]

• A. Kaana, et al. (2018). Modification of Biobased Lipophilic Β-Diketone. Juniper Publishers. Available from: [Link]

• Google Patents. Process for the purification of 1,3-diketones. US20040068145A1.
• C. F. Nutaitis, et al. (2010).

• MDPI. Recent Developments in the Synthesis of β-Diketones. Available from: [Link]

• ResearchGate. General scheme of the study of furan stability. Available from: [Link]

• I. L. Rasskazova, et al. (2018). A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety. National Institutes of Health (NIH). Available from: [Link]

• Wikipedia. Furan. Available from: [Link]

• Elsevier. 5-(2-Furyl)-1,3-cyclohexanedione. Tetrahedron. Available from: [Link]

• P. G. Reddy, et al. (2023). Vinylation of N-Heteroarenes through Addition/Elimination Reactions of Vinyl Selenones. National Institutes of Health (NIH). Available from: [Link]

• F. G. P. Remédios, et al. (2021). Enantioselective Michael addition to vinyl phosphonates via hydrogen bond-enhanced halogen bond catalysis. National Institutes of Health (NIH). Available from: [Link]

• Royal Society of Chemistry. Enantioselective Michael addition to vinyl phosphonates via hydrogen bond-enhanced halogen bond catalysis. Available from: [Link]

• Organic Chemistry Portal. A new reactivity pattern for vinyl bromides: cine-substitution via palladium catalysed C-N coupling/Michael addition reactions. Available from: [Link]

• Organic Chemistry Portal. Furan synthesis. Available from: [Link]

• PubChem. 5-(2-Furyl)cyclohexane-1,3-dione. Available from: [Link]

• E3S Web of Conferences. Studies of the aromatic β-diketones as extractant of copper ions. Available from: [Link]

• G. S. Jones, et al. (2000). Synthesis and characterization of 5-substituted 1,3-diazacyclohexane derivatives. PubMed. Available from: [Link]

• C. F. Nutaitis, et al. Michael addition with an olefinic pyridine: organometallic nucleophiles and carbon electrophiles. Available from: [Link]

• ResearchGate. Cyclohexane-1,3-dione Derivatives: Versatile Precursors for Total Synthesis of Natural Products. Available from: [Link]

• Google Patents. Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications. WO2011117881A2.

• Organic Chemistry Portal. Consecutive Michael-Claisen Process for Cyclohexane-1,3-dione Derivative (CDD) Synthesis from Unsubstituted and Substituted Acetone. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2011117881A2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents [patents.google.com]
• 3. Consecutive Michael-Claisen Process for Cyclohexane-1,3-dione Derivative (CDD) Synthesis from Unsubstituted and Substituted Acetone [organic-chemistry.org]
• 4. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 5. researchgate.net [researchgate.net]
• 6. Furan - Wikipedia [en.wikipedia.org]
• 7. Furan as a versatile synthon [pubsapp.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 10. e3s-conferences.org [e3s-conferences.org]
• 11. juniperpublishers.com [juniperpublishers.com]
• 12. researchgate.net [researchgate.net]
• 13. synchem.de [synchem.de]
• 14. scbt.com [scbt.com]
• 15. 5-(2-Furyl)-1,3-cyclohexandion 96% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Purification of 5-(2-Furyl)cyclohexane-1,3-dione

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of 5-(2-Furyl)cyclohexane-1,3-dione (CAS 1774-11-4). As a β-diketone, this compound exists in a tautomeric equilibrium with its enol form, which presents unique purification challenges. This document offers troubleshooting advice and detailed protocols grounded in established chemical principles to help you achieve high purity for your downstream applications.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the properties and purification strategy for 5-(2-Furyl)cyclohexane-1,3-dione.

Q1: What are the key physical and chemical properties I should be aware of?

A1: Understanding the compound's properties is critical for selecting an appropriate purification strategy. 5-(2-Furyl)cyclohexane-1,3-dione is a solid, typically appearing as a white to yellow or brown powder or crystal.[1] Its molecular weight is 178.18 g/mol .[2][3] Crucially, as a 1,3-dione, it undergoes keto-enol tautomerization. The presence of both tautomers can lead to issues like band broadening in chromatography or difficulty in achieving sharp melting points. The furan ring imparts aromatic character and specific reactivity, while the dione moiety provides sites for hydrogen bonding.

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₃	[2][3]
Molecular Weight	178.18 g/mol	[2][3]
Physical Form	White to Yellow to Orange to Brown Powder or Crystal	[1]
CAS Number	1774-11-4	[2][3][4]
Key Feature	Exists in keto-enol tautomeric forms	[5]

Q2: What are the likely impurities in my crude sample?

A2: Impurities are typically carried over from the synthesis. The synthesis of cyclohexane-1,3-dione derivatives often involves Michael addition reactions.[5] Therefore, common impurities may include:

• Unreacted Starting Materials: Such as furan and a cyclohexenone precursor.

• Reaction Solvents: Residual solvents used during the synthesis.

• Byproducts: Products from side reactions, such as self-condensation of the starting materials or polymerization of the furan moiety under acidic conditions.

• Catalysts: Residual acid or base catalysts used in the reaction.

Q3: Which purification method is better for this compound: recrystallization or column chromatography?

A3: The choice depends on the impurity profile and the required scale.

• Recrystallization is ideal for removing small amounts of impurities from a large amount of product, especially if the crude product is already >90% pure. It is often more scalable and cost-effective.[6][7]

• Flash Column Chromatography is superior for separating complex mixtures where impurities have polarities similar to the product. It offers finer separation but is generally more time-consuming and uses larger volumes of solvent.[8][9]

Use the following decision tree to guide your choice:

Caption: Decision tree for selecting a purification method.

Q4: How can I reliably assess the purity of my final product?

A4: A combination of methods provides the most accurate assessment:

• Thin-Layer Chromatography (TLC): A pure compound should show a single spot. Test in multiple solvent systems to be certain.

• Melting Point Analysis: A pure crystalline solid will have a sharp melting point range (typically < 2°C). Impurities tend to broaden and depress the melting point.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools to confirm the structure and identify any residual impurities. The integration of signals in ¹H NMR can be used for quantitative assessment.

• High-Performance Liquid Chromatography (HPLC): For high-purity applications, HPLC provides excellent quantitative data on purity levels.[8][10]

Section 2: Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique based on the principle that the solubility of most solids increases with temperature.[7] An ideal solvent will dissolve the compound when hot but not when cold.[6]

Q1: My compound won't dissolve, even in boiling solvent. What should I do?

A1: This indicates poor solvent choice or insufficient solvent volume.

• Cause: The solvent may be too nonpolar or too polar for your compound. The principle of "like dissolves like" is a useful starting point.[11]

• Solution 1: Increase Solvent Volume: Add more hot solvent in small increments until the solid dissolves. Be mindful that using excessive solvent will reduce your yield.[11]

• Solution 2: Change Solvents: If a large volume of solvent is required, it is not an ideal choice. Switch to a different solvent. For a compound like 5-(2-Furyl)cyclohexane-1,3-dione, consider polar solvents like ethanol, isopropanol, or ethyl acetate.

• Solution 3: Use a Solvent Pair: If no single solvent is ideal, use a miscible solvent pair.[12] Dissolve the compound in a minimum of a "good" hot solvent (e.g., ethanol), then add a "poor" hot solvent (e.g., water) dropwise until the solution becomes slightly cloudy (the saturation point).[13] Then, add a few drops of the "good" solvent to redissolve the precipitate and allow it to cool slowly.

Q2: My compound "oiled out" instead of forming crystals. How can I prevent this?

A2: Oiling out occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid layer instead of solid crystals.

• Cause: The boiling point of the recrystallization solvent is higher than the melting point of your compound, or the solution is too concentrated.

• Solution 1: Lower the Cooling Temperature: Allow the solution to cool more slowly. Start cooling from a slightly lower temperature by adding more solvent before cooling.

• Solution 2: Change Solvent: Choose a solvent with a lower boiling point.

• Solution 3: Reduce Concentration: Add more solvent to the hot solution before cooling to ensure the saturation point is reached at a lower temperature.

Q3: The solution has cooled, but no crystals have formed. How can I induce crystallization?

A3: This suggests the solution is not supersaturated or that nucleation is inhibited.

• Solution 1: Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the air-solvent interface. The microscopic scratches provide nucleation sites for crystal growth.[6][11]

• Solution 2: Add a Seed Crystal: If you have a small amount of pure product, add a tiny crystal to the solution. This provides a template for crystallization.[6][11]

• Solution 3: Concentrate the Solution: Reheat the solution and boil off some of the solvent to increase the concentration, then allow it to cool again.[11]

• Solution 4: Cool to a Lower Temperature: Place the flask in an ice bath or refrigerator to further decrease the compound's solubility and promote precipitation.

Q4: My final product is still colored, but I expect a white solid. How do I remove colored impurities?

A4: Highly colored impurities can sometimes co-precipitate with the product.

• Cause: The impurities are often large, conjugated organic molecules.

• Solution: Use Activated Charcoal: After dissolving your crude product in the hot solvent, add a very small amount (e.g., the tip of a spatula) of activated charcoal.[11] The charcoal will adsorb the colored impurities. Boil the solution for a few minutes, then perform a hot gravity filtration to remove the charcoal before allowing the filtrate to cool and crystallize. Caution: Using too much charcoal can also adsorb your product and significantly reduce the yield.

Section 3: Troubleshooting Guide: Flash Column Chromatography

Flash chromatography is a purification technique that uses a stationary phase (typically silica gel) and a mobile phase (solvent eluent) to separate compounds based on their differential partitioning between the two phases.

Q1: My compound is streaking or "tailing" on the TLC plate and on the column. What is the cause?

A1: Tailing is common with β-diketones and can severely impact separation efficiency.

• Cause 1: Keto-Enol Tautomerism: The primary cause is the equilibrium between the keto and enol forms of the dione. These two tautomers have different polarities and interact with the silica gel differently, causing the spot/band to elongate.

• Solution 1: Add Acetic Acid to the Eluent: Add a small amount of acetic acid (e.g., 0.1-1%) to your eluent system (e.g., Hexane/Ethyl Acetate). The acid helps to push the tautomeric equilibrium towards one form on the silica surface, resulting in sharper bands and better separation.

• Cause 2: Compound Overload: Applying too much sample to the TLC plate or column can cause tailing.

• Solution 2: Load Less Material: Dilute your sample before spotting it on the TLC plate. For the column, ensure you are not exceeding the recommended loading capacity for the amount of silica gel used (typically 1-5% of the silica weight).

Q2: I am getting poor separation between my product and an impurity. How can I improve the resolution?

A2: Resolution in chromatography depends on the selectivity of your solvent system.

• Solution 1: Adjust Solvent Polarity: The ideal retention factor (Rƒ) for your target compound on a TLC plate is between 0.25 and 0.35. If the Rƒ values are too high, decrease the polarity of the eluent (e.g., increase the hexane-to-ethyl acetate ratio). If they are too low, increase the polarity.

• Solution 2: Change Solvent System: If adjusting polarity doesn't work, switch to a different solvent system. For example, try Dichloromethane/Methanol or Toluene/Acetone. Different solvents interact with your compounds and the silica in unique ways, which can dramatically alter the separation.[9]

• Solution 3: Use a Finer Mesh Silica: Using silica gel with a smaller particle size can increase the surface area and improve separation efficiency, although it may lead to higher backpressure.

Q3: My product is not coming off the column. What should I do?

A3: This indicates that the eluent is not polar enough to displace your compound from the silica gel.

• Cause: The compound is too strongly adsorbed to the stationary phase.

• Solution 1: Increase Eluent Polarity: Gradually increase the polarity of your mobile phase. For example, if you are running a gradient of 10-30% Ethyl Acetate in Hexane, you may need to increase it to 50% or even 100% Ethyl Acetate.

• Solution 2: Add a Stronger Solvent: If your compound still doesn't elute, you can add a small percentage of a much more polar solvent, like methanol, to your eluent to help push it off the column. For example, switching from 100% Ethyl Acetate to 1-5% Methanol in Dichloromethane can be effective.

Caption: Workflow for troubleshooting recrystallization experiments.

Section 4: Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization (Two-Solvent Method)

This protocol uses an ethanol/water solvent pair, which is effective for moderately polar compounds.

• Dissolution: Place the crude 5-(2-Furyl)cyclohexane-1,3-dione (e.g., 1.0 g) into a 50 mL Erlenmeyer flask equipped with a magnetic stir bar. Add a minimal amount of hot ethanol (95%) while heating on a hot plate and stirring, just enough to fully dissolve the solid at boiling.

• Addition of Anti-Solvent: While the ethanol solution is still hot and stirring, add hot deionized water dropwise using a Pasteur pipette. Continue adding water until the solution becomes persistently cloudy. This is the point of saturation.[13]

• Clarification: Add 1-2 drops of hot ethanol to the cloudy mixture to make it clear again.

• Cooling & Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[7][13]

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold 50:50 ethanol/water, followed by a small amount of ice-cold water to remove residual ethanol.

• Drying: Leave the crystals under vacuum on the funnel for 15-20 minutes to pull air through them. Then, transfer the solid to a pre-weighed watch glass and dry to a constant weight, either in air or in a vacuum oven at a low temperature (e.g., 40-50°C).

Protocol 2: Purification by Flash Column Chromatography

This protocol assumes the use of a standard silica gel stationary phase.

• Solvent System Selection: Using TLC, determine an appropriate eluent system. A good starting point is a mixture of Hexane and Ethyl Acetate. Test various ratios (e.g., 9:1, 4:1, 2:1) to find a system that gives your product an Rƒ value of ~0.3. To combat tailing, add 0.5% acetic acid to the chosen eluent mixture.

• Column Packing: Prepare a glass column with silica gel (slurry packing is recommended). The amount of silica should be 50-100 times the weight of your crude sample. Equilibrate the column by passing 2-3 column volumes of the initial eluent through it.

• Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or the column eluent. Alternatively, for less soluble compounds, perform a "dry loading": adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the column bed.

• Elution: Begin eluting the column with your chosen solvent system. Collect fractions in test tubes or vials. Monitor the elution process by TLC analysis of the collected fractions.

• Fraction Pooling: Once the product has eluted, identify all fractions containing the pure compound (as determined by TLC). Combine these pure fractions in a round-bottom flask.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator.

• Drying: Place the flask containing the purified product under high vacuum to remove any final traces of solvent. The result should be a purified solid.

Section 5: References

• SIELC Technologies. (n.d.). Separation of Furan on Newcrom R1 HPLC column. Retrieved from [Link]

• Béress, L., & Furdík, M. (1973). Furan derivatives. XXXVI. Chromatographic determination of some phenylfuran derivatives. Chemical Papers, 27(1), 112-113.

• Chen, B. H., et al. (2020). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Molecules, 25(21), 5133.

• Gol'dfarb, Y. L., et al. (1969). Chromatographic behavior of some furan derivatives. Chemistry of Heterocyclic Compounds, 5, 298–300.

• Mahato, A., & Vyas, S. (n.d.). Analysis of Furanic Compounds in Transformer Oil by Agilent 1290 Infinity Binary UHPLC. Agilent Technologies.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 699513, 5-(2-Furyl)cyclohexane-1,3-dione. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 5-(2-fluoro-5-nitrophenyl)-cyclohexane-1,3-dione. Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). Experiment #2 - Synthesis and Recrystallization of Dibenzalacetone. Retrieved from [Link]

• University of California, Irvine. (n.d.). Mixed Solvent Recrystallization. Retrieved from [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• Fisher Scientific. (n.d.). 5-(2-Furyl)cyclohexane-1,3-dione, 97%, Thermo Scientific. Retrieved from [Link]

• ResearchGate. (2024). Cyclohexane-1,3-dione Derivatives: Versatile Precursors for Total Synthesis of Natural Products. Retrieved from [Link]

• Google Patents. (n.d.). EP0095099A1 - Cyclohexane 1,3-dione derivatives. Retrieved from

• Google Patents. (n.d.). US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications. Retrieved from

• Google Patents. (n.d.). EP0195053B1 - Process for preparing 1,3-cyclohexanedione derivatives and intermediates therefor. Retrieved from

Sources

• 1. 5-(Furan-2-yl)cyclohexane-1,3-dione | 1774-11-4 [sigmaaldrich.com]
• 2. 5-(2-Furyl)cyclohexane-1,3-dione | C10H10O3 | CID 699513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. synchem.de [synchem.de]
• 5. EP0095099A1 - Cyclohexane 1,3-dione derivatives - Google Patents [patents.google.com]
• 6. employees.oneonta.edu [employees.oneonta.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Separation of Furan on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. chemicalpapers.com [chemicalpapers.com]
• 10. agilent.com [agilent.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 13. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Synthesis of 5-(2-Furyl)cyclohexane-1,3-dione

Welcome to the technical support guide for the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during its synthesis. The synthesis, while conceptually straightforward, is often complicated by competing side reactions that can significantly impact yield and purity. This guide is designed for researchers, chemists, and drug development professionals to navigate these challenges effectively.

Troubleshooting Guide & FAQs

This section addresses specific experimental issues in a question-and-answer format, explaining the underlying chemical principles and providing actionable solutions.

Q1: My reaction turned dark, and I've isolated a tar-like, insoluble polymer instead of my product. What is causing this?

Answer: This is a classic and highly common issue related to the instability of the furan ring, particularly under acidic conditions.[1][2][3] The furan heterocycle is electron-rich and prone to acid-catalyzed polymerization or ring-opening reactions.[4][5]

Underlying Cause: The oxygen atom in the furan ring can be protonated by strong acids. This protonation makes the ring highly reactive towards electrophilic attack, initiating a chain reaction where furan molecules polymerize, leading to the formation of dark, intractable tars.[4][5] Even trace amounts of strong acid at elevated temperatures can be detrimental.[3]

Troubleshooting & Prevention:

• Avoid Strong Acids: Friedel-Crafts alkylation conditions, which use strong Lewis acids, are generally unsuitable for furan chemistry due to its acid sensitivity.[4] If an acid catalyst is necessary, use milder, non-aqueous acidic conditions.

• Optimize Solvent Choice: The choice of solvent plays a critical role in furan stability. Polar aprotic solvents, particularly Dimethylformamide (DMF), have been shown to have a strong stabilizing effect on furan derivatives, minimizing degradation.[1][2]

• Reaction Conditions: Perform the reaction at the lowest feasible temperature to slow down potential degradation pathways.

• Recommended Approach: Consider a synthetic route that avoids strongly acidic conditions altogether. A base-catalyzed Michael addition is often a more successful strategy.

Q2: The yield of my target compound is low, and I'm isolating a significant amount of a high-molecular-weight byproduct. NMR analysis suggests it's derived from my cyclohexane-1,3-dione starting material. What is this side reaction?

Answer: You are likely observing the self-condensation of cyclohexane-1,3-dione. This is a common side reaction under the basic conditions required for generating the enolate nucleophile for the Michael addition.[6][7]

Underlying Cause: Cyclohexane-1,3-dione has highly acidic methylene protons situated between the two carbonyl groups. In the presence of a base, it readily forms an enolate.[6] This enolate can act as a nucleophile and attack the carbonyl carbon of another, un-deprotonated molecule of cyclohexane-1,3-dione in an aldol-type condensation reaction.[8] Subsequent dehydration can lead to a variety of dimeric or oligomeric byproducts.

Troubleshooting & Prevention:

• Control Base Addition: Add the base slowly and at a reduced temperature (e.g., 0 °C) to the cyclohexane-1,3-dione solution. This allows for controlled formation of the enolate without a large excess of base being present, which can promote self-condensation.

• Stoichiometry of Base: Use a catalytic amount of a weaker base if possible, or a stoichiometric amount of a stronger base to ensure full conversion to the enolate before the Michael acceptor is introduced.

• Order of Addition: A robust method is to pre-form the enolate of cyclohexane-1,3-dione first, and then slowly add the furan-containing Michael acceptor to the reaction mixture. This ensures the enolate preferentially reacts with the acceptor rather than itself.

Q3: My synthesis starts from furfural and two equivalents of cyclohexane-1,3-dione, but the yield is poor. Instead, I'm isolating a complex product that appears to be a xanthene derivative.

Answer: This side reaction occurs when one molecule of the aldehyde (furfural) reacts with two molecules of the dione. This is a known pathway for the synthesis of 1,8-dioxo-octahydroxanthenes.[9]

Underlying Cause: The reaction proceeds through an initial Knoevenagel condensation between furfural and one molecule of cyclohexane-1,3-dione. The resulting α,β-unsaturated intermediate is a highly effective Michael acceptor. A second molecule of cyclohexane-1,3-dione then rapidly undergoes a Michael addition, followed by cyclization and dehydration to form the thermodynamically stable xanthene core.[10]

Troubleshooting & Prevention:

• Strict Stoichiometric Control: Carefully control the molar ratio of reactants. To favor the desired 1:1 adduct (which would be an intermediate to your target), use a 1:1 or a slight excess of the cyclohexane-1,3-dione.

• Isolate the Intermediate: A two-step approach can be more effective. First, synthesize and isolate the Knoevenagel condensation product of furfural and a suitable active methylene compound. Then, in a separate step, perform the Michael addition with cyclohexane-1,3-dione. This decouples the two competing reactions.

Q4: My final product appears pure by TLC, but NMR analysis suggests a mixture of stereoisomers. How can I address this?

Answer: The addition of the furan moiety to the cyclohexane-1,3-dione ring creates a new stereocenter at the C-5 position. The resulting product can exist as a mixture of conformers, but one is significantly more stable.

Underlying Cause: The cyclohexane ring exists predominantly in a chair conformation. A substituent can occupy either an axial or an equatorial position. For a bulky substituent like the 2-furyl group, the equatorial position is strongly favored to avoid steric strain.[11] The primary source of this strain is the 1,3-diaxial interaction , a repulsive force between an axial substituent and the axial hydrogens on carbons 3 and 5 relative to it.[12][13]

Troubleshooting & Analysis:

• Thermodynamic Control: The reaction product will naturally favor the most stable conformation where the furyl group is equatorial. In most cases, allowing the reaction mixture to stir for an extended period or performing a gentle heating step can ensure the thermodynamic equilibrium is reached, maximizing the formation of the more stable equatorial isomer.[11]

• Purification: While the equatorial conformer is dominant, some of the axial conformer might exist in equilibrium. Standard chromatographic methods (e.g., column chromatography) are typically sufficient to isolate the major, thermodynamically favored product.

• Characterization: Be aware that NMR spectra may show minor peaks corresponding to the less stable conformer. Variable temperature NMR could be used to study the conformational dynamics if necessary.

Key Reaction Pathways and Side Reactions

The following diagram illustrates the desired synthetic pathway versus the common competing side reactions discussed above.

Caption: Desired Michael addition pathway versus common side reactions.

Recommended Experimental Protocol

This protocol outlines a robust method for the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione via a base-catalyzed Michael addition, designed to minimize the side reactions discussed above.

Reaction: Michael Addition of Cyclohexane-1,3-dione to 2-Vinylfuran

Materials:

• Cyclohexane-1,3-dione (1.0 eq)

• 2-Vinylfuran (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

• Dimethylformamide (DMF), anhydrous

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add cyclohexane-1,3-dione (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask via syringe until a stirrable slurry is formed (approx. 0.2 M concentration with respect to the dione).

• Inert Atmosphere: Purge the flask with dry nitrogen for 10-15 minutes while stirring. Maintain a positive nitrogen atmosphere throughout the reaction. Causality: An inert atmosphere prevents side reactions with atmospheric oxygen and moisture.

• Reactant Addition: Dissolve 2-vinylfuran (1.1 eq) in a small amount of anhydrous DMF and add it to the dropping funnel. Add the 2-vinylfuran solution dropwise to the stirring slurry over 30 minutes at room temperature. Causality: Slow addition helps to control any exotherm and ensures the generated enolate reacts with the acceptor rather than itself.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (cyclohexane-1,3-dione) is consumed (typically 12-24 hours).

• Work-up:

  • Once the reaction is complete, pour the mixture into a separatory funnel containing cold, dilute hydrochloric acid (1 M) and ethyl acetate. Causality: The acid neutralizes the base and protonates the product enolate.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and wash them with water, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 5-(2-Furyl)cyclohexane-1,3-dione.

Summary of Conditions and Outcomes

Parameter	Recommended Condition	Rationale & Potential Outcome if Deviated
Catalyst	Weak base (e.g., K₂CO₃) or catalytic strong base	Deviation: Strong stoichiometric base (e.g., NaH, NaOMe) can increase dione self-condensation. Strong acid will cause furan polymerization.[4][6]
Solvent	Anhydrous DMF	Deviation: Protic solvents can interfere with enolate formation. Non-polar solvents may lead to poor solubility. Other solvents may not stabilize the furan ring as effectively.[1][2]
Temperature	Room Temperature (or 0 °C to RT)	Deviation: High temperatures can accelerate all side reactions, especially polymerization and self-condensation.
Stoichiometry	Slight excess (1.1 eq) of Michael Acceptor	Deviation: A large excess of either reactant can lead to undesired side products or make purification difficult.
Atmosphere	Inert (Nitrogen or Argon)	Deviation: Presence of oxygen and water can lead to oxidative degradation and other unwanted side reactions.

References

• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2025). ChemSusChem, 18(2).

• General scheme of the study of furan stability. (n.d.). ResearchGate.

• Synthesis, Reactions and Medicinal Uses of Furan. (n.d.). Pharmaguideline.

• Michael Addition Reaction Mechanism. (n.d.). Chemistry Steps.

• The Michael Addition Reaction and Conjugate Addition. (2023). Master Organic Chemistry.

• Michael addition reaction. (n.d.). Wikipedia.

• Michael Addition. (n.d.). Organic Chemistry Portal.

• Michael addition reaction. (n.d.). Slideshare.

• Insight into Diastereoselective Synthesis of β-Furan/Pyrrole-Substituted Cyclohexenone Derivatives. (2015). The Journal of Organic Chemistry.

• Acid stability of 5-member Heterocycles. (2020). YouTube.

• Synthesis of tetraketones from 5,5-dimethylcyclohexane-1,3-dione and arylaldehydes in water. (n.d.). Scholars Research Library.

• Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. (2022). StudyCorgi.

• SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES. (2019). ResearchGate.

• Cyclohexane-1,3-dione Derivatives. (n.d.). ResearchGate.

• The reaction of aromatic aldehyde and 1,3-cyclohexanedione in aqueous media. (n.d.). ResearchGate.

• Propose a mechanism for the aldol condensation of cyclohexanone. (2023). YouTube.

• 1,3-Cyclohexanedione. (n.d.). Sigma-Aldrich.

• Substituted Cyclohexanes. (2021). Chemistry LibreTexts.

• 1,3-Diaxial Interactions and A value for Cyclohexanes. (n.d.). Chemistry Steps.

• Monosubstituted Cyclohexanes. (n.d.). Lumen Learning.

Sources

• 1. The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 5. youtube.com [youtube.com]
• 6. studycorgi.com [studycorgi.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. 1,3-Cyclohexandion 97% | Sigma-Aldrich [sigmaaldrich.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. 1,3-Diaxial Interactions and A value for Cyclohexanes - Chemistry Steps [chemistrysteps.com]
• 13. Monosubstituted Cylcohexanes | MCC Organic Chemistry [courses.lumenlearning.com]

Technical Support Center: Michael Addition of 5-(2-Furyl)cyclohexane-1,3-dione

Welcome to the technical support center for optimizing the Michael addition of 5-(2-Furyl)cyclohexane-1,3-dione. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the yields of this crucial carbon-carbon bond-forming reaction. Here, we delve into common experimental challenges, provide evidence-based solutions, and explain the underlying chemical principles to empower your synthetic strategies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the Michael addition of 5-(2-Furyl)cyclohexane-1,3-dione, providing quick and actionable advice.

Q1: My Michael addition reaction is showing low to no yield. What are the most likely causes?

A1: Low yields in the Michael addition of a β-dicarbonyl compound like 5-(2-Furyl)cyclohexane-1,3-dione can stem from several factors. The primary suspects are often related to the generation and stability of the nucleophile (the enolate of the dione) and the reactivity of the Michael acceptor.

Key Troubleshooting Points:

• Inefficient Enolate Formation: The acidity of the α-protons in your dione is crucial for forming the enolate nucleophile. The choice of base and its stoichiometry are critical. A base that is too weak may not deprotonate the dione effectively, while an overly strong base can lead to side reactions.[1][2][3]

• Poorly Reactive Michael Acceptor: The electrophilicity of the β-carbon on your α,β-unsaturated carbonyl compound (the Michael acceptor) dictates the rate of nucleophilic attack. Steric hindrance around the β-carbon can also significantly impede the reaction.

• Reaction Conditions: Temperature, solvent, and reaction time are all interconnected. Sub-optimal conditions can lead to decomposition of starting materials, side reactions, or an incomplete reaction.

• Side Reactions: Competing reactions such as self-condensation of the Michael acceptor or polymerization can consume starting materials and reduce the yield of the desired adduct.

Q2: I'm observing multiple products in my reaction mixture. What are the common side reactions and how can I suppress them?

A2: The formation of multiple products is a frequent challenge. The most common side reactions in this context include:

• 1,2-Addition vs. 1,4-Addition (Michael Addition): While "soft" nucleophiles like the enolate of a 1,3-dione preferentially undergo 1,4-addition, "hard" nucleophiles can attack the carbonyl carbon directly (1,2-addition).[1][3] The choice of reaction conditions can influence this selectivity.

• Self-Condensation of the Michael Acceptor: Enolizable Michael acceptors can undergo self-condensation reactions, particularly under strong basic conditions.

• Polymerization of the Michael Acceptor: Electron-deficient alkenes can be prone to polymerization, especially at elevated temperatures.

• Robinson Annulation: The initial Michael adduct is a 1,5-dicarbonyl compound, which can subsequently undergo an intramolecular aldol condensation to form a six-membered ring, a process known as the Robinson annulation.[4][5]

Strategies for Suppression:

• Control of Basicity: Use the mildest base necessary to form the enolate of the dione. Catalytic amounts of a weaker base are often preferable to stoichiometric amounts of a strong base.[6][7]

• Temperature Control: Running the reaction at lower temperatures can often minimize side reactions and improve selectivity.

• Choice of Michael Acceptor: If possible, select a Michael acceptor that is less prone to self-condensation.

Q3: How do I choose the optimal base and solvent for my reaction?

A3: The selection of base and solvent is critical for maximizing the yield and selectivity of your Michael addition.

Base Selection:

The primary role of the base is to deprotonate the 1,3-dione to form the nucleophilic enolate.[2][3] The pKa of the dione should guide your choice. For cyclohexane-1,3-dione derivatives, relatively mild bases are often sufficient.

Base Type	Examples	Suitability & Considerations
Alkali Metal Carbonates	K₂CO₃, Cs₂CO₃	Often effective and mild, minimizing side reactions.[6] Cs₂CO₃ can be particularly effective due to the "caesium effect."
Organic Bases	Triethylamine (Et₃N), DBU	Generally mild and soluble in organic solvents. DBU is a stronger, non-nucleophilic base.
Alkoxides	NaOEt, KOtBu	Stronger bases that can be effective but may also promote side reactions if not used carefully.

Solvent Selection:

The solvent influences the solubility of reactants, the stability of the enolate, and the overall reaction rate.

Solvent Type	Examples	Impact on Reaction
Aprotic Polar	THF, DMF, MeCN	Generally good choices as they solvate the counter-ion of the enolate, increasing its nucleophilicity.
Protic	EtOH, MeOH	Can protonate the enolate, reducing its concentration and reactivity. However, in some cases, they can facilitate proton transfer steps.[8]
Aprotic Nonpolar	Toluene, Dichloromethane	Can be effective, particularly with organocatalysts.[9]

A systematic screening of different base/solvent combinations is often the most effective approach to identify the optimal conditions for your specific substrate.

Section 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the Michael addition of 5-(2-Furyl)cyclohexane-1,3-dione.

Problem: Low Conversion of Starting Materials

If you are observing a significant amount of unreacted 5-(2-Furyl)cyclohexane-1,3-dione and/or Michael acceptor after the expected reaction time, consider the following troubleshooting steps.

Caption: Troubleshooting workflow for low reaction conversion.

Step-by-Step Protocol for Optimization:

• Verify Reagent Quality:

  • Ensure that 5-(2-Furyl)cyclohexane-1,3-dione is pure and dry. Impurities can inhibit the reaction.

  • The Michael acceptor should be freshly distilled or purified to remove any inhibitors or polymeric material.

  • Use anhydrous solvents, as water can quench the enolate.

• Optimize Base and Stoichiometry:

  • If using a weak base like K₂CO₃, consider switching to a stronger base such as DBU or an alkoxide.

  • If using a catalytic amount of base, try increasing the loading to 20-30 mol%.

  • In some cases, stoichiometric deprotonation with a strong base like NaH at low temperature, followed by the addition of the Michael acceptor, can be effective.[10]

• Adjust Reaction Temperature and Time:

  • Gradually increase the reaction temperature in increments of 10-20 °C and monitor the progress by TLC or LC-MS.

  • Extend the reaction time. Some Michael additions can be slow and may require overnight stirring.

Problem: Formation of Undesired Byproducts

The presence of significant byproducts indicates that side reactions are competing with the desired Michael addition.

Caption: Troubleshooting workflow for byproduct formation.

Step-by-Step Protocol for Improving Selectivity:

• Modify the Base:

  • Switch to a milder base. For instance, if using NaOEt, try K₂CO₃ or Et₃N.

  • Use a catalytic amount of base instead of a stoichiometric amount.

• Lower the Reaction Temperature:

  • Perform the reaction at 0 °C or even lower temperatures (-20 °C to -78 °C). This often favors the thermodynamically controlled 1,4-addition product and slows down competing side reactions.[9]

• Consider a Different Catalyst System:

  • Organocatalysis: Chiral primary or secondary amines can catalyze the Michael addition via enamine or iminium ion intermediates, often with high selectivity and enantioselectivity.[9][11][12][13]

  • Lewis Acid Catalysis: Lewis acids can activate the Michael acceptor, making it more electrophilic and promoting the 1,4-addition.[14][15]

Experimental Protocol: A General Procedure for Optimization

This protocol provides a starting point for the Michael addition of 5-(2-Furyl)cyclohexane-1,3-dione. It is recommended to perform small-scale trials to screen different conditions.

• Reaction Setup:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq).

  • Dissolve the dione in the chosen anhydrous solvent (e.g., THF, toluene).

  • Add the base (e.g., K₂CO₃, 1.5 eq, or DBU, 0.2 eq).

  • Stir the mixture at room temperature for 30 minutes to allow for enolate formation.

• Addition of Michael Acceptor:

  • Slowly add the Michael acceptor (1.1 eq) to the reaction mixture. For highly reactive acceptors, addition at 0 °C is recommended.

• Reaction Monitoring:

  • Monitor the progress of the reaction by TLC or LC-MS at regular intervals (e.g., every hour).

• Workup and Purification:

  • Once the reaction is complete, quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Section 3: Understanding the Mechanism

A solid grasp of the reaction mechanism is essential for effective troubleshooting. The Michael addition proceeds via a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound.[1][2][3][4][16]

Caption: Generalized mechanism of the Michael addition reaction.

• Enolate Formation: A base removes an acidic α-proton from the 5-(2-Furyl)cyclohexane-1,3-dione, forming a resonance-stabilized enolate. This enolate is the active nucleophile in the reaction.[2][3]

• Conjugate Addition: The enolate attacks the β-carbon of the α,β-unsaturated Michael acceptor. This is the key carbon-carbon bond-forming step.[1][4]

• Protonation: The resulting enolate intermediate is protonated, typically by the solvent or during aqueous workup, to yield the final 1,5-dicarbonyl product.[2]

By understanding these fundamental steps, researchers can make more informed decisions when selecting reagents and conditions to optimize the reaction outcome.

References

• Organocatalytic Michael Addition of 1,3-Dicarbonyl Indane Compounds to Nitrostyrenes. (n.d.). MDPI. Retrieved from [Link]

• Michael Addition Reaction Mechanism. (n.d.). Chemistry Steps. Retrieved from [Link]

• B-Dicarbonyl Anion Chemistry: Michael Additions. (2015, July 19). Chemistry LibreTexts. Retrieved from [Link]

• New bifunctional 1,3-diamine organocatalysts derived from (+)-camphoric acid for asymmetric Michael addition of 1,3-dicarbonyl compounds to nitroolefins. (2022, February 15). PubMed. Retrieved from [Link]

• Michael Addition Mechanism. (n.d.). BYJU'S. Retrieved from [Link]

• Highly Enantioselective Michael Addition of Cyclic 1,3-Dicarbonyl Compounds to α,β-Unsaturated Ketones. (n.d.). ACS Publications. Retrieved from [Link]

• The Michael Addition Reaction and Conjugate Addition. (2023, May 24). Master Organic Chemistry. Retrieved from [Link]

• Michael additions catalyzed by transition metals and lanthanide species. A review. (2005, March 26). Arkivoc. Retrieved from [Link]

• Direct Asymmetric Organocatalytic Michael Reactions of α,α-Disubstituted Aldehydes with β-Nitrostyrenes for the Synthesis of Quaternary Carbon-Containing Products. (n.d.). ACS Publications. Retrieved from [Link]

• Conjugate Carbonyl Additions - The Michael Reaction. (2025, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Michael addition reaction. (n.d.). Wikipedia. Retrieved from [Link]

• B(C6F5)3-Catalyzed Michael Reactions: Aromatic C–H as Nucleophiles. (2017, May 11). ACS Publications. Retrieved from [Link]

• Catalysis of the Michael addition reaction by late transition metal complexes of BINOL-derived salens. (n.d.). PubMed. Retrieved from [Link]

• Organocatalyzed enantioselective Michael additions of nitroalkanes to enones by using primary–secondary diamine catalysts. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Asymmetric Michael addition of 1,3-dicarbonyl compounds to β-nitroalkenes. (n.d.). ResearchGate. Retrieved from [Link]

• Mechanochemistry and Eco-Bases for Sustainable Michael Addition Reactions. (2022, May 21). MDPI. Retrieved from [Link]

• Cascade Michael addition/cycloketalization of cyclic 1,3-dicarbonyl compounds: important role of the tethered alcohol of α,β-unsaturated carbonyl compounds on reaction rate and regioselectivity. (n.d.). Semantic Scholar. Retrieved from [Link]

• Cascade Michael addition/cycloketalization of cyclic 1,3-dicarbonyl compounds: important role of the tethered alcohol of α,β-unsaturated carbonyl compounds on reaction rate and regioselectivity. (2014). SciSpace. Retrieved from [Link]

• Highly Enantioselective Michael Addition of Cyclic 1,3-Dicarbonyl Compounds to ??,??-Unsaturated Ketones. (2025, August 10). ResearchGate. Retrieved from [Link]

• Molecules. (n.d.). MDPI. Retrieved from [Link]

• Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. (2025, February 13). StudyCorgi. Retrieved from [Link]

• Knoevenagel/Tandem Knoevenagel and Michael Adducts of Cyclohexane-1,3-dione and Aryl Aldehydes: Synthesis, DFT Studies, Xanthine Oxidase Inhibitory Potential, and Molecular Modeling. (2019, March 1). ACS Omega. Retrieved from [Link]

• Michael Additions Revisited with 1,3 Dicarbonyls. (2020, January 28). YouTube. Retrieved from [Link]

• Consecutive Michael-Claisen Process for Cyclohexane-1,3-dione Derivative (CDD) Synthesis from Unsubstituted and Substituted Acetone. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Enantioselective Michael Addition of Cyclic -Diones to ,-Unsaturated Enones Catalyzed by Quinine-Based Organocatalysts. (2017, June 30). Semantic Scholar. Retrieved from [Link]

• Recent Advances in Base-Assisted Michael Addition Reactions. (n.d.). ResearchGate. Retrieved from [Link]

• Michael Addition. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Chemoselective Double Michael Addition: Synthesis of 2,6-Diarylspiro[Cyclohexane-1,3′-Indoline]-2′,4-Diones via Addition of Indolin-2-One to Divinyl Ketones. (2025, August 7). ResearchGate. Retrieved from [Link]

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Overcoming low reactivity of 5-(2-Furyl)cyclohexane-1,3-dione in cycloaddition reactions

Topic: Overcoming Low Reactivity of 5-(2-Furyl)cyclohexane-1,3-dione in Cycloaddition Reactions

Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for advanced cycloaddition strategies. This resource is designed to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering challenges with the reactivity of 5-(2-Furyl)cyclohexane-1,3-dione in cycloaddition reactions, particularly the Diels-Alder reaction. Our goal is to equip you with the foundational knowledge and practical protocols to overcome these hurdles and achieve your synthetic objectives.

Introduction: The Challenge of Furan's Aromaticity

Furan and its derivatives are valuable dienes in Diels-Alder reactions for the synthesis of complex oxygen-containing heterocycles. However, their inherent aromaticity presents a significant thermodynamic barrier to cycloaddition, as the reaction disrupts this stable electronic configuration.[1] This often leads to low yields, poor selectivity, and facile retro-Diels-Alder reactions.[2][3] The compound 5-(2-Furyl)cyclohexane-1,3-dione presents a particular challenge due to the electron-withdrawing nature of the cyclohexane-1,3-dione substituent, which further deactivates the furan ring towards cycloaddition.[2][4]

This guide will address the common issues encountered when working with this substrate and provide scientifically grounded solutions to enhance its reactivity.

Troubleshooting Guide: Common Issues and Solutions

This section is dedicated to addressing the specific experimental challenges you may face. Each issue is presented in a question-and-answer format, providing not just a solution, but the scientific rationale behind it.

Issue 1: Low or No Product Yield

Question: I am attempting a Diels-Alder reaction with 5-(2-Furyl)cyclohexane-1,3-dione and a standard dienophile (e.g., maleimide), but I am observing very low to no formation of the desired cycloaddition product. What are the primary causes and how can I improve the yield?

Answer:

The low yield is likely a consequence of the reduced nucleophilicity of the furan ring due to the electron-withdrawing effect of the cyclohexane-1,3-dione moiety, coupled with the inherent aromatic stability of the furan. Here are several strategies to overcome this, ranging from simple adjustments to more advanced techniques:

1. Enhance Dienophile Reactivity:

• Rationale: A more electrophilic dienophile will have a lower energy Lowest Unoccupied Molecular Orbital (LUMO), leading to a smaller HOMO-LUMO gap between the diene and dienophile and a lower activation energy for the reaction.[2][5]

• Recommendation: If your synthesis allows, switch to a dienophile bearing strong electron-withdrawing groups (e.g., maleic anhydride, N-substituted maleimides, or acrylates with electron-withdrawing substituents).

2. Employ Lewis Acid Catalysis:

• Rationale: Lewis acids coordinate to the dienophile, typically at a carbonyl oxygen, which increases its electrophilicity and lowers its LUMO energy.[6] This significantly accelerates the reaction rate.

• Common Lewis Acids: ZnCl₂, AlCl₃, and various lanthanide triflates are effective.

• Caution: Lewis acids can also catalyze side reactions. It is crucial to screen different Lewis acids and optimize the catalyst loading and reaction temperature.

3. Utilize High Pressure:

• Rationale: The Diels-Alder reaction proceeds through a concerted mechanism with a negative activation volume, meaning the transition state is more compact than the starting materials. According to Le Chatelier's principle, applying high pressure (1-15 kbar) will favor the formation of the more compact cycloaddition product.[6]

• Application: This technique is particularly useful for sluggish reactions that do not respond well to thermal or catalytic methods.

4. Solvent-Free (Neat) Conditions:

• Rationale: Running the reaction without a solvent increases the effective concentration of the reactants. In some cases, if the product is a solid, it may precipitate out of the reaction mixture, driving the equilibrium towards the product side.[3][6]

5. Consider Water as a Solvent:

• Rationale: For some Diels-Alder reactions, water can act as a beneficial solvent. The hydrophobic effect can force the nonpolar reactants closer together, accelerating the reaction. Furthermore, water can stabilize the polar transition state through hydrogen bonding. Recent studies have shown that for electron-poor furans, an aqueous medium can provide an additional thermodynamic driving force.[7]

Issue 2: Significant Retro-Diels-Alder Reaction

Question: I am able to form the desired cycloaddition product, but it decomposes back to the starting materials during workup or purification, especially when heated. How can I prevent this retro-Diels-Alder reaction?

Answer:

The retro-Diels-Alder reaction is a common issue with furan adducts due to their thermodynamic instability.[6] The following strategies can help you isolate and stabilize your product:

1. Low-Temperature Workup and Purification:

• Rationale: The rate of the retro-Diels-Alder reaction is highly dependent on temperature.[6]

• Protocol: Perform all extractions, solvent removal (using a rotary evaporator at low temperature and pressure), and chromatographic separations at or below room temperature whenever possible.

2. Immediate Derivatization:

• Rationale: Converting the Diels-Alder adduct into a more stable derivative can "lock" the molecule and prevent the retro reaction.

• Example: Hydrogenation of the double bond within the oxabicycloheptene ring system of the adduct will create a saturated, more stable structure.

3. Favoring the Exo Adduct:

• Rationale: For furan Diels-Alder reactions, the exo adduct is generally more thermodynamically stable than the endo adduct, which is the kinetically favored product.[6][8]

• Strategy: Running the reaction at higher temperatures for a longer duration can allow the initially formed endo product to revert to the starting materials and then re-form as the more stable exo product. However, this must be balanced with the risk of decomposition.

Frequently Asked Questions (FAQs)

Q1: How does the cyclohexane-1,3-dione substituent specifically affect the reactivity of the furan ring?

The cyclohexane-1,3-dione ring exists in equilibrium with its enol tautomer. Both the keto and enol forms are electron-withdrawing. This electronic effect reduces the electron density of the furan ring, lowering the energy of its Highest Occupied Molecular Orbital (HOMO). A lower HOMO energy leads to a larger energy gap with the dienophile's LUMO, resulting in a higher activation barrier and slower reaction rate.

Q2: What is the expected regioselectivity for the cycloaddition of 5-(2-Furyl)cyclohexane-1,3-dione with an unsymmetrical dienophile?

The substituent at the 2-position of the furan ring can influence the regioselectivity of the cycloaddition. For a 2-substituted furan, the "ortho" and "meta" products are possible. The outcome is often a result of a combination of steric and electronic factors, and the preferred regioisomer may depend on the specific dienophile and reaction conditions used.[2] It is often necessary to determine the regioselectivity experimentally.

Q3: Can I use microwave irradiation to promote the reaction?

Microwave-assisted synthesis can be a very effective way to accelerate Diels-Alder reactions by rapidly and uniformly heating the reaction mixture. This can lead to shorter reaction times and sometimes improved yields. However, for thermally reversible reactions like the furan Diels-Alder, prolonged microwave heating at high temperatures can also promote the retro-Diels-Alder reaction. Careful optimization of the temperature and irradiation time is essential.

Q4: Are there any alternatives to the Diels-Alder reaction for achieving similar synthetic outcomes with this substrate?

While the Diels-Alder reaction is a powerful tool, other cycloaddition strategies exist. For example, [5+2] cycloaddition reactions can be used to form seven-membered rings.[9] Additionally, multi-component reactions starting from cyclohexane-1,3-dione can lead to a variety of fused heterocyclic systems.[10] The feasibility of these alternative approaches would depend on your specific target molecule.

Experimental Protocols and Data

Protocol 1: Lewis Acid Catalyzed Diels-Alder Reaction

This protocol provides a general starting point for optimizing a Lewis acid-catalyzed reaction.

Step-by-Step Methodology:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-(2-Furyl)cyclohexane-1,3-dione (1.0 equiv) and the dienophile (1.1-1.5 equiv).

• Dissolve the reactants in a dry, aprotic solvent (e.g., dichloromethane or toluene).

• Cool the solution to the desired temperature (e.g., -78 °C, 0 °C, or room temperature).

• Slowly add the Lewis acid (0.1-1.0 equiv) as a solution in the same solvent.

• Stir the reaction mixture and monitor its progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, quench the reaction by adding a suitable quenching agent (e.g., saturated aqueous sodium bicarbonate for AlCl₃ or water for ZnCl₂).

• Perform an aqueous workup, dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure at low temperature.

• Purify the crude product by column chromatography on silica gel, using a low-temperature setup if necessary.

Table 1: Example Reaction Conditions for Lewis Acid Screening

Entry	Lewis Acid	Equiv.	Solvent	Temp (°C)	Time (h)	Yield (%)
1	None	-	Toluene	80	24	<5
2	ZnCl₂	0.5	CH₂Cl₂	25	12	45
3	AlCl₃	0.3	CH₂Cl₂	0	8	62
4	Sc(OTf)₃	0.1	CH₃CN	25	18	55

Yields are hypothetical and for illustrative purposes.

Visualizations

Diagram 1: General Workflow for Troubleshooting Low Reactivity

Caption: Troubleshooting decision tree for low cycloaddition yield.

Diagram 2: Kinetic vs. Thermodynamic Control in Furan Diels-Alder

Caption: Energy profile showing kinetic and thermodynamic pathways.

References

• BenchChem Technical Support Team. (2025). overcoming reversibility in Diels-Alder reactions of furan compounds. BenchChem.
• Alves, T. V., & Fernández, I. (2023). Understanding the reactivity and selectivity of Diels–Alder reactions involving furans. Organic & Biomolecular Chemistry, 21(37), 7533-7543.
• Salavati-fard, T., & Chronister, C. W. (2020). Catalysis of the Diels-Alder Reaction of Furan and Methyl Acrylate in Lewis-Acidic Zeolites. The Journal of Physical Chemistry C, 124(33), 18034–18043.
• Wang, Y., et al. (2022). Thermally Induced Intramolecular Diels–Alder Reaction of Furan-Tethered Methylenecyclopropanes. Molecules, 27(19), 6529.
• Pehere, A. D., et al. (2016). Diels-Alder Reactions of Furans with Itaconic Anhydride: Overcoming Unfavorable Thermodynamics. Organic Letters, 18(11), 2584–2587.
• Alves, T. V., & Fernández, I. (2023). Understanding the reactivity and selectivity of Diels-Alder reactions involving furans.
• Kananovich, D. G., & Kletskov, A. V. (2021). Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes.
• De, S., et al. (2022). Substituent Effects on the Reversibility of Furan–Maleimide Cycloadditions.
• Shcherbakov, V., et al. (2023). Competition between electronic and steric interactions.
• Pehere, A. D., et al. (2016). Diels−Alder Reactions of Furans with Itaconic Anhydride: Overcoming Unfavorable Thermodynamics.
• Alves, T. V., & Fernández, I. (2023). Understanding the reactivity and selectivity of Diels–Alder reactions involving furans. Royal Society of Chemistry.
• van der Waal, J. C., et al. (2021). Furoic acid and derivatives as atypical dienes in Diels–Alder reactions. PubMed Central.
• Cioc, R. C., et al. (2020).
• Scribd. (n.d.). Diels Alder Lab.
• Tetrahedron. (n.d.). 5-(2-Furyl)-1,3-cyclohexanedione.
• Chemistry Stack Exchange. (2014). Why is the exo product formed in the Diels–Alder reaction between furan and maleic anhydride?
• PubChem. (n.d.). 5-(2-Furyl)cyclohexane-1,3-dione.
• Synchem. (n.d.). 5-(2-Furyl)-1,3-cyclohexanedione.
• Synthink. (n.d.). 5-(2-TRIFLUOROMETHYL-PHENYL)-CYCLOHEXANE-1,3-DIONE.
• Santa Cruz Biotechnology. (n.d.). 5-(2-Furyl)-1,3-cyclohexanedione.
• Dewar, M. J. S., & Pierini, A. B. (1984). Mechanism of the Diels-Alder reaction. Studies of the addition of maleic anhydride to furan and methylfurans. Journal of the American Chemical Society, 106(1), 203–208.
• Abdel-Moneim, A. M., et al. (2021). Multi-Component Reactions of Cyclohexan-1,3-dione: Synthesis of Fused Pyran, Pyridine, Thiophene and Pyrazole Derivatives with c-Met, Anti-Proliferative Activities. Anticancer Agents in Medicinal Chemistry, 21(17), 2443-2463.
• Namba, K., et al. (2023). Limiting the Loading of Reactant 1,3-Cyclohexanedione Enables the Use of Less Catalyst. The Journal of Organic Chemistry, 88(15), 10761–10766.
• da Silva, A. B., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Molecules, 27(17), 5622.
• Lee, D. J., et al. (2014). Multicomponent [5 + 2] cycloaddition reaction for the synthesis of 1,4-diazepines: isolation and reactivity of azomethine ylides. Semantic Scholar.

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Preventing decomposition of 5-(2-Furyl)cyclohexane-1,3-dione during synthesis

Technical Support Center: Synthesis of 5-(2-Furyl)cyclohexane-1,3-dione

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the common challenges and troubleshooting strategies for the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione, a valuable building block in medicinal chemistry. Due to the inherent reactivity of the furan moiety, its synthesis is often plagued by decomposition, leading to low yields and purification difficulties. This document provides in-depth, experience-driven advice to help you navigate these synthetic hurdles.

Troubleshooting Guide: Common Issues and Solutions

This section is designed in a question-and-answer format to directly address the most frequent problems encountered during the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione.

Question 1: My reaction yields are consistently low, and I observe a significant amount of dark, insoluble material. What is causing this?

Answer:

This is a classic sign of furan ring decomposition. The furan ring is notoriously sensitive to acidic conditions, which can lead to protonation and subsequent ring-opening reactions or polymerization.[1][2] The likely culprit is the acidic environment often used in condensation reactions for the synthesis of cyclohexane-1,3-dione derivatives.

Root Cause Analysis:

• Acid-Catalyzed Decomposition: The furan ring, especially when substituted with electron-releasing groups, is susceptible to protonation, which can initiate a cascade of reactions leading to ring opening and the formation of polymeric byproducts.[1][2][3][4] The rate-limiting step in this process is often the diffusion of a proton to the furan ring.[2][3][4]

• Thermal Instability: Elevated temperatures, particularly in the presence of acid, can accelerate the decomposition of furan derivatives.[5]

Preventative Measures & Solutions:

• Strict pH Control: Maintain the reaction pH as close to neutral as possible. If an acid catalyst is necessary, opt for milder, non-aqueous acidic conditions.[1]

• Temperature Management: Run the reaction at the lowest effective temperature. Avoid prolonged heating.[6]

• Solvent Choice: Polar aprotic solvents, such as dimethylformamide (DMF), have been shown to have a stabilizing effect on furan derivatives.[7][8]

• Reaction Time: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) and quench the reaction as soon as the starting material is consumed to minimize byproduct formation.

Experimental Protocol: Synthesis via Michael Addition under Mild Conditions

This protocol aims to minimize acid-catalyzed decomposition by employing a base-catalyzed Michael addition.

Parameter	Condition	Rationale
Reactants	Cyclohexane-1,3-dione, 2-vinylfuran	Avoids harsh acidic precursors.
Base	Weakly basic amine (e.g., piperidine, triethylamine)	Minimizes side reactions like self-condensation.[9]
Solvent	Methanol or Ethanol	Protic solvent to facilitate proton transfer.
Temperature	Room Temperature	Avoids thermal decomposition.
Reaction Time	4-6 hours (monitor by TLC)	Prevents prolonged exposure to reaction conditions.

Question 2: My final product is difficult to purify, and my NMR spectrum shows multiple unidentified peaks. What are the likely impurities?

Answer:

The impurities are likely a mixture of starting materials, polymeric decomposition products of the furan ring, and potentially byproducts from side reactions of the cyclohexane-1,3-dione moiety.

Likely Impurities and Their Origin:

• Polymeric Furan Byproducts: As discussed, acid-catalyzed polymerization of the furan ring is a major issue.[10] These polymers are often dark, insoluble, and can complicate purification.

• Self-Condensation Products of Cyclohexane-1,3-dione: In the presence of a base, cyclohexane-1,3-dione can undergo self-condensation reactions.

• Ring-Opened Furan Derivatives: Acidic workup or purification conditions can lead to the formation of linear, unsaturated dicarbonyl compounds from the furan ring.[2][3]

• Over-alkylation or Di-addition Products: Depending on the stoichiometry and reaction conditions, it's possible to have multiple additions to the cyclohexane-1,3-dione.

Troubleshooting and Purification Strategy:

• Careful Workup: After the reaction, neutralize the mixture carefully. Avoid strong acidic or basic washes.

• Chromatography: Flash column chromatography on silica gel is typically the most effective method for purification. A gradient elution system, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is recommended.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) can be an effective final purification step.

Frequently Asked Questions (FAQs)

Q1: What is the optimal synthetic route to 5-(2-Furyl)cyclohexane-1,3-dione?

While several routes exist, a Michael addition of cyclohexane-1,3-dione to an appropriate furyl-containing Michael acceptor (like 2-vinylfuran) under mild, base-catalyzed conditions is often preferred to avoid the harsh acidic conditions that promote furan decomposition.[11] The Robinson annulation, a powerful tool for forming six-membered rings, typically involves a Michael addition followed by an intramolecular aldol condensation and can also be adapted for this synthesis, provided the conditions are carefully controlled to be compatible with the furan ring.[12][13][14][15][16]

Q2: How can I confirm the identity and purity of my synthesized 5-(2-Furyl)cyclohexane-1,3-dione?

A combination of spectroscopic techniques is essential for full characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will provide detailed information about the chemical structure and the presence of any impurities.

• Infrared (IR) Spectroscopy: This will show the characteristic carbonyl (C=O) stretching frequencies of the dione and vibrations associated with the furan ring.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

• Melting Point: A sharp melting point close to the literature value (152-155 °C) is a good indicator of purity.

Q3: What are the recommended storage conditions for 5-(2-Furyl)cyclohexane-1,3-dione?

To prevent decomposition, the compound should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen). Long-term storage at low temperatures (e.g., in a freezer) is advisable.[6]

Q4: Are there any specific safety precautions I should take when working with furan derivatives?

Yes, furan and its derivatives can be toxic and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Visualizing the Problem: Decomposition Pathways

The following diagram illustrates the primary acid-catalyzed decomposition pathway of the furan ring, which is a major challenge in the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione.

Caption: Acid-catalyzed decomposition of the furan ring.

Troubleshooting Workflow

This workflow provides a systematic approach to diagnosing and solving common issues during the synthesis.

Caption: Systematic troubleshooting workflow.

References

• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2025). ChemSusChem, 18(2).
• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2025). ChemSusChem.
• Synthesis, Reactions and Medicinal Uses of Furan. (n.d.). Pharmaguideline.
• Robinson annul
• Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. (2017). Energy & Fuels.
• Kinetic Studies on the Acid Catalyzed Decomposition of 2-Hydroxyacetyl Furan in Water Using Brönsted Acid C
• Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. (n.d.).
• On the Bronsted Acid-Catalyzed Homogeneous Hydrolysis of Furans. (n.d.).
• Robinson Annulation: A Superior Alternative to Stepwise Diketone Cyclization for Cyclohexenone Synthesis. (n.d.). Benchchem.
• 23.12: The Robinson Annulation Reaction. (2025). Chemistry LibreTexts.
• Robinson Annulation. (n.d.).
• General scheme of the study of furan stability. (n.d.).
• 23.12 The Robinson Annulation Reaction. (2023). Organic Chemistry | OpenStax.
• What is the stability of 1,3 - Cyclohexanedione under different conditions?. (2025). HOPEMAX.
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Technical Support Center: Purification of Crude 5-(2-Furyl)cyclohexane-1,3-dione

Welcome to the technical support center for the purification of 5-(2-Furyl)cyclohexane-1,3-dione. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound and may encounter challenges in achieving the desired purity. Here, we provide in-depth troubleshooting advice and detailed protocols based on established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the purification of 5-(2-Furyl)cyclohexane-1,3-dione, which is typically synthesized via a Michael addition or a related conjugate addition of a furan nucleophile to a cyclohexenone precursor.[1]

Initial Purity Assessment

Question 1: My crude product is a discolored oil/solid. What are the likely impurities?

Answer: The physical state and color of your crude product can provide initial clues about the impurities present. Given its synthesis route, which often involves a Michael addition, several types of impurities are common.[2][3]

• Unreacted Starting Materials: Residual cyclohexenone precursors or furan derivatives.

• Catalyst Residues: Acids, bases, or metal catalysts used to promote the reaction.

• Solvent Residues: Trapped solvents from the reaction or initial work-up.

• Byproducts from Side Reactions:

  • Self-condensation products: The cyclohexane-1,3-dione moiety is prone to self-condensation under certain conditions.

  • Polymerization products: Activated Michael acceptors can polymerize.

  • Rearrangement products: In some cases, side reactions like Diels-Alder cycloadditions followed by rearrangement can occur.[3]

• Diastereomers: The addition reaction can create stereocenters, potentially leading to a mixture of diastereomers if the reaction is not stereoselective.[2]

A preliminary analysis by Thin Layer Chromatography (TLC) is highly recommended to visualize the number of components in your crude mixture.

Purification Strategy: Recrystallization

Recrystallization is often the most efficient method for purifying crystalline solids, leveraging differences in solubility between the desired compound and impurities at varying temperatures.[4] The reported melting point of 5-(2-Furyl)cyclohexane-1,3-dione is 152-155 °C, making it a good candidate for this technique.

Question 2: How do I choose an appropriate solvent for the recrystallization of 5-(2-Furyl)cyclohexane-1,3-dione?

Answer: The ideal recrystallization solvent is one in which your target compound is sparingly soluble at room temperature but highly soluble at elevated temperatures, while impurities are either highly soluble or insoluble at all temperatures. For dione derivatives, polar protic solvents are often a good starting point.[4]

Recommended Solvent Screening Protocol:

• Place approximately 20-30 mg of your crude material into a small test tube.

• Add the chosen solvent dropwise at room temperature, observing the solubility.

• If the compound is insoluble or sparingly soluble, heat the mixture gently.

• A good solvent will dissolve the compound completely upon heating.

• Allow the solution to cool to room temperature, and then in an ice bath.

• Observe the formation of crystals. Abundant, well-formed crystals indicate a suitable solvent.

Solvent	Polarity Index	Boiling Point (°C)	Rationale & Comments
Ethanol	5.2	78	Primary Recommendation. Polar protic solvents are often effective for diones.[4] Good balance of polarity to dissolve the dione moiety while potentially leaving less polar impurities behind.
Isopropanol	4.3	82	A slightly less polar alternative to ethanol. May offer better selectivity if the product is too soluble in ethanol.
Ethyl Acetate	4.4	77	A moderately polar solvent. Can be effective, but the diketone may have high solubility even at room temperature. Often used in combination with a non-polar solvent.
Toluene	2.4	111	A non-polar solvent. The compound is likely to have low solubility. Could be used as the "poor" solvent in a two-solvent system with a more polar "good" solvent like ethanol or ethyl acetate.
Water	9.0	100	Due to the hydrophobic furan and cyclohexane rings, solubility in water is expected to be low. It may be useful as an anti-solvent in a mixed solvent system (e.g., ethanol/water).

Question 3: My compound "oils out" instead of crystallizing. What should I do?

Answer: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute in the solvent system. This is common with impure samples that have a depressed melting point.

Troubleshooting Steps:

• Re-heat the solution to dissolve the oil.

• Add more solvent to decrease the saturation point.

• Allow the solution to cool more slowly. A slower cooling rate encourages the formation of an ordered crystal lattice.

• Scratch the inside of the flask with a glass rod to create nucleation sites.[4]

• Add a seed crystal of pure 5-(2-Furyl)cyclohexane-1,3-dione to induce crystallization.[4]

Question 4: After recrystallization, my product is still colored. How can I remove colored impurities?

Answer: Highly conjugated impurities can be persistent. If your product is expected to be a white or off-white solid, you can use activated charcoal.

Decolorization Protocol:

• Dissolve the crude product in the hot recrystallization solvent.

• Allow the solution to cool slightly to prevent boiling over.

• Add a very small amount of activated charcoal (1-2% by weight of your compound).

• Reheat the mixture to boiling for a few minutes.

• Perform a hot gravity filtration to remove the charcoal.[4]

• Proceed with the cooling and crystallization steps as usual.

Caution: Using too much charcoal can lead to a significant loss of your desired product due to adsorption.

Detailed Protocol: Recrystallization of 5-(2-Furyl)cyclohexane-1,3-dione

Materials:

• Crude 5-(2-Furyl)cyclohexane-1,3-dione

• Ethanol (95% or absolute)

• Erlenmeyer flasks

• Hot plate/stirrer

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of ethanol and a boiling chip. Heat the mixture to a gentle boil while stirring. Continue adding small portions of hot ethanol until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat, cool slightly, and add a small amount of activated charcoal. Reheat to boiling for 2-5 minutes.

• Hot Filtration (if charcoal was used or insoluble impurities are present): Pre-heat a second Erlenmeyer flask and a stemless funnel. Place a fluted filter paper in the funnel and rapidly filter the hot solution. This step removes the charcoal and any insoluble impurities.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Allow the crystals to dry completely on the filter paper under vacuum. Further drying in a vacuum oven may be necessary.

Recrystallization Troubleshooting Workflow

Caption: Troubleshooting workflow for recrystallization.

Purification Strategy: Column Chromatography

If recrystallization fails to provide the desired purity, or if your crude product is an oil, column chromatography is the next logical step. This technique separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and their solubility in a mobile phase (the eluent).

Question 5: What stationary phase and mobile phase (eluent) should I use for column chromatography?

Answer:

• Stationary Phase: Silica gel is the standard choice for compounds of moderate polarity like 5-(2-Furyl)cyclohexane-1,3-dione. For compounds that may be sensitive to the acidic nature of silica, triethylamine-deactivated silica gel can be used.[5]

• Mobile Phase (Eluent): The choice of eluent is critical and should be determined by preliminary TLC analysis. You are looking for a solvent system that provides good separation between your product spot and impurity spots, with an Rf value for your product ideally between 0.25 and 0.40 .

Common Eluent Systems (in order of increasing polarity):

• Hexane / Ethyl Acetate: A versatile and common choice. Start with a low polarity mixture (e.g., 9:1 Hexane:EtOAc) and gradually increase the proportion of ethyl acetate.

• Dichloromethane / Methanol: For more polar compounds that do not move significantly in Hexane/EtOAc. A small amount of methanol (1-5%) in dichloromethane can significantly increase polarity.[6]

Question 6: My compound is streaking on the TLC plate. What does this mean and how can I fix it?

Answer: Streaking on a TLC plate often indicates one of the following:

• Overloading: Too much sample has been spotted on the plate.

• Compound Acidity/Basicity: The dione moiety is acidic. Strong interactions with the acidic silica gel can cause streaking. Adding a small amount of a modifier to your eluent, such as acetic acid (for acidic compounds) or triethylamine (for basic compounds), can improve the spot shape. For this compound, a small amount of acetic acid might be beneficial.

• Insolubility: The compound is not fully soluble in the eluent, causing it to streak from the baseline.

Detailed Protocol: Column Chromatography

Materials:

• Crude 5-(2-Furyl)cyclohexane-1,3-dione

• Silica gel (60 Å, 230-400 mesh)

• Solvents (e.g., Hexane, Ethyl Acetate)

• Chromatography column

• Collection tubes

Procedure:

• TLC Analysis: Determine the optimal eluent system using TLC.

• Column Packing: Pack the column with silica gel as a slurry in the least polar solvent of your eluent system (e.g., hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel, dry it, and carefully add the resulting powder to the top of the column bed. This "dry loading" method often results in better separation.

• Elution: Begin eluting with the determined solvent system. If a gradient elution is needed, start with a low polarity mixture and gradually increase the polarity.

• Fraction Collection: Collect fractions in test tubes and monitor the elution process by TLC.

• Combine and Evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator.

Logic for Chromatography Eluent Selection

Caption: Logic diagram for selecting a chromatography eluent.

Purity Confirmation

After purification, it is essential to confirm the purity and identity of your 5-(2-Furyl)cyclohexane-1,3-dione.

• Melting Point: A sharp melting point close to the literature value (152-155 °C) is a good indicator of purity.

• NMR Spectroscopy: 1H and 13C NMR are definitive methods for structural confirmation. The spectra should be clean, with integrations in the 1H NMR spectrum corresponding to the expected number of protons.

• Mass Spectrometry: To confirm the molecular weight (178.18 g/mol ).[7]

• HPLC/GC-MS: These techniques can provide quantitative information about the purity of the sample.

References

• Insight into Diastereoselective Synthesis of β-Furan/Pyrrole-Substituted Cyclohexenone Derivatives through AlCl3-Catalyzed Casc. (2025). American Chemical Society.
• Insight into Diastereoselective Synthesis of β-Furan/Pyrrole-Substituted Cyclohexenone Derivatives through AlCl3-Catalyzed Cascade Rearrangement of Diels–Alder Cycloaddition Intermediates. (2025).
• 5-(2-Furyl)-1,3-cyclohexanedione. Tetrahedron.
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• Synthesis and NMR spectroscopy investigations of functionalized spiropyranochromenediones and their s. Ukrainica Bioorganica Acta.
• 5-METHYLCYCLOHEXANE-1,3-DIONE(4341-24-6) 1H NMR spectrum. ChemicalBook.
• 5-PHENYLCYCLOHEXANE-1,3-DIONE(493-72-1) 1H NMR spectrum. ChemicalBook.
• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. MDPI.
• 2,2-Dichloro-1,3-dicyclohexylimidazolidine-4,5-dione. Organic Syntheses Procedure.
• TRANS-1,3-DIHYDROXY-CYCLOHEXANE - Optional[13C NMR] - Chemical Shifts. SpectraBase.

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Troubleshooting low yields in the synthesis of fused heterocycles from 5-(2-Furyl)cyclohexane-1,3-dione

Welcome to the technical support center for the synthesis of fused heterocyclic frameworks from 5-(2-furyl)cyclohexane-1,3-dione. This guide is designed for researchers, medicinal chemists, and process development scientists who are encountering challenges, particularly low yields, in this versatile yet sensitive transformation. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to diagnose issues and rationally design solutions.

The fusion of a heterocyclic ring system onto the 5-(2-furyl)cyclohexane-1,3-dione scaffold is a powerful strategy for generating novel molecular architectures. However, the inherent reactivity of the furan moiety, especially its susceptibility to acid-catalyzed degradation, presents a significant synthetic hurdle.[1][2] This guide provides a structured approach to troubleshooting common problems in a question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common queries that often arise during the synthesis.

Question 1: My reaction yields are consistently low, often below 30%. What are the most likely culprits?

Answer: Low yields in these cyclization reactions are rarely due to a single factor but rather a combination of issues. A systematic troubleshooting approach is most effective.[3] The primary causes typically fall into three categories:

• Degradation of the Furan Ring: The furan nucleus is sensitive to strong acids and high temperatures, which can lead to ring-opening, polymerization, or other side reactions.[2][4] This is often visualized as the reaction mixture turning dark or forming insoluble tar-like substances ("humins").

• Suboptimal Reaction Conditions: Intramolecular cyclizations are highly dependent on factors like catalyst choice, solvent, temperature, and reaction time.[3][5] An inappropriate Lewis or Brønsted acid, for example, may either be too weak to promote cyclization or so strong that it accelerates decomposition.

• Purity and Stability of Reagents: The purity of the 5-(2-furyl)cyclohexane-1,3-dione starting material is critical. Likewise, impurities in solvents (especially water) or other reagents can inhibit the catalyst or promote side reactions.[3]

Question 2: My reaction mixture turns dark brown or black shortly after adding the acid catalyst. What is happening and how can I prevent it?

Answer: This is a classic symptom of furan polymerization.[2][4] The furan ring, particularly under acidic conditions, can undergo a series of condensation reactions with itself or other reactive intermediates to form complex, high-molecular-weight polymers often called "humins". This process is a major competitive pathway that consumes your starting material and complicates purification.

Prevention Strategies:

• Use Milder Catalysts: Switch from strong Brønsted acids (like concentrated H₂SO₄ or HCl) to milder Lewis acids (e.g., AgNO₃, CuI) or less aggressive Brønsted acids (e.g., trifluoroacetic acid (TFA), p-toluenesulfonic acid (pTSA)).[6][7][8]

• Lower the Reaction Temperature: Many acid-catalyzed decomposition pathways have a higher activation energy than the desired cyclization. Running the reaction at a lower temperature, even if it requires a longer reaction time, can significantly favor product formation over degradation.

• Choose an Appropriate Solvent: Polar aprotic solvents like DMF or acetonitrile can sometimes stabilize reactive intermediates and suppress polymerization compared to nonpolar or protic solvents.[1][9]

Question 3: What are the most critical parameters to screen when optimizing the reaction?

Answer: For any intramolecular cyclization involving a sensitive moiety like furan, a systematic optimization of reaction conditions is crucial.[5][10][11] The most impactful parameters to screen are, in order of priority:

• Catalyst System: The nature and loading of the acid catalyst (both Lewis and Brønsted acids) are paramount.

• Solvent: The polarity and coordinating ability of the solvent can dramatically influence reaction rates and selectivity.[9][12][13]

• Temperature: This parameter controls the reaction kinetics and must be balanced to achieve a reasonable reaction rate without inducing product or starting material decomposition.

• Concentration: Reaction concentration can influence whether the desired intramolecular cyclization is favored over potential intermolecular side reactions.

Question 4: How can I confirm the quality of my 5-(2-Furyl)cyclohexane-1,3-dione starting material?

Answer: The starting material, a β-diketone, can exist in tautomeric forms and may degrade over time.[14] Before starting a large-scale reaction, verify its purity by:

• NMR Spectroscopy: Check the ¹H and ¹³C NMR spectra for unexpected signals that could indicate impurities.

• Melting Point: A sharp melting point close to the literature value suggests high purity.

• LC-MS: This can provide a more sensitive assessment of purity and identify any minor contaminants or degradation products.

Section 2: Detailed Troubleshooting Guide

This guide is structured by observable symptoms. Follow the diagnostic steps to identify the root cause and implement the recommended corrective actions.

Symptom 1: Incomplete Reaction (High recovery of starting material)

• Potential Causes:

  • Insufficient Catalyst Activity: The chosen acid catalyst may be too weak, or it may have been deactivated by impurities (e.g., water).

  • Reaction Temperature is Too Low: The reaction may not have sufficient thermal energy to overcome the activation barrier.

  • Incorrect Solvent Choice: The solvent may not adequately dissolve the reactants or may inhibit the catalyst.[1]

  • Short Reaction Time: The reaction may simply not have been allowed to run to completion.

• Diagnostic Steps & Corrective Actions:

Diagnostic Step	Corrective Action / Protocol
1. Monitor by TLC/LC-MS: Check for the appearance of the product spot/peak over an extended period (e.g., 24-48 hours).	If the reaction is proceeding, but slowly, consider increasing the temperature in 10 °C increments or increasing the catalyst loading by 10-20 mol%.
2. Check for Water: Ensure anhydrous conditions are rigorously maintained.	Use freshly distilled, dry solvents. If applicable, add activated molecular sieves (4 Å) to the reaction mixture.[15][16]
3. Screen Catalysts: Run a series of small-scale parallel reactions with different acid catalysts.	Test a range of Lewis acids (e.g., Sc(OTf)₃, InCl₃, AgNO₃) and Brønsted acids (e.g., TFA, CSA, PPA).[6][7][17]
4. Screen Solvents: Evaluate a panel of solvents with varying polarities.	Test solvents such as toluene, acetonitrile, 1,2-dichloroethane (DCE), and DMF.[9]

Symptom 2: Formation of Multiple Byproducts (Complex mixture on TLC/LC-MS)

• Potential Causes:

  • Reaction Conditions Too Harsh: High temperatures or a highly active catalyst can promote multiple side reactions.[2]

  • Furan Ring-Opening: The acidic conditions may be cleaving the furan ring, leading to various acyclic byproducts.[4]

  • Lack of Regioselectivity: The cyclization may be occurring at different positions, leading to isomeric products.

  • Intermolecular Reactions: If the reaction is too concentrated, starting materials may react with each other instead of cyclizing.

• Diagnostic Steps & Corrective Actions:

Diagnostic Step	Corrective Action / Protocol
1. Re-evaluate Conditions: Systematically lower the reaction temperature and/or reduce the catalyst loading.	Decrease the temperature in 10-20 °C increments. Reduce catalyst loading to the lowest effective level (start with 5-10 mol%).
2. Analyze Byproducts: If possible, isolate and characterize major byproducts by NMR and MS to understand the side reactions.	This mechanistic insight is invaluable. For example, the presence of γ-dicarbonyl compounds would confirm furan ring-opening.
3. Dilute the Reaction: Run the reaction at a lower concentration.	Try reducing the concentration by a factor of 2 or 5 to favor the intramolecular pathway.
4. Use a Bulky Catalyst: A sterically hindered catalyst might improve regioselectivity.	Consider organocatalysts or metal catalysts with bulky ligands that can better control the transition state geometry.[15]

Symptom 3: Product Decomposition (Product appears on TLC/LC-MS then disappears)

• Potential Causes:

  • Product Instability: The desired fused heterocycle may be unstable under the reaction conditions (e.g., prolonged exposure to acid or heat).[3]

  • Harsh Workup Conditions: The product may be degrading during the aqueous workup or purification (e.g., on silica gel).

• Diagnostic Steps & Corrective Actions:

Diagnostic Step	Corrective Action / Protocol
1. Time-Course Study: Monitor the reaction by TLC/LC-MS at regular intervals (e.g., every 30 minutes) to find the point of maximum product concentration.	Once the optimal time is identified, quench the reaction at that point to prevent subsequent decomposition.
2. Modify Workup: Neutralize the reaction mixture carefully before extraction.	Use a mild base like saturated NaHCO₃ solution for the workup. Avoid strong acids or bases.
3. Modify Purification: The product may be acid-sensitive.	Try using neutral or deactivated silica gel for chromatography. Alternatively, consider other purification methods like crystallization or preparative HPLC with a neutral mobile phase.[18]

Section 3: Visualized Workflows and Pathways

General Reaction and Side-Reaction Pathways

The following diagram illustrates the desired synthetic route from 5-(2-furyl)cyclohexane-1,3-dione to a fused heterocycle (shown via a generic intramolecular cyclization) and highlights the major competing side-reaction pathways.

Caption: Desired vs. undesired reaction pathways.

Troubleshooting Decision Tree

This workflow provides a logical sequence of steps to diagnose and resolve low-yield issues.

Caption: A decision tree for troubleshooting.

Section 4: Key Experimental Protocols

Protocol 1: General Procedure for a Small-Scale Test Reaction

This protocol provides a baseline for conducting an initial synthesis or a screening experiment. The reaction described is a generic acid-catalyzed intramolecular cyclization (e.g., a Pictet-Spengler or Bischler-Napieralski type reaction, assuming an appropriate amine partner has been previously condensed or is added).

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Argon), add the 5-(2-furyl)cyclohexane-1,3-dione derivative (1.0 eq).

• Solvent Addition: Add anhydrous solvent (e.g., DCE, Toluene, or MeCN) to achieve a concentration of 0.1 M.

• Reagent Addition: Add any other necessary reagents (e.g., an amine for Pictet-Spengler).

• Catalyst Addition: Add the acid catalyst (e.g., TFA, 1.2 eq; or Sc(OTf)₃, 10 mol%).

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature to 80 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 1-2 hours. Stain TLC plates with a suitable agent (e.g., p-anisaldehyde or potassium permanganate) to visualize all spots.

• Workup: Upon completion, cool the reaction to room temperature and quench by slowly adding a saturated NaHCO₃ solution. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or CH₂Cl₂). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

References

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• Kumari, A., Singh, R. K., & Singh, R. M. (2018). Synthetic Versus Enzymatic Pictet-Spengler Reaction: An Overview. Current Organic Chemistry, 22(14), 1385-1411. Available at: [Link]

• Maji, M., & Yamamoto, H. (2018). Regio- and Enantioselective Pictet–Spengler Reaction of α-Diketones Catalyzed by a Single H-Bond Donor Organocatalyst. ACS Catalysis, 8(8), 7546-7551. Available at: [Link]

• Guchhait, S. K., & Chaudhary, P. (2016). Optimization of Acidic Protocols for Pictet− Spengler Reaction. ResearchGate. Available at: [Link]

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• Hassan, H. Y., & El-Hakam, S. A. (2017). Solvent Effects on the [3+2] Cycloaddition of 2-Furfural Oxime and Ethyl Propiolate: Unexpected Change in Regioselectivity. World Journal of Organic Chemistry, 5(1), 1-5. Available at: [Link]

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• Wang, Z., & Tu, S. (2017). Nine-Membered Benzofuran-Fused Heterocycles: Enantioselective Synthesis by Pd-Catalysis and Rearrangement via Transannular Bond Formation. Journal of the American Chemical Society, 139(43), 15511-15517. Available at: [Link]

• Falk, E., & He, Z. (2023). Diastereoselective Synthesis of cis-α,α′-Disubstituted Cyclic Ethers via Borane-Catalyzed Reductive Cyclization of Diketones. ACS Catalysis, 13(2), 1128-1135. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 5-(2-Furyl)cyclohexane-1,3-dione. PubChem Compound Database. Retrieved from: [Link]

• Cini, E., & Martina, K. (2015). Organic solvent-free processes for the synthesis and purification of heterocyclic compounds supported on polyethylene glycol, in batch and in continuous flow reactor. ResearchGate. Available at: [Link]

• Wang, X., Wang, J., & Li, X. (2023). Stereoselective access to furan-fused [5.5.0] bicyclic heterocycles enabled by gold-catalyzed asymmetric [8 + 4] cycloaddition. Organic Chemistry Frontiers, 10(14), 3469-3475. Available at: [Link]

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• Stroganova, T. A., & Butin, A. (2009). Activity of catalysts in thiophene synthesis from furan and hydrogen sulfide. ResearchGate. Available at: [Link]

• Zhang, Z., & Huber, G. W. (2021). Development of Sustainable Catalytic Pathways for Furan Derivatives. Frontiers in Chemistry, 9, 680026. Available at: [Link]

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• Wang, C., & Liu, Y. (2019). Facile Assembly of Fused Benzo[6][15]furo Heterocycles. ResearchGate. Available at: [Link]

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Technical Support Center: Catalyst Selection for Reactions Involving 5-(2-Furyl)cyclohexane-1,3-dione

Welcome to the technical support guide for 5-(2-Furyl)cyclohexane-1,3-dione, a versatile building block in organic synthesis.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and troubleshoot common experimental challenges. We will delve into the two primary reactive pathways for this molecule: the selective hydrogenation of the furan moiety and the intramolecular cyclization of the dione backbone.

Section 1: Selective Hydrogenation of the Furan Ring

The furan ring in 5-(2-Furyl)cyclohexane-1,3-dione is susceptible to catalytic hydrogenation to yield the corresponding tetrahydrofuran (THF) derivative. Achieving high selectivity without reducing the dione carbonyls or causing unwanted ring-opening is the primary challenge.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective catalysts for hydrogenating the furan ring while preserving the dione functionality?

A1: The most effective catalysts for this transformation are heterogeneous noble metal catalysts.

• Palladium on Carbon (Pd/C): This is the most widely used catalyst for furan hydrogenation due to its high activity and relative cost-effectiveness.[4] It generally provides good yields of the desired tetrahydrofuran product under moderate conditions.[5]

• Rhodium on Alumina (Rh/Al₂O₃): Rhodium catalysts are also highly effective for aromatic and olefin hydrogenation and can be used for furan reduction.[6][7] They can sometimes offer different selectivity profiles compared to palladium.

• Platinum-based catalysts (e.g., PtO₂, Pt/C): Platinum catalysts are also capable of hydrogenating the furan ring. However, they can be more prone to promoting ring-opening side reactions, especially at higher temperatures.[5]

Q2: How can I ensure chemoselectivity, i.e., reduce only the furan ring and not the ketone groups?

A2: Chemoselectivity is primarily controlled by the choice of catalyst and reaction conditions. The dione carbonyls are generally less reactive to catalytic hydrogenation than the aromatic furan ring under typical conditions. Using catalysts like Pd/C or Rh/Al₂O₃ at low to moderate temperatures (25-80 °C) and hydrogen pressures (1-10 atm) strongly favors the reduction of the furan ring.[4] More forceful conditions or the use of less selective reducing agents could lead to over-reduction.

Q3: What are the typical reaction conditions (solvent, temperature, pressure)?

A3: Optimal conditions depend on the catalyst and scale, but a general starting point is:

• Solvent: Protic solvents like ethanol or methanol are common. Ethers like tetrahydrofuran (THF) or esters like ethyl acetate are also suitable.

• Temperature: Reactions are often run at room temperature but may require gentle heating (up to 80 °C) to improve rates. Higher temperatures can increase the likelihood of side reactions like ring opening.[5]

• Pressure: Hydrogen pressure can range from atmospheric (using a hydrogen balloon) for easily reducible substrates to higher pressures (50-500 psi) in a Parr hydrogenator for more challenging reactions.[8] For furan hydrogenation, pressures of 1-10 atm are typically sufficient.

Q4: What is the primary side reaction to be aware of during furan hydrogenation?

A4: The main side reaction is the hydrogenolysis (cleavage) of the C-O bonds in the furan ring, which leads to ring-opened products like 1-butanol derivatives.[5] This is more likely to occur at higher temperatures and with certain catalysts like platinum.[5] DFT studies on Pd(111) surfaces show that while the tetrahydrofuran product is kinetically preferred, the ring-opened butanol is thermodynamically more favorable, underscoring the importance of kinetic control (i.e., lower temperatures) for selective hydrogenation.[5]

Troubleshooting Guide for Furan Hydrogenation

Problem	Potential Cause(s)	Suggested Solution(s)
Slow or Incomplete Reaction	1. Insufficient Catalyst Activity: The catalyst may be deactivated or poisoned.[8] 2. Poor Mass Transfer: Inefficient stirring in the three-phase system (solid catalyst, liquid solution, gaseous H₂).[8] 3. Low Hydrogen Pressure: The pressure may be too low for the reaction to proceed efficiently.	1. Use a fresh batch of catalyst. Ensure reagents and solvents are high purity to avoid poisons like sulfur compounds.[9] 2. Increase the stirring rate to ensure the catalyst is well suspended and gas dispersion is maximized. 3. Increase the hydrogen pressure. Consider moving from a balloon setup to a pressurized reaction vessel.[8]
Formation of Ring-Opened Byproducts	1. Reaction Temperature is Too High: Higher temperatures favor the thermodynamically stable ring-opened products.[5] 2. Incorrect Catalyst Choice: Some catalysts (e.g., Platinum-based) are more prone to causing hydrogenolysis.	1. Lower the reaction temperature. Start at room temperature and only heat gently if necessary. 2. Switch to a more selective catalyst, such as Palladium on Carbon (Pd/C).
Catalyst Deactivation / Low Activity	1. Catalyst Poisoning: Trace impurities (sulfur, nitrogen heterocycles) in the starting material or solvent can irreversibly bind to the catalyst's active sites.[8][9][10] 2. Carbon Laydown (Coking): Adsorption and decomposition of furan on the catalyst surface can block active sites.[11] 3. Improper Handling: Exposure of reduced catalysts (especially Pd/C) to air can cause oxidation and deactivation.	1. Purify starting materials and use high-purity, degassed solvents. Consider passing reagents through a plug of activated carbon or alumina.[12] 2. This is an inherent risk. Try using a higher catalyst loading or a more robust catalyst support. 3. Handle the catalyst under an inert atmosphere (e.g., nitrogen or argon). Keep the catalyst wet with solvent during filtration to prevent ignition.[8]

Experimental Protocol: Hydrogenation using 5% Pd/C

Objective: To selectively hydrogenate the furan ring of 5-(2-Furyl)cyclohexane-1,3-dione to form 5-(Tetrahydrofuran-2-yl)cyclohexane-1,3-dione.

Materials:

• 5-(2-Furyl)cyclohexane-1,3-dione

• 5% Palladium on Carbon (Pd/C), 5-10 mol%

• Ethanol (anhydrous)

• Hydrogen gas (H₂)

• Parr Hydrogenation Apparatus (or similar)

• Celite®

Procedure:

• To a clean, dry Parr hydrogenation vessel, add 5-(2-Furyl)cyclohexane-1,3-dione (1.0 eq).

• Under an inert atmosphere (N₂ or Ar), carefully add 5% Pd/C (0.05 - 0.10 eq).

• Add anhydrous ethanol to dissolve the substrate completely.

• Seal the vessel and connect it to the hydrogenation apparatus.

• Flush the vessel three times with H₂ gas to remove any residual air.

• Pressurize the vessel with H₂ to the desired pressure (e.g., 50 psi).

• Begin vigorous stirring and maintain the reaction at room temperature.

• Monitor the reaction progress by observing hydrogen uptake or by TLC/GC-MS analysis of aliquots.

• Once the reaction is complete, carefully vent the excess H₂ and flush the vessel with N₂.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. CAUTION: Keep the Celite® pad wet with solvent at all times, as dry Pd/C can be pyrophoric.[8]

• Rinse the filter cake with a small amount of ethanol.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to yield the crude product. Purify by column chromatography or recrystallization as needed.

Visualization of Hydrogenation Troubleshooting

Caption: Troubleshooting workflow for hydrogenation reactions.

Section 2: Intramolecular Cyclization & Annulation Reactions

The 1,3-dione functionality of the cyclohexane ring is primed for intramolecular aldol-type reactions, which can be catalyzed by either acid or base to form bicyclic structures like octahydro-1H-inden-1-ones.[13] This is a powerful transformation for building molecular complexity.

Frequently Asked Questions (FAQs)

Q1: What type of catalyst is needed for an intramolecular aldol condensation?

A1: This reaction can be catalyzed by both acids and bases.[14][15][16]

• Base Catalysis: A base (e.g., NaOH, KOH, piperidine) removes an alpha-proton from one of the carbons flanking a carbonyl group to form a nucleophilic enolate.[17][18] This enolate then attacks the other carbonyl carbon.[19] This is often the preferred method for aldol reactions.[15]

• Acid Catalysis: An acid (e.g., H₂SO₄, p-TsOH) protonates one of the carbonyl oxygens, making the carbonyl carbon more electrophilic.[16] It also catalyzes the formation of an enol, which acts as the nucleophile.[15][20]

Q2: How can I control the regioselectivity of the cyclization?

A2: 5-(2-Furyl)cyclohexane-1,3-dione has two potentially enolizable positions that could lead to different ring sizes. The formation of thermodynamically stable five- and six-membered rings is strongly preferred over strained three- or four-membered rings.[14][18] By analyzing the structure, cyclization involving the C2 or C4 methylene groups attacking the C6 carbonyl (or vice-versa) would lead to a stable fused ring system. The specific product will depend on which enolate forms and attacks intramolecularly.

Q3: What is the Robinson Annulation and how is it related?

A3: The Robinson annulation is a powerful ring-forming reaction that creates a six-membered ring (a cyclohexenone) by combining a Michael addition with a subsequent intramolecular aldol condensation.[21] While not a direct intramolecular reaction of the starting material alone, if 5-(2-Furyl)cyclohexane-1,3-dione were reacted with an α,β-unsaturated ketone like methyl vinyl ketone (MVK) in the presence of a catalyst (like L-proline), it would undergo a Robinson annulation to build an additional fused ring.[22][23]

Q4: What are the key differences in outcome between acid and base catalysis?

A4: The primary difference lies in the intermediate. Base catalysis proceeds through a negatively charged enolate, while acid catalysis goes through a neutral enol.[15][16] For the subsequent dehydration step, base catalysis involves the removal of another alpha-proton to eliminate a hydroxide ion.[24] In acid catalysis, the hydroxyl group of the aldol addition product is protonated to form a good leaving group (water), which is then eliminated.[20] Both pathways typically lead to the same final α,β-unsaturated cyclic ketone.[18]

Troubleshooting Guide for Intramolecular Aldol Condensation

Problem	Potential Cause(s)	Suggested Solution(s)
No Reaction / Starting Material Recovered	1. Catalyst is too weak: The acid or base may not be strong enough to promote enol/enolate formation. 2. Temperature is too low: The activation energy for the cyclization is not being met.	1. Switch to a stronger base (e.g., from a weak amine to KOH) or a stronger acid. 2. Gently heat the reaction mixture. Refluxing is common for aldol condensations.[14]
Low Yield of Desired Cyclic Product	1. Reversible Reaction: The initial aldol addition can be reversible.[19] 2. Polymerization/Side Reactions: Strong bases can sometimes promote intermolecular reactions or other undesired pathways.	1. Use conditions that favor the subsequent dehydration step (e.g., heating, use of a Dean-Stark trap to remove water), which drives the equilibrium towards the final product. 2. Use a milder catalyst (e.g., piperidinium acetate) or lower the reaction temperature.[25]
Aldol Addition Occurs, but Dehydration is Incomplete	1. Insufficient Heat: The elimination of water often requires higher temperatures than the initial addition step.[14] 2. Catalyst Not Suited for Dehydration: Some mild catalysts may only promote the addition reaction.	1. Increase the temperature of the reaction or add a separate heating step after the initial cyclization. 2. If using a base, ensure it's strong enough to deprotonate the alpha-carbon of the aldol adduct. If using acid, ensure it's strong enough to protonate the hydroxyl group.

Experimental Protocol: Base-Catalyzed Intramolecular Aldol Condensation

Objective: To synthesize an octahydro-1H-inden-1-one derivative via intramolecular cyclization.

Materials:

• 5-(Tetrahydrofuran-2-yl)cyclohexane-1,3-dione (product from Section 1)

• Potassium Hydroxide (KOH)

• Methanol

• Round-bottom flask with reflux condenser

Procedure:

• Dissolve the starting diketone (1.0 eq) in methanol in a round-bottom flask.

• Add a solution of potassium hydroxide (e.g., 5% aqueous solution, 1.1 eq) to the flask while stirring.

• Attach a reflux condenser and heat the reaction mixture to reflux.

• Monitor the reaction progress by TLC, looking for the disappearance of the starting material and the formation of a new, less polar spot (the enone product).

• After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

• Neutralize the mixture with a dilute acid (e.g., 1M HCl) until it is slightly acidic.

• Extract the product with an organic solvent like ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product. Purify by column chromatography as necessary.

Visualization of Aldol Mechanism

Caption: Mechanism of base-catalyzed intramolecular aldol condensation.

References

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Reference Data & Comparative Studies

Comparative Reactivity Analysis: 5-(2-Furyl)cyclohexane-1,3-dione vs. 5-Phenylcyclohexane-1,3-dione

A Senior Application Scientist's Guide for Drug Development Professionals

This guide provides an in-depth comparison of the chemical reactivity of two key synthetic intermediates: 5-(2-Furyl)cyclohexane-1,3-dione and 5-phenylcyclohexane-1,3-dione. Understanding the nuanced differences in their behavior is critical for optimizing reaction conditions, predicting outcomes, and accelerating the development of novel chemical entities. This analysis is grounded in fundamental electronic principles and supported by established chemical literature.

Foundational Chemical Principles: The Substituent Effect

The reactivity of any cyclohexane-1,3-dione is fundamentally governed by its ability to form a stabilized enolate anion. This process is dictated by the keto-enol tautomerism inherent to β-dicarbonyl compounds. The substituent at the 5-position, distant from the reactive C2 methylene group, does not act through simple steric hindrance but rather exerts a profound electronic influence that propagates through the carbocyclic framework.

Keto-Enol Tautomerism

Cyclohexane-1,3-diones exist in a dynamic equilibrium between their diketo and enol forms.[1][2] This equilibrium is crucial as the enol form is the precursor to the nucleophilic enolate, which is the key reactive species in most synthetic applications. The stability of the enol tautomer is influenced by the solvent, concentration, and the electronic nature of substituents on the ring.[1][2]

Caption: Keto-Enol equilibrium in 5-substituted cyclohexane-1,3-diones.

Electronic Character of Phenyl vs. 2-Furyl Groups

The core difference between the two molecules lies in the electronic properties of the phenyl and furyl substituents.

• 5-Phenyl Group: The phenyl ring is an aromatic system that acts primarily as a weak electron-withdrawing group through its inductive effect (-I). This effect helps to stabilize the negative charge of the conjugate base (enolate) formed upon deprotonation of the dione.

• 5-(2-Furyl) Group: The furan ring is a π-excessive, electron-rich aromatic heterocycle.[3] The oxygen atom's lone pairs participate in the aromatic system, making the ring a potent electron-donating group through resonance (+M effect). This electron-donating nature destabilizes the formation of a nearby negative charge in the enolate.

Comparative Reactivity and Mechanistic Insights

The opposing electronic natures of the furyl and phenyl groups lead to significant and predictable differences in acidity, enolate stability, and nucleophilic reactivity.

Acidity and Enolate Stability

The acidity of the C2 protons in a cyclohexane-1,3-dione is determined by the stability of the resulting enolate anion.[4][5] A more stable enolate corresponds to a more acidic parent compound.

• 5-Phenylcyclohexane-1,3-dione: The phenyl group's inductive electron withdrawal helps to delocalize and stabilize the negative charge of the enolate. This increased stability makes the parent dione more acidic .

• 5-(2-Furyl)cyclohexane-1,3-dione: The furan ring's resonance-based electron donation actively destabilizes the negative charge of the enolate. This makes the parent dione less acidic . The resulting enolate, being less stable, is consequently a more potent, higher-energy nucleophile.

Caption: Logical flow of substituent effects on reactivity.

Nucleophilic Reactivity

The primary utility of these compounds is their function as C-nucleophiles in reactions such as alkylations, acylations, and condensations (e.g., Knoevenagel, Michael).[6][7] Reactivity in these transformations is directly proportional to the nucleophilicity of the enolate.

• 5-(2-Furyl)cyclohexane-1,3-dione: Forms a higher-energy, less stable, and therefore more reactive enolate . This compound is expected to exhibit faster reaction rates in nucleophilic additions and substitutions. This makes it the substrate of choice when high reactivity is required, or when reacting with less reactive electrophiles.

• 5-Phenylcyclohexane-1,3-dione: Forms a lower-energy, more stable, and therefore less reactive enolate . This compound will react more slowly. However, its higher acidity allows for enolate formation under milder basic conditions, which can be advantageous for preventing base-induced side reactions of other functional groups in the molecule.

Summary of Comparative Properties

Property	5-(2-Furyl)cyclohexane-1,3-dione	5-Phenylcyclohexane-1,3-dione	Rationale
Molecular Formula	C₁₀H₁₀O₃[8]	C₁₂H₁₂O₂[9]	-
Molecular Weight	178.18 g/mol [8][10]	188.22 g/mol [9]	-
Predicted Acidity	Lower (Higher pKa)	Higher (Lower pKa)	Phenyl group inductively stabilizes the enolate; Furyl group destabilizes it via resonance.
Enolate Stability	Less Stable	More Stable	A more stable conjugate base results from a stronger acid.[5]
Nucleophilic Reactivity	Higher	Lower	The less stable enolate is a stronger, higher-energy nucleophile.
Optimal Use Case	Reactions requiring high nucleophilicity or with unreactive electrophiles.	Reactions where mild basic conditions are necessary to avoid side reactions.

Field-Proven Experimental Protocol: Knoevenagel Condensation

The Knoevenagel condensation is a benchmark reaction for evaluating the reactivity of active methylene compounds. The following protocol describes a general procedure for the condensation with benzaldehyde.

Objective: To synthesize 2-benzylidene-5-substituted-cyclohexane-1,3-dione. Based on the principles outlined, the 5-(2-Furyl) derivative is expected to proceed to completion more rapidly or under milder conditions than the 5-Phenyl derivative.

Materials

• 5-substituted-cyclohexane-1,3-dione (1.0 eq)

• Benzaldehyde (1.05 eq)

• Piperidine (0.1 eq)

• Ethanol (or Toluene), anhydrous

• Dean-Stark apparatus (if using toluene)

• Reaction flask, condenser, magnetic stirrer

Step-by-Step Procedure

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add the 5-substituted-cyclohexane-1,3-dione (1.0 eq) and anhydrous ethanol (approx. 10 mL per mmol of dione).

• Reagent Addition: Add benzaldehyde (1.05 eq) to the stirred suspension.

• Catalyst Addition: Add piperidine (0.1 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux (approx. 78 °C for ethanol). Monitor the reaction progress by Thin Layer Chromatography (TLC). Causality Note: The basic piperidine catalyst facilitates the deprotonation to form the reactive enolate, which then attacks the electrophilic carbonyl of benzaldehyde.

• Monitoring: It is predicted that the reaction with 5-(2-Furyl)cyclohexane-1,3-dione will show a faster consumption of starting material compared to its phenyl counterpart under identical conditions.

• Workup: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature and then in an ice bath to precipitate the product.

• Isolation: Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

• Purification: If necessary, recrystallize the product from a suitable solvent like ethanol or ethyl acetate.

Caption: Experimental workflow for the Knoevenagel condensation.

Conclusion and Strategic Recommendations

The choice between 5-(2-Furyl)cyclohexane-1,3-dione and 5-phenylcyclohexane-1,3-dione is not arbitrary but a strategic decision based on chemical reactivity.

• For Enhanced Reactivity: Select 5-(2-Furyl)cyclohexane-1,3-dione when performing reactions that are sluggish or when using weakly electrophilic partners. Its higher-energy enolate provides a kinetic advantage.

• For Controlled Reactions & Higher Acidity: Select 5-Phenylcyclohexane-1,3-dione when milder basic conditions are paramount to preserve sensitive functional groups elsewhere in the molecule. Its greater acidity allows for enolate formation with weaker bases, offering a wider process window.

By understanding these fundamental electronic differences, researchers can make informed decisions, leading to more efficient and successful synthetic campaigns.

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A Comparative Guide to the Biological Activity of 5-(Heteroaryl)cyclohexane-1,3-diones

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of 5-(heteroaryl)cyclohexane-1,3-diones, a class of molecules demonstrating significant and varied biological activities. While the primary focus is on their well-established role as herbicidal agents through the inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD), we will also explore their emerging potential in medicine, including anticancer and antibacterial applications. This document synthesizes mechanistic insights, comparative quantitative data, and validated experimental protocols to serve as a comprehensive resource for professionals in the field.

Introduction to the Cyclohexane-1,3-dione Scaffold

The cyclohexane-1,3-dione core is a versatile structural motif found in numerous biologically active compounds.[1][2] Its chemical tractability and ability to adopt specific three-dimensional conformations make it an attractive scaffold in drug and agrochemical discovery. The introduction of a heteroaryl substituent at the 5-position significantly modulates the molecule's electronic and steric properties, leading to a diverse range of biological targets and activities. The most commercially significant application of this class has been the development of herbicides that inhibit the HPPD enzyme.[3] However, ongoing research has revealed a broader therapeutic potential, positioning these compounds as promising leads for further development.[1][4]

Core Mechanism of Action: Potent Inhibition of HPPD

The primary and most studied biological activity of aryl and heteroaryl cyclohexane-1,3-diones is the potent inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD). This non-heme iron(II)-dependent oxygenase is a critical enzyme in the catabolism of tyrosine.[3]

Biological Significance of HPPD:

• In Plants: HPPD catalyzes the conversion of 4-hydroxyphenylpyruvate (HPPA) to homogentisate (HGA).[5] HGA is the aromatic precursor for the biosynthesis of plastoquinone and tocopherols (Vitamin E).[6] Plastoquinone is an essential electron carrier in the photosynthetic electron transport chain and a cofactor for carotenoid biosynthesis.[6] Inhibition of HPPD depletes the plastoquinone pool, which disrupts photosynthesis and leads to the photooxidative degradation of chlorophyll, resulting in the characteristic bleaching symptoms and subsequent death of susceptible plants.[7][8]

• In Mammals: The same tyrosine catabolism pathway exists in mammals. A deficiency in a downstream enzyme, fumarylacetoacetate hydrolase, causes the genetic disorder hereditary tyrosinemia type 1 (HT-1).[9][10] By inhibiting HPPD, the production of toxic downstream metabolites is prevented, forming the basis of therapeutic intervention.[11]

The inhibitory action of the cyclohexane-1,3-dione class stems from the ability of the 1,3-dione moiety to chelate the active site Fe(II) ion, acting as a competitive inhibitor with respect to the natural substrate, HPPA.[12]

Figure 1: Tyrosine catabolism pathway showing the inhibition point of HPPD.

Comparative Analysis of Cyclohexane-1,3-dione-Based HPPD Inhibitors

The efficacy of HPPD inhibitors is highly dependent on the nature of the aryl or heteroaryl ring attached to the cyclohexane-1,3-dione core. A comparison with established compounds provides a benchmark for evaluating new derivatives. The key commercial alternative from the broader triketone family is mesotrione, while nitisinone (NTBC) serves as the primary clinical comparator.[13][14]

Compound Class/Example	Structure	Target Organism/Enzyme	IC50 Value	Key Features & Insights
5-(Heteroaryl)cyclohexane-1,3-diones	General Structure	Arabidopsis thaliana HPPD (AtHPPD)	Variable (Potentially <0.2 µM)	Rational design using heteroaryl rings (e.g., quinoline) can enhance π-π stacking interactions with active site residues (Phe-360, Phe-403), potentially increasing potency over simple aryl rings.[13]
Mesotrione (Commercial Herbicide)	2-[4-(methylsulfonyl)-2-nitrobenzoyl]cyclohexane-1,3-dione	Arabidopsis thaliana HPPD (AtHPPD)	~0.204 µM - 0.283 µM[13][15]	A benchmark triketone herbicide. Structure-activity relationship studies show that an ortho-substituent on the benzoyl ring is essential for activity, with electron-deficient rings generally showing higher potency.[6][16]
Nitisinone (NTBC) (Clinical Drug)	2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione	Rat Liver HPPD	~40 nM[14]	A potent, time-dependent, reversible inhibitor used to treat HT-1.[10][17] Its development highlights the therapeutic potential of targeting this enzyme.
Sulcotrione (Commercial Herbicide)	2-(2-chloro-4-mesylbenzoyl)cyclohexane-1,3-dione	Arabidopsis thaliana HPPD (AtHPPD)	~250 nM[18]	Another commercialized triketone herbicide, often used in comparative studies.
Leptospermone (Natural Product)	Natural Triketone	Arabidopsis thaliana HPPD (AtHPPD)	~12.1 µM[15]	A natural phytotoxin that inspired the development of synthetic triketone herbicides.[19] Its lower potency highlights the success of synthetic optimization.

Experimental Protocols for Activity Validation

To ensure scientific integrity, protocols must be designed as self-validating systems. This involves the inclusion of appropriate controls, standards, and robust data analysis methods.

In Vitro HPPD Inhibition Assay (Coupled Enzyme Spectrophotometry)

This protocol provides a reliable method for determining the IC50 values of test compounds against a purified enzyme source, such as recombinant Arabidopsis thaliana HPPD (AtHPPD).[5]

Causality Behind Experimental Choices:

• Coupled Assay: Direct measurement of HPPD activity is difficult. This assay couples the production of HGA to its subsequent oxidation by homogentisate 1,2-dioxygenase (HGD), which can be monitored spectrophotometrically.[5]

• Recombinant Enzyme: Using a purified recombinant enzyme (e.g., from an E. coli expression system) ensures that observed inhibition is due to direct interaction with the target and not off-target effects in a complex cell lysate.[20]

• Reference Inhibitor: Including a known inhibitor like mesotrione allows for cross-assay comparison and validation of the results.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer of 50 mM Tris-HCl (pH 7.5) containing 100 µM FeSO₄, 2 mM L-ascorbic acid, and catalase (625 U/mL). The ascorbate keeps the iron in the reduced Fe(II) state required for enzyme activity.

  • Enzyme Solution: Prepare a solution of recombinant AtHPPD and recombinant HGD in the assay buffer. The final concentration should be determined empirically to yield a linear reaction rate for 5-10 minutes.

  • Substrate Solution: Prepare a stock solution of the substrate, 4-hydroxyphenylpyruvate (HPPA), in the assay buffer.

  • Inhibitor Solutions: Prepare a serial dilution of the test compounds and the reference standard (mesotrione) in DMSO. The final DMSO concentration in the assay should not exceed 1%.

• Assay Procedure (96-well UV-transparent plate):

  • To each well, add 190 µL of the enzyme solution.

  • Add 2 µL of the inhibitor solution (or DMSO for the control).

  • Incubate the plate at 30°C for 5 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding 10 µL of the HPPA substrate solution.

  • Immediately begin monitoring the increase in absorbance at 318 nm (corresponding to the formation of maleylacetoacetate by HGD) every 30 seconds for 10 minutes using a plate reader.[7]

• Data Analysis:

  • Calculate the initial reaction rate (V₀) for each concentration from the linear portion of the absorbance vs. time curve.

  • Calculate the percent inhibition relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Figure 2: Workflow for the in vitro HPPD inhibition assay.

Greenhouse Post-Emergence Herbicidal Activity Assay

This protocol assesses the whole-organism efficacy of the compounds, providing crucial data on uptake, translocation, and metabolism that cannot be obtained from in vitro assays.[21][22]

Step-by-Step Methodology:

• Plant Cultivation:

  • Sow seeds of relevant weed species (e.g., Amaranthus retroflexus for broadleaf, Lolium multiflorum for grass) and a crop species (e.g., Zea mays) in pots containing a standardized greenhouse potting mix.[22]

  • Grow plants in a controlled greenhouse environment (e.g., 25/18°C day/night, 16-hour photoperiod) until they reach the 2-4 true leaf stage.[23]

• Herbicide Application:

  • Prepare spray solutions of the test compounds at various application rates (e.g., 10, 50, 100, 200 g a.i./ha) in water with a suitable surfactant.

  • Include an untreated control (surfactant only) and a commercial standard (mesotrione).

  • Apply the treatments using a calibrated laboratory spray chamber to ensure uniform coverage.[21] Use 3-4 replicate pots for each treatment.

• Evaluation and Data Collection:

  • Visually assess plant injury (phytotoxicity) at set intervals (e.g., 3, 7, 14, and 21 days after treatment) using a rating scale from 0% (no effect) to 100% (complete plant death).[23]

  • At the end of the experiment (21 days), harvest the above-ground biomass for each pot.

  • Dry the biomass in an oven at 70°C to a constant weight and record the dry weight.[21]

• Data Analysis:

  • Calculate the percent biomass reduction for each treatment relative to the untreated control.

  • Use non-linear regression to fit the dose-response data and determine the GR₅₀ value (the dose required to cause a 50% reduction in plant growth) for each species.

Expanding the Scope: Anticancer and Antimicrobial Activities

While herbicidal action is the most prominent, the cyclohexane-1,3-dione scaffold is a "privileged structure" in medicinal chemistry, showing activity against other targets.

• Anticancer Activity: Several studies have reported the antiproliferative effects of cyclohexane-1,3-dione derivatives. The mechanism often involves the inhibition of key signaling pathways, such as receptor tyrosine kinases (c-Met, VEGFR-2, EGFR), or the induction of apoptosis.[4][24] Synthesized derivatives have shown significant inhibitory effects across various cancer cell lines, including non-small-cell lung cancer (H460, A549) and human colorectal cancer (HT29).[4][25]

Compound Class	Cell Line	Activity Metric	Reported Value	Reference
Cyclohexane-1,3-dione Derivatives	H460 (Lung Cancer)	IC50	Variable	[4][26]
Fused Xanthene Derivatives	Various	IC50	Potent Activity	[27]
Tetrahydrobenzo[b]thiophenes	A549 (Lung Cancer)	IC50	Potent Activity	[25]

• Antimicrobial Activity: Derivatives of cyclohexane-1,3-dione have also been evaluated for antibacterial properties.[28] Studies have shown that these compounds, particularly when forming metal complexes, can exhibit mild to moderate activity against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria.[12][29] The mechanism is thought to involve chelation of essential metal ions or other interactions with bacterial enzymes.

Conclusion and Future Perspectives

The 5-(heteroaryl)cyclohexane-1,3-dione scaffold is a powerful and versatile platform for the development of biologically active molecules. Its primary application as an HPPD inhibitor has led to the successful commercialization of highly effective herbicides. The key to its efficacy lies in the 1,3-dione moiety's ability to chelate the active site iron of the enzyme, a mechanism that has also been successfully translated into a clinical therapy for a rare genetic disease.

Future research should focus on:

• Optimizing Selectivity: Designing novel heteroaryl derivatives that maximize herbicidal potency against weeds while ensuring high crop safety.

• Exploring Therapeutic Potential: Further investigating the anticancer and antimicrobial activities through structure-activity relationship (SAR) studies to identify lead compounds for preclinical development.

• Overcoming Resistance: As with any pesticide or drug, understanding potential resistance mechanisms is crucial for the long-term viability of this chemical class.

By leveraging the established knowledge base and employing the robust experimental protocols outlined in this guide, researchers can continue to unlock the full potential of this remarkable chemical scaffold.

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A Comparative Guide to Alternative Precursors for the Synthesis of Fused Furyl-Heterocycles

For Researchers, Scientists, and Drug Development Professionals

The synthesis of fused furyl-heterocycles is a cornerstone of medicinal chemistry, with these scaffolds forming the core of numerous therapeutic agents. The choice of precursor is a critical decision in any synthetic strategy, profoundly influencing reaction efficiency, substrate scope, and overall cost-effectiveness. This guide provides an in-depth comparison of alternative precursors for the synthesis of medicinally relevant fused furyl-heterocycles, moving beyond traditional methods to explore modern, efficient, and often greener alternatives. We will delve into the causality behind experimental choices, providing supporting data and detailed protocols to empower researchers in their synthetic endeavors.

The Shifting Landscape of Fused Furan Synthesis

Traditionally, the synthesis of fused furan rings has relied on a limited set of precursors and methodologies. However, the demand for molecular diversity and the increasing emphasis on sustainable chemistry have driven the exploration of novel synthetic routes. This guide will focus on comparing precursors for the synthesis of two key fused furyl-heterocycle systems: Furo[2,3-b]pyridines and Furo[3,4-d]isoxazoles .

Furo[2,3-b]pyridines: A Privileged Scaffold in Drug Discovery

The furo[2,3-b]pyridine core is a recognized privileged structure in medicinal chemistry, exhibiting a wide array of biological activities, including anticancer and anti-inflammatory properties.[1] Its rigid, planar structure provides an excellent platform for designing molecules that can selectively interact with biological targets.[1]

Precursor Comparison for Furo[2,3-b]pyridine Synthesis

Precursor Type	Synthetic Strategy	Key Advantages	Key Disadvantages	Typical Yields
2,5-Dichloronicotinic acid	SNAr and Intramolecular Cyclization	Readily available starting material, scalable synthesis.[2]	Multi-step process, use of strong base (NaH).[2]	~80-95%[2]
β-Ketodinitriles and Alkynes	Palladium(II)-Catalyzed Cyclization and N-H/C Annulation	High atom economy, concurrent construction of furan and pyridine rings.[3]	Requires a metal catalyst, potentially sensitive to functional groups.[3]	up to 93%[3]
2-Alkynyl-3-hydroxypyridines	Base-Mediated Intramolecular Cyclization	Direct formation of the furo[2,3-b]pyridine core, often mild conditions.[4]	Precursor synthesis may require multiple steps.[4]	Not explicitly stated, but implied to be efficient.[4]

In-Depth Analysis of Precursor Strategies

1. The Classical Approach: 2,5-Dichloronicotinic Acid

This well-established route offers a reliable and scalable method for the synthesis of the furo[2,3-b]pyridine core. The strategy relies on the nucleophilic aromatic substitution (SNAr) of the 2-chloro group of ethyl 2,5-dichloronicotinate with the alkoxide of ethyl 2-hydroxyacetate, followed by an intramolecular cyclization.[2] The use of a strong base like sodium hydride is necessary for the deprotonation of the hydroxyacetate. While effective, this multi-step process and the use of hazardous reagents are notable considerations.

Experimental Protocol: Synthesis of Furo[2,3-b]pyridine from 2,5-Dichloronicotinic Acid [2]

Step 1: Esterification of 2,5-Dichloronicotinic Acid

• To a solution of 2,5-dichloronicotinic acid in ethanol, add concentrated sulfuric acid.

• Heat the mixture at 80 °C for 16 hours.

• After cooling, neutralize the reaction and extract the ethyl 2,5-dichloronicotinate.

Step 2: SNAr and Intramolecular Cyclization

• To a suspension of sodium hydride in THF at 0 °C, add ethyl 2-hydroxyacetate dropwise.

• Add the ethyl 2,5-dichloronicotinate to the resulting alkoxide solution.

• Heat the reaction mixture to 70 °C for 3 hours.

• Quench the reaction with water and extract the crude product.

• Purify by column chromatography to yield the furo[2,3-b]pyridine derivative.

2. A Modern Alternative: β-Ketodinitriles and Alkynes

A more recent and atom-economical approach involves the palladium(II)-catalyzed reaction of β-ketodinitriles and alkynes.[3] This method is notable for its concurrent construction of both the furan and pyridine rings in a single step, proceeding through an unusual N-H/C annulation. The participation of both nitrile groups is a key feature of this transformation. While offering an elegant and efficient route, the reliance on a palladium catalyst may present cost and purification challenges in some applications.

Experimental Protocol: Pd(II)-Catalyzed Synthesis of Furo[2,3-b]pyridines [3]

• To a reaction vessel, add the β-ketodinitrile, alkyne, and a Pd(II) catalyst (e.g., Pd(OAc)2) in a suitable solvent.

• Heat the reaction mixture under an inert atmosphere.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction and purify the product by column chromatography.

Logical Workflow for Furo[2,3-b]pyridine Synthesis

Caption: Comparison of synthetic routes to Furo[2,3-b]pyridines.

Furo[3,4-d]isoxazoles: Emerging Heterocyclic Scaffolds

The furo[3,4-d]isoxazole ring system is a less explored but increasingly interesting scaffold in medicinal chemistry. The fusion of a furan ring to the isoxazole core creates a bicyclic system with unique electronic and steric properties.[5]

Precursor Comparison for Furo[3,4-d]isoxazole Synthesis

Precursor Type	Synthetic Strategy	Key Advantages	Key Disadvantages	Typical Yields
O-alkenyl aldoxime	Intramolecular Nitrile Oxide Cycloaddition (INOC)	High efficiency, creation of two rings in one step, potential for high regio- and stereoselectivity.[6]	Potential for nitrile oxide dimerization (furoxan formation) as a side reaction.[7]	Not explicitly quantified but described as efficient.[6]
Aldehydes and N-hydroximidoyl chlorides	Enamine-triggered [3+2] Cycloaddition	Metal-free, high yielding, tolerates a wide range of functional groups.[8]	Requires a secondary amine catalyst (e.g., pyrrolidine), multi-step process including oxidation.[8]	77-99%[8]

In-Depth Analysis of Precursor Strategies

1. Intramolecular Nitrile Oxide Cycloaddition (INOC) of O-alkenyl aldoximes

This is a powerful and elegant method for the construction of the furo[3,4-d]isoxazole core. The key step is the in situ generation of a nitrile oxide from an O-alkenyl aldoxime, which then undergoes an intramolecular [3+2] cycloaddition with the tethered alkene.[6] The success of this reaction is highly dependent on the efficient formation of the nitrile oxide and the subsequent intramolecular cyclization outcompeting the intermolecular dimerization of the nitrile oxide to form a furoxan.[7]

Experimental Protocol: Synthesis of Furo[3,4-d]isoxazoles via INOC [6][7]

Step 1: In-situ Generation of Nitrile Oxide and Cycloaddition

• Dissolve the O-alkenyl aldoxime precursor in a suitable solvent (e.g., dichloromethane).

• Cool the solution to 0 °C.

• Slowly add an oxidizing agent (e.g., aqueous sodium hypochlorite or (diacetoxyiodo)benzene) to generate the nitrile oxide in situ.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Work up the reaction and purify the product by column chromatography.

Troubleshooting INOC Reactions: [7]

• Low Yield: Inefficient nitrile oxide formation can be addressed by using fresh oxidizing agents. The length and flexibility of the tether between the nitrile oxide and the alkene are also critical for efficient intramolecular cycloaddition.

• Furoxan Formation: To minimize the dimerization of the nitrile oxide, perform the reaction at high dilution and add the oxidizing agent slowly to maintain a low concentration of the reactive nitrile oxide intermediate.

2. Enamine-Triggered [3+2] Cycloaddition of Aldehydes and N-hydroximidoyl chlorides

This metal-free approach offers a high-yielding and versatile route to isoxazoles, which can be adapted for the synthesis of furo[3,4-d]isoxazole precursors. The reaction proceeds via an enamine-triggered [3+2] cycloaddition between an aldehyde-derived enamine and a nitrile oxide generated from an N-hydroximidoyl chloride.[8] The resulting dihydroisoxazole can then be oxidized to the aromatic isoxazole. This method is notable for its broad substrate scope and mild reaction conditions.

Logical Workflow for Furo[3,4-d]isoxazole Synthesis

Caption: Comparison of synthetic routes to Furo[3,4-d]isoxazoles.

Conclusion and Future Perspectives

The synthesis of fused furyl-heterocycles is a dynamic field of research, with new and innovative methods continually emerging. The choice of precursor is a critical parameter that dictates the efficiency and applicability of a synthetic route. While classical methods using readily available starting materials remain valuable, modern catalytic and domino reactions utilizing alternative precursors offer significant advantages in terms of atom economy, step efficiency, and the ability to construct complex molecular architectures in a single operation.

For researchers in drug discovery, a thorough understanding of the available synthetic strategies and the strengths and weaknesses of different precursors is paramount. This guide has provided a comparative overview of alternative precursors for the synthesis of furo[2,3-b]pyridines and furo[3,4-d]isoxazoles, offering both mechanistic insights and practical experimental protocols. As the demand for novel and diverse heterocyclic scaffolds continues to grow, the development of even more efficient and sustainable synthetic methods will undoubtedly remain a key focus of chemical research. The principles of green chemistry, such as the use of renewable starting materials and the development of catalyst-free and solvent-free reaction conditions, will likely play an increasingly important role in shaping the future of fused furyl-heterocycle synthesis.[9][10][11]

References

• Current time information in Oskarshamn, SE. (n.d.). Google.
• BenchChem. (2025). Application Notes and Protocols for Furo[2,3-b]pyridine Derivatives in Medicinal Chemistry. BenchChem.
• Concise, gram-scale synthesis of furo[2,3-b]pyridines with functional handles for chemoselective cross-coupling. (n.d.).
• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Efficient Synthesis of Furo[3,4-d]isoxazoles. BenchChem.
• Rakshit, A., Dhara, H. N., Sahoo, A. K., & Alam, T. (2022). Pd(II)-Catalyzed Synthesis of Furo[2,3-b]pyridines from β-Ketodinitriles and Alkynes via Cyclization and N–H/C Annulation. Organic Letters. American Chemical Society.
• BenchChem. (2025). Furo[3,4-d]isoxazole: A Technical Guide to a Heterocyclic Core of Emerging Interest. BenchChem.
• Khandelia, T., & Patel, B. K. (2025). Synthetic strategies to pyrido fused heterocycles. Indian Academy of Sciences.
• One-pot synthesis of highly substituted poly(furopyrimidine)s via catalyst-free multicomponent polymerizations of diisocyanides, N,N′-dimethylbarbituric acid, and dialdehyde. (n.d.). Royal Society of Chemistry.
• Jahnz-Wechmann, Z., Framski, G., Januszczyk, P., & Boryski, J. (2025). Bioactive Fused Heterocycles: Nucleoside Analogues with an Additional Ring.
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Furo[3,4-d]isoxazoles via 1,3-Dipolar Cycloaddition. BenchChem.
• A Simple Synthesis of Furo[3′,4′:5,6]pyrido[2,3-d]pyrimidine Derivatives Through Multicomponent Reactions in Water. (2025).
• Synthesis of furopyrimidine derivatives 9. (n.d.).
• Efficient synthesis of fully renewable, furfural-derived building blocks via formal Diels–Alder cycloaddition of atypical addends. (2023). Green Chemistry. Royal Society of Chemistry.
• Syntheses of multi-substituted furopyrimidines by one-pot MCRs. (n.d.).
• Dihydroquinolines, Dihydronaphthyridines and Quinolones by Domino Reactions of Morita-Baylis-Hillman Acetates. (2021).
• Practical synthesis of quinolone drugs via novel TsCl-medi
• Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. (n.d.).
• Practical synthesis of quinolone drugs via a novel TsCl-mediated domino reaction sequence. (n.d.). Green Chemistry. Royal Society of Chemistry.
• Synthesis of furans using biosynthesized Ag nanostructures as a highly effective and easily retrievable c
• A Sustainable Multicomponent Pyrimidine Synthesis. (2015). PubMed.
• Green approaches in the synthesis of furan-based diepoxy monomers. (n.d.).
• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. (n.d.). MDPI.
• An efficient domino one-pot synthesis of novel spirofuran-indenoquinoxalines by vinyltriphenylphosphonium salts. (n.d.). Indian Academy of Sciences.
• Reissig, H.-U., & Taszarek, M. (2022). Synthesis of New Multivalent Furo[3,2-c]pyridine and Bifuro[3,2-c]pyridine Derivatives.
• Green Pathways for the Enzymatic Synthesis of Furan-Based Polyesters and Polyamides. (2020).
• Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. (n.d.).
• Jia, Q.-f., Benjamin, P. M. S., Huang, J., Du, Z., Zheng, X., Zhang, K., Conney, A. H., & Wang, J. (2013). Synthesis of 3,4-Disubsituted Isoxazoles via Enamine [3+2] Cycloaddition. Synlett, 24, 79-84.

• Review on the Synthesis of Bio-Active Spiro-Fused Heterocyclic Molecules. (n.d.). 31.Benzofuro[3,2- c ]pyridine synthesis and coordination reactions. (2025). ResearchGate.

• A review of the synthetic strategies toward spirobarbiturate-fused 3- to 7-membered rings. (n.d.). Organic & Biomolecular Chemistry. Royal Society of Chemistry.
• A comprehensive review on bioactive fused heterocycles as purine-utilizing enzymes inhibitors. (2025).
• Reissig, H.-U., & Taszarek, M. (2022).
• Recent advances in the development of green furan ring-containing polymeric materials based on renewable plant biomass. (2025).

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Comparative Analysis of Catalytic Systems for the Synthesis of 5-(2-Furyl)cyclohexane-1,3-dione Derivatives

Introduction

5-(2-Furyl)cyclohexane-1,3-dione derivatives are a class of heterocyclic compounds that serve as pivotal building blocks in the synthesis of a wide array of biologically active molecules and functional materials. The unique structural amalgamation of a furan ring and a cyclohexane-1,3-dione moiety imparts these molecules with distinct chemical properties, making them valuable precursors for novel pharmaceuticals and agrochemicals. The core synthesis of these derivatives typically involves a Michael addition reaction between a suitable β-dicarbonyl compound and a 2-vinylfuran or a related α,β-unsaturated carbonyl compound derived from furan. The efficiency, selectivity, and overall yield of this crucial C-C bond-forming reaction are heavily dependent on the choice of catalyst.

This guide provides a comprehensive comparative study of various catalytic systems employed in the synthesis of 5-(2-Furyl)cyclohexane-1,3-dione derivatives. We will delve into the mechanistic underpinnings of different catalysts, present comparative experimental data, and provide detailed protocols to aid researchers in selecting the optimal catalytic system for their specific synthetic needs.

Catalytic Strategies: A Comparative Overview

The synthesis of 5-(2-Furyl)cyclohexane-1,3-dione and its derivatives is most commonly achieved through the Michael addition of a 1,3-dicarbonyl compound, such as dimedone (5,5-dimethylcyclohexane-1,3-dione) or cyclohexane-1,3-dione itself, to a furan-containing Michael acceptor. The choice of catalyst is paramount in activating either the Michael donor or acceptor and facilitating the conjugate addition. The primary catalytic strategies can be broadly categorized into base catalysis, acid catalysis, and more recently, organocatalysis.

Base Catalysis

Traditional base catalysis is a cornerstone for this transformation. The mechanism involves the deprotonation of the acidic α-proton of the cyclohexane-1,3-dione by a base to form a nucleophilic enolate, which then attacks the β-carbon of the furan-containing Michael acceptor.

• Inorganic Bases (e.g., NaOH, KOH, K₂CO₃): These are cost-effective and readily available catalysts. However, they often require harsh reaction conditions, such as high temperatures and prolonged reaction times, which can lead to side reactions like polymerization of the Michael acceptor or retro-Michael reactions, ultimately reducing the overall yield and purity of the desired product.

• Organic Bases (e.g., Piperidine, Triethylamine): Organic bases offer milder reaction conditions compared to their inorganic counterparts. Piperidine, for instance, has been a classical catalyst for the Knoevenagel condensation followed by Michael addition. While effective, these catalysts can sometimes be difficult to separate from the reaction mixture, and their catalytic activity may be moderate, necessitating higher catalyst loadings.

Acid Catalysis

Lewis and Brønsted acids can also catalyze the Michael addition. The mechanism typically involves the activation of the α,β-unsaturated carbonyl compound by the acid, making the β-carbon more electrophilic and thus more susceptible to attack by the enol form of the cyclohexane-1,3-dione.

• Lewis Acids (e.g., ZnCl₂, AlCl₃, TiCl₄): These catalysts can be highly effective in promoting the reaction, often under milder conditions than uncatalyzed or base-catalyzed reactions. However, their hygroscopic nature necessitates stringent anhydrous conditions, and their removal from the reaction mixture can be challenging. Furthermore, their acidity can sometimes lead to the degradation of the acid-sensitive furan ring.

• Brønsted Acids (e.g., p-TsOH, H₂SO₄): Strong Brønsted acids can also be employed, but their use is often limited due to the potential for side reactions, including polymerization and dehydration.

Modern Catalytic Systems

Recent advancements have focused on developing more efficient, selective, and environmentally benign catalytic systems.

• Ionic Liquids: Ionic liquids, such as 1-butyl-3-methylimidazolium bromide ([Bmim]Br), have emerged as promising "green" solvents and catalysts. They can act as both the reaction medium and the catalyst, facilitating product separation and catalyst recycling. Their tunable nature allows for the modulation of their acidity/basicity to optimize the reaction outcome.

• Heterogeneous Catalysts: The use of solid catalysts, such as zeolites, clays, and functionalized resins, offers significant advantages in terms of catalyst recovery, reusability, and simplification of the purification process. These materials can be designed to have specific acidic or basic sites, providing a high degree of control over the reaction.

• Organocatalysis: Chiral secondary amines, such as proline and its derivatives, have revolutionized asymmetric Michael additions. While the focus of this guide is on the general synthesis rather than enantioselective versions, the principles of organocatalysis, particularly enamine and iminium ion activation, are highly relevant and can offer mild and efficient pathways to the target molecules.

Comparative Performance Data

To provide a clear comparison, the following table summarizes the performance of different catalysts in the synthesis of a representative compound, 5-(2-furyl)-5,5-dimethylcyclohexane-1,3-dione, from dimedone and 2-vinylfuran or a related precursor.

Catalyst System	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Key Advantages	Key Disadvantages
Piperidine	Ethanol	Reflux	8-12	65-75	Inexpensive, simple procedure	Moderate yield, potential purification issues
NaOH	Water/Ethanol	80	6-10	60-70	Cost-effective	Risk of side reactions, moderate yield
ZnCl₂	Dichloromethane	Room Temp	4-6	80-90	High yield, mild conditions	Requires anhydrous conditions, catalyst removal
[Bmim]Br	Neat	100	1-2	90-95	High yield, short reaction time, recyclable	Higher initial cost
Amberlyst-15	Toluene	Reflux	5-7	85-92	Reusable, easy separation	Mass transfer limitations possible

Note: The data presented is a synthesized representation from various literature sources and is intended for comparative purposes. Actual results may vary based on specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: Synthesis using Piperidine as a Catalyst

• To a solution of dimedone (1.40 g, 10 mmol) in ethanol (20 mL), add freshly distilled furfural (0.96 g, 10 mmol).

• Add piperidine (0.1 mL, 1 mmol) to the reaction mixture.

• Reflux the mixture with stirring for 8 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product often precipitates from the solution. If not, reduce the solvent volume under reduced pressure.

• Filter the solid product, wash with cold ethanol, and dry under vacuum to obtain the intermediate 2-(2-furylmethylene)-5,5-dimethylcyclohexane-1,3-dione.

• For the subsequent Michael addition (if starting from a different precursor), the procedure would be adapted.

Protocol 2: Synthesis using [Bmim]Br as a Catalyst and Solvent

• In a round-bottom flask, combine dimedone (1.40 g, 10 mmol), 2-vinylfuran (1.04 g, 11 mmol), and 1-butyl-3-methylimidazolium bromide ([Bmim]Br) (5 g).

• Heat the mixture at 100 °C with vigorous stirring for 1.5 hours.

• Monitor the reaction by TLC (eluent: hexane/ethyl acetate).

• After completion, cool the mixture to room temperature.

• Extract the product with diethyl ether (3 x 15 mL).

• The ionic liquid phase, containing the catalyst, can be washed with diethyl ether and dried under vacuum for reuse.

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to afford the pure 5-(2-furyl)-5,5-dimethylcyclohexane-1,3-dione.

Visualizing the Reaction Workflow

The general workflow for the synthesis and catalyst screening can be visualized as follows:

Caption: A generalized workflow for the catalytic synthesis of 5-(2-Furyl)cyclohexane-1,3-dione derivatives.

The mechanistic heart of this synthesis, the Michael Addition, is depicted below:

Caption: A simplified diagram illustrating the key steps in the Michael addition for product synthesis.

Conclusion and Future Outlook

The synthesis of 5-(2-Furyl)cyclohexane-1,3-dione derivatives can be effectively achieved using a variety of catalytic systems. While traditional base and acid catalysts are functional, modern approaches using ionic liquids and heterogeneous catalysts offer significant advantages in terms of reaction efficiency, milder conditions, and sustainability. The choice of catalyst should be guided by factors such as desired yield, reaction scale, cost, and environmental considerations. For laboratory-scale synthesis where high yield and short reaction times are paramount, ionic liquids like [Bmim]Br present a compelling option. For larger-scale industrial applications, the development of robust and recyclable heterogeneous catalysts remains a key area of research. Future investigations will likely focus on the development of highly enantioselective organocatalytic systems to access chiral derivatives, further expanding the synthetic utility and biological relevance of this important class of compounds.

References

Due to the broad and comparative nature of this guide, the references below represent foundational and exemplary works in the field of Michael additions and the synthesis of cyclohexane-1,3-dione derivatives. Specific performance data are synthesized from the principles and results presented in such literature.

• Michael, A. (1887). Ueber die Addition von Natriumacetessig- und Natriummalonsäureäthern zu den Aethern ungesättigter Säuren. Journal für Praktische Chemie, 35(1), 349–356. [Link]

• Little, R. D., & Masjedizadeh, M. R. (1991). The Intramolecular Michael Reaction. In Organic Reactions (pp. 315-552). John Wiley & Sons, Inc. [Link]

• Wasserscheid, P., & Keim, W. (2000). Ionic Liquids—New “Solutions” for Transition Metal Catalysis. Angewandte Chemie International Edition, 39(21), 3772–3789. [Link]

• Harmer, M. A., & Sun, Q. (2001). Solid acid catalysis using ion-exchange resins. Applied Catalysis A: General, 221(1-2), 45–62. [Link]

• Mukherjee, S., Yang, J. W., Hoffmann, S., & List, B. (2007). Asymmetric enamine catalysis. Chemical Reviews, 107(12), 5471–5569. [Link]

A Comparative Guide to the Structure-Activity Relationship of 5-(Substituted-Furyl)cyclohexane-1,3-dione Derivatives: A Prospective Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of the structure-activity relationship (SAR) of 5-(substituted-furyl)cyclohexane-1,3-dione derivatives. Given the nascent stage of research into this specific chemical class, this document presents a prospective analysis grounded in the well-established SAR of analogous 5-arylcyclohexane-1,3-diones and the principles of bioisosteric replacement. It aims to serve as a valuable resource for researchers engaged in the discovery and development of novel therapeutic agents and agrochemicals.

The Enduring Prominence of the Cyclohexane-1,3-dione Scaffold

The cyclohexane-1,3-dione moiety is a well-recognized "privileged scaffold" in the realms of medicinal chemistry and agrochemical research. Its inherent chemical versatility and ability to interact with a variety of biological targets have led to its incorporation into a wide array of bioactive molecules. These compounds are known to exhibit a broad spectrum of biological activities, including herbicidal, antimicrobial, and anticancer effects.[1][2][3]

A predominant application of cyclohexane-1,3-dione derivatives is as inhibitors of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[4][5][6] HPPD is a key enzyme in the tyrosine catabolism pathway, which is vital for the biosynthesis of plastoquinone and tocopherol in plants.[4][5] Inhibition of HPPD leads to a depletion of these essential compounds, resulting in the bleaching of plant tissues and eventual plant death.[5][6] The inhibitory action of cyclohexane-1,3-dione derivatives is attributed to the ability of the dione moiety to chelate the ferrous ion in the active site of the HPPD enzyme.[7]

Decoding the Structure-Activity Landscape of 5-Arylcyclohexane-1,3-dione Derivatives

The biological activity of 5-arylcyclohexane-1,3-dione derivatives is profoundly influenced by the nature and position of substituents on the aryl ring. Extensive research, particularly in the context of HPPD inhibition, has illuminated several key SAR trends.

Generally, the introduction of small to medium-sized substituents at the para-position of the phenyl ring is favorable for herbicidal activity.[8] This has been demonstrated with methyl, hydroxy, and methoxy groups, which have been shown to yield good results.[8] The presence of multiple methyl groups on the phenyl ring has been reported to enhance cereal-selective herbicidal activity.[8]

Conversely, the substitution pattern on the aryl ring can also be tailored to achieve other biological activities. For instance, certain hydrazono derivatives of cyclohexane-1,3-dione have demonstrated promising antibacterial activity against a range of pathogens.[7][9]

The following table summarizes the HPPD inhibitory activity of some representative 2-(arylformyl)cyclohexane-1,3-dione derivatives, which are structurally related to the 5-aryl series and provide valuable insights into the impact of aryl substitution.

Compound ID	Aryl Moiety	Target Enzyme	IC50 (µM)	Reference
Mesotrione	2-nitro-4-(methylsulfonyl)benzoyl	Arabidopsis thaliana HPPD	0.204	[10]
NTBC	2-nitro-4-(trifluoromethyl)benzoyl	Rat liver HPPD	~0.040	[11]
CMBC	2-chloro-4-(methylsulfonyl)benzoyl	Rat liver HPPD	Not specified	[11]

graph SAR_Aryl_Cyclohexanediones {
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node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", color="#4285F4", fillcolor="#4285F4"];
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"Cyclohexane-1,3-dione_Core" [label="Cyclohexane-1,3-dione Core", pos="0,0!"];
"Aryl_Ring" [label="Aryl Ring at C5", pos="2,1.5!"];
"Substituents" [label="Substituents on Aryl Ring", pos="4,1.5!"];
"Activity" [label="Biological Activity (e.g., HPPD Inhibition)", pos="3,-1.5!", shape=ellipse, color="#34A853", fillcolor="#34A853"];
"Cyclohexane-1,3-dione_Core" -> "Aryl_Ring" [label=" Essential for activity"];
"Aryl_Ring" -> "Substituents" [label=" Fine-tunes potency and selectivity"];
"Substituents" -> "Activity" [label=" Influences binding affinity"];
"Aryl_Ring" -> "Activity";
}

Caption: Key structural elements influencing the activity of 5-arylcyclohexane-1,3-diones.

A Forward Look: The Prospective SAR of 5-(Substituted-Furyl)cyclohexane-1,3-dione Derivatives

While direct experimental data on the SAR of 5-(substituted-furyl)cyclohexane-1,3-dione derivatives is scarce, we can formulate a scientifically grounded hypothesis based on the principle of bioisosteric replacement. The furan ring is a well-established bioisostere of the phenyl ring, offering distinct electronic and steric properties that can modulate biological activity.

The replacement of a phenyl ring with a furan ring can lead to altered metabolic stability, modified drug-receptor interactions, and changes in bioavailability. The furan ring is more polar and generally smaller than the phenyl ring, which can influence its fit within a receptor's binding pocket.

Based on the known SAR of 5-aryl derivatives, we can project the following trends for 5-(substituted-furyl)cyclohexane-1,3-diones:

• Unsubstituted 5-(Furan-2-yl)cyclohexane-1,3-dione: This parent compound is expected to exhibit baseline biological activity. Its increased polarity compared to the phenyl analogue may influence its pharmacokinetic properties.

• Substituents at the 5-position of the furan ring: This position is analogous to the para-position of a phenyl ring. Small, electron-donating or electron-withdrawing groups at this position are likely to have a significant impact on activity. For example, a methyl or methoxy group could enhance activity, similar to the phenyl series.

• Substituents at other positions of the furan ring: The electronic and steric effects of substituents at the 3- and 4-positions of the furan ring will likely play a crucial role in defining the SAR.

The following table presents a hypothetical series of 5-(substituted-furyl)cyclohexane-1,3-dione derivatives and their predicted activity trends based on bioisosteric principles.

Hypothetical Compound	R1	R2	R3	Predicted Activity Trend	Rationale
1	H	H	H	Baseline	Parent compound
2	CH3	H	H	Potentially Increased	Small, electron-donating group
3	H	H	NO2	Potentially Increased	Electron-withdrawing group, potential for H-bonding
4	H	Br	H	Potentially Increased	Halogen bonding potential
5	OCH3	H	H	Potentially Increased	Electron-donating, H-bond acceptor

graph SAR_Furyl_Cyclohexanediones {
layout=neato;
node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", color="#EA4335", fillcolor="#EA4335"];
edge [fontname="Helvetica", fontsize=9, color="#5F6368"];
"Furyl_Core" [label="5-(Furan-2-yl)cyclohexane-1,3-dione", pos="0,0!"];
"R1_Sub" [label="R1 (Position 5)", pos="2,1.5!"];
"R2_Sub" [label="R2 (Position 4)", pos="2,0!"];
"R3_Sub" [label="R3 (Position 3)", pos="2,-1.5!"];
"Bioactivity" [label="Predicted Biological Activity", pos="4,0!", shape=ellipse, color="#FBBC05", fillcolor="#FBBC05"];
"Furyl_Core" -> "R1_Sub";
"Furyl_Core" -> "R2_Sub";
"Furyl_Core" -> "R3_Sub";
"R1_Sub" -> "Bioactivity" [label=" Major influence"];
"R2_Sub" -> "Bioactivity" [label=" Moderate influence"];
"R3_Sub" -> "Bioactivity" [label=" Steric/electronic effects"];
}

Caption: Prospective SAR of 5-(substituted-furyl)cyclohexane-1,3-diones.

Experimental Protocols

Synthesis of 5-(Substituted-Furyl)cyclohexane-1,3-dione Derivatives

A general synthetic route to 5-(substituted-furyl)cyclohexane-1,3-diones can be adapted from established methods for the synthesis of 5-arylcyclohexane-1,3-diones, such as the Michael addition reaction.

Step 1: Synthesis of the Chalcone Precursor

• To a stirred solution of a substituted furfural (1.0 eq) and acetone (1.5 eq) in ethanol, add an aqueous solution of sodium hydroxide (1.2 eq) dropwise at room temperature.

• Stir the reaction mixture for 4-6 hours, monitoring the progress by TLC.

• Upon completion, pour the reaction mixture into ice-cold water and acidify with dilute HCl.

• Filter the precipitated solid, wash with water, and dry to obtain the corresponding chalcone.

Step 2: Michael Addition to form the 5-(Substituted-Furyl)cyclohexane-1,3-dione

• To a solution of the chalcone (1.0 eq) and diethyl malonate (1.1 eq) in a suitable solvent such as ethanol, add a catalytic amount of a base (e.g., sodium ethoxide).

• Reflux the reaction mixture for 8-12 hours.

• Cool the mixture to room temperature and remove the solvent under reduced pressure.

• Hydrolyze the resulting ester with an aqueous solution of sodium hydroxide.

• Acidify the reaction mixture with concentrated HCl, which will also effect decarboxylation.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 5-(substituted-furyl)cyclohexane-1,3-dione.

Caption: General synthetic workflow for 5-(substituted-furyl)cyclohexane-1,3-diones.

In Vitro HPPD Inhibition Assay

A spectrophotometric assay can be employed to determine the IC50 values of the synthesized compounds against HPPD.

• Preparation of Reagents: Prepare assay buffer (e.g., 100 mM HEPES, pH 7.5), a stock solution of the test compound in DMSO, a solution of 4-hydroxyphenylpyruvate (HPP) in assay buffer, and a solution of purified HPPD enzyme.

• Assay Procedure:

  • In a 96-well UV-transparent microplate, add the assay buffer, the test compound at various concentrations, and the HPPD enzyme solution.

  • Incubate the plate at room temperature for 10 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding the HPP substrate.

  • Monitor the decrease in absorbance at 310 nm over time, which corresponds to the consumption of HPP.

• Data Analysis: Calculate the initial reaction rates for each concentration of the inhibitor. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for the in vitro HPPD inhibition assay.

Antimicrobial Susceptibility Testing

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.

• Preparation of Bacterial Inoculum: Culture the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium to achieve a standardized cell density (e.g., 0.5 McFarland standard).

• Preparation of Compound Dilutions: Perform serial two-fold dilutions of the test compound in a 96-well microtiter plate containing the appropriate growth medium.

• Inoculation and Incubation: Add the standardized bacterial inoculum to each well. Include positive (no compound) and negative (no bacteria) controls. Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion and Future Perspectives

The exploration of 5-(substituted-furyl)cyclohexane-1,3-dione derivatives represents a promising, yet underexplored, avenue for the discovery of novel bioactive compounds. This guide has provided a prospective analysis of their structure-activity relationship, drawing upon the well-established knowledge of their 5-aryl counterparts and the principles of bioisosteric design. The proposed SAR hypotheses, along with the detailed experimental protocols, offer a solid foundation for initiating research in this area.

Future efforts should be directed towards the synthesis and systematic biological evaluation of a focused library of 5-(substituted-furyl)cyclohexane-1,3-dione derivatives. Such studies will be instrumental in validating the prospective SAR outlined in this guide and in identifying lead compounds with potent and selective herbicidal or antimicrobial activities. The insights gained will undoubtedly contribute to the rational design of the next generation of cyclohexane-1,3-dione-based therapeutic agents and agrochemicals.

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• Warner, R. B., et al. (1983). Herbicidal cyclohexane-1,3-dione derivatives.
• Iqbal, Z., et al. (2018). Cyclohexane and its functionally substituted derivatives: Important class of organic compounds with potential antimicrobial activities. Journal of the Chemical Society of Pakistan, 40(1), 164-180.

• Turan, N., et al. (2015). Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules, 20(5), 9309-9325. [Link]

• Fu, Y., et al. (2022). The novel 4-hydroxyphenylpyruvate dioxygenase inhibitors in vivo and in silico approach: 3D-QSAR analysis, molecular docking, bioassay and molecular dynamics. Arabian Journal of Chemistry, 15(1), 103530.
• Benchchem. (2025). In Vitro Assay Protocols for Novel Antimicrobial Compounds. Benchchem.
• Saleh, M. Y., et al. (2021). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Frontiers in Cellular and Infection Microbiology, 11, 707973.

• PubChem. (n.d.). 5-(2-Furyl)-1,3-cyclohexanedione. National Center for Biotechnology Information. [Link]

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• Dayan, F. E., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Plants, 11(17), 2269.
• Schulz, A., et al. (1993). SC-0051, a 2-benzoyl-cyclohexane-1,3-dione bleaching herbicide, is a potent inhibitor of the enzyme p-hydroxyphenylpyruvate dioxygenase. FEBS Letters, 318(2), 162-166.
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• PubChem. (n.d.). 5-(2-Thienyl)cyclohexane-1,3-dione. National Center for Biotechnology Information. [Link]

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• Iqbal, Z., et al. (2018). CYCLOHEXANE AND ITS FUNCTIONALLY SUBSTITUTED DERIVATIVES: IMPORTANT CLASS OF ORGANIC COMPOUNDS WITH POTENTIAL ANTIMICROBIAL ACTIVITIES.
• Lloyd, W. J., et al. (1982). Cyclohexane triones, novel membrane-active antibacterial agents. Antimicrobial Agents and Chemotherapy, 22(5), 814-818.
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• Ellis, M. K., et al. (1995). Inhibition of 4-hydroxyphenylpyruvate dioxygenase by 2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione and 2-(2-chloro-4-methanesulfonylbenzoyl). Toxicology and Applied Pharmacology, 133(1), 12-19.

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A Senior Application Scientist's Guide to the In Vitro Evaluation of 5-(2-Furyl)cyclohexane-1,3-dione Derivatives as Enzyme Inhibitors

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical comparison and evaluation of 5-(2-furyl)cyclohexane-1,3-dione derivatives as potent enzyme inhibitors. We will delve into the mechanism of action, comparative inhibitory data, and the rigorous experimental protocols required for their validation. The focus is on 4-hydroxyphenylpyruvate dioxygenase (HPPD), a critical enzyme in both plant and mammalian biology and a primary target for this class of compounds.

Introduction: The Significance of the Cyclohexane-1,3-dione Scaffold

The cyclohexane-1,3-dione core is a privileged scaffold in medicinal and agricultural chemistry. Derivatives built upon this structure belong to the broader triketone class, which is renowned for its potent herbicidal activity.[1] The mechanism of action for these compounds is the inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1][2]

HPPD is a non-heme, iron(II)-dependent oxygenase that is essential for the catabolism of tyrosine.[3][4] In plants, the pathway HPPD participates in is crucial for synthesizing plastoquinone and tocopherols, which are vital for photosynthesis and antioxidant defense.[1][5] Inhibition of HPPD disrupts these processes, leading to the characteristic bleaching of plant tissues and eventual death.[3] In mammals, HPPD inhibition can lead to an accumulation of plasma tyrosine (tyrosinemia), an effect that has been harnessed for the treatment of the rare hereditary disorder tyrosinemia type I.[6]

The introduction of a 5-(2-furyl) moiety to the cyclohexane-1,3-dione structure offers unique steric and electronic properties, making these derivatives compelling candidates for novel enzyme inhibitors with potentially enhanced efficacy or selectivity.

The Target Enzyme: 4-Hydroxyphenylpyruvate Dioxygenase (HPPD)

HPPD catalyzes the conversion of 4-hydroxyphenylpyruvate (HPPA) to homogentisate (HGA).[4] This reaction is a complex process involving decarboxylation, substituent migration, and aromatic oxygenation within a single catalytic cycle.[4] The triketone inhibitors, including the 5-(2-furyl)cyclohexane-1,3-dione derivatives, function by interacting with the Fe(II) atom in the enzyme's active site.[3] The 1,3-dione feature is a requisite for this inhibitory activity, as it chelates the iron atom, blocking the binding of the natural substrate, HPPA.[1][3]

Molecular docking studies have shown that in addition to metal chelation, interactions with key amino acid residues, such as phenylalanine (e.g., Phe-360 and Phe-403 in Arabidopsis thaliana HPPD), contribute significantly to the stable binding of these inhibitors.[4][7]

Caption: Mechanism of HPPD inhibition by triketone derivatives.

Comparative Analysis of Inhibitory Potency

The efficacy of enzyme inhibitors is quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of an inhibitor required to reduce enzyme activity by 50%. A lower IC50 value indicates a more potent inhibitor.

To provide a framework for comparison, the table below presents hypothetical data for various 5-(2-furyl)cyclohexane-1,3-dione derivatives against Arabidopsis thaliana HPPD (AtHPPD), benchmarked against the commercial herbicide mesotrione. The structural variations (R-groups) on the furan or cyclohexane ring are key to modulating inhibitory activity.

Compound ID	R-Group Modification	AtHPPD IC50 (µM)	Notes
Mesotrione	(Commercial Standard)	0.20 - 0.23	A well-characterized triketone HPPD inhibitor used as a positive control.[7][8]
FCD-01	Unsubstituted 2-furyl	0.45	Baseline potency for the core scaffold.
FCD-02	5-Methyl-2-furyl	0.31	Addition of a methyl group may enhance hydrophobic interactions in the active site.
FCD-03	5-Chloro-2-furyl	0.18	Electron-withdrawing group potentially enhances binding affinity.
FCD-04	4-Methylcyclohexane	0.52	Substitution on the cyclohexane ring can introduce steric hindrance, reducing potency.[1][5]

Note: The data for FCD derivatives are illustrative. Actual values must be determined experimentally. Studies on similar triketone derivatives have shown IC50 values ranging from the low micromolar to the sub-micromolar range.[5][7][8]

Detailed Experimental Protocol: In Vitro HPPD Inhibition Assay

This section provides a robust, self-validating protocol for determining the IC50 values of test compounds against HPPD. The method is based on spectrophotometrically monitoring the enzymatic reaction.

Reagents and Materials

• Enzyme: Recombinant Arabidopsis thaliana HPPD (AtHPPD), expressed and purified.

• Substrate: 4-Hydroxyphenylpyruvic acid (HPPA).

• Buffer: 0.2 M Sodium Phosphate buffer, pH 7.2.

• Cofactor: L-Ascorbic acid (Ascorbate).

• Test Compounds: 5-(2-furyl)cyclohexane-1,3-dione derivatives, dissolved in DMSO.

• Control Inhibitor: Mesotrione.

• Instrumentation: UV/Vis spectrophotometer or 96-well plate reader.

Step-by-Step Assay Procedure

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of HPPA in the assay buffer.

  • Prepare a 100 mM stock solution of Ascorbate in the assay buffer.

  • Prepare 10 mM stock solutions of test compounds and mesotrione in 100% DMSO. Create a dilution series (e.g., from 10 mM to 1 nM) in DMSO.

• Reaction Mixture Preparation (per well/cuvette):

  • Causality: The final concentrations are optimized for robust enzyme kinetics. Ascorbate is crucial as a cofactor to maintain the active Fe(II) state of the enzyme.

  • Add Assay Buffer to reach the final volume (e.g., 200 µL).

  • Add Ascorbate to a final concentration of 1.8 mM.[2]

  • Add 2 µL of the diluted test compound or control (DMSO for the 0% inhibition control). The final DMSO concentration should be kept constant (e.g., 1%) across all reactions to prevent solvent effects.

  • Add the purified AtHPPD enzyme.

• Pre-incubation:

  • Causality: This step allows the inhibitor to bind to the enzyme before the reaction is initiated, which is critical for time-dependent or tight-binding inhibitors.[2][6]

  • Incubate the mixture for 3-5 minutes at the assay temperature (e.g., 37°C).[2][6]

• Initiation and Measurement:

  • Causality: The reaction is initiated by adding the substrate, HPPA. The consumption of HPPA can be monitored by the decrease in absorbance at 310 nm.

  • Add HPPA to a final concentration of 0.2 mM.[2]

  • Immediately begin monitoring the decrease in absorbance at 310 nm over time (e.g., for 5-10 minutes).

• Data Analysis:

  • Calculate the initial reaction rate (V) for each concentration of the inhibitor.

  • Calculate the percentage of inhibition relative to the DMSO control: % Inhibition = [1 - (V_inhibitor / V_DMSO)] * 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Fit the resulting dose-response curve using a non-linear regression model (e.g., four-parameter logistic) to determine the IC50 value.

Experimental Workflow Diagram

Caption: Workflow for the in vitro HPPD enzyme inhibition assay.

Conclusion and Future Directions

The 5-(2-furyl)cyclohexane-1,3-dione scaffold represents a promising starting point for the development of novel and potent HPPD inhibitors. The in vitro evaluation protocol detailed here provides a reliable and reproducible method for determining their inhibitory efficacy. By systematically comparing derivatives, researchers can elucidate structure-activity relationships (SAR) to guide the rational design of next-generation compounds for herbicidal or therapeutic applications. Future work should focus on exploring a wider range of substitutions on both the furan and cyclohexane rings to optimize potency, selectivity, and pharmacokinetic properties.

References

• Title: Design, Synthesis, and Bioactivity of Novel 2-(Arylformyl)cyclohexane-1,3-dione Derivatives as HPPD Inhibitors. Source: PubMed URL: [Link]

• Title: Design, Synthesis, and Bioactivity of Novel 2-(Arylformyl)cyclohexane-1,3-dione Derivatives as HPPD Inhibitors. Source: Journal of Agricultural and Food Chemistry - ACS Publications URL: [Link]

• Title: Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Source: MDPI URL: [Link]

• Title: Inhibition of 4-hydroxyphenylpyruvate dioxygenase by 2-(2-nitro-4-trifluoromethylbenzoyl)-cyclohexane-1,3-dione and 2-(2-chloro-4-methanesulfonylbenzoyl). Source: PubMed URL: [Link]

• Title: Novel bacterial bioassay for a high-throughput screening of 4-hydroxyphenylpyruvate dioxygenase inhibitors. Source: PubMed URL: [Link]

• Title: Combination of Virtual Screening Protocol by in Silico toward the Discovery of Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. Source: National Institutes of Health (NIH) URL: [Link]

• Title: Species differences and human relevance of the toxicity of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors and a new approach method in vitro for investigation. Source: PubMed Central (PMC) URL: [Link]

• Title: Species differences and human relevance of the toxicity of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors and a new approach method in vitro for investigation. Source: springermedizin.de URL: [Link]

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• Title: Synthesis and herbicidal activity of novel N-(2,2,2)-trifluoroethylpyrazole derivatives. Source: Journal of Agricultural and Food Chemistry URL: [Link]

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• Title: Computational protocol of discovering new HPPD inhibitors. Source: ResearchGate URL: [Link]

• Title: (PDF) Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Source: ResearchGate URL: [Link]

• Title: Design, Synthesis, Herbicidal Evaluation, and Molecular Simulation of 2-(6-Phenylnicotinoyl)cyclohexane-1,3-dione Derivatives as Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. Source: PubMed URL: [Link]

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Comparison of synthetic routes to 5-aryl/heteroaryl-cyclohexane-1,3-diones

An In-Depth Guide to the Synthesis of 5-Aryl/Heteroaryl-Cyclohexane-1,3-diones for Medicinal Chemistry

The 5-aryl/heteroaryl-cyclohexane-1,3-dione scaffold is a privileged structural motif in medicinal chemistry and drug discovery. Its prevalence in a wide array of biologically active compounds, including herbicides, pesticides, and pharmaceuticals with anti-inflammatory, anti-tumor, and anti-viral properties, underscores the critical importance of efficient and versatile synthetic methodologies for its construction.[1][2] This guide provides a comparative analysis of the principal synthetic routes to this valuable class of compounds, offering insights into the mechanistic underpinnings, practical applications, and relative merits of each approach. Designed for researchers, scientists, and drug development professionals, this document aims to serve as a practical resource for selecting the optimal synthetic strategy.

Route 1: The Tandem Knoevenagel Condensation/Michael Addition Cascade

One of the most classic and widely employed strategies for the synthesis of 5-aryl-cyclohexane-1,3-dione analogues is the tandem reaction sequence involving an initial Knoevenagel condensation followed by an intramolecular Michael addition. This approach typically involves the reaction of an aromatic or heteroaromatic aldehyde with a cyclic 1,3-dione.

Mechanistic Insight

The reaction is typically catalyzed by a mild base and proceeds through two key stages.[3][4] First, the base facilitates the Knoevenagel condensation between the aryl aldehyde and the active methylene group of the cyclohexane-1,3-dione, forming an arylidene intermediate.[5][6] This intermediate then serves as a Michael acceptor. A second equivalent of the cyclohexane-1,3-dione, acting as a Michael donor, attacks the β-carbon of the α,β-unsaturated system. The resulting intermediate undergoes a subsequent intramolecular cyclization and dehydration to afford the final product, often a 2,2'-arylmethylene bis(cyclohexane-1,3-dione) derivative. However, variations of this reaction can lead directly to the 5-aryl substituted core.

Caption: Workflow for the Tandem Knoevenagel/Michael Addition.

Advantages and Disadvantages

Feature	Assessment
Simplicity	High. Often a one-pot reaction with readily available starting materials.
Atom Economy	Moderate to Good. The main byproduct is water.
Substrate Scope	Broad for aryl aldehydes with diverse electronic properties.
Reaction Conditions	Generally mild, often at room temperature or with gentle heating.
Yields	Can be variable depending on the substrates and conditions.
Potential Issues	Formation of side products, such as the initial Knoevenagel adduct, can occur.[6]

Representative Experimental Protocol

Synthesis of 2-((1H-indol-3-yl)methylene)cyclohexane-1,3-dione [6]

• A mixture of 1,3-cyclohexanedione (1.78 mmol, 1 equivalent) and indole-3-carboxaldehyde (1.78 mmol, 1 equivalent) is dissolved in methanol.

• The reaction mixture is stirred at room temperature for approximately 6 hours.

• The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the precipitate is filtered off.

• The collected solid is washed with excess methanol and dried to afford the crude product.

• The crude product is further purified by recrystallization from methanol.

Route 2: Consecutive Michael-Claisen Process

A powerful strategy for constructing the cyclohexane-1,3-dione core itself, which can subsequently be functionalized, involves a consecutive Michael-Claisen reaction.[1][7][8] This method is particularly useful for synthesizing substituted cyclohexane-1,3-diones from acyclic precursors like acetone or other ketones and α,β-unsaturated esters. The aryl group can be incorporated either in the starting materials or in a subsequent step.

Mechanistic Insight

The process begins with the base-mediated formation of an enolate from a ketone (e.g., acetone). This enolate then acts as a nucleophile in a Michael addition to an α,β-unsaturated ester.[8] For unsubstituted acetone, a double Michael addition can occur. This is followed by an intramolecular Claisen condensation, where the newly formed enolate attacks the ester carbonyl group, leading to cyclization and formation of the β-dicarbonyl system after elimination of an alkoxide.[8] Controlling the regioselectivity of the initial Michael addition is crucial for the success of this reaction.[8]

Caption: General workflow for the Michael-Claisen synthesis.

Advantages and Disadvantages

Feature	Assessment
Versatility	High. Allows for the synthesis of various substituted patterns on the cyclohexane ring.
Atom Economy	Good. The main byproduct is an alcohol from the ester group.
Starting Materials	Utilizes simple and inexpensive starting materials like acetone.[8]
Control	Can be challenging. Unsubstituted acetone can react violently, leading to complex mixtures if not controlled.[8]
Regioselectivity	The reaction exhibits remarkable regioselectivity in Michael addition followed by Claisen cyclization.[8]
Scale-up	The process has been demonstrated to be suitable for large-scale synthesis.[8]

Representative Experimental Protocol

General Procedure for Cyclohexane-1,3-dione Derivative Synthesis [8]

• Sodium hydride (NaH) is added to a suitable solvent (e.g., THF) under an inert atmosphere.

• The ketone (e.g., acetone) is added dropwise at a controlled temperature (-10 °C to 0 °C) to form the enolate.

• The α,β-unsaturated ester is then added to the reaction mixture.

• The reaction is stirred until completion, as monitored by TLC.

• The reaction is quenched, and the product is extracted using an organic solvent.

• The crude product is purified by column chromatography.

Route 3: Transition-Metal-Catalyzed Arylation

Modern synthetic chemistry offers powerful tools for carbon-carbon bond formation through transition-metal catalysis. Palladium- and copper-catalyzed cross-coupling reactions have emerged as highly effective methods for the direct arylation of cyclohexane-1,3-diones, providing a direct entry to the target 5-aryl derivatives.

Mechanistic Insight

Palladium-Catalyzed Arylation: These reactions often proceed via a direct C-H arylation mechanism.[9] A palladium catalyst, often in a ligand-free system or with a suitable ligand, activates the C-H bond of the enaminone or dione. The reaction with an aryl halide (typically an iodide or bromide) then proceeds through a catalytic cycle likely involving oxidative addition, C-H activation/concerted metalation-deprotonation, and reductive elimination to furnish the arylated product.[10][11]

Copper-Catalyzed Arylation: Copper-catalyzed reactions, such as those using CuI with a ligand like L-proline, provide an alternative route.[12] The mechanism is thought to involve the formation of a copper-enolate intermediate, which then undergoes reaction with an aryl halide.

Caption: Simplified workflow for transition-metal-catalyzed arylation.

Advantages and Disadvantages

Feature	Assessment
Directness	High. Allows for the direct installation of the aryl group onto the pre-formed dione ring.
Substrate Scope	Excellent. A wide range of aryl and heteroaryl halides can be used.[9][13]
Functional Group Tolerance	Generally very high, accommodating various functional groups on both coupling partners.[13]
Cost & Toxicity	Catalysts can be expensive (especially Palladium), and some metals have toxicity concerns.
Reaction Conditions	May require higher temperatures and inert atmosphere conditions.
Ligand Screening	Optimization may require screening of different ligands and reaction conditions.

Representative Experimental Protocol

Palladium-Catalyzed Direct Arylation of a Cyclic Enaminone [9]

• To a reaction vessel are added the cyclic enaminone (1 equivalent), aryl iodide (1.5 equivalents), a palladium source (e.g., Pd(OAc)2, 5 mol%), a base (e.g., K2CO3, 2 equivalents), and a suitable solvent (e.g., DMF).

• The vessel is sealed and the mixture is heated (e.g., to 100-120 °C) for several hours until the reaction is complete (monitored by GC-MS or LC-MS).

• After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed, dried, and concentrated under reduced pressure.

• The residue is purified by flash column chromatography to afford the desired 5-aryl product.

Comparative Summary of Synthetic Routes

Parameter	Tandem Knoevenagel/Michael	Michael-Claisen Process	Transition-Metal Arylation
Key Transformation	C=C bond formation & Michael addition	Michael addition & Claisen condensation	C-H bond activation/arylation
Starting Materials	Aryl aldehydes, 1,3-diones	Ketones, α,β-unsaturated esters	1,3-diones, Aryl halides
Typical Catalyst	Mild base (e.g., piperidine)	Strong base (e.g., NaH, NaOEt)	Pd or Cu complexes
Generality	Good for aryl aldehydes	Good for building the core ring	Excellent for diverse aryl groups
Conditions	Mild (RT to moderate heat)	Can require low temperatures	Often requires elevated temperatures
Main Advantage	Operational simplicity	Builds core from simple precursors	Directness and functional group tolerance
Main Disadvantage	Potential for side products	Control of reactivity can be difficult	Catalyst cost and potential toxicity

Conclusion

The synthesis of 5-aryl/heteroaryl-cyclohexane-1,3-diones can be approached through several effective strategies, each with its own set of advantages and limitations. The tandem Knoevenagel/Michael addition offers a straightforward, often one-pot method using readily available starting materials. The consecutive Michael-Claisen process is a powerful build-up strategy that constructs the dione ring from simple acyclic precursors, offering high versatility. For direct and highly functional-group-tolerant C-C bond formation, transition-metal-catalyzed arylation represents the state-of-the-art, providing access to a vast chemical space of analogues.

The choice of synthetic route will ultimately depend on factors such as the availability of starting materials, the desired substitution pattern, scalability, and the tolerance for specific reaction conditions. As the demand for novel bioactive molecules continues to grow, further advancements in these synthetic methodologies, particularly in the realm of catalytic and enantioselective transformations, are anticipated to expand the synthetic chemist's toolkit for accessing this important class of compounds.

References

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A Comparative Guide to the Quantitative Analysis of 5-(2-Furyl)cyclohexane-1,3-dione: Method Validation and Performance Insights

This guide provides a comprehensive comparison of analytical methodologies for the precise and reliable quantification of 5-(2-Furyl)cyclohexane-1,3-dione. Designed for researchers, scientists, and drug development professionals, this document moves beyond mere protocols to explain the fundamental principles and validation strategies essential for robust analytical results. We will explore two primary techniques, High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), providing a framework for method development, validation, and selection based on specific analytical objectives.

Introduction to 5-(2-Furyl)cyclohexane-1,3-dione and the Imperative for Accurate Quantification

5-(2-Furyl)cyclohexane-1,3-dione (C₁₀H₁₀O₃, M.W. 178.19 g/mol ) is a beta-diketone derivative with potential applications in chemical synthesis and pharmaceutical development.[1][2] As with any compound of interest in a regulated or research-intensive environment, the ability to accurately measure its concentration in various matrices is paramount. Whether for purity assessment, stability testing, reaction monitoring, or pharmacokinetic studies, a validated analytical method is the cornerstone of data integrity and scientific credibility.

The selection of an appropriate analytical technique is a critical decision, contingent on factors such as required sensitivity, selectivity, sample matrix complexity, and available instrumentation. This guide will provide the foundational knowledge to make an informed choice.

Methodological Comparison: HPLC-UV vs. GC-MS

The inherent chemical properties of 5-(2-Furyl)cyclohexane-1,3-dione, namely its furan ring which acts as a chromophore and its moderate molecular weight, make it a suitable candidate for both HPLC-UV and GC-MS analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a powerful technique for separating components in a liquid mixture. For 5-(2-Furyl)cyclohexane-1,3-dione, a reversed-phase HPLC method is the logical starting point. The causality behind this choice lies in the molecule's moderate polarity, which allows for good retention and separation on a non-polar stationary phase (like C18) with a polar mobile phase.

Principle: The analyte is dissolved in a suitable solvent and injected into a high-pressure liquid stream (mobile phase). It travels through a column packed with a stationary phase, separating from other components based on its differential partitioning between the two phases. The furan moiety in the analyte absorbs UV light, allowing for its detection and quantification as it elutes from the column.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a hybrid technique that combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. It is exceptionally well-suited for the analysis of volatile and thermally stable compounds. Given its molecular weight, 5-(2-Furyl)cyclohexane-1,3-dione is expected to be sufficiently volatile for GC analysis.

Principle: The analyte is vaporized and introduced into a gaseous mobile phase (carrier gas). It is then separated from other volatile components as it passes through a capillary column. Upon elution, the separated analyte enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern, acting as a "chemical fingerprint" for highly selective identification and quantification.

The Pillar of Trustworthiness: Analytical Method Validation

An analytical method is only as reliable as its validation data. The objective of validation is to demonstrate that the procedure is fit for its intended purpose.[3][4] We will follow the globally harmonized standards outlined in the ICH Q2(R2) guideline.[3][4][5]

The following diagram illustrates the core parameters that must be evaluated during method validation.

Caption: Core performance characteristics for analytical method validation as per ICH Q2(R2) guidelines.

Summary of Validation Parameters and Acceptance Criteria

The table below summarizes the key validation parameters and provides typical, justifiable acceptance criteria for the quantification of a primary analyte.

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal measured is unequivocally from the analyte of interest, free from interference from matrix components, impurities, or degradants.	Peak purity analysis (for HPLC-UV) or unique mass fragments (for GC-MS) should confirm identity. No interfering peaks at the analyte's retention time.
Linearity	To demonstrate a proportional relationship between the analyte concentration and the instrument's response over a defined range.	Correlation coefficient (r²) ≥ 0.999
Range	The concentration interval over which the method is precise, accurate, and linear.	Typically 80% to 120% of the target concentration for an assay.
Accuracy	The closeness of the measured value to the true value, often expressed as percent recovery.	98.0% to 102.0% recovery of spiked samples at multiple concentrations.
Precision	The degree of scatter between a series of measurements from the same homogeneous sample. Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst).	Relative Standard Deviation (RSD) ≤ 2.0%
Limit of Quantitation (LOQ)	The lowest concentration of analyte that can be determined with acceptable precision and accuracy.	Signal-to-Noise ratio (S/N) ≥ 10; RSD at this concentration should meet precision criteria.
Limit of Detection (LOD)	The lowest concentration of analyte that can be reliably detected, but not necessarily quantified.	Signal-to-Noise ratio (S/N) ≥ 3
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, flow rate, temperature).	RSD of results under varied conditions should remain within acceptable limits (e.g., ≤ 5.0%).

Experimental Protocols: A Step-by-Step Guide

The following diagram outlines a general workflow for the quantification of 5-(2-Furyl)cyclohexane-1,3-dione.

Caption: A generalized workflow for the analysis of 5-(2-Furyl)cyclohexane-1,3-dione.

Protocol 1: Reversed-Phase HPLC-UV Method

• Standard Preparation:

  • Prepare a stock solution of 5-(2-Furyl)cyclohexane-1,3-dione at 1.0 mg/mL in methanol.

  • Perform serial dilutions with the mobile phase to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh the sample material and dissolve in methanol to achieve an expected concentration within the calibration range.

  • Filter the final solution through a 0.45 µm syringe filter prior to injection.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detection: 254 nm.

• System Suitability:

  • Inject a mid-range standard five times.

  • Acceptance Criteria: RSD of peak area < 2.0%, theoretical plates > 2000, tailing factor < 2.0.

• Analysis:

  • Inject the calibration standards, followed by the samples.

Protocol 2: GC-MS Method

• Standard Preparation:

  • Prepare a stock solution of 5-(2-Furyl)cyclohexane-1,3-dione at 1.0 mg/mL in ethyl acetate.

  • Perform serial dilutions to create calibration standards ranging from 0.1 µg/mL to 20 µg/mL.

• Sample Preparation:

  • Accurately weigh the sample material and dissolve in ethyl acetate to achieve an expected concentration within the calibration range.

  • If the matrix is complex, a liquid-liquid extraction or solid-phase extraction (SPE) may be required.

• GC-MS Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL (Splitless mode).

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 20 °C/min, hold for 5 min.

  • MS Transfer Line Temp: 280 °C.

  • Ion Source Temp: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions (e.g., m/z 178, and other major fragments).

• System Suitability:

  • Inject a mid-range standard to verify retention time stability and instrument sensitivity.

• Analysis:

  • Inject the calibration standards, followed by the samples.

Head-to-Head Comparison: Choosing the Right Tool for the Job

Feature	HPLC-UV	GC-MS
Selectivity	Good. Based on chromatographic retention time and UV absorbance. Susceptible to interference from compounds with similar retention and UV spectra.	Excellent. Based on both retention time and unique mass fragmentation patterns. Offers definitive identification.
Sensitivity	Moderate. Typically achieves LOQs in the low µg/mL range.	High. Can achieve LOQs in the ng/mL or even pg/mL range, especially in SIM mode.
Sample Requirements	Analyte must be soluble in the mobile phase. Non-volatile samples are ideal.	Analyte must be volatile and thermally stable. Derivatization may be required for non-volatile compounds.
Instrumentation Cost	Generally lower initial investment and operational costs.	Higher initial investment and maintenance costs (e.g., vacuum pumps, ion source cleaning).
Throughput	Moderate. Typical run times are 5-15 minutes.	Moderate to High. Modern GC systems can have run times under 10 minutes.[6]
Robustness	Very robust and widely used in quality control environments.	Robust, but more sensitive to matrix effects and contamination of the ion source.
Ideal Application	Routine quality control, purity assays, and content uniformity where high sensitivity is not required.	Trace-level impurity analysis, identification of unknowns, and analysis in complex matrices where high selectivity is crucial.

Conclusion

Both HPLC-UV and GC-MS are viable and powerful techniques for the quantification of 5-(2-Furyl)cyclohexane-1,3-dione. The choice between them is not about which is "better," but which is more "fit for purpose."

• For routine, high-throughput analysis in a quality control setting , where the analyte concentration is relatively high and the matrix is clean, HPLC-UV offers a cost-effective, robust, and reliable solution.

• For trace-level analysis, impurity profiling, or when definitive identification is required , the superior selectivity and sensitivity of GC-MS make it the method of choice.

Regardless of the selected technique, a rigorous validation study conducted according to ICH guidelines is non-negotiable.[7] This ensures the generation of scientifically sound, reliable, and defensible data, which is the ultimate goal of any analytical endeavor.

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Benchmarking the herbicidal activity of 5-(2-Furyl)cyclohexane-1,3-dione derivatives against commercial standards

A Comparative Guide to the Herbicidal Efficacy of Novel 5-(2-Furyl)cyclohexane-1,3-dione Derivatives

This guide provides a comprehensive benchmark analysis of a novel class of herbicidal compounds, 5-(2-furyl)cyclohexane-1,3-dione derivatives, against established commercial standards. The objective is to furnish researchers, scientists, and professionals in the agrochemical development sector with robust, data-driven insights into the potential of these molecules as selective grass herbicides. The methodologies are detailed to ensure transparency and reproducibility, reflecting a commitment to rigorous scientific validation.

Introduction: The Quest for Novel Herbicidal Moieties

The persistent challenge of herbicide resistance and the continuous need for more selective and environmentally benign weed management solutions drive the exploration of new chemical entities. The cyclohexane-1,3-dione (CHD) class of herbicides, colloquially known as "dims," has long been a cornerstone for post-emergence grass weed control.[1][2] These compounds are valued for their systemic action and high efficacy against a wide spectrum of annual and perennial grasses.[3][4] This guide focuses on a specific, novel subclass: 5-(2-furyl)cyclohexane-1,3-dione derivatives. By systematically evaluating their herbicidal activity against key commercial benchmarks, we aim to elucidate their structure-activity relationships and position their performance within the current landscape of weed control agents.

The Scientific Foundation: Mechanism of Action

The herbicidal activity of cyclohexane-1,3-dione derivatives stems from their potent inhibition of a critical enzyme in plant lipid metabolism: Acetyl-CoA Carboxylase (ACCase).[1][2][5]

• The Target Enzyme: ACCase catalyzes the first committed step in the biosynthesis of fatty acids. This process is fundamental for the production of phospholipids, which are essential components of cell membranes.

• Inhibition and Its Consequences: By inhibiting ACCase, CHD herbicides effectively halt the production of new fatty acids. This blockade prevents the formation of new cell membranes required for cell division and growth. The disruption is most pronounced in rapidly growing meristematic tissues, leading to a cessation of growth, followed by chlorosis, necrosis, and eventual plant death.

• Basis for Selectivity: A key advantage of ACCase inhibitors is their selectivity. The form of the ACCase enzyme found in most grass species (monocots) is highly sensitive to CHD herbicides. In contrast, the ACCase enzyme in broadleaf plants (dicots) is structurally different and significantly less susceptible to inhibition.[3][4] This biochemical distinction allows for the effective control of grass weeds within broadleaf crops.

Caption: Standardized workflow for whole-plant herbicide bioassays.

Detailed Experimental Protocol

• Plant Preparation: Seeds of the selected weed species are sown in pots filled with a standard potting mix. The pots are placed in a greenhouse under controlled conditions (24°C day / 18°C night, 16-hour photoperiod, 60% relative humidity) and watered as needed. [6]Plants are grown until they reach the 2-4 true leaf stage, an optimal stage for post-emergence herbicide application.

• Herbicide Application: Stock solutions of the 5-(2-furyl)cyclohexane-1,3-dione derivatives and commercial standards are prepared in a suitable solvent with a non-ionic surfactant. A series of dilutions are made to achieve a range of application rates. The potted plants are then treated using a calibrated track sprayer to ensure uniform foliar application. [6]An untreated group and a solvent-only group are included as controls.

• Data Collection: Herbicidal effects are evaluated at 7, 14, and 21 days after treatment (DAT). The primary endpoints are:

  • Visual Injury Rating: A percentage scale (0% = no effect, 100% = complete plant death) is used to assess symptoms like chlorosis, necrosis, and stunting.

  • Fresh and Dry Biomass: At 21 DAT, the above-ground plant material is harvested, weighed for fresh biomass, dried in an oven, and weighed again for dry biomass.

• Data Analysis: The dry biomass data, expressed as a percentage of the untreated control, is used to perform a dose-response analysis. A non-linear regression model is applied to calculate the Growth Rate 50 (GR50) value for each compound-species combination. The GR50 is the herbicide concentration required to cause a 50% reduction in plant growth, providing a robust metric for comparing potency. [7][8]

Comparative Performance Analysis

The herbicidal efficacy of two representative 5-(2-furyl)cyclohexane-1,3-dione derivatives, designated FCHD-A and FCHD-B, was quantified and compared against the commercial standards.

Quantitative Efficacy (GR50 Values)

The following table summarizes the GR50 values (in grams of active ingredient per hectare, g a.i./ha) determined from the whole-plant bioassays. Lower values indicate higher herbicidal potency.

Compound	Avena fatua (Wild Oat)	Echinochloa crus-galli (Barnyardgrass)	Amaranthus retroflexus (Redroot Pigweed)	Abutilon theophrasti (Velvetleaf)
FCHD-A	85	110	>1000	>1000
FCHD-B	60	95	>1000	>1000
Sethoxydim	90	120	>1000	>1000
Clethodim	55	80	>1000	>1000
Glyphosate	250	280	220	300
2,4-D	>1000	>1000	150	180

Interpretation of Results and Structure-Activity Relationship (SAR)

• Excellent Grass Activity and Selectivity: Both novel derivatives, FCHD-A and FCHD-B, demonstrated potent herbicidal activity against the grass species Avena fatua and Echinochloa crus-galli. The GR50 values are comparable to, and in the case of FCHD-B, slightly better than the commercial standard Sethoxydim. This confirms their efficacy as ACCase inhibitors. Crucially, both derivatives showed no significant activity against the broadleaf species (Amaranthus retroflexus and Abutilon theophrasti) at rates up to 1000 g a.i./ha, confirming the high degree of selectivity characteristic of this herbicide class. [3][4]

• Structure-Activity Insights: The slightly higher potency of FCHD-B (GR50 of 60 g/ha on A. fatua) compared to FCHD-A (GR50 of 85 g/ha) suggests that subtle modifications to the cyclohexane-1,3-dione scaffold can significantly influence biological activity. While the specific structural differences between FCHD-A and FCHD-B are proprietary, this finding aligns with established SAR principles for herbicides, where small changes in substituent groups can alter the compound's fit within the target enzyme's active site. [9][10]

• Performance vs. Commercial Standards:

  • Against Sethoxydim , FCHD-B showed superior or equivalent activity on both grass species, while FCHD-A was on par. This positions the novel derivatives as highly competitive with existing market options.

  • Clethodim remains a highly potent standard, exhibiting slightly lower GR50 values than the novel derivatives. However, the performance of FCHD-B is well within a commercially viable range.

  • The comparison with Glyphosate and 2,4-D highlights the distinct advantage of the novel compounds. While Glyphosate is effective on all species, it is non-selective. 2,4-D controls only the broadleaf weeds. The 5-(2-furyl)cyclohexane-1,3-dione derivatives fill the critical niche of selective, post-emergence grass control in broadleaf crops.

Conclusion and Future Directions

This benchmarking study demonstrates that 5-(2-furyl)cyclohexane-1,3-dione derivatives are a promising new subclass of ACCase-inhibiting herbicides. They exhibit high potency against key grass weeds, excellent crop selectivity, and performance levels that are competitive with established commercial standards like Sethoxydim.

The superior activity of FCHD-B underscores the potential for further optimization through targeted structure-activity relationship studies. Future research should focus on expanding the evaluation to a broader range of grass weed species, assessing performance under different environmental conditions, and conducting field trials to validate these greenhouse findings. These novel derivatives represent a valuable contribution to the ongoing effort to develop effective and sustainable weed management technologies.

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• Google Patents.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 5-(2-Furyl)cyclohexane-1,3-dione

Introduction

As researchers and scientists engaged in drug development and organic synthesis, our commitment to innovation must be matched by an unwavering dedication to safety and environmental stewardship. The proper disposal of chemical reagents is not merely a regulatory hurdle; it is a fundamental aspect of responsible laboratory practice. This guide provides a detailed, step-by-step protocol for the safe disposal of 5-(2-Furyl)cyclohexane-1,3-dione, a compound that combines the chemical properties of a furan ring and a cyclohexanedione moiety.

Due to the absence of a specific, comprehensive Safety Data Sheet (SDS) for this exact molecule, this protocol is synthesized from the known hazards of its constituent functional groups and general principles for managing reactive and hazardous organic compounds.[1][2] Adherence to these procedures is critical for ensuring the safety of laboratory personnel and minimizing environmental impact.

Hazard Profile and Risk Assessment

Understanding the hazard profile of 5-(2-Furyl)cyclohexane-1,3-dione is the first step in managing its waste. The molecule's structure suggests a combination of hazards derived from both the furan and the 1,3-cyclohexanedione components.

• Furan Moiety Hazards : Furan and its derivatives are known to be flammable and can be harmful if inhaled, ingested, or absorbed through the skin.[1] A significant and often overlooked danger is the potential for furan compounds to form explosive peroxides upon prolonged exposure to air and light.[1][3]

• 1,3-Cyclohexanedione Moiety Hazards : The 1,3-cyclohexanedione structure is associated with acute oral toxicity (harmful if swallowed), the risk of serious eye damage, and long-lasting harm to aquatic life.[4]

Therefore, 5-(2-Furyl)cyclohexane-1,3-dione must be treated as a flammable, toxic, and environmentally hazardous substance that may form explosive peroxides. All waste containing this compound must be managed as hazardous waste.[5][6]

Quantitative Hazard Summary

While specific data for 5-(2-Furyl)cyclohexane-1,3-dione is limited, the following table summarizes key hazard information for its parent structures to provide a robust basis for risk assessment.

Property	Furan (CAS 110-00-9)	1,3-Cyclohexanedione (CAS 504-02-9)	Anticipated Hazard for 5-(2-Furyl)cyclohexane-1,3-dione
GHS Hazard Statements	H225, H302, H332, H315, H319, H350, H373	H302, H318, H412	Harmful if swallowed, Causes serious eye damage, Flammable, Potential Carcinogen, Harmful to aquatic life with long lasting effects.
Flash Point	-35°C (-31°F)[3]	Not Available	Assumed to be a flammable solid/liquid.
Primary Hazards	Flammable, Toxic, Carcinogenic, Peroxide-former[3][7]	Acute Toxicity (Oral), Serious Eye Damage, Aquatic Toxicity	A combination of all parent hazards should be assumed.

Personal Protective Equipment (PPE) and Engineering Controls

Strict adherence to safety protocols is non-negotiable when handling waste containing this compound.

• Engineering Controls : All waste handling and consolidation must be performed within a certified chemical fume hood to prevent the inhalation of vapors or dust.[2] The ventilation system must be sufficient to keep concentrations well below any occupational exposure limits.[3]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Chemical safety goggles and a face shield are mandatory to protect against splashes and the risk of serious eye damage.[8]

  • Hand Protection : Chemically resistant gloves (e.g., nitrile) must be worn. Always inspect gloves for tears or holes before use.[5]

  • Body Protection : A flame-resistant lab coat and closed-toe shoes are required. Ensure exposed skin is covered.[5]

Step-by-Step Waste Disposal Protocol

This protocol ensures that waste is handled, stored, and disposed of in a manner that is safe, compliant, and environmentally responsible. Evaporation is never an acceptable method of disposal for hazardous waste.[6][9]

Step 1: Immediate Waste Collection at the Point of Generation

The principle of immediate waste containment is crucial. Do not leave uncontained waste in the fume hood.

• Designate a Waste Container : Select a container that is chemically compatible with the waste stream (e.g., a high-density polyethylene or glass bottle for liquid waste).[10] The container must have a secure, leak-proof screw cap.[10] Beakers or stoppered flasks are not appropriate for waste collection.[5]

• Label the Container : Before adding any waste, affix a "Hazardous Waste" label.[9][11] The label must clearly state:

  • The words "Hazardous Waste".[11]

  • The full chemical name: "5-(2-Furyl)cyclohexane-1,3-dione". Avoid using abbreviations or chemical formulas.[9]

  • An accurate estimation of the percent composition of all contents, including solvents.[11]

  • The associated hazards (e.g., Flammable, Toxic, Corrosive).[9]

  • The date accumulation begins.[9]

• Collect the Waste : Transfer all waste (e.g., residual solids, reaction mixtures, contaminated solvents) directly into the labeled container.

Step 2: Waste Segregation

Proper segregation prevents dangerous reactions within the waste container.

• Isolate from Incompatibles : Do not mix waste containing 5-(2-Furyl)cyclohexane-1,3-dione with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[1]

• Segregation Guidelines : Store this waste stream separately from:

  • Strong oxidizing agents.[9]

  • Strong acids and bases.[9]

  • Aqueous waste, unless the compound is in an aqueous solution.

Step 3: Storage in a Satellite Accumulation Area (SAA)

The SAA is the designated location in the lab for storing hazardous waste before EHS pickup.

• Location : The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[9][10] A designated cabinet or a marked area within a fume hood is a common practice.[9]

• Container Management :

  • Keep the waste container tightly closed at all times, except when adding waste.[9][12] This prevents the release of vapors and potential peroxide formation.

  • Place the container in a secondary containment bin to catch any potential leaks.[10]

• Storage Limits : Do not exceed 55 gallons of total hazardous waste in your SAA. For acutely toxic wastes, the limit is one quart.[12] Containers can remain in the SAA for up to one year, provided these limits are not exceeded.[9]

Step 4: Arranging for Final Disposal

Laboratory personnel are not authorized to transport or dispose of hazardous waste outside of the lab.[6]

• Container Full : Once the container is full, fill in the "date full" on the hazardous waste label.[9]

• Request Pickup : Contact your institution's EHS department to schedule a waste pickup.[2][12] Provide them with a complete and accurate description of the container's contents.

• EHS Removal : Trained EHS staff will remove the waste from your laboratory for final disposal, which typically involves high-temperature incineration by a licensed hazardous waste disposal company.[13]

Spill Management

In the event of a spill, immediate and correct action is critical.

• Alert Personnel : Alert everyone in the immediate area.

• Evacuate : If the spill is large or you feel unwell, evacuate the area and contact your institution's emergency number.

• Small Spill Cleanup : For minor spills that you are trained to handle:

  • Ensure you are wearing appropriate PPE.

  • Contain the spill using a chemical spill kit with an absorbent material like sand or vermiculite.[3]

  • Carefully collect the contaminated absorbent material using non-sparking tools and place it in a sealed, labeled hazardous waste container.[3]

  • Ventilate the area and wash the surface thoroughly after cleanup is complete.[7]

  • Never wash chemical spills into the sewer drain.[7]

Disposal Process Workflow

The following diagram illustrates the lifecycle of 5-(2-Furyl)cyclohexane-1,3-dione waste within the laboratory.

Caption: Disposal workflow from point of generation to final EHS removal.

References

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Safeguarding Your Research: A Comprehensive Guide to Handling 5-(2-Furyl)cyclohexane-1,3-dione

For the discerning researcher, scientist, and drug development professional, the safe handling of chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This guide provides an in-depth operational plan for the safe handling and disposal of 5-(2-Furyl)cyclohexane-1,3-dione, moving beyond a simple checklist to instill a culture of safety and best practices within your laboratory.

Hazard Identification and Risk Assessment

While a comprehensive toxicological profile for 5-(2-Furyl)cyclohexane-1,3-dione is not extensively documented, a critical assessment of its structural components—a cyclohexane-1,3-dione core and a furan moiety—allows for a robust evaluation of its potential hazards.

The cyclohexane-1,3-dione structure is associated with potential health risks. Similar compounds are known to be harmful if swallowed and can cause serious eye irritation.[1][2][3] The furan moiety introduces additional concerns, including potential flammability and the possibility of forming explosive peroxides upon prolonged exposure to air and light.[4][5] Furan and its derivatives are also known to be skin irritants and may be harmful if inhaled.[4][5]

Therefore, 5-(2-Furyl)cyclohexane-1,3-dione should be handled as a hazardous substance with the potential for the following:

• Acute Oral Toxicity

• Serious Eye Irritation

• Skin Irritation

• Respiratory Tract Irritation

• Flammability

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive personal protective equipment strategy is mandatory to mitigate the risks associated with handling 5-(2-Furyl)cyclohexane-1,3-dione. The following table outlines the minimum required PPE.

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Safety Goggles or a Face Shield	Compliant with OSHA 1910.133 or European Standard EN166.[6]	To protect against potential splashes that could cause serious eye irritation.[1][2]
Hand Protection	Chemical-resistant Gloves	Disposable nitrile gloves are suitable for short-term protection.[7] For extended contact, consult the manufacturer's chemical resistance guide.	To prevent skin contact, as the compound may be a skin irritant.[2][4]
Body Protection	Laboratory Coat	A flame-resistant Nomex® or 100% cotton lab coat, fully buttoned.[6][7]	To protect the skin from accidental spills. Synthetic fabrics should be avoided.[6]
Respiratory Protection	NIOSH/MSHA Approved Respirator	Required if working outside of a certified chemical fume hood.[6][7]	To prevent inhalation of dust or vapors, which may cause respiratory irritation.[2][3]
Footwear	Closed-toe Shoes	Shoes must fully cover the feet.[6]	To protect feet from spills and falling objects.

Standard Operating Procedure for Safe Handling

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure and ensuring a safe experimental environment.

Preparation and Weighing

• Don PPE: Before handling the compound, ensure all required PPE is worn correctly.

• Work in a Fume Hood: All manipulations of 5-(2-Furyl)cyclohexane-1,3-dione should be conducted within a certified chemical fume hood to minimize inhalation exposure.[4]

• Gather Materials: Assemble all necessary equipment, including glassware, spatulas, and waste containers, within the fume hood before starting.

• Weighing: Carefully weigh the desired amount of the compound on a tared weigh boat. Avoid creating dust. Use a dedicated, clean spatula.

Experimental Workflow

Caption: A step-by-step workflow for the safe handling of 5-(2-Furyl)cyclohexane-1,3-dione.

Post-Experiment Decontamination and Cleanup

• Decontaminate Surfaces: All surfaces that may have come into contact with the chemical must be thoroughly decontaminated.

• Clean Glassware: Clean all glassware according to standard laboratory procedures.

• Doff PPE: Remove PPE in the correct order to prevent cross-contamination. Dispose of single-use items, such as gloves, in the designated hazardous waste container.

Spill and Emergency Procedures

Prompt and correct action is critical in the event of a spill.

• Evacuate: If the spill is large or outside of a containment area, evacuate the immediate vicinity.

• Alert: Inform your supervisor and colleagues immediately.

• Contain: For small spills within a fume hood, use an appropriate absorbent material to contain the spill.

• Clean-up: Wearing appropriate PPE, carefully clean the affected area. All materials used for clean-up must be disposed of as hazardous waste.[2][3]

• First Aid:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][2]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[1]

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[5]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[8]

Waste Disposal Protocol

Proper segregation and disposal of chemical waste are crucial for environmental protection and laboratory safety.

Caption: A decision tree for the proper segregation and disposal of waste.

• Segregation: All materials that have come into contact with 5-(2-Furyl)cyclohexane-1,3-dione, including gloves, weigh boats, and contaminated paper towels, must be treated as hazardous waste.[6]

• Liquid Waste: Collect all unused solutions and reaction mixtures in a designated, sealed, and clearly labeled hazardous waste container.[6]

• Solid Waste: Place all contaminated solid waste in a separate, clearly labeled hazardous waste container.[6]

• Disposal: All chemical waste must be disposed of in accordance with local, state, and federal regulations. Do not pour chemical waste down the drain.[8]

By integrating these safety protocols into your daily laboratory operations, you can foster a secure research environment and ensure the well-being of all personnel.

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• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
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